2-Bromo-1-butoxy-4-nitrobenzene

• CAS: 1352317-77-1

Core Science & Biosynthesis

An In-depth Technical Guide to the Synthesis and Characterization of 2-Bromo-1-butoxy-4-nitrobenzene

Introduction

2-Bromo-1-butoxy-4-nitrobenzene is a substituted aromatic compound with significant potential in various fields of chemical research, particularly as a versatile intermediate in the synthesis of more complex molecules for drug discovery and materials science. The strategic placement of the bromo, butoxy, and nitro functionalities on the benzene ring offers multiple reaction sites for further chemical transformations. This guide provides a comprehensive overview of the synthesis and detailed characterization of this compound, grounded in established chemical principles and supported by spectral data from analogous structures. The methodologies described herein are designed to be robust and reproducible for researchers and scientists in relevant fields.

Synthetic Approach: The Williamson Ether Synthesis

The most efficient and widely adopted method for the preparation of 2-Bromo-1-butoxy-4-nitrobenzene is the Williamson ether synthesis. This classic SN2 reaction involves the nucleophilic substitution of a halide by an alkoxide.[1][2] In this specific application, the phenoxide derived from 2-bromo-4-nitrophenol acts as the nucleophile, attacking an appropriate butyl halide.

The presence of the electron-withdrawing nitro group para to the hydroxyl group in the 2-bromo-4-nitrophenol starting material significantly increases the acidity of the phenolic proton, facilitating its deprotonation by a moderately strong base to form the corresponding phenoxide. This enhanced nucleophilicity of the resulting phenoxide is a key factor in the efficiency of this synthesis.

Reaction Scheme

Caption: General workflow for the synthesis of 2-Bromo-1-butoxy-4-nitrobenzene.

Detailed Experimental Protocol

This protocol is based on established procedures for the Williamson ether synthesis of similar nitroaromatic compounds.[3][4]

Materials:

• 2-Bromo-4-nitrophenol

• 1-Bromobutane

• Anhydrous Potassium Carbonate (K₂CO₃)

• Anhydrous Acetonitrile (CH₃CN)

• Ethyl Acetate

• Hexane

• Anhydrous Magnesium Sulfate (MgSO₄) or Sodium Sulfate (Na₂SO₄)

• Deionized Water

Equipment:

• Round-bottom flask

• Reflux condenser

• Magnetic stirrer with heating mantle

• Separatory funnel

• Rotary evaporator

• Glassware for filtration and extraction

• Thin Layer Chromatography (TLC) apparatus

Procedure:

• Reaction Setup: In a dry round-bottom flask equipped with a magnetic stir bar and a reflux condenser, combine 2-bromo-4-nitrophenol (1.0 eq.), anhydrous potassium carbonate (2.0 eq.), and anhydrous acetonitrile.

• Addition of Alkylating Agent: To the stirred suspension, add 1-bromobutane (1.1 eq.) dropwise at room temperature.

• Reaction: Heat the reaction mixture to reflux (approximately 82°C) and maintain for 4-6 hours. The progress of the reaction should be monitored by TLC.

• Work-up: After the reaction is complete (as indicated by the consumption of the starting phenol), allow the mixture to cool to room temperature. Filter the solid inorganic salts (potassium carbonate and potassium bromide) and wash the solid with a small amount of ethyl acetate.

• Extraction: Combine the filtrate and the washings and concentrate under reduced pressure using a rotary evaporator. Dissolve the resulting crude product in ethyl acetate and transfer to a separatory funnel. Wash the organic layer with deionized water and then with brine.

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate. Filter off the drying agent and concentrate the filtrate under reduced pressure to yield the crude 2-Bromo-1-butoxy-4-nitrobenzene.

• Purification: The crude product can be purified by column chromatography on silica gel using a hexane/ethyl acetate gradient or by recrystallization from a suitable solvent system such as ethanol/water.

Characterization of 2-Bromo-1-butoxy-4-nitrobenzene

A thorough characterization of the synthesized compound is essential to confirm its identity and purity. The following techniques are standard for this purpose.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for elucidating the structure of organic molecules. The expected ¹H and ¹³C NMR spectral data for 2-Bromo-1-butoxy-4-nitrobenzene are predicted based on the analysis of closely related compounds.[5][6]

¹H NMR Spectroscopy:

The ¹H NMR spectrum is expected to show distinct signals for the aromatic and the butoxy protons.

Proton Assignment	Expected Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant (J, Hz)
Aromatic H (adjacent to NO₂)	8.30 - 8.10	d	~2.5
Aromatic H (between Br and NO₂)	8.10 - 7.90	dd	~9.0, ~2.5
Aromatic H (adjacent to O-Bu)	7.30 - 7.10	d	~9.0
-OCH₂-	4.20 - 4.00	t	~6.5
-OCH₂CH₂ -	1.90 - 1.70	m
-CH₂CH₂ CH₃	1.60 - 1.40	m
-CH₃	1.00 - 0.90	t	~7.5

¹³C NMR Spectroscopy:

The proton-decoupled ¹³C NMR spectrum will show signals for each unique carbon atom in the molecule.

Carbon Assignment	Expected Chemical Shift (δ, ppm)
C-O (aromatic)	155 - 150
C-NO₂ (aromatic)	145 - 140
C-H (aromatic, between Br and NO₂)	130 - 125
C-Br (aromatic)	120 - 115
C-H (aromatic, adjacent to O-Bu)	115 - 110
C-H (aromatic, adjacent to NO₂)	110 - 105
-OCH₂-	70 - 65
-OCH₂C H₂-	32 - 28
-CH₂C H₂CH₃	20 - 15
-CH₃	15 - 10

Fourier-Transform Infrared (FT-IR) Spectroscopy

FT-IR spectroscopy is used to identify the functional groups present in a molecule. The expected characteristic absorption bands for 2-Bromo-1-butoxy-4-nitrobenzene are listed below, based on data from similar aromatic nitro compounds.[7][8]

Functional Group	Expected Absorption Range (cm⁻¹)
Aromatic C-H stretch	3100 - 3000
Aliphatic C-H stretch	2960 - 2850
Asymmetric NO₂ stretch	1530 - 1500
Symmetric NO₂ stretch	1350 - 1330
Aromatic C=C stretch	1600 - 1450
C-O-C stretch (ether)	1250 - 1200
C-Br stretch	600 - 500

Mass Spectrometry (MS)

Mass spectrometry provides information about the mass-to-charge ratio of the molecule and its fragments, which helps in confirming the molecular weight and elemental composition. For 2-Bromo-1-butoxy-4-nitrobenzene, the mass spectrum is expected to show a characteristic isotopic pattern for the molecular ion due to the presence of the bromine atom (⁷⁹Br and ⁸¹Br isotopes in an approximate 1:1 ratio).[9][10]

• Expected Molecular Ion (M⁺): Two peaks of nearly equal intensity at m/z values corresponding to [C₁₀H₁₂⁷⁹BrNO₃]⁺ and [C₁₀H₁₂⁸¹BrNO₃]⁺.

• Key Fragmentation Patterns: Fragmentation is likely to occur at the butoxy chain and may involve the loss of the nitro group.

Melting Point

The melting point of a purified crystalline solid is a sharp, well-defined temperature range and is a crucial indicator of purity. The melting point of 2-Bromo-1-butoxy-4-nitrobenzene is expected to be a sharp range, and by analogy to similar compounds like 2-bromo-4-nitrotoluene (m.p. 76-77 °C), it is anticipated to be a solid at room temperature.[11]

Safety Considerations

It is imperative to handle all chemicals with appropriate safety precautions in a well-ventilated fume hood.

• 2-Bromo-4-nitrophenol: This starting material is toxic and an irritant. Avoid inhalation, ingestion, and skin contact.

• 1-Bromobutane: This is a flammable liquid and an irritant.

• Potassium Carbonate: This can cause skin and eye irritation.

• Acetonitrile: This is a flammable and toxic solvent.

Always wear appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat.

Conclusion

This technical guide has outlined a reliable and efficient method for the synthesis of 2-Bromo-1-butoxy-4-nitrobenzene via the Williamson ether synthesis. The detailed characterization data, predicted from established principles and analogous compounds, provides a solid framework for researchers to identify and confirm the structure and purity of the synthesized product. The information presented here serves as a valuable resource for scientists and professionals engaged in organic synthesis and drug development.

References

• BenchChem. (2025).
• University of Colorado Boulder. (n.d.). The Williamson Ether Synthesis. Department of Chemistry and Biochemistry.
• Chatterjee, A. (2006). Williamson Ether Synthesis. In Name Reactions in Organic Synthesis. Cambridge University Press.
• ReactionFlash. (n.d.).
• Master Organic Chemistry. (2014). The Williamson Ether Synthesis. Master Organic Chemistry.
• National Center for Biotechnology Information. (n.d.). 1-Butoxy-4-nitrobenzene. PubChem.
• American Chemical Society. (2016). Design and Synthesis of a 4-Nitrobromobenzene Derivative...
• Master Organic Chemistry. (2014). The Williamson Ether Synthesis. Master Organic Chemistry.
• BenchChem. (n.d.). A Comparative Guide to the Synthesis Efficiency of Bromo-Butoxy-Nitrobenzene Isomers. BenchChem.
• Chemistry Stack Exchange. (2017). Nitrobenzene and other monosubstituted benzenes 1H vs 13C NMR assignments.
• National Institute of Standards and Technology. (n.d.). Benzene, 2-bromo-1-methyl-4-nitro-. NIST Chemistry WebBook.
• Sigma-Aldrich. (n.d.). 2-Bromo-1-fluoro-4-nitrobenzene.
• Chemsrc. (2025). 2-Bromo-4-nitrotoluene.
• Chegg. (2019). The 1H NMR spectrum of 2-bromo-1-ethoxy-4-nitrobenzene.
• PubChemLite. (n.d.). 2-bromo-1-butoxy-4-methylbenzene (C11H15BrO).
• National Institute of Standards and Technology. (n.d.). Benzene, 1-bromo-2-nitro-. NIST Chemistry WebBook.
• ChemicalBook. (n.d.). 2-Bromo-1-ethoxy-4-nitrobenzene.
• International Research Journal of Engineering and Technology. (2018). Molecular Structure, Spectroscopic(FT-IR,FT-Raman, NMR,UV)
• National Center for Biotechnology Information. (n.d.). 2-Bromo-4-ethoxy-1-nitrobenzene. PubChem.
• BenchChem. (n.d.).
• International Journal of Advanced Research in Science and Cloud Technology. (2021). Synthesis, Characterization and Biological Evaluation of 4-(4-Bromo-1-Hydroxy Naphthalen-2-Yl).
• ResearchGate. (2020). Synthesis and characterization of an N4-(4-bromo phenyl 1) substituted thiosemicarbazide and a series of alkyloxy substituted thiosemicarbazones as potential antibacterial agent.
• ChemicalBook. (n.d.). 1-Bromo-4-nitrobenzene(586-78-7) 1H NMR spectrum.
• National Institute of Standards and Technology. (n.d.). Benzene, 2-bromo-1-methyl-4-nitro-. NIST Chemistry WebBook.
• MassBank. (2008).

Sources

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. 2-Bromo-4-methoxy-1-nitrobenzene | C7H6BrNO3 | CID 12966745 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. organic-synthesis.com [organic-synthesis.com]
• 5. Solved The 1H NMR spectrum | Chegg.com [chegg.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. pubs.acs.org [pubs.acs.org]
• 8. irjet.net [irjet.net]
• 9. Benzene, 2-bromo-1-methyl-4-nitro- [webbook.nist.gov]
• 10. massbank.eu [massbank.eu]
• 11. 2-Bromo-4-nitrotoluene | CAS#:7745-93-9 | Chemsrc [chemsrc.com]

A-to-Z Guide to the Crystal Structure Analysis of 2-Bromo-1-butoxy-4-nitrobenzene

A Senior Application Scientist’s Field-Proven Guide for Researchers and Drug Development Professionals

Abstract

The precise determination of a molecule's three-dimensional structure is a cornerstone of modern drug discovery and materials science. It provides invaluable insights into molecular conformation, intermolecular interactions, and solid-state packing, which collectively govern a compound's physicochemical properties, including solubility, stability, and bioavailability. This guide offers an in-depth, authoritative walkthrough of the complete workflow for the crystal structure analysis of the target compound, 2-Bromo-1-butoxy-4-nitrobenzene. We navigate the critical stages from rational synthesis and strategic crystallization to high-resolution single-crystal X-ray diffraction (SCXRD) data acquisition and structure refinement. By grounding each step in established scientific principles and explaining the causality behind experimental choices, this document serves as a comprehensive technical resource for scientists aiming to leverage structural chemistry for accelerated research and development.

Introduction: The Structural Imperative in Drug Design

In the pharmaceutical landscape, understanding the precise three-dimensional arrangement of atoms in a molecule is not merely an academic exercise; it is a fundamental requirement for rational drug design.[1] The structure of a small molecule dictates how it interacts with biological targets, such as enzymes and receptors, and determines its behavior in a solid dosage form.[2] 2-Bromo-1-butoxy-4-nitrobenzene, a substituted aromatic compound, serves as an exemplary model for exploring the techniques that bridge chemical synthesis and final structural elucidation.

The presence of a bromo group, a flexible butoxy chain, and a nitro group creates a molecule with a specific electronic profile and potential for various intermolecular interactions, including halogen bonding and weak hydrogen bonds. Elucidating its crystal structure allows researchers to:

• Validate Chemical Synthesis: Unambiguously confirm the molecular connectivity and stereochemistry.

• Understand Solid-State Properties: Analyze crystal packing to predict properties like polymorphism, which can significantly impact drug stability and dissolution rates.

• Inform Pharmacophore Modeling: Provide an accurate, experimentally-derived conformation for use in computational models to predict and optimize binding affinity to a target protein.[3]

• Guide Formulation Development: Knowledge of the crystal habit and packing can aid in the design of effective drug delivery systems.

This guide is structured to follow the logical progression of a complete crystal structure determination project, providing both the "how" and the "why" at each critical juncture.

The Workflow: From Synthesis to Structure

The journey to a refined crystal structure is a multi-step process where the success of each stage is highly dependent on the quality of the preceding one. This workflow represents a robust and validated pathway for the analysis of small organic molecules like 2-Bromo-1-butoxy-4-nitrobenzene.

Caption: A flowchart of the crystal structure analysis process.

Synthesis and Crystallization: The Foundation of Analysis

The adage 'garbage in, garbage out' is particularly resonant in crystallography. An impure sample or a poorly formed crystal will prevent a successful structure determination.

Synthesis of 2-Bromo-1-butoxy-4-nitrobenzene

The target compound can be reliably synthesized via a Williamson ether synthesis, a classic and robust method for forming ethers. This pathway is chosen for its high efficiency and control over the final product structure.

Protocol 1: Synthesis via Williamson Ether Synthesis

• Precursor Preparation: Begin with commercially available 2-bromo-4-nitrophenol.

• Deprotonation: In a round-bottom flask, dissolve 1.0 equivalent of 2-bromo-4-nitrophenol in a polar aprotic solvent such as N,N-Dimethylformamide (DMF). Add 1.5 equivalents of a mild base, like potassium carbonate (K₂CO₃), to deprotonate the phenol, forming the more nucleophilic phenoxide in situ.

  • Rationale: A mild base is used to prevent side reactions. DMF is an excellent solvent for this reaction as it effectively solvates the potassium cation, leaving the phenoxide anion highly reactive.

• Alkylation: Add 1.2 equivalents of 1-bromobutane to the stirring mixture. Heat the reaction to approximately 60-70 °C and monitor its progress using Thin Layer Chromatography (TLC).

• Workup: Once the reaction is complete (typically after 2-4 hours), cool the mixture to room temperature. Quench the reaction by adding deionized water and extract the product into an organic solvent like ethyl acetate.

• Purification: Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate the solvent under reduced pressure. The crude product should be purified by column chromatography on silica gel to yield pure 2-Bromo-1-butoxy-4-nitrobenzene.

• Confirmation: Confirm the identity and purity of the product using NMR spectroscopy and Mass Spectrometry before proceeding to crystallization.

Growing X-Ray Quality Single Crystals

Crystallization is often considered more of an art than a science, but a systematic approach greatly increases the likelihood of success. The goal is to bring a saturated solution to a state of supersaturation slowly, allowing molecules to self-assemble into a highly ordered lattice.[4]

Protocol 2: Crystallization by Slow Evaporation

• Solvent Selection: The choice of solvent is paramount.[4] An ideal solvent is one in which the compound is moderately soluble. For 2-Bromo-1-butoxy-4-nitrobenzene, a good starting point is a binary solvent system, such as ethanol and water.

• Preparation: Dissolve a small amount (5-10 mg) of the purified compound in the minimum amount of the more soluble solvent (ethanol) in a small, clean vial.

• Inducing Supersaturation: Slowly add the less soluble solvent (water) dropwise until the solution becomes faintly turbid. This indicates the solution is saturated. Add a drop or two of the primary solvent (ethanol) to redissolve the precipitate, resulting in a clear, near-saturated solution.

• Crystal Growth: Cover the vial with a cap that has been pierced with a needle. This allows the solvent to evaporate very slowly over several days to weeks.

  • Rationale: Slow evaporation is a robust technique for small organic molecules.[5] The gradual increase in concentration provides ample time for the nucleation and growth of a single, well-ordered crystal, rather than a mass of polycrystalline powder.[6]

• Harvesting: Once suitable crystals (well-defined faces, clear appearance) have formed, carefully remove them from the solution using a loop or a fine needle and immediately coat them in a cryoprotectant oil (e.g., Paratone-N) to prevent solvent loss.

Single-Crystal X-ray Diffraction (SCXRD)

SCXRD is the definitive technique for determining the three-dimensional structure of a crystalline material at atomic resolution.[7][8]

Data Collection

The mounted crystal is placed on a goniometer in a diffractometer and cooled to a low temperature (typically 100 K) in a stream of nitrogen gas.

Protocol 3: XRD Data Collection

• Mounting: Select a crystal of suitable size (typically 0.1-0.3 mm in each dimension) under a microscope and mount it on a cryoloop.

• Centering: Place the loop on the goniometer head of the diffractometer and carefully center the crystal in the X-ray beam.

• Cooling: Cool the crystal to 100 K.

  • Rationale: Cooling minimizes atomic vibrations, leading to less diffuse diffraction spots and higher resolution data. It also significantly reduces radiation damage to the crystal during data collection.[9]

• Unit Cell Determination: Collect a few initial frames to determine the crystal's unit cell parameters and Bravais lattice.

• Data Collection Strategy: Based on the crystal system, a data collection strategy is calculated to ensure a complete and redundant dataset is collected. This involves rotating the crystal through a series of angles while exposing it to a monochromatic X-ray beam.

• Data Acquisition: Execute the full data collection run. The diffractometer's detector, often a CCD or CMOS sensor, records the positions and intensities of the diffracted X-ray beams as a series of images.[10]

Data Processing and Structure Solution

The raw diffraction images must be processed to generate a list of reflection intensities that can be used for structure solution.[11]

• Indexing and Integration: The diffraction spots on each image are indexed with Miller indices (h,k,l) and their intensities are integrated.

• Scaling and Merging: The data from all images are scaled to account for variations in beam intensity and crystal decay. Redundant measurements of the same reflection are merged to produce a final, unique set of reflections. The quality of this process is assessed by metrics like R-merge.

• Structure Solution: The "phase problem" is solved using direct methods, which are highly effective for small molecules. Software like SHELXS uses statistical relationships between the measured intensities to derive initial phase estimates.[12] These phases are used to calculate an initial electron density map, from which the positions of most non-hydrogen atoms can be identified.

Structure Refinement and Validation

The initial atomic model from the solution step is a good approximation, but it must be refined to best fit the experimental data.

Protocol 4: Structure Refinement using SHELXL

• Least-Squares Refinement: The atomic coordinates and thermal displacement parameters are adjusted iteratively using a least-squares algorithm to minimize the difference between the observed structure factors (|Fo|) and the calculated structure factors (|Fc|) from the model.[13] The quality of the fit is monitored by the R1 value.

• Anisotropic Refinement: Initially, atoms are refined isotropically (with spherical thermal parameters). In later stages, they are refined anisotropically (with ellipsoidal thermal parameters) to better model their thermal motion.

• Hydrogen Atom Placement: Hydrogen atoms are typically placed in calculated geometric positions and refined using a "riding model," where their positions are dependent on the heavy atom to which they are bonded.

• Final Difference Map: A final difference Fourier map is calculated. Large peaks or holes in this map can indicate missing atoms, disordered components, or an incorrect model. A "clean" map is a strong indicator of a correct and well-refined structure.

• Validation: The final model is validated using software like PLATON or the IUCr's checkCIF service.[11] This checks for geometric reasonableness (bond lengths, angles), consistency, and potential issues like missed symmetry. The final output is a Crystallographic Information File (CIF).

Results: The Structure of a Substituted Nitrobenzene

While the specific crystal structure of 2-Bromo-1-butoxy-4-nitrobenzene is not publicly available, we can present a representative dataset based on the closely related and published structure of 1-Bromo-4-methyl-2-nitrobenzene to illustrate the expected results. This serves as a realistic example of the data obtained from the described workflow.

Table 1: Crystal Data and Structure Refinement for a Representative Compound (Data based on 1-Bromo-4-methyl-2-nitrobenzene)

Parameter	Value
Empirical formula	C₇H₆BrNO₂
Formula weight	216.04
Temperature	181 K
Wavelength (Mo Kα)	0.71073 Å
Crystal system	Orthorhombic
Space group	Pna2₁
Unit cell dimensions	a = 13.016(5) Å, α = 90°
b = 14.617(5) Å, β = 90°
c = 4.037(5) Å, γ = 90°
Volume	768.1(10) ų
Z (molecules/unit cell)	4
Calculated density	1.868 Mg/m³
Absorption coefficient	5.30 mm⁻¹
F(000)	424
Theta range for data collection	3.1° to 28.9°
Reflections collected	3749
Independent reflections	1845 [R(int) = 0.053]
Final R indices [I>2σ(I)]	R1 = 0.053, wR2 = 0.131
R indices (all data)	R1 = 0.068, wR2 = 0.138
Absolute structure parameter	-0.04(4)
Largest diff. peak and hole	0.85 and -0.63 e.Å⁻³

Structural Insights:

• Molecular Geometry: The analysis would provide precise bond lengths and angles. For the representative structure, the dihedral angle between the nitro group and the phenyl ring is 14.9(11)°. This deviation from planarity is influenced by steric hindrance from the adjacent bromine atom. A similar effect would be expected in 2-Bromo-1-butoxy-4-nitrobenzene. The flexible butoxy chain would likely adopt a low-energy, extended conformation.

• Intermolecular Interactions: The crystal packing is stabilized by a network of non-covalent interactions. In bromo-nitro aromatics, short Br···O contacts and π–π stacking between benzene rings are commonly observed, dictating the overall crystal architecture.[6] Identifying these interactions is crucial for understanding the material's stability and for crystal engineering efforts.

Caption: The relationship between structural data and material properties.

Conclusion and Outlook

The comprehensive crystal structure analysis of a small molecule like 2-Bromo-1-butoxy-4-nitrobenzene is a powerful, data-rich process that provides definitive structural evidence. The workflow detailed in this guide—spanning synthesis, high-quality crystal growth, meticulous X-ray diffraction analysis, and robust refinement—represents a gold-standard approach in the chemical and pharmaceutical sciences. The resulting three-dimensional model is not an endpoint but a critical starting point for understanding a compound's behavior, optimizing its properties, and rationally designing the next generation of advanced materials and therapeutics.

References

• Probert, M. R. (2023). Advanced crystallisation methods for small organic molecules. Chemical Society Reviews, 52(7), 2537-2556. [Link]

• Li, P., Wang, H., Zhang, X., & Chen, H. (2011). 1-Bromo-4-methyl-2-nitrobenzene. Acta Crystallographica Section E: Structure Reports Online, 67(10), o2641. [Link]

• ResearchGate. (n.d.). 1-Bromo-4-methyl-2-nitrobenzene. Retrieved January 15, 2026, from [Link]

• Tahir, M. N., Weng, S., & Ng, S. W. (2011). 4-Bromo-1-nitrobenzene. Acta Crystallographica Section E: Structure Reports Online, 67(3), o548. [Link]

• Staples, R. J. (2016). Getting crystals your crystallographer will treasure: a beginner's guide. Acta Crystallographica Section E, 72(8), 1109-1116. [Link]

• Sheldrick, G. M. (2015). Crystal structure refinement with SHELXL. Acta Crystallographica Section C: Structural Chemistry, 71(Pt 1), 3-8. [Link]

• Creative Biostructure. (n.d.). Protein X-ray Crystallography in Drug Discovery. Retrieved January 15, 2026, from [Link]

• Deschamps, J. R. (2007). The role of crystallography in drug design. The AAPS Journal, 9(1), E99-E104. [Link]

• Verma, A., et al. (2020). A Review on Crystallography and Its Role on Drug Design. Zien Journal of Social Sciences and Humanities, 1, 48-55. [Link]

• EPFL. (n.d.). Crystallization of small molecules. Retrieved January 15, 2026, from [Link]

• Brainly. (2023, January 11). Design a synthesis of 2-bromo-1-butyl-4-nitrobenzene from benzene. Retrieved January 15, 2026, from [Link]

• Cooper, J. (2021). A beginner’s guide to X-ray data processing. The Biochemist, 43(3), 52-56. [Link]

• Latifi, R. (n.d.). User guide to crystal structure refinement with SHELXL. Retrieved January 15, 2026, from [Link]

• Müller, P. (n.d.). The SHELX package. MIT OpenCourseWare. Retrieved January 15, 2026, from [Link]

• News-Medical.Net. (2019, October 27). X-Ray Crystallography in Pharmaceutical Drug Development. Retrieved January 15, 2026, from [Link]

• Madurai Kamaraj University. (n.d.). X-RAY CRYSTALLOGRAPHIC AND SPECTROSCOPIC STUDIES OF NOVEL ORGANIC COMPOUNDS. Retrieved January 15, 2026, from [Link]

• Creative Biostructure. (n.d.). What Is Single-Crystal X-ray Diffraction (XRD) and How Does It Work? Retrieved January 15, 2026, from [Link]

• Carleton College. (2007, May 17). Single-crystal X-ray Diffraction. Retrieved January 15, 2026, from [Link]

• Franco, J. (2015). Growing Crystals for X-ray Diffraction Analysis. JoVE (Journal of Visualized Experiments), (97), e52626. [Link]

• Rupp, B. (n.d.). X-ray Diffraction Data Collection. Retrieved January 15, 2026, from [Link]

Sources

• 1. growingscience.com [growingscience.com]
• 2. 2-Bromo-4-nitrotoluene | C7H6BrNO2 | CID 82189 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. PubChemLite - 2-bromo-4-nitrotoluene (C7H6BrNO2) [pubchemlite.lcsb.uni.lu]
• 4. 1-bromo-4-methyl-2-nitrobenzene [stenutz.eu]
• 5. 4-Bromo-1-nitro­benzene - PMC [pmc.ncbi.nlm.nih.gov]
• 6. 2-Bromo-4-nitrotoluene | CAS#:7745-93-9 | Chemsrc [chemsrc.com]
• 7. CIF (Crystallographic Information Framework) – Metadata Standards Catalog [rdamsc.bath.ac.uk]
• 8. Benzene, 2-bromo-1-methyl-4-nitro- [webbook.nist.gov]
• 9. researchgate.net [researchgate.net]
• 10. ccdc.cam.ac.uk [ccdc.cam.ac.uk]
• 11. 1-Bromo-4-methyl-2-nitro­benzene - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. 1-BROMO-4-METHYL-2-NITROBENZENE | CAS 5326-34-1 [matrix-fine-chemicals.com]

An In-depth Technical Guide to the Initial Reactivity Studies of 2-Bromo-1-butoxy-4-nitrobenzene

Abstract

This technical guide provides a comprehensive framework for conducting initial reactivity studies on 2-bromo-1-butoxy-4-nitrobenzene, a versatile trifunctional aromatic compound with significant potential as a building block in medicinal chemistry and materials science. The strategic positioning of the bromo, butoxy, and nitro functional groups allows for a diverse range of selective chemical transformations. This document outlines detailed, field-proven protocols for the synthesis, characterization, and exploration of three key reaction pathways: nucleophilic aromatic substitution (SNAr), palladium-catalyzed Suzuki-Miyaura cross-coupling, and selective reduction of the nitro group. The causality behind experimental choices, self-validating system designs, and predictive outcomes are discussed, grounded in established mechanistic principles of physical organic chemistry. This guide is intended for researchers, scientists, and drug development professionals seeking to harness the synthetic potential of this and structurally related molecules.

Introduction: The Synthetic Potential of a Trifunctional Core

2-Bromo-1-butoxy-4-nitrobenzene is an aromatic compound engineered with three distinct functional groups, each offering a unique handle for synthetic manipulation. The interplay of these groups dictates the molecule's reactivity and provides a platform for the sequential and selective introduction of molecular complexity.

• The Nitro Group (-NO₂): As a potent electron-withdrawing group, the nitro functionality profoundly influences the reactivity of the aromatic ring. It strongly activates the ring for nucleophilic aromatic substitution, particularly at the ortho and para positions.[1][2][3][4] Its presence is also a key determinant in the regioselectivity of electrophilic aromatic substitution, although this is not the primary focus of this initial study.

• The Bromo Group (-Br): The bromine atom serves as an excellent leaving group in nucleophilic substitution reactions and is a cornerstone for a vast array of palladium-catalyzed cross-coupling reactions. This enables the formation of new carbon-carbon and carbon-heteroatom bonds with a high degree of control.

• The Butoxy Group (-O(CH₂)₃CH₃): This alkoxy group modulates the electronic properties of the ring and provides steric influence. While it is an ortho, para-director in electrophilic aromatic substitution, its primary role in the context of this guide is to influence the overall solubility and physical properties of the molecule and its derivatives.

This guide will first detail a robust synthesis of the title compound, followed by an in-depth exploration of its reactivity in three fundamental transformations that leverage its unique electronic and structural features.

Synthesis and Characterization of 2-Bromo-1-butoxy-4-nitrobenzene

A logical and efficient synthesis of 2-bromo-1-butoxy-4-nitrobenzene is achieved via a Williamson ether synthesis, a reliable method for forming ether linkages.[5][6][7][8][9] This approach involves the O-alkylation of a bromonitrophenol precursor.

Synthetic Workflow

The synthesis is proposed as a two-step process starting from commercially available 4-nitrophenol.

Caption: Synthetic route to 2-Bromo-1-butoxy-4-nitrobenzene.

Experimental Protocols

Step 1: Synthesis of 2-Bromo-4-nitrophenol

• Reaction Setup: In a 500 mL round-bottom flask equipped with a magnetic stir bar and a dropping funnel, dissolve 4-nitrophenol (0.1 mol, 13.9 g) in 100 mL of glacial acetic acid.

• Bromination: Prepare a solution of bromine (0.11 mol, 5.6 mL, 17.6 g) in 20 mL of glacial acetic acid and add it to the dropping funnel. Add the bromine solution dropwise to the stirred 4-nitrophenol solution over 1 hour at room temperature.

• Reaction Monitoring & Work-up: After the addition is complete, stir the mixture for an additional 2 hours. Monitor the reaction by Thin Layer Chromatography (TLC). Upon completion, pour the reaction mixture into 500 mL of ice-cold water with stirring.

• Isolation: Collect the precipitated yellow solid by vacuum filtration, wash thoroughly with cold water to remove acetic acid, and dry under vacuum. The expected product is 2-bromo-4-nitrophenol.

Step 2: Williamson Ether Synthesis of 2-Bromo-1-butoxy-4-nitrobenzene

• Reaction Setup: In a 250 mL round-bottom flask, combine 2-bromo-4-nitrophenol (0.05 mol, 10.9 g), potassium carbonate (0.075 mol, 10.4 g), and 100 mL of N,N-dimethylformamide (DMF).

• Alkylation: Add 1-bromobutane (0.06 mol, 6.5 mL, 8.2 g) to the suspension.

• Reaction Conditions: Heat the mixture to 80 °C and stir for 4-6 hours. Monitor the reaction progress by TLC.

• Work-up and Isolation: After cooling to room temperature, pour the reaction mixture into 500 mL of water. Extract the aqueous mixture with ethyl acetate (3 x 100 mL). Combine the organic layers, wash with brine (2 x 100 mL), dry over anhydrous sodium sulfate (Na₂SO₄), and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel (eluting with a hexane/ethyl acetate gradient) to yield 2-bromo-1-butoxy-4-nitrobenzene as a solid.

Characterization

The synthesized compound should be characterized using standard analytical techniques. The following table provides predicted spectroscopic data based on the closely related 2-bromo-1-ethoxy-4-nitrobenzene.[10][11]

Technique	Predicted Data for 2-Bromo-1-butoxy-4-nitrobenzene
¹H NMR (400 MHz, CDCl₃)	δ 8.35 (d, J = 2.5 Hz, 1H, Ar-H), 8.10 (dd, J = 8.8, 2.5 Hz, 1H, Ar-H), 7.10 (d, J = 8.8 Hz, 1H, Ar-H), 4.15 (t, J = 6.5 Hz, 2H, -OCH₂-), 1.85 (m, 2H, -OCH₂CH₂-), 1.55 (m, 2H, -CH₂CH₃), 1.00 (t, J = 7.4 Hz, 3H, -CH₃).
¹³C NMR (100 MHz, CDCl₃)	δ 155.0, 148.0, 142.0, 126.0, 115.0, 112.0, 69.0, 31.0, 19.0, 13.8.
FT-IR (KBr, cm⁻¹)	ν ~3100 (Ar C-H), ~2960 (Alkyl C-H), ~1520 & ~1345 (NO₂ stretch), ~1250 (Ar-O-C stretch), ~1050 (C-Br stretch).
Mass Spec. (EI)	m/z (%) = 275/277 ([M]⁺, Br isotope pattern), corresponding fragments.

Reactivity Study I: Nucleophilic Aromatic Substitution (SNAr)

The electron-deficient nature of the aromatic ring, due to the powerful -M and -I effects of the nitro group, makes 2-bromo-1-butoxy-4-nitrobenzene an excellent substrate for nucleophilic aromatic substitution (SNAr). The reaction proceeds via an addition-elimination mechanism, forming a resonance-stabilized Meisenheimer complex as an intermediate.[2][4][12]

Mechanistic Rationale

The addition of a nucleophile to the carbon bearing the bromine atom is the rate-determining step.[3] The negative charge of the resulting Meisenheimer complex is delocalized onto the oxygen atoms of the para-nitro group, which provides significant stabilization and drives the reaction forward.

Caption: General mechanism of the SNAr reaction.

Experimental Protocol: Reaction with Sodium Methoxide

• Reaction Setup: To a solution of 2-bromo-1-butoxy-4-nitrobenzene (1.0 mmol) in 10 mL of anhydrous methanol in a round-bottom flask, add sodium methoxide (1.2 mmol).

• Reaction Conditions: Stir the reaction mixture at reflux (65 °C) and monitor its progress by TLC.

• Work-up and Isolation: Upon completion, cool the reaction to room temperature and neutralize with 1 M HCl. Remove the methanol under reduced pressure. Add water (20 mL) and extract with ethyl acetate (3 x 20 mL).

• Purification and Analysis: Wash the combined organic layers with brine, dry over Na₂SO₄, and concentrate. Purify the product, 1-butoxy-2-methoxy-4-nitrobenzene, by column chromatography. Characterize the product by NMR, IR, and MS to confirm the substitution.

Reactivity Study II: Suzuki-Miyaura Cross-Coupling

The carbon-bromine bond provides a handle for palladium-catalyzed cross-coupling reactions, which are powerful tools for C-C bond formation.[13][14] The Suzuki-Miyaura reaction, coupling an organoboron reagent with an organohalide, is a highly versatile and widely used transformation.[15][16] The electron-withdrawing nitro group can facilitate the oxidative addition of the Pd(0) catalyst to the C-Br bond, which is often the rate-determining step.[15]

Catalytic Cycle

The reaction proceeds through a well-established catalytic cycle involving oxidative addition, transmetalation, and reductive elimination.[16]

Sources

• 1. Nucleophilic Aromatic Substitution - Chemistry Steps [chemistrysteps.com]
• 2. 17.1 Nucleophilic aromatic substitution | Organic Chemistry II [courses.lumenlearning.com]
• 3. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. community.wvu.edu [community.wvu.edu]
• 6. masterorganicchemistry.com [masterorganicchemistry.com]
• 7. Williamson_ether_synthesis [chemeurope.com]
• 8. Williamson Ether Synthesis | Chem-Station Int. Ed. [en.chem-station.com]
• 9. chem.libretexts.org [chem.libretexts.org]
• 10. Solved 5. The H NMR spectrum of 2-bromo-1-ethoxy-4 | Chegg.com [chegg.com]
• 11. Solved The 1H NMR spectrum | Chegg.com [chegg.com]
• 12. employees.oneonta.edu [employees.oneonta.edu]
• 13. Yoneda Labs [yonedalabs.com]
• 14. uwindsor.ca [uwindsor.ca]
• 15. books.rsc.org [books.rsc.org]
• 16. rose-hulman.edu [rose-hulman.edu]

"thermal stability and decomposition of 2-Bromo-1-butoxy-4-nitrobenzene"

A Technical Guide to the Thermal Stability and Decomposition of 2-Bromo-1-butoxy-4-nitrobenzene

Abstract

This technical guide provides a comprehensive framework for evaluating the thermal stability and decomposition pathways of 2-Bromo-1-butoxy-4-nitrobenzene. Lacking direct empirical data in public literature, this document establishes a predictive and methodological approach grounded in the principles of physical organic chemistry and standardized thermal analysis techniques. It details the necessary experimental protocols, including Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC), and proposes potential decomposition mechanisms based on structural analysis and bond dissociation energies. The guide is intended to equip researchers with the foundational knowledge required to safely handle this compound and predict its behavior under thermal stress, a critical consideration in process chemistry, safety engineering, and materials science.

Introduction and Strategic Importance

2-Bromo-1-butoxy-4-nitrobenzene is a substituted nitroaromatic compound. While its specific applications are not widely documented, its structure suggests utility as an intermediate in organic synthesis, potentially in the development of pharmaceuticals, agrochemicals, or specialty dyes. The molecule incorporates three key functional groups that dictate its reactivity and thermal stability: a nitro group (-NO₂), a bromo substituent (-Br), and a butoxy ether linkage (-O-(CH₂)₃CH₃).

Understanding the thermal stability of such a compound is paramount for several reasons:

• Process Safety: Nitroaromatic compounds are an energy-rich class of materials, and their decomposition can be highly exothermic, posing a risk of runaway reactions or explosions if not properly managed.[1][2]

• Safe Handling and Storage: Defining the temperature limits for safe handling and long-term storage is crucial to prevent accidental decomposition.

• Reaction Optimization: Knowledge of decomposition temperatures allows chemists to define a safe operating window for reactions involving this compound, maximizing yield while minimizing risk.

• Impurity Profiling: Decomposition products can act as impurities in a synthetic process, affecting the quality and safety of the final product.

This guide provides the scientific rationale and practical methodologies for a thorough investigation of the thermal behavior of 2-Bromo-1-butoxy-4-nitrobenzene.

Structural Analysis and Predicted Thermal Liabilities

The thermal stability of a molecule is intrinsically linked to the strength of its covalent bonds. The structure of 2-Bromo-1-butoxy-4-nitrobenzene contains several bonds of varying strengths, suggesting multiple potential points of initial decomposition.

Figure 1. Structure of a related compound, 2-Bromo-4-ethoxy-1-nitrobenzene. The target molecule replaces the ethoxy group with a butoxy group.

The primary points of thermal liability are predicted to be:

• The C-NO₂ Bond: The bond connecting the nitro group to the aromatic ring is often the weakest point in nitroaromatic compounds.[3] Its cleavage is a common initial step in thermal decomposition.[4]

• The Ar-Br Bond: The aryl-bromine bond is also susceptible to homolytic cleavage under thermal stress.

• The Butoxy Ether Linkage: Both the aryl C-O bond and the alkyl C-O bond of the ether can be points of failure.

• The Butyl Chain: C-C and C-H bonds within the butyl chain are generally stronger but can be involved in secondary decomposition steps.

The following table summarizes the average bond dissociation energies (BDEs) for the key bond types present in the molecule. Lower BDE values indicate weaker bonds that are more likely to break first upon heating.

Bond Type	Representative Bond	Average Bond Dissociation Energy (kJ/mol)	Predicted Role in Decomposition
Aryl-Nitro	C₆H₅-NO₂	~297	Primary: Likely initial cleavage site.[1]
Aryl-Halogen	C₆H₅-Br	~335-366	Primary: A probable initial cleavage site.[5][6]
Aryl-Oxygen (Ether)	C₆H₅-OR	~350-370	Secondary: Cleavage possible after initial events.
Alkyl-Oxygen (Ether)	R-O-R'	~340-380	Secondary: Cleavage possible, especially via radical pathways.[7]
Alkyl C-C	CH₃-CH₃	~368	Tertiary: Involved in fragmentation of the butoxy group.[8]
Alkyl C-H	R-H	~410-430	Tertiary: Involved in hydrogen abstraction reactions.[9]

Table 1: Predicted Bond Dissociation Energies and Their Implications.

Based on this analysis, the decomposition is most likely to be initiated by the cleavage of the C-NO₂ bond, followed closely by the C-Br bond.

Methodologies for Thermal Hazard Assessment

A multi-technique approach is essential for a comprehensive understanding of thermal stability. The combination of Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC) provides complementary information on mass loss and energy changes, respectively.

Workflow for Thermal Analysis

The logical flow for investigating the thermal properties of 2-Bromo-1-butoxy-4-nitrobenzene should follow a structured path from initial screening to detailed characterization.

Caption: A logical workflow for comprehensive thermal analysis.

Experimental Protocol: Thermogravimetric Analysis (TGA)

TGA measures the change in mass of a sample as a function of temperature in a controlled atmosphere.[10][11][12] This is the primary technique for determining the onset temperature of decomposition.

Objective: To determine the temperatures at which 2-Bromo-1-butoxy-4-nitrobenzene begins to lose mass and to quantify this loss.

Methodology:

• Instrument Calibration: Calibrate the TGA instrument for mass and temperature using certified reference materials (e.g., calcium oxalate, indium).[10]

• Sample Preparation: Accurately weigh 5-10 mg of the sample into an inert alumina or platinum crucible.[13] A smaller sample size minimizes thermal gradients and reduces the risk of energetic events damaging the instrument.

• Atmosphere: Purge the furnace with an inert gas, typically nitrogen or argon, at a flow rate of 30-50 mL/min to prevent oxidative decomposition.[14]

• Temperature Program:

  • Equilibrate at 30 °C for 5 minutes.

  • Ramp the temperature from 30 °C to 600 °C at a linear heating rate of 10 °C/min. A slower rate can provide better resolution of thermal events, while a faster rate can shift decomposition to higher temperatures.[15][16]

• Data Acquisition: Continuously record the sample mass, sample temperature, and program temperature.

• Data Analysis: Plot the percentage of initial mass versus temperature. The onset temperature of decomposition (T_onset) is typically determined by the intersection of the baseline tangent with the tangent of the mass loss curve.

Experimental Protocol: Differential Scanning Calorimetry (DSC)

DSC measures the difference in heat flow between a sample and an inert reference as a function of temperature.[17][18] It is used to detect thermal events such as melting, crystallization, and exothermic decompositions.[18]

Objective: To identify the melting point and detect any exothermic (heat-releasing) events that indicate decomposition.

Methodology:

• Instrument Calibration: Calibrate the DSC instrument for temperature and enthalpy using a high-purity standard, such as indium.

• Sample Preparation: Weigh 2-5 mg of the sample into a hermetically sealed aluminum or high-pressure gold-plated steel pan. Sealing the pan prevents mass loss due to evaporation before decomposition, ensuring that the observed heat flow is due to thermal transitions.[15]

• Atmosphere: Maintain an inert nitrogen atmosphere with a purge rate of 20-50 mL/min.

• Temperature Program:

  • Equilibrate at 25 °C.

  • Ramp the temperature from 25 °C to 400 °C (or a temperature just beyond the final decomposition seen in TGA) at a heating rate of 10 °C/min.

• Data Acquisition: Record the differential heat flow versus temperature.

• Data Analysis:

  • Identify endothermic peaks, which may correspond to melting.

  • Identify exothermic peaks, which indicate energy-releasing decomposition events.[15] The onset temperature and the integrated area of the exotherm (enthalpy of decomposition, ΔH_d) are critical safety parameters.

Predicted Decomposition Pathways and Mechanisms

Based on the structural analysis, three primary decomposition pathways can be postulated. These pathways are not mutually exclusive and may occur concurrently or sequentially.

Pathway A: C-NO₂ Bond Homolysis

This is often the dominant pathway for nitroaromatic compounds at high temperatures.[3][4]

• Initiation: The process begins with the homolytic cleavage of the C-NO₂ bond, which is typically the weakest bond in the molecule, to form an aryl radical and nitrogen dioxide (NO₂).

• Propagation/Termination: The highly reactive aryl radical can then undergo a variety of subsequent reactions, such as hydrogen abstraction from other molecules or dimerization. The released NO₂ is also highly reactive.

Caption: Proposed decomposition via C-NO₂ bond cleavage.

Pathway B: C-Br Bond Homolysis

Cleavage of the C-Br bond is another plausible initiation step, particularly given the high temperatures involved in thermal decomposition.

• Initiation: The aryl-bromine bond breaks, yielding a different aryl radical (nitrophenyl ether radical) and a bromine radical (Br•).

• Propagation: The bromine radical is an aggressive radical scavenger and can abstract hydrogen atoms from the butoxy side chain, initiating a new set of decomposition reactions and potentially producing hydrogen bromide (HBr).

Caption: Proposed decomposition via C-Br bond cleavage.

Pathway C: Ether Linkage and Side-Chain Degradation

This pathway involves the fragmentation of the butoxy group. While less likely as an initial step, it becomes significant as temperature increases or as a result of attack by radicals generated from Pathways A and B.

• Initiation: Cleavage can occur at the Ar-O bond or the O-Butyl bond. Alternatively, hydrogen abstraction from the butyl chain by other radicals can initiate fragmentation.

• Propagation: This leads to the formation of smaller, volatile organic fragments (e.g., butene, butane) and a bromonitrophenoxy radical.

Caption: Proposed decomposition via ether linkage cleavage.

Data Interpretation and Reporting

The data from TGA and DSC should be synthesized to provide a comprehensive thermal profile.

Parameter	Technique	Expected Result for 2-Bromo-1-butoxy-4-nitrobenzene	Significance
Melting Point (T_m)	DSC	Endothermic peak	Defines the transition from solid to liquid phase.
Decomposition Onset (T_onset)	TGA	First significant mass loss (>2-5%)	The temperature at which decomposition begins. A key parameter for defining maximum safe operating temperature.[15]
Decomposition Onset (T_exo)	DSC	Onset of the first major exotherm	The temperature at which decomposition becomes self-heating. A critical safety indicator.
Mass Loss Steps	TGA	One or more distinct steps in the TGA curve	Each step corresponds to the loss of a specific fragment (e.g., NO₂, Br, butoxy group). The % mass loss can be compared to the molecular weight of possible leaving groups.
Enthalpy of Decomposition (ΔH_d)	DSC	Area under the exothermic peak(s) (J/g)	Quantifies the amount of energy released. Higher values indicate a greater potential for a violent runaway reaction.

Table 2: Summary of Key Analytical Parameters and Their Interpretation.

Safety Considerations and Hazard Management

The thermal decomposition of halogenated nitroaromatic compounds presents significant hazards.[19][20]

• Gas Evolution: Decomposition is expected to produce toxic and corrosive gases, including nitrogen oxides (NOx) and hydrogen bromide (HBr).[21] All thermal analyses must be conducted in a well-ventilated area, preferably with the instrument exhaust vented to a fume hood.

• Exothermic Reaction: The decomposition is likely to be highly exothermic.[2] Runaway reactions can lead to a rapid increase in temperature and pressure, potentially causing an explosion.[1] Always use small sample sizes (mg scale) for initial thermal analysis.

• Personal Protective Equipment (PPE): When handling 2-Bromo-1-butoxy-4-nitrobenzene, appropriate PPE, including safety goggles, a lab coat, and chemical-resistant gloves (e.g., nitrile), is mandatory.[22]

• Spill and Waste Management: Spills should be contained with an inert absorbent material.[23] All waste containing the compound should be treated as hazardous halogenated organic waste and disposed of according to institutional and regulatory guidelines.[20]

Conclusion

This guide outlines a scientifically rigorous approach for characterizing the thermal stability and decomposition of 2-Bromo-1-butoxy-4-nitrobenzene. By employing standard thermal analysis techniques like TGA and DSC, and interpreting the results within the context of fundamental chemical principles, researchers can determine critical safety parameters, such as the onset temperature of decomposition and the associated energy release. The proposed decomposition pathways—initiated primarily by C-NO₂ or C-Br bond cleavage—provide a theoretical framework for understanding the potential decomposition products and associated hazards. This information is essential for ensuring the safe handling, storage, and use of this compound in any research or development setting.

References

• Investigation of thermal decomposition of nitrobenzene: An energetic material. (n.d.). OSTI.GOV. [Link]

• Tsang, W. (1986). Thermal Stability Characteristics of Nitroaromatic Compounds. Defense Technical Information Center. [Link]

• Jeremić, D., et al. (2015). investigation of thermal stability of some nitroaromatic derivatives by dsc. ResearchGate. [Link]

• Gustin, J. L. (2017). Runaway Reaction Hazards in Processing Organic Nitro Compounds. ACS Publications. [Link]

• Sekirin, V. A., et al. (1986). Kinetics of thermocatalytic decomposition of nitrobenzene. OSTI.GOV. [Link]

• Ju, K.-S., & Parales, R. E. (2010). Nitroaromatic Compounds, from Synthesis to Biodegradation. Microbiology and Molecular Biology Reviews, 74(2), 250–272. [Link]

• LibreTexts. (2023). Differential Scanning Calorimetry. Chemistry LibreTexts. [Link]

• Nishino, S. F., & Spain, J. C. (1993). Degradation of nitrobenzene by a Pseudomonas pseudoalcaligenes. Applied and Environmental Microbiology, 59(8), 2520–2525. [Link]

• Altarawneh, M., et al. (2016). Thermal decomposition of brominated flame retardants (BFRs): Products and mechanisms. Science of The Total Environment, 569–570, 1344–1356. [Link]

• Leggio, A., et al. (2021). Thermal Stability Evaluation of Nitroalkanes with Differential Scanning Calorimetry. Organic Process Research & Development, 25(3), 540–546. [Link]

• Jakab, E., et al. (2003). Catalytic destruction of brominated aromatic compounds studied in a catalyst microbed coupled to gas chromatography/mass spectrometry. Journal of Analytical and Applied Pyrolysis, 67(1), 105–116. [Link]

• Separation of Melting and Decomposition using High Heating Rates. (n.d.). METTLER TOLEDO. [Link]

• Protocol Thermogravimetric Analysis (TGA). (n.d.). EPFL. [Link]

• Thermogravimetric Analysis. (n.d.). University of Utah. [Link]

• Liu, H., et al. (2021). Electrochemical Debromination of Brominated Aromatic Flame Retardants Using Activated Carbon-Based Cathodes. Environmental Science & Technology, 55(2), 1184–1193. [Link]

• Ye, S., et al. (2021). Degradation of Brominated Organic Compounds (Flame Retardants) by a Four-Strain Consortium Isolated from Contaminated Groundwater. Microorganisms, 9(7), 1450. [Link]

• Thermogravimetric Analysis (TGA) Testing of Materials. (n.d.). Applus+ DatapointLabs. [Link]

• Condit, P. C., & Haynor, R. L. (1951). Thermal Decomposition of Nitroxylene and Nitrobenzene. Industrial & Engineering Chemistry, 43(11), 2627–2634. [Link]

• Nitrobenzene SOP: Safety & Handling Procedures. (n.d.). Studylib. [Link]

• Altarawneh, M., et al. (2016). Thermal Decomposition of Brominated Flame Retardants (BFRs):Products and Mechanisms. ResearchGate. [Link]

• Differential scanning calorimetry. (2024). Wikipedia. [Link]

• Smidt, E., & Meissl, K. (2007). The application of differential scanning calorimetry (DSC) to evaluate the quality of compost organic matter. ResearchGate. [Link]

• Singh, J., et al. (2021). Bond dissociation energy (KJ mol⁻¹) of C−X (X=I, Br, Cl, F) bond of aryl halides. ResearchGate. [Link]

• Denisov, E. T., & Shestakov, A. F. (2011). Dissociation energies (D i ) of the C-H bonds in ethers calculated from the kinetic data. ResearchGate. [Link]

• Thermogravimetric analysis. (2024). Wikipedia. [Link]

• Nitrobenzene - Incident management. (2024). GOV.UK. [Link]

• Nitrobenzene - HAZARD SUMMARY. (n.d.). New Jersey Department of Health. [Link]

• LibreTexts. (2022). Thermogravimetric analysis (TGA). Chemistry LibreTexts. [Link]

• McCarthy, E., & O'Brien, K. (1975). Pyrolysis of nitrobenzene. The Journal of Organic Chemistry, 40(18), 2654–2656. [Link]

• Bond dissociation energy. (2024). Wikipedia. [Link]

• Lide, D. R. (Ed.). (2003). CRC Handbook of Chemistry and Physics (84th ed.). CRC Press. [Link]

• Bond Energies. (n.d.). Michigan State University Chemistry. [Link]

• Blanksby, S. J., & Ellison, G. B. (2003). Bond Dissociation Energies of Organic Molecules. Accounts of Chemical Research, 36(4), 255–263. [Link]

• LibreTexts. (2025). Bond Energies. Chemistry LibreTexts. [Link]

• Brill, T. B. (1994). Kinetics and Mechanisms of Thermal Decomposition of Nitroaromatic Explosives. Defense Technical Information Center. [Link]

• 2-Bromo-4-ethoxy-1-nitrobenzene. (n.d.). PubChem. [Link]

Sources

• 1. oaktrust.library.tamu.edu [oaktrust.library.tamu.edu]
• 2. pubs.acs.org [pubs.acs.org]
• 3. apps.dtic.mil [apps.dtic.mil]
• 4. DSpace [repository.kaust.edu.sa]
• 5. researchgate.net [researchgate.net]
• 6. Bond Energies [www2.chemistry.msu.edu]
• 7. researchgate.net [researchgate.net]
• 8. labs.chem.ucsb.edu [labs.chem.ucsb.edu]
• 9. chem.libretexts.org [chem.libretexts.org]
• 10. Thermogravimetric Analysis (TGA) Testing of Materials - Applus DatapointLabs [datapointlabs.com]
• 11. Thermogravimetric analysis - Wikipedia [en.wikipedia.org]
• 12. chem.libretexts.org [chem.libretexts.org]
• 13. epfl.ch [epfl.ch]
• 14. etamu.edu [etamu.edu]
• 15. pubs.acs.org [pubs.acs.org]
• 16. mt.com [mt.com]
• 17. chem.libretexts.org [chem.libretexts.org]
• 18. Differential scanning calorimetry - Wikipedia [en.wikipedia.org]
• 19. Nitroaromatic Compounds, from Synthesis to Biodegradation - PMC [pmc.ncbi.nlm.nih.gov]
• 20. pdf.benchchem.com [pdf.benchchem.com]
• 21. assets.publishing.service.gov.uk [assets.publishing.service.gov.uk]
• 22. nj.gov [nj.gov]
• 23. Report | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]

A Technical Guide to the Solubility of 2-Bromo-1-butoxy-4-nitrobenzene in Common Organic Solvents

This guide provides a comprehensive analysis of the solubility characteristics of 2-Bromo-1-butoxy-4-nitrobenzene, a substituted aromatic compound with potential applications in medicinal chemistry and materials science. Given the limited availability of direct experimental data for this specific molecule, this document establishes a predictive framework based on fundamental chemical principles and outlines a robust experimental protocol for its quantitative determination. This guide is intended for researchers, scientists, and professionals in drug development who require a thorough understanding of solubility for process development, purification, and formulation.

Introduction: The Critical Role of Solubility in Scientific Research

Solubility, the ability of a solute to form a homogeneous solution with a solvent, is a fundamental physicochemical property that dictates the feasibility and efficiency of numerous chemical processes.[1] In the realm of drug discovery and development, poor aqueous solubility is a primary contributor to the failure of promising drug candidates.[2][3] Understanding the solubility of a compound in various organic solvents is equally critical for:

• Reaction Chemistry: Ensuring reactants are in the same phase for efficient molecular collision and reaction.

• Purification: Selecting appropriate solvents for techniques like recrystallization and chromatography.

• Formulation: Developing stable and effective delivery systems for active pharmaceutical ingredients.

This guide will delve into the predicted solubility of 2-Bromo-1-butoxy-4-nitrobenzene and provide a detailed methodology for its empirical determination.

Molecular Structure and Predicted Solubility Profile

The solubility of a compound is intrinsically linked to its molecular structure. 2-Bromo-1-butoxy-4-nitrobenzene possesses a combination of functional groups that influence its polarity and intermolecular interactions:

• Benzene Ring: A nonpolar, hydrophobic core.

• Nitro Group (-NO₂): A strongly polar, electron-withdrawing group capable of dipole-dipole interactions.

• Bromo Group (-Br): A halogen atom that is deactivating due to its inductive effect but also capable of weak polar interactions.

• Butoxy Group (-O(CH₂)₃CH₃): A flexible alkyl ether group that adds some nonpolar character and can act as a hydrogen bond acceptor.

The interplay of these groups results in a molecule of moderate overall polarity . Based on the principle of "like dissolves like," we can predict its solubility in various common organic solvents.[1][4]

Table 1: Predicted Solubility of 2-Bromo-1-butoxy-4-nitrobenzene in Common Organic Solvents

Solvent Class	Representative Solvents	Predicted Solubility	Rationale
Nonpolar	Hexane, Toluene, Benzene	Low to Moderate	The nonpolar butoxy chain and benzene ring will interact favorably with these solvents, but the highly polar nitro group will limit high solubility.[5]
Polar Aprotic	Acetone, Tetrahydrofuran (THF), Ethyl Acetate, Dimethyl Sulfoxide (DMSO)	High	These solvents can engage in dipole-dipole interactions with the nitro group and the C-Br bond, while also accommodating the nonpolar regions of the molecule. DMSO is a powerful organic solvent capable of dissolving a wide range of compounds.[2]
Polar Protic	Methanol, Ethanol, Isopropanol	Moderate to High	The hydroxyl groups of these alcohols can act as hydrogen bond donors to the oxygen atoms of the nitro and butoxy groups. Solubility is expected to decrease with increasing alkyl chain length of the alcohol.
Aqueous	Water	Very Low / Insoluble	The large hydrophobic surface area of the benzene ring and butoxy group, combined with the lack of significant hydrogen bond donating capability, will lead to very poor solubility in water.[5][6]

Experimental Determination of Thermodynamic Solubility: A Step-by-Step Protocol

To obtain precise and reliable solubility data, experimental determination is essential. The "gold standard" for determining thermodynamic solubility is the shake-flask method , which measures the concentration of a saturated solution at equilibrium.[7]

Materials and Equipment

• 2-Bromo-1-butoxy-4-nitrobenzene (solid)

• Selected organic solvents (analytical grade)

• Scintillation vials or glass test tubes with screw caps

• Analytical balance

• Constant temperature shaker or water bath

• Syringe filters (e.g., 0.22 µm PTFE)

• Volumetric flasks and pipettes

• High-Performance Liquid Chromatography (HPLC) system with a UV detector or a UV-Vis spectrophotometer

Experimental Workflow

The following diagram illustrates the key stages of the shake-flask method for determining solubility.

Caption: Workflow for Thermodynamic Solubility Determination.

Detailed Protocol

• Preparation of Saturated Solution:

  • Add an excess amount of solid 2-Bromo-1-butoxy-4-nitrobenzene to a series of vials, each containing a precisely known volume of a different organic solvent.[1]

  • "Excess" means that undissolved solid should be clearly visible after the equilibration period.

• Equilibration:

  • Seal the vials tightly to prevent solvent evaporation.

  • Place the vials in a constant temperature shaker (e.g., 25 °C).

  • Agitate the mixtures for a sufficient duration (typically 24 to 48 hours) to ensure equilibrium is reached.[1] This is the point where the rate of dissolution equals the rate of precipitation.

• Sample Collection and Preparation:

  • Remove the vials from the shaker and allow the undissolved solid to settle.

  • Carefully withdraw a sample of the supernatant using a syringe.

  • Immediately pass the sample through a syringe filter to remove all undissolved microparticulates. This step is critical to avoid overestimation of solubility.

  • Accurately dilute the filtered sample with the same solvent to a concentration that falls within the linear range of the analytical method.

• Quantification:

  • Analyze the diluted samples using a pre-validated analytical method, such as HPLC-UV or UV-Vis spectrophotometry, to determine the concentration of the dissolved solute.

  • A calibration curve prepared with known concentrations of 2-Bromo-1-butoxy-4-nitrobenzene in the same solvent is required for accurate quantification.

• Calculation:

  • Calculate the concentration of the saturated solution, taking into account the dilution factor.

  • Express the solubility in appropriate units, such as grams per liter (g/L), milligrams per milliliter (mg/mL), or moles per liter (mol/L).

Causality and Self-Validation in the Protocol

• Expertise in Action: The use of an excess of solid solute is a deliberate choice to ensure that the solution becomes saturated and reaches a true thermodynamic equilibrium.[7] The 24-48 hour agitation period is a field-proven timeframe for many organic compounds to reach this state.

• Trustworthiness through Self-Validation: The protocol's integrity is maintained by critical self-validating steps. For instance, taking samples at multiple time points (e.g., 24h and 48h) can confirm that equilibrium has been reached; if the measured concentrations are consistent, it validates the equilibration time. The use of a fine-pore filter (0.22 µm) is a self-validating measure to ensure only the dissolved solute is being quantified.

Logical Relationships in Solubility Assessment

The process of assessing the solubility of a new compound follows a logical progression from prediction to empirical validation.

Caption: Logical Flow of Solubility Assessment.

Conclusion

References

• Vertex AI Search. (n.d.). EXPERIMENT 1 DETERMINATION OF SOLUBILITY CLASS.
• Vertex AI Search. (n.d.). Experiment: Solubility of Organic & Inorganic Compounds.
• Chemistry For Everyone. (2025, February 11). How To Determine Solubility Of Organic Compounds? [Video]. YouTube.
• Chem LibreTexts. (2023, August 31). Solubility of Organic Compounds.
• Chem LibreTexts. (2024, November 19). 1.27: Experiment_727_Organic Compound Functional Groups__1_2_0.
• Semantic Scholar. (n.d.). [Development of solubility screening methods in drug discovery].
• Jadhav, D. S. (2013, February 15). SOLUBILITY DETERMINATION IN DRUG DISCOVERY AND DEVELOPMENT.
• WuXi AppTec. (2024, April 4). 4 Ways Drug Solubility Testing Helps Discovery & Development.
• ResearchGate. (n.d.). A review of methods for solubility determination in biopharmaceutical drug characterisation.
• Solubility of Things. (n.d.). 1-Bromo-2-nitrobenzene.
• BenchChem. (2025). A Comprehensive Technical Guide to the Solubility of 1-Bromo-3-nitrobenzene in Common Organic Solvents.
• Thermo Fisher Scientific. (2014, November 10). SAFETY DATA SHEET.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pharmatutor.org [pharmatutor.org]
• 3. labtesting.wuxiapptec.com [labtesting.wuxiapptec.com]
• 4. chem.ws [chem.ws]
• 5. solubilityofthings.com [solubilityofthings.com]
• 6. assets.thermofisher.cn [assets.thermofisher.cn]
• 7. researchgate.net [researchgate.net]

Early Synthetic Routes to 2-Bromo-1-butoxy-4-nitrobenzene: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Bromo-1-butoxy-4-nitrobenzene is a substituted aromatic ether that serves as a valuable intermediate in the synthesis of various organic compounds, particularly in the fields of medicinal chemistry and materials science. The specific arrangement of the bromo, butoxy, and nitro groups on the benzene ring provides a versatile scaffold for further chemical modifications. This guide provides an in-depth analysis of the early and foundational synthetic strategies for obtaining this compound, with a focus on the Williamson ether synthesis. Understanding these routes is crucial for optimizing reaction conditions and developing novel analogs.

Core Synthetic Strategy: The Williamson Ether Synthesis

The most prevalent and historically significant method for preparing 2-Bromo-1-butoxy-4-nitrobenzene is the Williamson ether synthesis.[1][2] This robust and versatile SN2 reaction involves the nucleophilic substitution of a halide by an alkoxide.[1][3][4] In the context of our target molecule, this translates to the reaction of a bromonitrophenoxide ion with a butyl halide.[5]

Mechanistic Considerations

The Williamson ether synthesis proceeds via an SN2 mechanism.[1] The reaction is initiated by the deprotonation of a phenol, in this case, 2-bromo-4-nitrophenol, to form a more nucleophilic phenoxide ion. This is typically achieved using a suitable base. The resulting phenoxide then attacks the primary alkyl halide (e.g., 1-bromobutane), displacing the halide and forming the ether linkage.

Several factors influence the efficiency of this reaction:

• Nature of the Alkyl Halide: Primary alkyl halides are ideal for this reaction as they are most susceptible to SN2 attack.[1][2] Secondary and tertiary alkyl halides are more prone to elimination side reactions.[2][6]

• Strength of the Nucleophile: The electron-withdrawing nitro group on the aromatic ring can influence the nucleophilicity of the phenoxide. However, its presence is often necessary for the desired final product structure.

• Leaving Group: Bromides and iodides are excellent leaving groups, facilitating the substitution reaction.

• Solvent: Polar aprotic solvents like DMF or acetonitrile are often used to promote SN2 reactions.[6]

Strategic Variations in Synthesis

Two primary retrosynthetic pathways can be envisioned for the synthesis of 2-Bromo-1-butoxy-4-nitrobenzene, both culminating in a Williamson ether synthesis step.

Route A: Bromination followed by Etherification

This is the most direct and commonly employed route. It involves the initial synthesis of 2-bromo-4-nitrophenol, which is then O-alkylated with a butyl halide.

Caption: Synthetic pathway starting with bromination of 4-nitrophenol.

Route B: Nitration of a Pre-functionalized Benzene Ring

An alternative, though often less direct, approach involves the nitration of a bromo-butoxy benzene precursor. The directing effects of the bromo and butoxy groups are critical in this pathway to achieve the desired isomer.

Caption: Synthetic pathway involving nitration as a key step.

Experimental Protocols

Route A: Synthesis via 2-Bromo-4-nitrophenol

This is generally the more efficient and versatile route.

Step 1: Synthesis of 2-Bromo-4-nitrophenol

The synthesis of the key intermediate, 2-bromo-4-nitrophenol, can be achieved by the direct bromination of 4-nitrophenol.

Protocol:

• Dissolve 4-nitrophenol in glacial acetic acid in a round-bottomed flask equipped with a stirrer and a dropping funnel.[5]

• Prepare a solution of bromine in glacial acetic acid.

• Add the bromine solution dropwise to the 4-nitrophenol solution at room temperature with constant stirring over a period of several hours.[5]

• After the addition is complete, continue stirring for an additional 30 minutes.

• Gently warm the reaction mixture on a steam bath to approximately 85°C for about an hour to drive off excess bromine.[5]

• Cool the mixture and add cold water to precipitate the product.

• Collect the pale yellow crystalline product by filtration, wash with 50% aqueous acetic acid, followed by a thorough washing with water.[5]

• Dry the product in an oven at a temperature between 40-60°C.

Reagent/Solvent	Molar Ratio (to 4-nitrophenol)	Notes
4-Nitrophenol	1	Starting material.
Bromine	~2.35	Slight excess to ensure complete reaction.
Glacial Acetic Acid	Solvent	---

Reported yields for this step are typically high, in the range of 96-98%.[5]

Step 2: Williamson Ether Synthesis of 2-Bromo-1-butoxy-4-nitrobenzene

Protocol:

• In a reaction vessel, dissolve the synthesized 2-bromo-4-nitrophenol in a suitable polar aprotic solvent such as DMF.

• Add a base, such as potassium carbonate, to the solution to deprotonate the phenol and form the phenoxide.

• Add 1-bromobutane to the reaction mixture.

• Heat the mixture with stirring to a moderate temperature (e.g., 60-80°C) and monitor the reaction progress by thin-layer chromatography (TLC).

• Once the reaction is complete, cool the mixture and pour it into water to precipitate the crude product.

• Collect the solid by filtration and wash it with water.

• Purify the crude product by recrystallization from a suitable solvent system (e.g., ethanol/water) to obtain pure 2-Bromo-1-butoxy-4-nitrobenzene.

Reagent/Solvent	Molar Ratio (to 2-bromo-4-nitrophenol)	Notes
2-Bromo-4-nitrophenol	1	Starting material.
1-Bromobutane	~1.1	Slight excess.
Potassium Carbonate	~1.5-2.0	Base for deprotonation.
DMF	Solvent	---

Route B: Synthesis via Nitration of 1-Bromo-4-butoxybenzene

This route is less common due to potential isomer formation during the nitration step. The directing effects of the substituents must be carefully considered.

Step 1: Synthesis of 1-Bromo-4-butoxybenzene

This can be achieved via a Friedel-Crafts alkylation of bromobenzene with butanol in the presence of an acid catalyst, or more reliably via a Williamson ether synthesis starting from 4-bromophenol.

Step 2: Nitration of 1-Bromo-4-butoxybenzene

Protocol:

• Cool a mixture of concentrated nitric acid and concentrated sulfuric acid in an ice bath.

• Slowly add 1-bromo-4-butoxybenzene to the cold acid mixture with vigorous stirring, maintaining a low temperature.

• After the addition is complete, allow the reaction to proceed at a low temperature for a specified time.

• Carefully pour the reaction mixture over crushed ice to precipitate the product.

• Filter the solid, wash thoroughly with cold water until the washings are neutral, and then with a small amount of cold ethanol.

• Recrystallize the crude product from a suitable solvent to obtain 2-Bromo-1-butoxy-4-nitrobenzene. The separation of potential isomers may be required.

Comparative Analysis of Routes

Feature	Route A	Route B
Regiocontrol	Excellent; unambiguous placement of the butoxy group.	Can lead to a mixture of isomers during nitration.
Efficiency	Generally higher yields and easier purification.	Potentially lower yields due to isomer separation.
Starting Materials	Readily available 4-nitrophenol.	Requires synthesis of 1-bromo-4-butoxybenzene.
Overall Recommendation	Preferred route for its directness and high regioselectivity.	A viable alternative but requires careful control of nitration conditions.

Conclusion

The synthesis of 2-Bromo-1-butoxy-4-nitrobenzene is most reliably and efficiently achieved through a two-step process starting with the bromination of 4-nitrophenol, followed by a Williamson ether synthesis with 1-bromobutane. This approach offers excellent control over the regiochemistry and typically results in high yields. While alternative routes involving the nitration of a pre-functionalized benzene ring are possible, they often present challenges in controlling isomer formation. For researchers and professionals in drug development, the robustness and predictability of the Williamson ether synthesis make it the superior early synthetic route to this valuable chemical intermediate.

References

• Brainly. (2024, April 3). Design a synthesis of 2-bromo-1-butyl-4-nitrobenzene from benzene.

• Master Organic Chemistry. (2014, October 24). The Williamson Ether Synthesis. Retrieved from [Link]

• University of Missouri-St. Louis. The Williamson Ether Synthesis. Retrieved from [Link]

• Chem-Station. (2014, April 13). Williamson Ether Synthesis. Retrieved from [Link]

• chemeurope.com. Williamson ether synthesis. Retrieved from [Link]

• Professor Dave Explains. (2018, August 29). Williamson Ether Synthesis [Video]. YouTube. Retrieved from [Link]

Sources

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. Williamson_ether_synthesis [chemeurope.com]
• 3. community.wvu.edu [community.wvu.edu]
• 4. youtube.com [youtube.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. Williamson Ether Synthesis | Chem-Station Int. Ed. [en.chem-station.com]

"quantum chemical calculations for 2-Bromo-1-butoxy-4-nitrobenzene"

An In-Depth Technical Guide to the Quantum Chemical Calculation of 2-Bromo-1-butoxy-4-nitrobenzene

This guide provides a comprehensive, technically-grounded workflow for performing and interpreting quantum chemical calculations on 2-Bromo-1-butoxy-4-nitrobenzene. Designed for researchers, chemists, and drug development professionals, this document moves beyond a simple recitation of steps to explain the underlying scientific rationale, ensuring a robust and validated computational analysis.

Introduction: The Rationale for Computational Scrutiny

2-Bromo-1-butoxy-4-nitrobenzene is a substituted nitroaromatic compound. Molecules within this class are of significant interest in medicinal chemistry, materials science, and environmental science due to their diverse applications and biological activities.[1][2][3] The specific arrangement of the bromo, butoxy, and nitro functional groups dictates the molecule's electronic structure, which in turn governs its reactivity, stability, intermolecular interactions, and potential as a therapeutic agent or advanced material.[4][5]

Predicting these properties through experimental means alone can be resource-intensive. Quantum chemical calculations, particularly those based on Density Functional Theory (DFT), offer a powerful in silico alternative. They allow us to build a detailed, atom-level understanding of molecular behavior, guiding experimental design and accelerating the discovery process.[6][7][8] This guide details a validated protocol for calculating and analyzing the structural, electronic, and thermodynamic properties of 2-Bromo-1-butoxy-4-nitrobenzene.

The Theoretical Cornerstone: Why Density Functional Theory?

To accurately model a molecule like 2-Bromo-1-butoxy-4-nitrobenzene, we must select a theoretical framework that balances computational cost with predictive accuracy. For systems of this size, Density Functional Theory (DFT) is the method of choice.[6][9] Unlike more computationally demanding ab initio methods, DFT calculates the electronic energy and properties of a molecule based on its electron density, a more manageable variable than the full many-electron wavefunction.[8]

The accuracy of any DFT calculation hinges on two critical choices: the functional and the basis set .

• The Functional: Approximating Electron Correlation: The functional defines the mathematical approximation used to calculate the exchange-correlation energy—a key component of the total electronic energy that accounts for quantum mechanical effects. For organic molecules containing diverse functional groups, hybrid functionals are often preferred. The B3LYP (Becke, 3-parameter, Lee-Yang-Parr) functional represents a gold standard, offering a reliable balance of accuracy for geometries, energies, and electronic properties for a wide range of systems.[7][10][11]

• The Basis Set: Describing Atomic Orbitals: The basis set is a set of mathematical functions used to construct the molecular orbitals. The choice of basis set dictates the flexibility the calculation has to describe the distribution of electrons around each atom. For 2-Bromo-1-butoxy-4-nitrobenzene, a robust basis set is required to accurately model the lone pairs on the oxygen and nitrogen atoms and the diffuse nature of the electrons on the bromine atom. The 6-311++G(d,p) Pople-style basis set is an excellent choice.[7][12]

  • 6-311 : A triple-zeta valence basis set, meaning it uses three functions to describe each valence orbital, providing high flexibility.

  • ++G : Includes diffuse functions on both heavy atoms and hydrogen atoms, which are crucial for accurately describing anions, lone pairs, and non-covalent interactions.

  • (d,p) : Adds polarization functions on heavy atoms (d-functions) and hydrogen atoms (p-functions), allowing orbitals to change shape and providing a more accurate description of chemical bonding.

The Computational Protocol: A Validated Step-by-Step Workflow

The following protocol outlines a self-validating workflow for the quantum chemical analysis of 2-Bromo-1-butoxy-4-nitrobenzene using a common quantum chemistry software package like Gaussian, ORCA, or GAMESS.[7][9][13]

Step 1: Initial Structure Generation

Construct the three-dimensional structure of 2-Bromo-1-butoxy-4-nitrobenzene using a molecular builder such as Avogadro or ChemDraw. Perform an initial, rapid geometry cleanup using molecular mechanics (e.g., MMFF94 force field) to generate a reasonable starting conformation.

Step 2: Geometry Optimization

The goal of this step is to find the most stable, lowest-energy structure of the molecule on the potential energy surface.

• Level of Theory: B3LYP/6-311++G(d,p)

• Procedure:

  • Import the initial 3D structure into the quantum chemistry software.

  • Set up a geometry optimization calculation. This is an iterative process where the software calculates the forces on each atom and adjusts their positions until a minimum energy conformation is reached.

  • Execute the calculation. The output will be the optimized Cartesian coordinates of the molecule.

Step 3: Vibrational Frequency Analysis (Self-Validation)

This is a critical step to validate the result of the geometry optimization.

• Level of Theory: B3LYP/6-311++G(d,p) (must be the same as the optimization)

• Procedure:

  • Using the optimized geometry from Step 2, perform a frequency calculation.

  • Analyze the output. A true energy minimum will have zero imaginary frequencies . The presence of an imaginary frequency indicates a transition state, not a stable structure, and the geometry must be re-optimized.

  • This calculation also provides key thermodynamic data, such as zero-point vibrational energy (ZPVE), enthalpy, and Gibbs free energy.[7]

Step 4: Calculation of Molecular Properties

Once a validated minimum energy structure is obtained, a suite of electronic properties can be calculated at the same level of theory to understand the molecule's behavior.

• Frontier Molecular Orbitals (FMOs): Calculate the energies of the Highest Occupied Molecular Orbital (HOMO) and the Lowest Unoccupied Molecular Orbital (LUMO). The HOMO-LUMO energy gap (ΔE = E_LUMO - E_HOMO) is a critical indicator of chemical reactivity and stability.[11][12] A smaller gap generally implies higher reactivity.

• Molecular Electrostatic Potential (MEP): Generate an MEP map. This map plots the electrostatic potential onto the electron density surface, visually identifying electron-rich (nucleophilic) and electron-poor (electrophilic) regions of the molecule.[11][12]

• Natural Bond Orbital (NBO) Analysis: Perform an NBO analysis to gain deeper insight into bonding, orbital interactions, and intramolecular charge transfer. This analysis can quantify the stabilizing energy from hyperconjugative interactions, such as the delocalization of lone pair electrons into antibonding orbitals.[12][14]

Below is a diagram illustrating this comprehensive workflow.

Caption: Computational workflow for quantum chemical analysis.

Data Presentation and Interpretation

The quantitative results from the calculations should be organized for clarity and comparative analysis.

Table 1: Calculated Properties for 2-Bromo-1-butoxy-4-nitrobenzene

Property	Calculated Value	Unit	Significance
Total Electronic Energy	Value	Hartree	Overall stability of the molecule at 0 K.
Gibbs Free Energy	Value	Hartree	Thermodynamic stability under standard conditions.
Dipole Moment	Value	Debye	Measure of molecular polarity; influences solubility and intermolecular forces.
HOMO Energy	Value	eV	Represents the ability to donate an electron; related to ionization potential.
LUMO Energy	Value	eV	Represents the ability to accept an electron; related to electron affinity.
HOMO-LUMO Gap (ΔE)	Value	eV	Indicator of chemical reactivity and kinetic stability.[12]

Note: "Value" should be replaced with the actual output from the software.

Interpreting the Results:

• Molecular Electrostatic Potential (MEP) Map: The MEP map will likely show significant negative potential (red/yellow) around the oxygen atoms of the nitro group, identifying this as the primary site for electrophilic attack. The aromatic ring and butoxy chain will exhibit regions of neutral (green) and slightly positive (blue) potential.

• Frontier Molecular Orbitals (FMOs): The HOMO is expected to be localized primarily on the butoxy-substituted benzene ring, indicating this is the most electron-rich region. The LUMO will likely be concentrated on the nitro group and the aromatic ring, signifying this as the most electron-deficient region and the destination for an incoming electron in a reaction.[12] The magnitude of the HOMO-LUMO gap provides a quantitative measure of the molecule's stability; a smaller gap suggests it is more readily excitable and reactive.

The relationship between these calculated properties and their practical implications is visualized below.

Caption: Relationship between calculated properties and their implications.

Conclusion: From Data to Insight

This guide provides a robust and scientifically sound framework for the quantum chemical analysis of 2-Bromo-1-butoxy-4-nitrobenzene. By following this protocol, researchers can move beyond simple data generation to develop a deep, mechanistic understanding of the molecule's properties. The insights derived from these calculations—regarding reactivity, stability, and electronic character—are invaluable for rational drug design, the development of new materials, and predicting molecular behavior.[4][15][16] This computational approach serves as a critical tool for hypothesis testing and guiding future experimental work, ultimately accelerating the pace of scientific innovation.

References

• GAMESS: Open Source Quantum Chemistry Software | Ames Laboratory. Ames Laboratory. Available at: [Link]

• Structural Characteristics and Reactivity Relationships of Nitroaromatic and Nitramine Explosives – A Review of Our Computational Chemistry and Spectroscopic Research. MDPI. Available at: [Link]

• Q-Chem 6.4 | Fast, Accurate, Robust Quantum Chemistry | Q-Chem. Q-Chem. Available at: [Link]

• Chemo Informatics QSAR Analysis of Nitroaromatic Compounds Toxicity. Available at: [Link]

• Quantum Chemistry Toolbox from RDMChem. Maplesoft. Available at: [Link]

• Schrödinger - Physics-based Software Platform for Molecular Discovery & Design. Schrödinger. Available at: [Link]

• List of quantum chemistry and solid-state physics software. Wikipedia. Available at: [Link]

• DFT Study of Electronic Transfer Properties of Carboxyl and Nitro Substituted Benzene. AIP Publishing. Available at: [Link]

• Computational Calculation of Nitrobenzene and Its Derivatives | Indonesian Journal of Chemical Research. ojs3 unpatti. Available at: [Link]

• Structural Characteristics and Reactivity Relationships of Nitroaromatic and Nitramine Explosives – A Review of Our Computational Chemistry and Spectroscopic Research. ResearchGate. Available at: [Link]

• Predicting the Mutagenic Activity of Nitroaromatics Using Conceptual Density Functional Theory Descriptors and Explainable No-Code Machine Learning Approaches. Journal of Chemical Information and Modeling. Available at: [Link]

• Relative rates of addition of carbanions to substituted nitroarenes: can quantum chemical calculations give meaningful predictions? RSC Publishing. Available at: [Link]

• In Silico Prediction of the Toxicity of Nitroaromatic Compounds: Application of Ensemble Learning QSAR Approach. PMC - NIH. Available at: [Link]

• A DFT analysis of the vibrational spectra of nitrobenzene | Request PDF. ResearchGate. Available at: [Link]

• Quantum Applications in Chemistry: From Drug Discovery to Energy Research. QuantumGrad. Available at: [Link]

• Quantum Mechanics/Chemistry in Drug Design. Profacgen. Available at: [Link]

• Quantum Chemistry in Drug Discovery. Rowan Newsletter. Available at: [Link]

• The role of quantum Mechanics in revolutionizing drug discovery. IJIRT. Available at: [Link]

• APPLICATIONS OF QUANTUM MECHANICS IN DRUG DESIGN. IJSDR. Available at: [Link]

• Benchmarking DFT methods with small basis sets for the calculation of halogen-bond strengths. PubMed. Available at: [Link]

• Workflow for practical quantum chemical calculations with quantum phase estimation algorithm: electronic ground and π-π excited states of benzene and its derivatives.* arXiv. Available at: [Link]

• Which Basis Set and Functional to use when? : r/comp_chem. Reddit. Available at: [Link]

• 2-Bromo-4-ethoxy-1-nitrobenzene | C8H8BrNO3 | CID 15555499. PubChem. Available at: [Link]

• Benchmarking DFT methods with small basis sets for the calculation of halogen-bond strengths. ResearchGate. Available at: [Link]

• Performance of Functionals and Basis Sets in Calculating Redox Potentials of Nitrile Alkenes and Aromatic Molecules using Density Functional Theory | Request PDF. ResearchGate. Available at: [Link]

• 2-Bromo-4-methoxy-1-nitrobenzene | C7H6BrNO3 | CID 12966745. PubChem. Available at: [Link]

• 2-bromo-1-butoxy-4-methylbenzene (C11H15BrO). PubChemLite. Available at: [Link]

• How to choose a functional and basis set for your DFT calculation. YouTube. Available at: [Link]

• Quantum Chemical Calculations on the Geometrical, Spectroscopic (FTIR, FT-Raman) analysis of 1,4-dibromo-2,5-difluorobenzene. International Journal of Pharmaceutical Sciences Review and Research. Available at: [Link]

• From Humorous Post to Detailed Quantum-Chemical Study: Isocyanate Synthesis Revisited. ChemRxiv. Available at: [Link]

• Innovating with 1-(2-Bromoethoxy)-4-nitrobenzene: Applications in Material Science and Beyond. NINGBO INNO PHARMCHEM CO.,LTD. Available at: [Link]

• A study on quantum chemical calculations of 3-, 4-nitrobenzaldehyde oximes. PubMed. Available at: [Link]

Sources

• 1. acadpubl.eu [acadpubl.eu]
• 2. Computational Calculation of Nitrobenzene and Its Derivatives | Indonesian Journal of Chemical Research [ojs3.unpatti.ac.id]
• 3. In Silico Prediction of the Toxicity of Nitroaromatic Compounds: Application of Ensemble Learning QSAR Approach - PMC [pmc.ncbi.nlm.nih.gov]
• 4. quantumgrad.com [quantumgrad.com]
• 5. nbinno.com [nbinno.com]
• 6. mdpi.com [mdpi.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. ijirt.org [ijirt.org]
• 9. List of quantum chemistry and solid-state physics software - Wikipedia [en.wikipedia.org]
• 10. researchgate.net [researchgate.net]
• 11. A study on quantum chemical calculations of 3-, 4-nitrobenzaldehyde oximes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. globalresearchonline.net [globalresearchonline.net]
• 13. GAMESS: Open Source Quantum Chemistry Software | Ames Laboratory [ameslab.gov]
• 14. pubs.aip.org [pubs.aip.org]
• 15. Quantum Mechanics/Chemistry in Drug Design - Profacgen [profacgen.com]
• 16. ijsdr.org [ijsdr.org]

An In-Depth Technical Guide to the Electrochemical Behavior of 2-Bromo-1-butoxy-4-nitrobenzene

Abstract

This technical guide provides a comprehensive analysis of the predicted electrochemical behavior of 2-Bromo-1-butoxy-4-nitrobenzene, a substituted nitroaromatic compound with potential applications in pharmaceutical and organic synthesis. In the absence of direct experimental data for this specific molecule, this document synthesizes foundational principles of electrochemistry and draws upon data from closely related analogues to construct a scientifically rigorous predictive model. We will explore the expected influence of the bromo and butoxy substituents on the reduction of the nitro group, propose a likely multi-step reduction mechanism in aprotic media, and provide a detailed, field-proven experimental protocol for conducting cyclic voltammetry to validate these predictions. This guide is intended for researchers, scientists, and drug development professionals seeking to understand and utilize the electrochemical properties of complex nitroaromatic compounds.

Introduction: The Significance of Substituted Nitroaromatics

Nitroaromatic compounds are a cornerstone of modern organic chemistry, serving as critical intermediates in the synthesis of a vast array of materials, from dyes to explosives and, most notably, pharmaceuticals.[1] The nitro group is a versatile functional handle; its facile reduction to an amino group is a gateway to constructing complex molecular architectures, including aniline derivatives that are prevalent in many active pharmaceutical ingredients (APIs).[2][3] The electrochemical reduction of nitroarenes offers a cleaner, more efficient, and highly tunable alternative to traditional chemical methods, avoiding harsh reagents and providing precise control over the reaction extent.[2]

2-Bromo-1-butoxy-4-nitrobenzene is a molecule of interest that combines three key functional elements on an aromatic scaffold:

• The Nitro Group: A powerful electron-withdrawing group and the primary site for electrochemical reduction.

• The Bromo Group: An ortho-directing, electron-withdrawing substituent that can also be electrochemically cleaved.

• The Butoxy Group: A para-directing, electron-donating group that modulates the electron density of the aromatic ring.

Understanding the interplay of these substituents is crucial for predicting the compound's reactivity and designing synthetic pathways. This guide will delve into the theoretical and practical aspects of its electrochemical behavior, providing a roadmap for its investigation and potential application.

Synthesis and Characterization

A plausible and efficient route to 2-Bromo-1-butoxy-4-nitrobenzene is the Williamson ether synthesis, starting from the commercially available precursor, 2-bromo-4-nitrophenol. This method ensures the unambiguous placement of the butoxy group.

Synthetic Pathway:

• Deprotonation: 2-bromo-4-nitrophenol is treated with a suitable base, such as potassium carbonate (K₂CO₃), in an aprotic polar solvent like N,N-Dimethylformamide (DMF) to generate the corresponding phenoxide ion. The phenoxide is a potent nucleophile.

• Nucleophilic Substitution (Sₙ2): A butyl halide, such as 1-bromobutane, is added to the reaction mixture. The phenoxide ion displaces the bromide ion in an Sₙ2 reaction, forming the ether linkage.

• Workup and Purification: The reaction is quenched, and the crude product is extracted and purified, typically by column chromatography or recrystallization, to yield the target compound.

Characterization of the final product would be confirmed using standard analytical techniques, including ¹H NMR, ¹³C NMR, FT-IR, and mass spectrometry to verify its structure and purity.

Principles of Nitroaromatic Electrochemistry

The electrochemical reduction of nitroaromatic compounds is a well-studied process that is highly dependent on the experimental conditions, particularly the solvent and the availability of protons.[4]

In aprotic media (e.g., acetonitrile, DMF), the reduction typically proceeds in a stepwise manner:

• A reversible one-electron transfer to the nitro group forms a stable nitro radical anion (ArNO₂⁻•). This is often the first observable event in a cyclic voltammogram.

• At more negative potentials, a second, often irreversible, electron transfer can occur, leading to a dianion (ArNO₂²⁻), which is highly reactive.

In protic media (e.g., aqueous buffers, alcohols), the mechanism is more complex and involves multiple proton and electron transfers. The initial radical anion is rapidly protonated, and further reduction occurs at less negative potentials than in aprotic solvents. A common pathway involves a single, irreversible four-electron, four-proton wave to form the corresponding phenylhydroxylamine derivative (ArNHOH).[1][4] Further reduction at more negative potentials can yield the aniline (ArNH₂).

Caption: General electrochemical reduction pathways for nitroaromatic compounds.

Predicted Electrochemical Behavior of 2-Bromo-1-butoxy-4-nitrobenzene

Influence of Substituents

The reduction potential of the nitro group is highly sensitive to the electronic properties of other substituents on the aromatic ring.[1][5]

• Electron-Withdrawing Groups (EWGs): Stabilize the resulting nitro radical anion, making the compound easier to reduce (i.e., the reduction occurs at a less negative potential). The nitro group itself is a strong EWG. The bromine atom at the ortho position also acts as an EWG through its inductive effect (-I).

• Electron-Donating Groups (EDGs): Destabilize the nitro radical anion, making the compound more difficult to reduce (i.e., the reduction occurs at a more negative potential). The butoxy group at the para position is an EDG due to its resonance effect (+R), where the oxygen lone pairs donate electron density to the ring.

For 2-Bromo-1-butoxy-4-nitrobenzene, we have competing effects. The strong electron-withdrawing nature of the nitro group dominates. The ortho-bromo group will further facilitate reduction, while the para-butoxy group will slightly counteract this, making it slightly harder to reduce than, for example, 2-bromo-4-nitrotoluene. Overall, the compound is expected to be easier to reduce than unsubstituted nitrobenzene.

Expected Cyclic Voltammogram (in Aprotic Media)

A cyclic voltammetry experiment in a suitable aprotic solvent (e.g., acetonitrile with 0.1 M tetrabutylammonium hexafluorophosphate as the supporting electrolyte) is predicted to show the following features:

• First Reduction (Nitro Group): A quasi-reversible wave at a potential less negative than that of nitrobenzene. This corresponds to the one-electron reduction to the nitro radical anion. Ar-NO₂ + e⁻ ⇌ [Ar-NO₂]⁻•

• Second Reduction (Nitro Group): An irreversible peak at a more negative potential, corresponding to the further reduction of the radical anion.

• Third Reduction (C-Br Cleavage): At a significantly more negative potential, an irreversible peak corresponding to the reductive cleavage of the carbon-bromine bond is possible. This would consume two electrons and result in the formation of 1-butoxy-4-nitrobenzene. The exact potential for this process is difficult to predict without experimental data but is generally a high-energy process.

Comparative Reduction Potentials

To contextualize the predicted behavior, the following table presents literature-reported peak reduction potentials (Epc) for various substituted nitrobenzenes under comparable conditions. This illustrates the impact of different functional groups.

Compound	Substituent(s)	Substituent Effect	Approx. Epc (V vs. SCE)	Reference(s)
p-Nitrobenzaldehyde	-CHO (para)	Strong EWG	-0.55	[1]
Nitrobenzene	(none)	Reference	-0.85	[1]
m-Nitroaniline	-NH₂ (meta)	Weak EDG	-0.86	[1]
o-Nitroaniline	-NH₂ (ortho)	EDG	-0.92	[1]
p-Nitroaniline	-NH₂ (para)	Strong EDG	-1.04	[1]
2-Bromo-1-butoxy-4-nitrobenzene	-Br (ortho), -OBu (para)	EWG + EDG (Net EWG)	-0.70 to -0.80 (Predicted)	N/A

Note: Potentials are highly dependent on experimental conditions (solvent, electrolyte, electrode, scan rate) and should be considered relative.

Based on this comparison, the reduction potential for 2-Bromo-1-butoxy-4-nitrobenzene is predicted to be less negative than that of nitrobenzene due to the net electron-withdrawing effect of the bromo substituent outweighing the donating effect of the butoxy group.

Recommended Experimental Protocol: Cyclic Voltammetry

This protocol provides a robust, self-validating methodology for the electrochemical characterization of 2-Bromo-1-butoxy-4-nitrobenzene.

Caption: Standard workflow for a cyclic voltammetry experiment.

Materials and Reagents

• Analyte: 2-Bromo-1-butoxy-4-nitrobenzene (1-2 mM solution)

• Solvent: Acetonitrile (CH₃CN), anhydrous or HPLC grade

• Supporting Electrolyte: Tetrabutylammonium hexafluorophosphate (TBAPF₆) or perchlorate (TBAP), 0.1 M concentration

• Reference Compound: Ferrocene (for potential referencing)

• Inert Gas: High-purity nitrogen (N₂) or argon (Ar)

• Glassware: Volumetric flasks, electrochemical cell

Instrumentation

• Potentiostat/Galvanostat: Capable of performing cyclic voltammetry.

• Electrochemical Cell: A three-electrode cell configuration.

  • Working Electrode (WE): Glassy carbon electrode (GCE), 3 mm diameter. Polished to a mirror finish with alumina slurry before each experiment.

  • Reference Electrode (RE): Silver/Silver Chloride (Ag/AgCl) or a Silver/Silver Ion (Ag/Ag⁺) non-aqueous reference electrode.

  • Counter Electrode (CE): Platinum wire or gauze.

Step-by-Step Procedure

• Solution Preparation: Prepare a 0.1 M solution of TBAPF₆ in acetonitrile. Prepare a separate stock solution of the analyte (e.g., 10 mM) in the same electrolyte solution.

• Electrode Polishing: Polish the glassy carbon working electrode with 0.3 µm and then 0.05 µm alumina slurry on a polishing pad. Rinse thoroughly with deionized water, then with acetonitrile, and dry completely.

• Cell Assembly: Assemble the three electrodes in the electrochemical cell. Add a known volume of the electrolyte solution to the cell.

• Deoxygenation: Purge the solution with N₂ or Ar gas for 10-15 minutes to remove dissolved oxygen, which can interfere with the measurement. Maintain a blanket of inert gas over the solution during the experiment.

• Background Scan: Run a cyclic voltammogram of the electrolyte solution alone to ensure there are no interfering impurities in the potential window of interest (e.g., from +0.5 V to -2.0 V vs. Ag/AgCl).

• Analyte Addition: Add a small, precise volume of the analyte stock solution to the cell to achieve the desired final concentration (e.g., 1 mM). Gently swirl to mix.

• Data Acquisition: Record the cyclic voltammogram at a scan rate of 100 mV/s.

• Scan Rate Dependence: To investigate the nature of the electrochemical process, vary the scan rate (e.g., 25, 50, 100, 200, 400 mV/s). For a diffusion-controlled process, the peak current should be proportional to the square root of the scan rate.

• Internal Referencing: After data collection, add a small amount of ferrocene to the solution and record its voltammogram. The reversible Fc/Fc⁺ couple provides a stable internal potential reference.

• Data Analysis: Determine the cathodic (Epc) and anodic (Epa) peak potentials and peak currents (Ipc, Ipa) for all observed redox events.

Potential Applications in Drug Development

The electrochemical properties of a molecule like 2-Bromo-1-butoxy-4-nitrobenzene are directly relevant to drug development for several reasons:

• Metabolic Prediction: The reduction potential can serve as a proxy for its susceptibility to metabolic reduction by enzymes like cytochrome P450 reductases. Molecules that are too easily reduced can lead to toxicity.

• Prodrug Activation: The nitro group can be used as a bioreductive prodrug element, where it is reduced to a cytotoxic species (like a hydroxylamine) specifically in the hypoxic (low oxygen) environments characteristic of solid tumors.

• Synthetic Route Development: Electrochemical synthesis provides a green and efficient method to produce the corresponding aniline derivative, a valuable building block for further elaboration into more complex APIs.[3]

Conclusion

While direct experimental data on the electrochemical behavior of 2-Bromo-1-butoxy-4-nitrobenzene is not yet prevalent in the literature, a robust prediction of its properties can be made by applying fundamental electrochemical principles and analyzing the behavior of analogous structures. The compound is anticipated to undergo a primary one-electron reduction of its nitro group at a potential that is modulated by the competing electronic effects of the ortho-bromo and para-butoxy substituents. Further reduction of the nitro group and eventual cleavage of the C-Br bond are expected at more negative potentials. The detailed experimental protocol provided herein offers a clear and reliable pathway for researchers to empirically determine these properties, unlocking a deeper understanding of this molecule's reactivity and paving the way for its potential use in synthetic and medicinal chemistry.

References

• Nassif Rushdi, S., Madwar Deeb, B. (Year N/A). Studying the effect of substituent on the electrochemical reduction of nitrobenzene and its Derivatives. Chemistry and Materials Research, IISTE. [Source:1,5]

• ResearchGate. (Date N/A). Substitution effects of reduction of nitrobenzene. [Source:6]

• Ullien, D., et al. (2014). Controlled Amino-functionalization by Electrochemical Reduction of Bromo and Nitro Azo Benzene Layers Bound to Si(111) Surfaces. Physical Chemistry Chemical Physics. [Source:]

• Stergiou, A. D., et al. (2022). Highly Selective Electrocatalytic Reduction of Substituted Nitrobenzenes to Their Aniline Derivatives Using a Polyoxometalate Redox Mediator. ACS Organic & Inorganic Au. [Source:2]

• ACS Electrochemistry. (2023). Nitro Substrates in Reductive Electrosynthesis: A Review. [Source:3]

• iGEM. (Date N/A). Protocol for cyclic voltammetry. [Source:7]

• Gamry Instruments. (Date N/A). Cyclic Voltammetry Experiment. [Source:]

• ResearchGate. (Date N/A). Typical cyclic voltammogram of nitroaromatic compounds in different media. [Source:4]

• Elgrishi, N., et al. (2019). A Practical Beginner's Guide to Cyclic Voltammetry. Journal of Chemical Education. [Source:8]

• Stergiou, A. D., Broadhurst, D. H., & Symes, M. D. (2022). Electrochemical reduction of nitrobenzene via redox-mediated chronoamperometry. STAR Protocols. [Source:9]

Sources

• 1. iiste.org [iiste.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. researchgate.net [researchgate.net]
• 5. iiste.org [iiste.org]
• 6. researchgate.net [researchgate.net]
• 7. static.igem.org [static.igem.org]
• 8. researchgate.net [researchgate.net]
• 9. Electrochemical reduction of nitrobenzene via redox-mediated chronoamperometry - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Note: Synthesis of 2-Bromo-1-butoxy-4-nitrobenzene via Williamson Ether Synthesis

<_ _>

Abstract

This application note provides a comprehensive, in-depth guide for the synthesis of 2-Bromo-1-butoxy-4-nitrobenzene, a valuable intermediate in various organic syntheses. The protocol leverages the Williamson ether synthesis, a classic and robust method for forming ethers. This document is intended for researchers, scientists, and professionals in drug development and chemical synthesis. It details the reaction mechanism, provides a step-by-step experimental protocol, outlines necessary safety precautions, and describes analytical methods for product characterization. The causality behind experimental choices is explained to provide a deeper understanding of the synthesis.

Introduction

The Williamson ether synthesis is a cornerstone of organic chemistry, renowned for its reliability and broad scope in preparing both symmetrical and asymmetrical ethers.[1][2] Developed by Alexander Williamson in 1850, this S(_N)2 reaction involves the reaction of an alkoxide ion with a primary alkyl halide.[1][3] The synthesis of 2-Bromo-1-butoxy-4-nitrobenzene from 2-bromo-4-nitrophenol and 1-bromobutane serves as an excellent example of this reaction's utility in creating substituted aromatic ethers. These compounds are often precursors in the synthesis of more complex molecules in medicinal chemistry and materials science.

The reaction proceeds in two main stages: the deprotonation of a weakly acidic alcohol or phenol to form a more nucleophilic alkoxide or phenoxide, followed by the nucleophilic attack of this intermediate on an alkyl halide.[2][4] The choice of a strong, non-nucleophilic base is critical to ensure complete deprotonation without competing side reactions. In this protocol, sodium hydride (NaH) is employed for this purpose.

Reaction Mechanism and Scientific Rationale

The synthesis of 2-Bromo-1-butoxy-4-nitrobenzene follows a bimolecular nucleophilic substitution (S(_N)2) mechanism.[1][5]

• Deprotonation: The first step is an acid-base reaction where the hydride ion (H

  ) from sodium hydride acts as a strong base, deprotonating the hydroxyl group of 2-bromo-4-nitrophenol.[4] This generates a sodium 2-bromo-4-nitrophenoxide intermediate and hydrogen gas, which bubbles out of the reaction mixture.[6] The phenoxide is a significantly stronger nucleophile than the starting phenol.

• Nucleophilic Attack: The newly formed phenoxide ion then acts as a nucleophile, attacking the electrophilic carbon atom of 1-bromobutane. This occurs via a backside attack, leading to the displacement of the bromide leaving group in a concerted step.[1]

The selection of a primary alkyl halide like 1-bromobutane is crucial as S(_N)2 reactions are sensitive to steric hindrance.[5][7] Secondary and tertiary alkyl halides are more prone to undergo elimination (E2) reactions, which would lead to the formation of alkenes as undesired side products.[2][7] Polar aprotic solvents, such as N,N-Dimethylformamide (DMF) or acetonitrile, are generally preferred as they can solvate the cation (Na

) while not interfering with the nucleophile, thus promoting the S(_N)2 pathway.[8]

Caption: Reaction mechanism for the Williamson ether synthesis.

Experimental Protocol

This section provides a detailed, step-by-step methodology for the synthesis of 2-Bromo-1-butoxy-4-nitrobenzene.

Materials and Reagents

Reagent	Formula	MW ( g/mol )	Amount	Moles	Purity	Supplier
2-Bromo-4-nitrophenol	C₆H₄BrNO₃	218.01	2.18 g	10.0 mmol	≥98.0%	Sigma-Aldrich
Sodium Hydride (60% dispersion in mineral oil)	NaH	24.00	0.44 g	11.0 mmol	60%	Sigma-Aldrich
1-Bromobutane	C₄H₉Br	137.02	1.51 g (1.2 mL)	11.0 mmol	≥98%	Sigma-Aldrich
N,N-Dimethylformamide (DMF), anhydrous	C₃H₇NO	73.09	20 mL	-	99.8%	Sigma-Aldrich
Diethyl ether	(C₂H₅)₂O	74.12	As needed	-	≥99%	-
Saturated Sodium Bicarbonate Solution	NaHCO₃	84.01	As needed	-	-	-
Brine (Saturated NaCl solution)	NaCl	58.44	As needed	-	-	-
Anhydrous Magnesium Sulfate	MgSO₄	120.37	As needed	-	-	-

Equipment

• 100 mL round-bottom flask

• Magnetic stirrer and stir bar

• Septum and needles

• Argon or Nitrogen gas inlet

• Ice bath

• Heating mantle with temperature controller

• Separatory funnel

• Rotary evaporator

• Glassware for extraction and filtration

• NMR tube and IR spectrometer for analysis

Workflow Diagram

Caption: Step-by-step experimental workflow.

Detailed Procedure

• Reaction Setup: Assemble a 100 mL round-bottom flask equipped with a magnetic stir bar and a septum. Flame-dry the flask under vacuum and allow it to cool to room temperature under an inert atmosphere (Argon or Nitrogen).

• Reagent Addition: To the flask, add 2-bromo-4-nitrophenol (2.18 g, 10.0 mmol) followed by anhydrous DMF (20 mL) via syringe. Stir the mixture until the solid is fully dissolved.

• Formation of the Phenoxide: Cool the solution to 0°C using an ice bath. Carefully add sodium hydride (0.44 g of 60% dispersion in mineral oil, 11.0 mmol) portion-wise over 10 minutes. Caution: Sodium hydride reacts vigorously with water and is flammable.[9][10] Handle in an inert atmosphere.[11] Hydrogen gas will be evolved. Stir the resulting dark-colored mixture at 0°C for 30 minutes.

• Addition of Alkyl Halide: Slowly add 1-bromobutane (1.2 mL, 11.0 mmol) to the reaction mixture via syringe.

• Reaction: Remove the ice bath and allow the reaction to warm to room temperature. Stir the mixture for 4 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

• Work-up: Upon completion, cool the reaction mixture in an ice bath and cautiously quench by the slow addition of 20 mL of cold water. Transfer the mixture to a separatory funnel and extract with diethyl ether (3 x 30 mL).

• Washing: Combine the organic layers and wash with saturated sodium bicarbonate solution (2 x 20 mL) and then with brine (20 mL).

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: The crude product can be purified by column chromatography on silica gel using a hexane/ethyl acetate gradient to yield 2-Bromo-1-butoxy-4-nitrobenzene as a solid.

Safety Precautions

• Sodium Hydride: Sodium hydride is a water-reactive and flammable solid.[9][12] It should be handled under an inert atmosphere.[11] In case of fire, use a Class D fire extinguisher, sand, or ground limestone. DO NOT use water. [9][13] Personal protective equipment (PPE), including a flame-retardant lab coat, safety goggles, and nitrile or neoprene gloves, must be worn.[9][10]

• 1-Bromobutane: This is a flammable liquid and may cause skin and eye irritation.[14][15] It is also suspected of causing respiratory irritation.[15][16] Handle in a well-ventilated fume hood and keep away from ignition sources.[16][17]

• 2-Bromo-4-nitrophenol: Harmful if swallowed and very toxic to aquatic life.[18] Avoid contact with skin and eyes.

• N,N-Dimethylformamide (DMF): A combustible liquid that can be harmful if inhaled or absorbed through the skin. It is a known reproductive toxin. Always handle in a fume hood.

Product Characterization

The identity and purity of the synthesized 2-Bromo-1-butoxy-4-nitrobenzene can be confirmed using spectroscopic methods.

¹H NMR Spectroscopy

The proton NMR spectrum will provide key information about the structure.

• Aromatic Protons: The three protons on the aromatic ring will appear as distinct signals in the downfield region (typically δ 7.0-8.5 ppm).

• Butoxy Protons: The protons of the butyl group will appear in the upfield region. The protons on the carbon adjacent to the ether oxygen (-OCH₂-) are deshielded and will appear around δ 3.4-4.5 ppm.[19][20] The other methylene protons and the terminal methyl group will appear further upfield.

¹³C NMR Spectroscopy

The carbon NMR spectrum will show the expected number of signals corresponding to the unique carbon atoms in the molecule.

• Aromatic Carbons: The six aromatic carbons will have signals in the δ 110-160 ppm region.

• Butoxy Carbons: The carbon atom directly bonded to the ether oxygen will be deshielded, appearing in the δ 50-80 ppm range.[20]

Infrared (IR) Spectroscopy

The IR spectrum will show characteristic absorption bands for the functional groups present.

• C-O Stretch: A strong C-O stretching band is expected in the region of 1250-1000 cm⁻¹.[21]

• N-O Stretch: Strong asymmetrical and symmetrical stretching bands for the nitro group will be present around 1550-1475 cm⁻¹ and 1360-1290 cm⁻¹, respectively.[22][23][24]

• Aromatic C-H Stretch: Peaks corresponding to the aromatic C-H stretching will be observed above 3000 cm⁻¹.[21]

Troubleshooting and Optimization

• Low Yield: If the yield is low, ensure that the reagents were anhydrous and the reaction was carried out under a strictly inert atmosphere. The sodium hydride may be of poor quality; using a fresh bottle is recommended. The reaction time can also be extended, or gentle heating (e.g., 40-50°C) may be applied to drive the reaction to completion.

• Elimination Byproduct: The presence of butene derivatives indicates that the E2 elimination pathway is competing with the S(_N)2 reaction. This is more likely if the reaction temperature is too high or if a sterically hindered base is used. Maintaining a moderate temperature is key.[3]

• Ring Alkylation: Aroxide ions are ambident nucleophiles, meaning they can react at the oxygen or on the aromatic ring.[3] While O-alkylation is generally favored in this reaction, C-alkylation can occur. Purification by column chromatography should effectively separate these isomers.

Conclusion

The Williamson ether synthesis is a highly effective and versatile method for the preparation of 2-Bromo-1-butoxy-4-nitrobenzene. By carefully controlling the reaction conditions and adhering to the safety protocols outlined, this compound can be synthesized in good yield and high purity. The detailed protocol and mechanistic insights provided in this application note should serve as a valuable resource for researchers in organic synthesis and related fields.

References

• Wikipedia. Williamson ether synthesis. [Link]

• Khan Academy. Williamson ether synthesis (video). [Link]

• Chemistry Steps. The Williamson Ether Synthesis. [Link]

• ChemTalk. Williamson Ether Synthesis. [Link]

• Physics Wallah. Reaction Mechanism of Williamson's synthesis. [Link]

• University of California, Santa Barbara. Sodium Hydride - Standard Operating Procedure. [Link]

• Fiveable. Spectroscopy of Ethers | Organic Chemistry Class Notes. [Link]

• Alkali Metals Limited. MSDS for SODIUM HYDRIDE. [Link]

• Sciencemadness Wiki. Sodium hydride. [Link]

• Fisher Scientific. Sodium hydride, 60% dispersion in mineral oil - SAFETY DATA SHEET. [Link]

• Carl ROTH. Safety Data Sheet: 1-Bromobutane. [Link]

• NJ.gov. Common Name: SODIUM HYDRIDE HAZARD SUMMARY. [Link]

• Scribd. IR Spectroscopy Tutorial. [Link]

• University of Missouri–St. Louis. The Williamson Ether Synthesis. [Link]

• University of California, Los Angeles. IR: nitro groups. [Link]

• Master Organic Chemistry. The Williamson Ether Synthesis. [Link]

• Pharmaffiliates. 2-Bromo-4-nitrophenol, CAS No : 5847-59-6. [Link]

• Brainly. Design a synthesis of 2-bromo-1-butyl-4-nitrobenzene from benzene. Choose the best option for the immediate. [Link]

• Journal of the American Chemical Society. The Infrared Spectra of Nitro and Other Oxidized Nitrogen Compounds. [Link]

• PubChem. 2-Bromo-4-nitrophenol | C6H4BrNO3 | CID 22109. [Link]

• Spectroscopy Online. Organic Nitrogen Compounds X: Nitro Groups, An Explosive Proposition. [Link]

• OpenStax. 18.8 Spectroscopy of Ethers – Organic Chemistry: A Tenth Edition. [Link]

• Chem-Station Int. Ed. Williamson Ether Synthesis. [Link]

• chemeurope.com. Williamson ether synthesis. [Link]

• YouTube. Williamson Ether Synthesis. [Link]

• Chemistry LibreTexts. 18.9: Spectroscopy of Ethers. [Link]

• Quora. What is the synthesis of 2-Bromo-4-nitrophenol from benzene?. [Link]

• Chemistry LibreTexts. 11.5: Infrared Spectra of Some Common Functional Groups. [Link]

• Chemistry LibreTexts. 18.8: Spectroscopy of Ethers. [Link]

Sources

• 1. Williamson ether synthesis - Wikipedia [en.wikipedia.org]
• 2. Williamson Ether Synthesis | ChemTalk [chemistrytalk.org]
• 3. Williamson_ether_synthesis [chemeurope.com]
• 4. Khan Academy [khanacademy.org]
• 5. Williamson Ether Synthesis - Chemistry Steps [chemistrysteps.com]
• 6. m.youtube.com [m.youtube.com]
• 7. Williamson's synthesis| Reaction Mechanism of Williamson's synthesis [pw.live]
• 8. Williamson Ether Synthesis | Chem-Station Int. Ed. [en.chem-station.com]
• 9. sites.chemengr.ucsb.edu [sites.chemengr.ucsb.edu]
• 10. alkalimetals.com [alkalimetals.com]
• 11. Sodium hydride - Sciencemadness Wiki [sciencemadness.org]
• 12. fishersci.co.uk [fishersci.co.uk]
• 13. nj.gov [nj.gov]
• 14. dept.harpercollege.edu [dept.harpercollege.edu]
• 15. 1-Bromobutane SDS (Safety Data Sheet) | Flinn Scientific [flinnsci.com]
• 16. carlroth.com [carlroth.com]
• 17. 1-BROMOBUTANE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 18. 2-Bromo-4-nitrophenol | C6H4BrNO3 | CID 22109 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 19. 18.8 Spectroscopy of Ethers – Organic Chemistry: A Tenth Edition – OpenStax adaptation 1 [ncstate.pressbooks.pub]
• 20. chem.libretexts.org [chem.libretexts.org]
• 21. chem.libretexts.org [chem.libretexts.org]
• 22. scribd.com [scribd.com]
• 23. orgchemboulder.com [orgchemboulder.com]
• 24. spectroscopyonline.com [spectroscopyonline.com]

"Suzuki-Miyaura coupling reactions using 2-Bromo-1-butoxy-4-nitrobenzene"

An In-Depth Guide to Suzuki-Miyaura Coupling Reactions Using 2-Bromo-1-butoxy-4-nitrobenzene

Application Note and Detailed Protocol

Abstract

This guide provides a comprehensive technical overview and detailed experimental protocols for the successful execution of Suzuki-Miyaura cross-coupling reactions utilizing 2-Bromo-1-butoxy-4-nitrobenzene as the aryl halide substrate. The presence of a strong electron-withdrawing nitro group and an electron-donating butoxy group on the aromatic ring presents unique considerations for reaction optimization. This document delves into the mechanistic underpinnings of the reaction, explains the critical role of each reagent, and offers step-by-step procedures for researchers, chemists, and professionals in drug development. The resulting 4-alkoxy-3-nitrobiphenyl structures are valuable intermediates in the synthesis of pharmaceuticals and advanced materials.[1][2]

Introduction and Scientific Context

The Suzuki-Miyaura cross-coupling reaction, a cornerstone of modern organic synthesis, facilitates the formation of carbon-carbon bonds between an organoboron species and an organic halide.[3][4][5] Its discovery, recognized with the 2010 Nobel Prize in Chemistry, has revolutionized the synthesis of biaryls, a structural motif prevalent in pharmaceuticals, agrochemicals, and functional materials.[3]

The substrate of focus, 2-Bromo-1-butoxy-4-nitrobenzene, is an activated aryl halide. The potent electron-withdrawing effect of the para-nitro group significantly influences the reactivity of the C-Br bond, making it an excellent candidate for the initial oxidative addition step in the catalytic cycle.[3] This guide provides the necessary framework to leverage these electronic properties for efficient and high-yield synthesis of substituted biphenyls.

The Catalytic Cycle: A Mechanistic Overview

The Suzuki-Miyaura reaction proceeds through a well-established catalytic cycle involving a palladium catalyst. The cycle consists of three fundamental steps: Oxidative Addition, Transmetalation, and Reductive Elimination.[4][5][6]

• Oxidative Addition: The cycle begins with the insertion of a low-valent Palladium(0) complex into the carbon-halogen bond (C-Br) of the 2-Bromo-1-butoxy-4-nitrobenzene. This is often the rate-determining step and results in a Palladium(II) intermediate.[6][7] The electron-deficient nature of the aryl bromide substrate accelerates this step.[3]

• Transmetalation: In this step, the organic group from the organoboron reagent (e.g., phenylboronic acid) is transferred to the Palladium(II) complex. This process requires activation by a base, which converts the neutral boronic acid into a more nucleophilic boronate species (-B(OH)₃⁻), facilitating the transfer.[8][9][10][11]

• Reductive Elimination: The final step involves the elimination of the two coupled organic fragments from the palladium center, forming the new C-C bond of the biphenyl product. This step regenerates the active Pd(0) catalyst, allowing it to re-enter the catalytic cycle.[3][6]

Caption: The catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Key Reagent Considerations

The success of the coupling reaction is highly dependent on the judicious selection of the catalyst, base, and solvent system.

Reagent Class	Recommended Options	Rationale & Key Insights
Palladium Catalyst	Pd(PPh₃)₄ : A reliable, general-purpose catalyst. Pd(OAc)₂ + Ligand : Requires a phosphine ligand (e.g., SPhos, XPhos) but offers high activity for challenging substrates.[12] Pd(dppf)Cl₂ : A robust catalyst often effective for electron-deficient systems.[13]	The choice of catalyst and ligand is critical. For activated substrates like 2-bromo-1-butoxy-4-nitrobenzene, standard catalysts are often sufficient. However, for more sterically hindered boronic acids, advanced ligands that promote reductive elimination may be necessary.[12]
Organoboron Reagent	Arylboronic Acids : Widely available and commonly used. Arylboronic Esters (e.g., Pinacol esters) : More stable and less prone to protodeboronation, a common side reaction.[3]	Boronic acids are the standard, but their stability can be an issue. Pinacol esters offer a more robust alternative, especially in reactions requiring longer times or higher temperatures.[3]
Base	K₂CO₃ : A common, effective, and economical choice. K₃PO₄ : A stronger base, often used for less reactive systems.[12] Cs₂CO₃ : A highly effective but more expensive option.	The base is not merely a proton scavenger; it is essential for activating the boronic acid for transmetalation.[9][11] An aqueous solution of the base is typically required for this activation to occur efficiently.[14]
Solvent System	1,4-Dioxane/Water : A very common and effective biphasic system. Toluene/Water : Another effective biphasic system. THF/Water : Good for reactions at moderate temperatures.[15] DMF/Water : A polar aprotic option that can influence selectivity.[16][17]	The solvent must solubilize the organic substrates, the catalyst, and interact with the aqueous base. Biphasic systems are standard, as water plays a key role in the activation of the boronic acid.[15][18] Solvents must be degassed to prevent oxidation of the Pd(0) catalyst.

Detailed Experimental Protocol

This section provides a general, step-by-step protocol for the Suzuki-Miyaura coupling of 2-Bromo-1-butoxy-4-nitrobenzene with a generic arylboronic acid.

Caption: General experimental workflow for a Suzuki-Miyaura coupling reaction.

Materials and Equipment

• Reactants : 2-Bromo-1-butoxy-4-nitrobenzene, Arylboronic acid

• Catalyst : Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄]

• Base : Potassium Carbonate (K₂CO₃)

• Solvents : 1,4-Dioxane (anhydrous), Deionized Water

• Equipment : Round-bottom flask, condenser, magnetic stirrer/hotplate, Schlenk line or inert gas (Argon/Nitrogen) supply, syringes, needles, standard laboratory glassware.

Step-by-Step Procedure: Synthesis of 4-Butoxy-3-nitro-1,1'-biphenyl

• Reaction Setup : To a flame-dried 50 mL round-bottom flask equipped with a magnetic stir bar and condenser, add 2-Bromo-1-butoxy-4-nitrobenzene (1.0 mmol, 274 mg), Phenylboronic acid (1.2 mmol, 146 mg), and Potassium Carbonate (2.0 mmol, 276 mg).

• Catalyst Addition : In a glovebox or under a positive flow of inert gas, add the palladium catalyst, Pd(PPh₃)₄ (0.03 mmol, 35 mg, 3 mol%).

• Inert Atmosphere : Seal the flask with a rubber septum. Evacuate and backfill the flask with Argon or Nitrogen three times to ensure an inert atmosphere.[19]

• Solvent Addition : Using syringes, add degassed 1,4-Dioxane (8 mL) and degassed deionized water (2 mL) to the reaction mixture.

• Reaction Execution : Lower the flask into an oil bath preheated to 90 °C. Stir the mixture vigorously for 6-12 hours.

• Monitoring : Monitor the reaction's progress by periodically taking small aliquots and analyzing them via Thin Layer Chromatography (TLC) or GC-MS. The disappearance of the starting aryl bromide is a key indicator of completion.

• Work-up : Once the reaction is complete, cool the mixture to room temperature. Dilute with ethyl acetate (20 mL) and transfer to a separatory funnel. Wash the organic layer with water (2 x 15 mL) and then with brine (15 mL).

• Isolation : Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification : The crude product is a yellow-orange solid. Purify the residue by flash column chromatography on silica gel (eluent: hexane/ethyl acetate gradient) to yield the pure 4-Butoxy-3-nitro-1,1'-biphenyl.

Troubleshooting and Optimization

Issue	Potential Cause(s)	Suggested Solution(s)
No or Low Conversion	1. Inactive Catalyst (Oxidized Pd(0))2. Insufficiently Degassed Solvents3. Ineffective Base or Insufficient Water4. Low Reaction Temperature	1. Use fresh catalyst or a more stable pre-catalyst. Ensure an inert atmosphere is maintained.[19]2. Degas solvents thoroughly via sparging with inert gas or freeze-pump-thaw cycles.3. Ensure the base is fully dissolved in the aqueous phase. Try a stronger base like K₃PO₄.4. Increase the reaction temperature in 10 °C increments.
Significant Side Products	1. Protodeboronation of Boronic Acid2. Homocoupling of Boronic Acid (Ar'-Ar')	1. Use the boronic acid pinacol ester instead.[3] Minimize reaction time and temperature.2. Ensure the reaction is strictly anaerobic. Reduce catalyst loading.
Product is Difficult to Purify	1. Residual Palladium2. Contamination with Triphenylphosphine Oxide	1. Filter the crude product through a short plug of Celite or silica before concentration.2. Optimize chromatography conditions; a less polar solvent system may help separate the product from the highly polar phosphine oxide.

Safety Precautions

• Palladium Compounds : Palladium catalysts are toxic and should be handled with care in a well-ventilated fume hood. Wear appropriate personal protective equipment (PPE), including gloves and safety glasses.

• Solvents : 1,4-Dioxane is a suspected carcinogen and is flammable. THF and Toluene are also flammable. Handle all organic solvents in a fume hood.

• Bases : Solid bases like K₂CO₃ and K₃PO₄ can be irritating. Avoid inhalation of dust.

• Inert Gas : Handle compressed gas cylinders with care according to standard laboratory safety procedures.

References

• Yoneda Labs. Suzuki-Miyaura cross-coupling: Practical Guide. [Online] Available at: [Link]

• Chemistry LibreTexts. (2024). Suzuki-Miyaura Coupling. [Online] Available at: [Link]

• Alonso, F., et al. (2002). Computational Characterization of the Role of the Base in the Suzuki−Miyaura Cross-Coupling Reaction. Journal of the American Chemical Society. [Online] Available at: [Link]

• Couto, I., et al. (2014). Role of the Base and Control of Selectivity in the Suzuki–Miyaura Cross-Coupling Reaction. Chemistry – An Asian Journal. [Online] Available at: [Link]

• Reeves, J. T., et al. (2015). Solvent Effects on the Selectivity of Palladium-Catalyzed Suzuki-Miyaura Couplings. ACS Catalysis. [Online] Available at: [Link]

• Lebleu, T., et al. (2020). Impact of Solvent and Their Contaminants on Pd/C Catalyzed Suzuki‐Miyaura Cross‐Coupling Reactions. ChemistrySelect. [Online] Available at: [Link]

• Amatore, C., et al. (2002). Computational characterization of the role of the base in the Suzuki-Miyaura cross-coupling reaction. PubMed. [Online] Available at: [Link]

• NROChemistry. (n.d.). Suzuki Coupling: Mechanism & Examples. [Online] Available at: [Link]

• Winegar, P. H., et al. (2017). Analyzing the Solvent Effects in Palladium/N‑Heterocyclic Carbene (Pd/NHC)-Catalyzed Suzuki–Miyaura Coupling of Aryl Chlorides: A Computational Study of the Oxidative Addition Step with Experimental Validation. ACS Catalysis. [Online] Available at: [Link]

• Mettler Toledo. (n.d.). Suzuki Cross-Coupling Reactions Mechanisms. [Online] Available at: [Link]

• Couto, I., et al. (2014). Role of the Base and Control of Selectivity in the Suzuki–Miyaura Cross‐Coupling Reaction. Chemistry – An Asian Journal. [Online] Available at: [Link]

• Vechambre, C., et al. (2021). The catalytic mechanism of the Suzuki-Miyaura reaction. ChemRxiv. [Online] Available at: [Link]

• ResearchGate. (2015). Solvent Effects on the Selectivity of Palladium‐Catalyzed Suzuki‐Miyaura Couplings. [Online] Available at: [Link]

• Organic Chemistry Portal. (n.d.). Suzuki Coupling. [Online] Available at: [Link]

• Brainly.com. (2023). Design a synthesis of 2-bromo-1-butyl-4-nitrobenzene from benzene. [Online] Available at: [Link]

• ResearchGate. (2019). Influences of Base and Solvent in Suzuki-Miyaura Coupling Reaction... [Online] Available at: [Link]

• Buchwald, S. L., et al. (2004). A General and Efficient Method for the Suzuki-Miyaura Coupling of 2-Pyridyl Nucleophiles. Angewandte Chemie International Edition. [Online] Available at: [Link]

• Sharma, S., et al. (2021). An expedient, mild and aqueous method for Suzuki–Miyaura diversification of (hetero)aryl halides or (poly)chlorinated pharmaceuticals. Organic & Biomolecular Chemistry. [Online] Available at: [Link]

• ResearchGate. (2010). A Simple and Efficient Protocol for Suzuki Coupling Reactions of Aryl Chlorides and Aryl Bromides in Aqueous DMF. [Online] Available at: [Link]

• ResearchGate. (2012). Palladium‐catalyzed Suzuki–Miyaura coupling with aryl and heteroaryl bromides using... [Online] Available at: [Link]

• L'Hocine, L., et al. (2019). Recent Developments in the Suzuki–Miyaura Reaction Using Nitroarenes as Electrophilic Coupling Reagents. Molecules. [Online] Available at: [Link]

• DeBoer, G. (2021). Palladium Catalyzed Suzuki-Miyaura Synthesis of 2-(4-nitrophenyl)-thiophene and 2-(4-methylphenyl)-thiophene Monomer and Dimer. YouTube. [Online] Available at: [Link]

• Billingsley, K. L., et al. (2008). Palladium-Catalyzed Suzuki-Miyaura Cross-coupling Reactions Employing Dialkylbiaryl Phosphine Ligands. Accounts of Chemical Research. [Online] Available at: [Link]

• Slanina, T., et al. (2016). Design and Synthesis of a 4-Nitrobromobenzene Derivative Bearing an Ethylene Glycol Tetraacetic Acid Unit for a New Generation of Caged Calcium Compounds with Two-Photon Absorption Properties in the Near-IR Region and Their Application in Vivo. Journal of Organic Chemistry. [Online] Available at: [Link]

• Chegg.com. (2018). Solved Design a synthesis of 2-bromo-1-butyl-4-nitrobenzene. [Online] Available at: [Link]

• Pourali, A. R. & Fatemi, S. J. (2011). 4-Methoxy-3-nitrobiphenyl. Acta Crystallographica Section E. [Online] Available at: [Link]

• YouTube. (2020). Suzuki Coupling. [Online] Available at: [Link]

• Myers, A. G. Research Group. (n.d.). The Suzuki Reaction. [Online] Available at: [Link]

• Wikipedia. (n.d.). 4-Nitrobiphenyl. [Online] Available at: [Link]

• ResearchGate. (2023). Synthesis, antioxidant, and molecular docking of new fluorescent (4-alkoxyphenyl)-nitrothiophene compounds. [Online] Available at: [Link]

Sources

• 1. benchchem.com [benchchem.com]
• 2. 4-Meth­oxy-3-nitro­biphen­yl - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Yoneda Labs [yonedalabs.com]
• 4. Suzuki Coupling: Mechanism & Examples | NROChemistry [nrochemistry.com]
• 5. mt.com [mt.com]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. mdpi.com [mdpi.com]
• 8. pubs.acs.org [pubs.acs.org]
• 9. researchgate.net [researchgate.net]
• 10. Computational characterization of the role of the base in the Suzuki-Miyaura cross-coupling reaction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. scilit.com [scilit.com]
• 12. Palladium-Catalyzed Suzuki-Miyaura Cross-coupling Reactions Employing Dialkylbiaryl Phosphine Ligands - PMC [pmc.ncbi.nlm.nih.gov]
• 13. pdf.benchchem.com [pdf.benchchem.com]
• 14. Suzuki Coupling [organic-chemistry.org]
• 15. arodes.hes-so.ch [arodes.hes-so.ch]
• 16. Solvent Effects on the Selectivity of Palladium-Catalyzed Suzuki-Miyaura Couplings - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Analyzing the Solvent Effects in Palladium/N‑Heterocyclic Carbene (Pd/NHC)-Catalyzed Suzuki–Miyaura Coupling of Aryl Chlorides: A Computational Study of the Oxidative Addition Step with Experimental Validation - PMC [pmc.ncbi.nlm.nih.gov]
• 18. researchgate.net [researchgate.net]
• 19. pdf.benchchem.com [pdf.benchchem.com]

Application Notes &amp; Protocols: High-Efficiency Heck Reaction Conditions for 2-Bromo-1-butoxy-4-nitrobenzene

Introduction: Strategic C-C Bond Formation

The Mizoroki-Heck reaction stands as a cornerstone of modern organic synthesis, enabling the palladium-catalyzed formation of carbon-carbon bonds between unsaturated halides and alkenes.[1][2][3] This powerful transformation is instrumental in constructing substituted alkenes, which are prevalent structural motifs in pharmaceuticals, natural products, and advanced materials.[4][5]

This guide provides a detailed examination of the Heck reaction as applied to 2-Bromo-1-butoxy-4-nitrobenzene. This substrate presents a unique electronic profile: the aromatic ring is activated towards oxidative addition by the potent electron-withdrawing nitro group (-NO₂) at the para-position, while the ortho-butoxy group (-OBu) provides steric influence and a moderate electron-donating effect. Understanding these characteristics is paramount for designing a high-yield, selective, and robust coupling protocol. The strong electron-withdrawing nature of the nitro group generally enhances the reactivity of the aryl halide, facilitating the initial, often rate-limiting, oxidative addition step in the catalytic cycle.[6]

The Catalytic Engine: Mechanistic Rationale

The efficacy of the Heck reaction hinges on a well-orchestrated catalytic cycle involving a palladium center, which shuttles between Pd(0) and Pd(II) oxidation states.[1] A thorough grasp of this mechanism is critical for rational troubleshooting and optimization.

The cycle proceeds via four key stages:

• Oxidative Addition: The active Pd(0) catalyst inserts into the carbon-bromine bond of 2-Bromo-1-butoxy-4-nitrobenzene, forming a square planar Aryl-Pd(II)-Halide complex.[1][2][7]

• Alkene Coordination & Migratory Insertion: The alkene coupling partner coordinates to the palladium center. Subsequently, the aryl group migrates to one of the alkene carbons in a syn-addition, forming a new carbon-carbon bond and a σ-alkylpalladium(II) intermediate.[2][3][7]

• β-Hydride Elimination: A hydrogen atom from the adjacent carbon is eliminated, also in a syn fashion, to form the substituted alkene product and a hydridopalladium(II) complex.[3][7][8] This step largely dictates the regioselectivity and stereoselectivity of the final product.

• Reductive Elimination & Catalyst Regeneration: A base neutralizes the generated hydrohalic acid (HBr), facilitating the reductive elimination of HX from the hydridopalladium(II) complex to regenerate the active Pd(0) catalyst, thus closing the loop.[3][9][10]

Caption: The Mizoroki-Heck Catalytic Cycle.

Optimizing Reaction Parameters: A Scientist's Guide

The success of the Heck reaction with 2-Bromo-1-butoxy-4-nitrobenzene depends on the judicious selection of several key components. The activated nature of this substrate allows for a degree of flexibility, but optimal conditions are required for maximizing yield and minimizing side reactions.

• Palladium Precatalyst: The choice of the palladium source is foundational. While numerous options exist, Palladium(II) acetate (Pd(OAc)₂) is a robust, versatile, and cost-effective choice.[1][7] It is readily reduced in situ by ligands (like phosphines) or other reaction components to the catalytically active Pd(0) species.[9] Catalyst loading for an activated bromide like this can typically start low, in the range of 0.5–2 mol%.

• Ligand Selection: Ligands are not merely spectators; they stabilize the palladium catalyst, prevent its aggregation into inactive palladium black, and modulate its electronic and steric properties to enhance reactivity.[11]

  • Monodentate Phosphines: For this activated aryl bromide, a simple monodentate phosphine like triphenylphosphine (PPh₃) is an excellent starting point.[1] It is stable, commercially available, and effective. Tris(o-tolyl)phosphine (P(o-tol)₃) offers slightly greater steric bulk and electron-donating character, which can sometimes improve rates.

  • N-Heterocyclic Carbenes (NHCs): For reactions requiring higher temperatures or for achieving very high turnover numbers, NHC ligands are superior due to their strong σ-donating ability and exceptional thermal stability.[6][12]

• The Essential Base: The base is non-negotiable. Its primary role is to neutralize the HBr generated, which prevents catalyst inhibition and drives the catalytic cycle forward to regenerate the Pd(0) species.[3][13]

  • Inorganic Bases: Potassium carbonate (K₂CO₃) and sodium acetate (NaOAc) are effective, inexpensive, and easy to handle.[1][7] They are a good first choice for many Heck systems.

  • Organic Bases: Triethylamine (Et₃N) is a common choice, acting as both a base and, in some cases, a reducing agent for the Pd(II) precatalyst.[3] However, it can sometimes lead to side reactions at high temperatures.

• Solvent Environment: A high-boiling point, polar, aprotic solvent is necessary to dissolve the reactants and facilitate the ionic intermediates in the catalytic cycle.

  • Standard Choices: N,N-Dimethylformamide (DMF), N,N-dimethylacetamide (DMA), and N-Methyl-2-pyrrolidone (NMP) are the most common and effective solvents, suitable for the typical reaction temperatures of 80–140 °C.[14][15] Anhydrous conditions are recommended to ensure reproducibility.

Data Presentation: Recommended Starting Conditions

For researchers embarking on the Heck coupling of 2-Bromo-1-butoxy-4-nitrobenzene, the following table summarizes recommended starting points for optimization. The alkene partner is assumed to be an electron-deficient or styrenic olefin (e.g., n-butyl acrylate, styrene).

Parameter	Recommended Range	Rationale & Notes
Aryl Bromide	1.0 equiv	The limiting reagent.
Alkene	1.2–1.5 equiv	A slight excess is used to ensure complete consumption of the aryl bromide.
Pd Precatalyst	Pd(OAc)₂ (1-2 mol%)	Efficient, common, and reliable Pd(II) source.
Ligand	PPh₃ (2-4 mol%)	Standard, effective ligand. A 2:1 ligand-to-Pd ratio is typical.
Base	K₂CO₃ (2.0 equiv)	Mild, effective inorganic base. Easily removed during work-up.
Solvent	Anhydrous DMF or DMA	High-boiling polar aprotic solvent ensures solubility and allows for heating.
Temperature	100–120 °C	Sufficient to drive the reaction without significant thermal decomposition.
Reaction Time	12–24 hours	Monitor by TLC or GC-MS for completion.

Experimental Protocol: Synthesis of 2-Butoxy-5-nitro-trans-stilbene

This protocol details a representative Heck reaction between 2-Bromo-1-butoxy-4-nitrobenzene and styrene.

Materials & Equipment:

• 2-Bromo-1-butoxy-4-nitrobenzene (1.0 mmol, 274.12 mg)

• Styrene (1.2 mmol, 125.0 mg, 137 µL)

• Palladium(II) acetate (Pd(OAc)₂, 0.02 mmol, 4.5 mg)

• Triphenylphosphine (PPh₃, 0.04 mmol, 10.5 mg)

• Potassium carbonate (K₂CO₃, 2.0 mmol, 276.4 mg), finely ground

• Anhydrous N,N-Dimethylformamide (DMF, 5 mL)

• Schlenk flask (25 mL) with magnetic stir bar

• Nitrogen or Argon gas line, vacuum pump, heating mantle with temperature controller

• Standard glassware for work-up and purification

Caption: Step-by-step experimental workflow.

Procedure:

• Vessel Preparation: To a dry 25 mL Schlenk flask containing a magnetic stir bar, add 2-Bromo-1-butoxy-4-nitrobenzene (274 mg), Pd(OAc)₂ (4.5 mg), PPh₃ (10.5 mg), and finely ground K₂CO₃ (276 mg).

• Inert Atmosphere: Seal the flask with a septum, and connect it to a Schlenk line. Evacuate the flask under vacuum and backfill with inert gas (Nitrogen or Argon). Repeat this cycle three times to ensure an oxygen-free atmosphere.

• Reagent Addition: Through the septum, add anhydrous DMF (5 mL) via syringe, followed by styrene (137 µL).

• Reaction: Lower the flask into a pre-heated oil bath or heating mantle set to 110-120 °C. Stir the mixture vigorously.

• Monitoring: Monitor the reaction's progress by periodically taking small aliquots (via syringe) and analyzing them by Thin Layer Chromatography (TLC) or GC-MS until the starting aryl bromide is consumed.

• Work-up: Once complete, remove the flask from the heat and allow it to cool to room temperature. Dilute the reaction mixture with ethyl acetate (25 mL).

• Filtration: Filter the mixture through a pad of Celite® to remove the palladium catalyst and inorganic salts. Wash the pad with additional ethyl acetate (2 x 10 mL).[5]

• Extraction: Transfer the combined filtrate to a separatory funnel. Wash the organic layer with water (2 x 25 mL) to remove DMF, followed by brine (25 mL).

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate the solvent under reduced pressure using a rotary evaporator.[14]

• Purification: Purify the resulting crude solid or oil by flash column chromatography on silica gel, typically using a hexane/ethyl acetate gradient, to yield the pure product.[5]

Troubleshooting Common Issues

Issue	Potential Cause	Suggested Solution
No or Low Conversion	Insufficient temperature; inactive catalyst.	Increase temperature in 10 °C increments. Ensure anhydrous conditions and a properly inert atmosphere.
Formation of Pd Black	Catalyst decomposition.	Ensure a sufficient ligand-to-palladium ratio (2:1 to 4:1). Consider switching to a more robust ligand like an NHC.[6]
Double Arylation of Alkene	Incorrect stoichiometry or high concentration.	Ensure the alkene is in slight excess (1.2 equiv). Consider running the reaction at a lower concentration.
Isomerization of Product	Prolonged heating; basicity.	Minimize reaction time once starting material is consumed. A weaker base like NaOAc may reduce isomerization.

References

• BYJU'S. Heck Reaction Mechanism. [Link]

• Wikipedia. Heck reaction. [Link]

• Chemistry LibreTexts. Heck reaction. [Link]

• Amatore, C., & Jutand, A. (2009). Mechanisms of the Mizoroki–Heck Reaction. In The Mizoroki-Heck Reaction. John Wiley & Sons, Ltd. [Link]

• Fiveable. Heck Reaction. [Link]

• Chemistry Notes. Heck Reaction: easy Mechanism, applications. [Link]

• Vedantu. Heck Reaction: Mechanism, Steps & Real-World Uses Explained. [Link]

• Lin, Y., et al. (2007). A Theoretical Study of the Heck Reaction: N-Heterocyclic Carbene versus Phosphine Ligands. Organometallics. [Link]

• Organic Chemistry Portal. Heck Reaction. [Link]

• ChemRxiv. Controlling Reactivity and Selectivity in the Mizoroki-Heck Reaction: High Throughput Evaluation of 1,5-Diaza-3,7-diphosphacyclooctane Ligands. [Link]

• Taylor & Francis Online. Efficient Mizoroki–Heck coupling reactions using phosphine-modified Pd(II)–picolinate complex. [Link]

• Chem-Station. Mizoroki-Heck Reaction. [Link]

• NIH National Center for Biotechnology Information. Palladium-Catalyzed Heck Coupling Reaction of Aryl Bromides in Aqueous Media Using Tetrahydropyrimidinium Salts as Carbene Ligands. [Link]

• Journal of the American Chemical Society. A Versatile Catalyst for Heck Reactions of Aryl Chlorides and Aryl Bromides under Mild Conditions. [Link]

• NIH National Center for Biotechnology Information. Palladium(II)-catalyzed Heck reaction of aryl halides and arylboronic acids with olefins under mild conditions. [Link]

• MDPI. Heck Reaction—State of the Art. [Link]

• The Journal of Organic Chemistry. Phosphine-Free Palladium Catalyzed Mizoroki−Heck Reaction Using Hydrazone as a Ligand. [Link]

• Semantic Scholar. Heck arylation of alkenes with aryl bromides by using supported Pd catalysts: a comparative study. [Link]

• Royal Society of Chemistry. The Mizoroki–Heck reaction between in situ generated alkenes and aryl halides: cross-coupling route to substituted olefins. [Link]

• Beilstein Journals. Palladium(II)-catalyzed Heck reaction of aryl halides and arylboronic acids with olefins under mild conditions. [Link]

• Semantic Scholar. Palladium-Catalyzed Denitrative Mizoroki–Heck Reaction. [Link]

• Chemistry LibreTexts. Heck Reaction. [Link]

• C.C. Tzschucke. Heck Reaction. [Link]

• ORBi. Catalytic methods for the synthesis of stilbenes with an emphasis on their phytoalexins. [Link]

• ResearchGate. Heck coupling reaction between bromo/iodoanisoles and acrylates. [Link]

• Master Organic Chemistry. The Heck, Suzuki, and Olefin Metathesis Reactions. [Link]

• NIH National Center for Biotechnology Information. Synthetic approaches toward stilbenes and their related structures. [Link]

• MDPI. Pd-Catalyzed Intermolecular Dehydrogenative Heck Reactions of Five-Membered Heteroarenes. [Link]

• Macmillan Group, Princeton University. Total Synthesis Enabled by Cross-Coupling. [Link]

Sources

• 1. Heck reaction - Wikipedia [en.wikipedia.org]
• 2. fiveable.me [fiveable.me]
• 3. Heck Reaction: Mechanism, Steps & Real-World Uses Explained [vedantu.com]
• 4. Palladium(II)-catalyzed Heck reaction of aryl halides and arylboronic acids with olefins under mild conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. mdpi.com [mdpi.com]
• 7. byjus.com [byjus.com]
• 8. scispace.com [scispace.com]
• 9. chem.libretexts.org [chem.libretexts.org]
• 10. pubs.acs.org [pubs.acs.org]
• 11. chemrxiv.org [chemrxiv.org]
• 12. Palladium-Catalyzed Heck Coupling Reaction of Aryl Bromides in Aqueous Media Using Tetrahydropyrimidinium Salts as Carbene Ligands - PMC [pmc.ncbi.nlm.nih.gov]
• 13. chemistnotes.com [chemistnotes.com]
• 14. pdf.benchchem.com [pdf.benchchem.com]
• 15. bcp.fu-berlin.de [bcp.fu-berlin.de]

"Buchwald-Hartwig amination of 2-Bromo-1-butoxy-4-nitrobenzene"

An Application Guide for the Synthesis of N-Aryl Amines via Buchwald-Hartwig Amination of 2-Bromo-1-butoxy-4-nitrobenzene

Introduction

The Buchwald-Hartwig amination stands as a cornerstone of modern organic synthesis, providing a powerful and versatile method for the construction of carbon-nitrogen (C-N) bonds.[1] This palladium-catalyzed cross-coupling reaction has revolutionized the synthesis of arylamines, which are ubiquitous structural motifs in pharmaceuticals, agrochemicals, and functional materials.[2] The reaction's broad utility stems from its tolerance of a wide array of functional groups and its applicability to various amine and aryl halide coupling partners, overcoming the limitations of classical methods like nucleophilic aromatic substitution.[1]

This document serves as a detailed application guide for the Buchwald-Hartwig amination of a specific, electronically complex substrate: 2-Bromo-1-butoxy-4-nitrobenzene . This substrate presents unique challenges and considerations due to the presence of three distinct functionalities on the aromatic ring:

• Aryl Bromide : A competent electrophile for the palladium-catalyzed cycle. The reactivity order for aryl halides in this reaction is generally Ar-I > Ar-Br > Ar-Cl.[3]

• Ortho-Butoxy Group : An electron-donating group that introduces significant steric hindrance near the reaction center, influencing the choice of ligand.

• Para-Nitro Group : A strong electron-withdrawing group that activates the aryl halide towards oxidative addition but also introduces base sensitivity, a critical parameter for reaction optimization.[4]

As Senior Application Scientists, our goal is to provide a protocol that is not merely a list of steps, but a self-validating system grounded in mechanistic understanding. We will explore the causality behind the selection of each reaction component, offer a detailed experimental procedure, and provide a comprehensive troubleshooting guide to ensure reproducible success.

Mechanistic Overview: The Catalytic Cycle

The Buchwald-Hartwig amination proceeds via a well-established catalytic cycle involving a palladium catalyst.[1][5] The cycle is initiated by the reduction of a Pd(II) precatalyst to the active Pd(0) species, or by the direct use of a Pd(0) source. The key steps are:

• Oxidative Addition : The active L-Pd(0) catalyst undergoes oxidative addition to the aryl bromide, forming a Pd(II) intermediate. This is often the rate-determining step of the cycle.[6]

• Amine Coordination & Deprotonation : The amine nucleophile coordinates to the Pd(II) complex. A base then deprotonates the coordinated amine to form a palladium-amido complex.

• Reductive Elimination : The final step is the reductive elimination from the palladium-amido complex, which forms the desired C-N bond, yielding the arylamine product and regenerating the active Pd(0) catalyst.

Figure 1: Generalized Catalytic Cycle for Buchwald-Hartwig Amination.

Key Parameter Selection for an Electron-Deficient, Sterically Hindered Substrate

The success of the amination of 2-Bromo-1-butoxy-4-nitrobenzene hinges on the judicious selection of four key parameters: the palladium source, ligand, base, and solvent.

Palladium Pre-catalyst

While various Pd(0) and Pd(II) sources can be used, modern protocols favor the use of air- and moisture-stable palladium pre-catalysts . These complexes, often featuring a biarylphosphine ligand already incorporated, rapidly and reliably generate the active monoligated Pd(0) species in solution upon activation with a base. This approach avoids the inconsistencies of in situ catalyst formation.

• Recommendation : Use a G3 or G4 Buchwald Pre-catalyst, such as XPhos Pd G3 . These are commercially available, highly active, and offer excellent stability and solubility. A typical catalyst loading is between 1-2 mol%.

Ligand Selection

The ligand is arguably the most critical component for this transformation. It must be sufficiently electron-rich to promote the challenging oxidative addition of the aryl bromide and sterically bulky enough to facilitate the final reductive elimination step. The ortho-butoxy group on the substrate adds another layer of steric challenge.

• Rationale : Bulky, electron-rich dialkylbiaryl phosphine ligands have proven to be exceptionally effective for C-N couplings.[1] The steric bulk helps prevent the formation of inactive catalyst species and promotes the formation of the active monoligated palladium complex.

• Recommendation :

  • Primary Choice : XPhos (2-Dicyclohexylphosphino-2',4',6'-triisopropylbiphenyl). Its significant bulk is well-suited to overcome the steric hindrance from the ortho-butoxy group.

  • Alternative Screening : If yields are suboptimal, consider other bulky ligands like RuPhos or BrettPhos .[4] Screening different ligands is a standard part of optimizing challenging coupling reactions.[7]

Base Selection

The choice of base is critical due to the presence of the electron-withdrawing nitro group, which can be sensitive to strongly basic conditions.[4] A base that is strong enough to deprotonate the amine-palladium complex but not so strong as to cause substrate degradation is required.

• Rationale : Strong bases like sodium tert-butoxide (NaOtBu) are highly effective but may be incompatible with sensitive functional groups.[8] Weaker inorganic bases such as potassium phosphate (K₃PO₄) or cesium carbonate (Cs₂CO₃) offer a milder alternative, expanding the reaction's functional group tolerance.[3][8]

• Recommendation :

  • Starting Point : Begin with a weaker, non-nucleophilic inorganic base like K₃PO₄ or Cs₂CO₃ . These bases are known to be effective while minimizing potential side reactions with the nitro group.[3]

  • Alternative : If the reaction is sluggish with weaker bases, a stronger base like lithium bis(trimethylsilyl)amide (LHMDS) or NaOtBu can be cautiously trialed, though careful monitoring for substrate decomposition is essential.

Solvent Selection

The solvent must be capable of dissolving the reactants and catalyst system while remaining inert to the reaction conditions. The choice of solvent can also influence the solubility of the base and the resulting reaction rate.[9]

• Rationale : Aprotic solvents are standard for Buchwald-Hartwig aminations. Aromatic hydrocarbons like toluene and ethereal solvents like 1,4-dioxane or THF are most common.[3][10] Toluene is often a good choice due to its high boiling point, allowing for a wide range of reaction temperatures.[8]

• Recommendation : Use Toluene or 1,4-Dioxane . The solvent should be anhydrous and degassed to prevent oxidation of the catalyst and phosphine ligand.

Detailed Experimental Protocol

This protocol describes a general procedure for the coupling of 2-Bromo-1-butoxy-4-nitrobenzene with a representative secondary amine, morpholine. Quantities should be adjusted for other amines.

Materials & Reagents

Reagent	M.W. ( g/mol )	Quantity (Equivalents)
2-Bromo-1-butoxy-4-nitrobenzene	274.12	1.0
Morpholine	87.12	1.2
XPhos Pd G3 Pre-catalyst	871.53	0.02 (2 mol%)
XPhos Ligand	476.66	0.02 (2 mol%)
Potassium Phosphate (K₃PO₄)	212.27	2.0
Anhydrous, Degassed Toluene	-	~0.2 M concentration

Note on Ligand : While using a pre-catalyst, adding a small excess of the corresponding ligand can sometimes be beneficial in preventing catalyst decomposition.

Experimental Workflow Diagram

Figure 2: Step-by-step experimental workflow from setup to analysis.

Step-by-Step Procedure

• Preparation : To an oven-dried reaction vial equipped with a magnetic stir bar, add 2-Bromo-1-butoxy-4-nitrobenzene (1.0 equiv.), K₃PO₄ (2.0 equiv.), XPhos Pd G3 (0.02 equiv.), and XPhos ligand (0.02 equiv.).[8]

• Inert Atmosphere : Seal the vial with a septum cap. Evacuate and backfill the vial with an inert gas (Argon or Nitrogen) three times.[8]

• Reagent Addition : Under a positive pressure of inert gas, add anhydrous, degassed toluene via syringe to achieve a concentration of approximately 0.2 M with respect to the aryl bromide. Subsequently, add morpholine (1.2 equiv.) via syringe.

• Reaction : Place the vial in a preheated oil bath or heating block at 100 °C and stir vigorously. The reaction mixture will typically turn dark brown.

• Monitoring : Monitor the reaction's progress by periodically taking small aliquots (under inert atmosphere) and analyzing by Thin Layer Chromatography (TLC) or GC-MS. The reaction is complete when the starting aryl bromide is consumed. Typical reaction times are 12-24 hours.

• Workup : Once complete, allow the reaction to cool to room temperature. Dilute the mixture with ethyl acetate and filter through a pad of Celite® to remove the palladium catalyst and inorganic salts.

• Extraction : Transfer the filtrate to a separatory funnel and wash with water (2x) and then with brine (1x).

• Drying and Concentration : Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate the solvent under reduced pressure.

• Purification : Purify the resulting crude residue by flash column chromatography on silica gel to obtain the pure product, 4-(3-butoxy-4-nitrophenyl)morpholine.

Troubleshooting Guide

Even with a robust protocol, challenges can arise. This guide addresses common issues.[7][11]

Figure 3: A decision tree for troubleshooting common issues.

Safety Precautions

• Reagents : Palladium catalysts are toxic and should be handled in a fume hood with appropriate personal protective equipment (PPE), including gloves, lab coat, and safety glasses. Organic solvents are flammable.

• Inert Gas : Handle compressed gas cylinders with care and according to safety regulations.

• Reaction Conditions : The reaction is heated and under an inert atmosphere. Ensure the reaction vial is properly sealed but not over-pressurized.

References

• Buchwald–Hartwig amination. In Wikipedia. Retrieved January 15, 2026, from [Link]

• Buchwald-Hartwig Amination. (2023). Chemistry LibreTexts. Retrieved January 15, 2026, from [Link]

• Buchwald-Hartwig Coupling: Mechanism & Examples. (n.d.). NROChemistry. Retrieved January 15, 2026, from [Link]

• Specific Solvent Issues with Buchwald-Hartwig Amination. (n.d.). Wordpress. Retrieved January 15, 2026, from [Link]

• Ghaffari, B., et al. (2020). Rapid Evaluation of the Mechanism of Buchwald–Hartwig Amination and Aldol Reactions Using Intramolecular 13C Kinetic Isotope Effects. ACS Catalysis. [Link]

• Tinnefeld, M. L., et al. (2014). Role of the Base in Buchwald–Hartwig Amination. The Journal of Organic Chemistry. [Link]

• Kjellgren, J., et al. (2006). Effect of Solvents on the Product Distribution and Reaction Rate of a Buchwald−Hartwig Amination Reaction. Organic Process Research & Development. [Link]

• Tinnefeld, M. L., et al. (2014). Role of the Base in Buchwald–Hartwig Amination. The Journal of Organic Chemistry. [Link]

• Tinnefeld, M. L., et al. (2014). Role of the base in Buchwald-Hartwig amination. PubMed. [Link]

• Liu, K., et al. (2022). Dual role of nitroarenes as electrophiles and arylamine surrogates in Buchwald–Hartwig-type coupling for C–N bond construction. Nature Communications. [Link]

• Help troubleshooting a Buchwald-Hartwig amination? (2018). Reddit. Retrieved January 15, 2026, from [Link]

• Plummer, S., & Gallou, F. (2024). Buchwald-Hartwig Aminations of Aryl Halides Using Nitroaromatics as Coupling Partners: Overcoming Hydrodehalogenation Pathway in Water. Novartis OAK. [Link]

• POP‐type ligands used in the Buchwald–Hartwig amination. (n.d.). ResearchGate. Retrieved January 15, 2026, from [Link]

• Reductive Buchwald‐Hartwig Amination of Nitroarenes with Aryl (pseudo)Halides. (2019). ResearchGate. [Link]

• Buchwald-Hartwig coupling troubleshooting. (2022). Chemistry Stack Exchange. Retrieved January 15, 2026, from [Link]

• Mernyák, E., et al. (2015). The first Pd-catalyzed Buchwald–Hartwig aminations at C-2 or C-4 in the estrone series. Beilstein Journal of Organic Chemistry. [Link]

• Buchwald-Hartwig Cross-Coupling. (2021). J&K Scientific LLC. Retrieved January 15, 2026, from [Link]

• Palladium-catalyzed Buchwald-Hartwig Amination and Suzuki-Miyaura Cross-coupling Reaction of Aryl Mesylates. (2024). Organic Syntheses. [Link]

• Kashani, S. K., et al. (2019). Exploring Homogeneous Conditions for Mild Buchwald-Hartwig Amination in Batch and Flow. ChemRxiv. [Link]

• Amine-functionalized carbon nanotubes supported palladium nanoparticles in Buchwald-Hartwig amination. (2023). NSF Public Access Repository. [Link]

• Kashani, S. K., et al. (2019). Exploring Homogeneous Conditions for Mild Buchwald-Hartwig Amination in Batch and Flow. Amazon S3. [Link]

• Palladium Catalyzed Amination of Aryl Chlorides. (2019). Wiley Analytical Science. [Link]

Sources

• 1. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 2. analyticalscience.wiley.com [analyticalscience.wiley.com]
• 3. Chemical Insights | How to Wisely Design Conditions for Buchwald-Hartwig Couplings？ - RCS Research Chemistry Services [rcs.wuxiapptec.com]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. Buchwald-Hartwig Coupling: Mechanism & Examples | NROChemistry [nrochemistry.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. reddit.com [reddit.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. pubs.acs.org [pubs.acs.org]
• 10. Specific Solvent Issues with Buchwald-Hartwig Amination - Wordpress [reagents.acsgcipr.org]
• 11. chemistry.stackexchange.com [chemistry.stackexchange.com]

Application Notes and Protocols for the Synthesis of Novel Heterocyclic Compounds from 2-Bromo-1-butoxy-4-nitrobenzene

Introduction: Unlocking Heterocyclic Diversity from a Versatile Nitroaromatic Building Block

For researchers, medicinal chemists, and professionals in drug development, the synthesis of novel heterocyclic compounds remains a cornerstone of innovation. These cyclic structures are privileged scaffolds in a vast array of pharmaceuticals and functional materials. This guide provides an in-depth exploration of synthetic pathways to valuable heterocyclic systems—benzimidazoles, quinoxalines, and phenothiazines—originating from the readily accessible starting material, 2-Bromo-1-butoxy-4-nitrobenzene.

This document eschews a rigid template, instead offering a logically structured narrative that delves into the "why" behind the "how." Each protocol is presented as a self-validating system, grounded in established chemical principles and supported by authoritative references. We will navigate the essential transformations of 2-Bromo-1-butoxy-4-nitrobenzene to generate key intermediates, followed by their elaboration into the target heterocyclic cores.

PART 1: Synthesis of Benzimidazole and Quinoxaline Scaffolds

The construction of both benzimidazole and quinoxaline rings from our starting material hinges on a common critical intermediate: a substituted o-phenylenediamine. The journey from 2-Bromo-1-butoxy-4-nitrobenzene to this diamine is a multi-step process, beginning with the reduction of the nitro group.

Key Intermediate Synthesis: 4-Butoxy-2-bromoaniline

The initial and crucial step is the selective reduction of the nitro group to an amine without affecting the bromo and butoxy functionalities.

Protocol 1: Reduction of 2-Bromo-1-butoxy-4-nitrobenzene to 4-Butoxy-2-bromoaniline

This protocol employs a classic and reliable method for nitro group reduction using tin(II) chloride in hydrochloric acid.[1][2][3]

Materials:

• 2-Bromo-1-butoxy-4-nitrobenzene

• Tin(II) chloride dihydrate (SnCl₂·2H₂O)

• Concentrated hydrochloric acid (HCl)

• Ethanol

• Sodium hydroxide (NaOH) solution (10 M)

• Ethyl acetate

• Anhydrous sodium sulfate (Na₂SO₄)

• Deionized water

Procedure:

• In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve 2-Bromo-1-butoxy-4-nitrobenzene (1.0 eq) in ethanol.

• To this solution, add tin(II) chloride dihydrate (4.0-5.0 eq) and concentrated hydrochloric acid (a sufficient amount to ensure acidic conditions).

• Heat the reaction mixture to reflux (approximately 80-90 °C) and monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature.

• Carefully neutralize the acidic solution by the slow addition of a 10 M sodium hydroxide solution until the pH is basic (pH > 10). Caution: This is an exothermic reaction.

• Extract the aqueous layer with ethyl acetate (3 x volumes).

• Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

• Filter the drying agent and concentrate the filtrate under reduced pressure to yield the crude 4-Butoxy-2-bromoaniline.

• The product can be purified by column chromatography on silica gel if necessary.

Causality of Experimental Choices:

• SnCl₂/HCl System: This is a well-established and chemoselective method for the reduction of aromatic nitro groups in the presence of halogens.[1][2][3] The acidic conditions protonate the nitro group, facilitating its reduction by tin(II).

• Ethanol as Solvent: Ethanol is a good solvent for both the starting material and the reagents and is suitable for reflux conditions.

• Basic Workup: The initial product is the anilinium salt. Basification with NaOH is necessary to deprotonate the ammonium ion and isolate the free amine.

Synthesis of the Key Precursor: 4-Butoxy-2-bromo-1,2-diaminobenzene

With 4-Butoxy-2-bromoaniline in hand, the next critical step is the introduction of a second amino group ortho to the existing one. A reliable strategy involves nitration followed by selective reduction.

Workflow for the Synthesis of the Diamine Precursor:

Caption: Synthetic workflow for the o-phenylenediamine precursor.

Protocol 2: Nitration of 4-Butoxy-2-bromoaniline

Materials:

• 4-Butoxy-2-bromoaniline

• Concentrated sulfuric acid (H₂SO₄)

• Concentrated nitric acid (HNO₃)

• Ice

Procedure:

• In a flask cooled in an ice-salt bath, slowly add 4-Butoxy-2-bromoaniline (1.0 eq) to concentrated sulfuric acid with stirring, maintaining the temperature below 10 °C.

• Prepare a nitrating mixture by slowly adding concentrated nitric acid to an equal volume of concentrated sulfuric acid, keeping the mixture cool.

• Add the nitrating mixture dropwise to the solution of the aniline in sulfuric acid, ensuring the temperature does not exceed 10 °C.

• After the addition is complete, stir the reaction mixture at low temperature for an additional 1-2 hours.

• Carefully pour the reaction mixture onto crushed ice.

• Collect the precipitated solid by filtration, wash thoroughly with cold water until the washings are neutral, and dry to obtain 4-Butoxy-2-bromo-6-nitroaniline.

Causality of Experimental Choices:

• Sulfuric Acid: Acts as a solvent and protonates the nitric acid to generate the highly electrophilic nitronium ion (NO₂⁺).

• Low Temperature: Nitration is a highly exothermic reaction. Low temperatures are crucial to control the reaction rate and prevent over-nitration or side reactions.

Protocol 3: Selective Reduction to 4-Butoxy-2-bromo-1,2-diaminobenzene

The selective reduction of one nitro group in the presence of another can be challenging. The choice of reducing agent and conditions is critical.

Materials:

• 4-Butoxy-2-bromo-6-nitroaniline

• Sodium sulfide nonahydrate (Na₂S·9H₂O) or Ammonium sulfide ((NH₄)₂S) solution

• Ethanol/Water mixture

Procedure:

• Dissolve 4-Butoxy-2-bromo-6-nitroaniline (1.0 eq) in a mixture of ethanol and water.

• Add a solution of sodium sulfide nonahydrate (2.0-3.0 eq) or ammonium sulfide solution.

• Heat the mixture to reflux and monitor the reaction by TLC. The less hindered nitro group is generally reduced preferentially.

• Upon completion, cool the reaction mixture and pour it into water.

• Extract the product with a suitable organic solvent like ethyl acetate.

• Wash the organic layer with water, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the resulting 4-Butoxy-2-bromo-1,2-diaminobenzene by column chromatography.

Causality of Experimental Choices:

• Sulfide Reagents: Sodium sulfide or ammonium sulfide are known for their ability to selectively reduce one nitro group in polynitroarenes, particularly when one group is sterically hindered.

Synthesis of Substituted Benzimidazoles

With the key o-phenylenediamine intermediate, the synthesis of benzimidazoles can be readily achieved by condensation with aldehydes.[1][2][3][4][5]

Reaction Scheme for Benzimidazole Synthesis:

Caption: General scheme for benzimidazole synthesis.

Protocol 4: Synthesis of 2-Substituted-5-butoxy-7-bromobenzimidazoles

Materials:

• 4-Butoxy-2-bromo-1,2-diaminobenzene

• Aromatic or aliphatic aldehyde (e.g., benzaldehyde)

• p-Toluenesulfonic acid (p-TSA) or another suitable acid catalyst

• Ethanol

• Sodium bisulfite (optional, for purification)

Procedure:

• In a round-bottom flask, dissolve 4-Butoxy-2-bromo-1,2-diaminobenzene (1.0 eq) and the desired aldehyde (1.0-1.1 eq) in ethanol.

• Add a catalytic amount of p-toluenesulfonic acid.

• Reflux the reaction mixture for several hours, monitoring by TLC.

• Cool the reaction mixture to room temperature. If a precipitate forms, it can be collected by filtration.

• If no precipitate forms, concentrate the solvent under reduced pressure.

• The crude product can be purified by recrystallization or column chromatography. An optional wash with a sodium bisulfite solution can remove any unreacted aldehyde.

Quantitative Data Summary (Hypothetical):

Aldehyde (R-CHO)	Product	Yield (%)
Benzaldehyde	2-Phenyl-5-butoxy-7-bromobenzimidazole	85
4-Chlorobenzaldehyde	2-(4-Chlorophenyl)-5-butoxy-7-bromobenzimidazole	82
Butyraldehyde	2-Propyl-5-butoxy-7-bromobenzimidazole	75

Synthesis of Substituted Quinoxalines

The same o-phenylenediamine intermediate can be used to synthesize quinoxalines by condensation with 1,2-dicarbonyl compounds.[6][7]

Reaction Scheme for Quinoxaline Synthesis:

Caption: Synthetic workflow for phenothiazine synthesis.

Protocol 6: Ullmann Condensation to form 2-(2-Aminophenylthio)-1-butoxy-4-nitrobenzene

Materials:

• 2-Bromo-1-butoxy-4-nitrobenzene

• 2-Aminothiophenol

• Copper(I) iodide (CuI)

• Potassium carbonate (K₂CO₃)

• Dimethylformamide (DMF)

Procedure:

• To an oven-dried flask under an inert atmosphere (e.g., nitrogen or argon), add 2-Bromo-1-butoxy-4-nitrobenzene (1.0 eq), 2-aminothiophenol (1.1 eq), copper(I) iodide (0.1 eq), and potassium carbonate (2.0 eq).

• Add anhydrous DMF as the solvent.

• Heat the reaction mixture to 120-140 °C and stir for several hours, monitoring by TLC.

• After completion, cool the reaction to room temperature and pour it into water.

• Extract the aqueous layer with ethyl acetate.

• Wash the combined organic layers with water and brine, then dry over anhydrous sodium sulfate.

• Concentrate the solvent under reduced pressure and purify the crude product by column chromatography.

Causality of Experimental Choices:

• Ullmann Condensation: This copper-catalyzed reaction is a classic method for forming C-S bonds between aryl halides and thiols. The electron-withdrawing nitro group on the starting material activates the aryl bromide towards nucleophilic substitution.

• CuI/K₂CO₃: A common catalyst/base system for Ullmann-type couplings.

• DMF: A polar aprotic solvent suitable for high-temperature reactions.

Smiles Rearrangement and Cyclization to Phenothiazine

The diphenyl sulfide intermediate is then formylated and subjected to the Smiles rearrangement to furnish the phenothiazine core.

Protocol 7: Synthesis of a Butoxy-Substituted Phenothiazine via Smiles Rearrangement

Materials:

• 2-(2-Aminophenylthio)-1-butoxy-4-nitrobenzene

• Formic acid (98-100%)

• Potassium hydroxide (KOH)

• Ethanol

Procedure:

Step A: Formylation

• Dissolve the diphenyl sulfide from Protocol 6 in formic acid.

• Heat the mixture gently (e.g., 50-60 °C) for a few hours.

• Pour the reaction mixture into ice water and collect the precipitated formamide derivative by filtration. Wash with water and dry.

Step B: Smiles Rearrangement

• Dissolve the formylated intermediate in ethanol.

• Add a solution of potassium hydroxide in ethanol.

• Reflux the mixture. The Smiles rearrangement and cyclization will occur.

• After the reaction is complete (monitored by TLC), cool the mixture and neutralize it with a dilute acid (e.g., acetic acid).

• The precipitated phenothiazine can be collected by filtration, washed with water, and dried.

• Purification can be achieved by recrystallization or column chromatography.

Causality of Experimental Choices:

• Formylation: The formyl group is introduced to activate the molecule for the intramolecular nucleophilic aromatic substitution of the Smiles rearrangement.

• Base-Catalyzed Rearrangement: The strong base (KOH) deprotonates the formamide nitrogen, which then acts as an internal nucleophile, attacking the nitro-activated aromatic ring and displacing the butoxy group in an intramolecular fashion to form the tricyclic phenothiazine system.

References

• Yamabe, S., & Yamazaki, S. (2016). A DFT study of reduction of nitrobenzene to aniline with SnCl2 and hydrochloric acid. Journal of Physical Organic Chemistry, 29(10), 574-582. [Link]

• Master Organic Chemistry. (n.d.). Aromatic Reactions: Reduction of Nitrobenzene to Aniline with Tin and HCl (Sn/HCl). [Link]

• askIITians. (2023). Reduction of aromatic nitro compounds using Sn and HCl gives:. [Link]

• Oriental Journal of Chemistry. (2017). Synthesis and Characterization of Benzimidazole by Using o-Phenylenediamine with Different Aldehydes and Carboxylic Acids in the Presence of ρ-TSOH as a Catalyst. [Link]

• ResearchGate. (n.d.). Reaction of ortho-phenylenediamine with dicarbonyls (R=H glyoxal; R=CH3 methylglyoxal). [Link]

• ResearchGate. (n.d.). Condensation of benzene-1,2-diamine with benzil. [Link]

• Organic Chemistry Portal. (n.d.). Ullmann Reaction. [Link]

• ResearchGate. (n.d.). (PDF) Synthesis of 7-phenoxyphenothiazines by smiles rearrangement. [Link]

• SciSpace. (1964). A New Phenothiazine Synthesis. The Halogen-Induced Smiles Rearrangement1. Journal of Organic Chemistry. [Link]

Sources

• 1. A DFT study of reduction of nitrobenzene to aniline with SnCl2 and hydrochloric acid | Semantic Scholar [semanticscholar.org]
• 2. orgosolver.com [orgosolver.com]
• 3. Reduction of aromatic nitro compounds using Sn and HCl gives: - askIITians [askiitians.com]
• 4. researchgate.net [researchgate.net]
• 5. Nitro Reduction - SnCl2 [commonorganicchemistry.com]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]

"palladium-catalyzed cross-coupling of 2-Bromo-1-butoxy-4-nitrobenzene"

An In-Depth Guide to the Palladium-Catalyzed Cross-Coupling of 2-Bromo-1-butoxy-4-nitrobenzene

Authored by: A Senior Application Scientist

Introduction: The Strategic Importance of 2-Bromo-1-butoxy-4-nitrobenzene

In the landscape of modern synthetic chemistry, particularly within pharmaceutical and materials science research, the ability to construct complex molecular architectures with precision and efficiency is paramount. 2-Bromo-1-butoxy-4-nitrobenzene serves as a highly versatile and strategic building block. Its structure is richly functionalized: the bromo substituent provides a reactive handle for palladium-catalyzed cross-coupling, the nitro group is a powerful electron-withdrawing moiety that can be readily transformed into other functional groups (such as amines), and the butoxy chain enhances solubility in organic media.

Palladium-catalyzed cross-coupling reactions have revolutionized organic synthesis, a feat recognized with the 2010 Nobel Prize in Chemistry awarded to Richard F. Heck, Ei-ichi Negishi, and Akira Suzuki.[1] These reactions provide a powerful and versatile methodology for the formation of carbon-carbon (C-C) and carbon-heteroatom (C-N, C-O) bonds under relatively mild conditions and with exceptional functional group tolerance.[1][2]

This guide provides an in-depth exploration of the application of 2-Bromo-1-butoxy-4-nitrobenzene in several key palladium-catalyzed cross-coupling reactions. It is designed for researchers, scientists, and drug development professionals, offering not just step-by-step protocols but also the underlying scientific rationale for experimental choices, ensuring both practical utility and a deeper mechanistic understanding.

The Engine of Synthesis: The Palladium Catalytic Cycle

At the heart of these transformations lies a common mechanistic pathway: the Pd(0)/Pd(II) catalytic cycle.[1][3] Understanding this cycle is crucial for troubleshooting and optimizing reactions. The process can be distilled into three fundamental steps:

• Oxidative Addition: The active Pd(0) catalyst inserts into the carbon-bromine bond of 2-Bromo-1-butoxy-4-nitrobenzene. This oxidizes the palladium center from Pd(0) to Pd(II) and forms a new organopalladium(II) complex.[4][5] The rate of this step is influenced by the ligand environment around the palladium and the nature of the halide.

• Transmetalation (for Suzuki, Sonogashira, etc.) or Coordination/Insertion (for Heck): In this step, the second coupling partner is introduced. For reactions like the Suzuki coupling, an organoboron compound transfers its organic group to the palladium center, displacing the halide.[4][6] For the Heck reaction, an alkene coordinates to the palladium and then inserts into the palladium-carbon bond.

• Reductive Elimination: The two coupled organic fragments are expelled from the palladium center, forming the new C-C or C-N bond in the final product. This step reduces the palladium from Pd(II) back to its catalytically active Pd(0) state, allowing the cycle to begin anew.[1][3][5]

The efficiency of this entire process is profoundly influenced by the choice of ligands, which coordinate to the palladium center and modulate its reactivity, stability, and solubility.[7][8][9]

A generalized palladium cross-coupling catalytic cycle.

C-C Bond Formation: The Suzuki-Miyaura Coupling

The Suzuki-Miyaura reaction is arguably the most widely used cross-coupling method for forming C(sp²)-C(sp²) bonds, celebrated for its mild conditions and the low toxicity of its boron-based reagents.[10][11]

Principle

This reaction couples 2-Bromo-1-butoxy-4-nitrobenzene with an organoboron compound (typically a boronic acid or ester) in the presence of a palladium catalyst and a base.[6] The base is crucial for activating the organoboron reagent to facilitate the transmetalation step.[11]

Detailed Protocol: Synthesis of 1-Butoxy-2-(4-methoxyphenyl)-4-nitrobenzene

Materials:

• 2-Bromo-1-butoxy-4-nitrobenzene (1.0 equiv)

• 4-Methoxyphenylboronic acid (1.2 equiv)

• [1,1'-Bis(diphenylphosphino)ferrocene]dichloropalladium(II) (Pd(dppf)Cl₂) (3 mol%)

• Potassium Carbonate (K₂CO₃) or Cesium Carbonate (Cs₂CO₃) (2.0 equiv)

• 1,4-Dioxane and Water (4:1 v/v), degassed

• Anhydrous Sodium Sulfate (Na₂SO₄)

• Ethyl acetate, Brine

Procedure:

• Reaction Setup: To a dry Schlenk flask equipped with a magnetic stir bar, add 2-Bromo-1-butoxy-4-nitrobenzene (e.g., 274 mg, 1.0 mmol), 4-methoxyphenylboronic acid (182 mg, 1.2 mmol), Pd(dppf)Cl₂ (22 mg, 0.03 mmol), and K₂CO₃ (276 mg, 2.0 mmol).

• Inert Atmosphere: Seal the flask, then evacuate and backfill with argon or nitrogen. Repeat this cycle three times to ensure an oxygen-free environment.[10]

• Solvent Addition: Add the degassed 4:1 mixture of 1,4-dioxane and water (5 mL) via syringe.

• Reaction: Heat the mixture to 90 °C in an oil bath with vigorous stirring. Monitor the reaction's progress using Thin Layer Chromatography (TLC) or LC-MS. The reaction is typically complete within 4-12 hours.

• Work-up: Cool the reaction to room temperature. Dilute with ethyl acetate (20 mL) and wash with water (2 x 10 mL) and then brine (10 mL).

• Purification: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify the crude residue by flash column chromatography on silica gel (e.g., using a hexane/ethyl acetate gradient) to yield the pure product.

Data & Rationale

Parameter	Selection	Rationale
Catalyst	Pd(dppf)Cl₂	A robust and versatile Pd(II) precatalyst. The dppf ligand provides a good balance of steric bulk and electron-donating properties, stabilizing the catalyst and promoting efficient oxidative addition and reductive elimination.[7]
Ligand	dppf (in precatalyst)	The bidentate nature of dppf helps prevent catalyst decomposition and can accelerate the reaction compared to monodentate ligands.[12]
Base	K₂CO₃ / Cs₂CO₃	A moderately strong base is required to form the boronate species, which is more active in the transmetalation step. Cs₂CO₃ is often more effective but also more expensive.
Solvent	Dioxane/Water	A polar aprotic solvent mixture that effectively dissolves both organic and inorganic reagents. Water is essential for the activity of the base and the transmetalation step.
Temperature	90 °C	Provides sufficient thermal energy to drive the catalytic cycle without causing significant degradation of the reactants or catalyst.

C-N Bond Formation: The Buchwald-Hartwig Amination

The Buchwald-Hartwig amination has transformed the synthesis of arylamines, which are prevalent in pharmaceuticals. It allows for the formation of C-N bonds under conditions that tolerate a wide array of functional groups, overcoming the limitations of older methods.[12][13]

Principle

This reaction couples 2-Bromo-1-butoxy-4-nitrobenzene with a primary or secondary amine. The process requires a palladium catalyst, a specialized bulky, electron-rich phosphine ligand, and a strong, non-nucleophilic base.[14]

Detailed Protocol: Synthesis of N-Butyl-2-butoxy-5-nitroaniline

Materials:

• 2-Bromo-1-butoxy-4-nitrobenzene (1.0 equiv)

• n-Butylamine (1.2 equiv)

• BrettPhos Pd G4 (precatalyst, 2 mol%)

• BrettPhos (ligand, 2 mol%)

• Potassium Phosphate (K₃PO₄) (1.4 equiv)

• Anhydrous tert-Butanol (t-BuOH)

• Dichloromethane (DCM), Water

Procedure:

• Reaction Setup (in a glovebox): To a glass vial, add 2-Bromo-1-butoxy-4-nitrobenzene (274 mg, 1.0 mmol), BrettPhos Pd G4 (19 mg, 0.02 mmol), BrettPhos (11 mg, 0.02 mmol), and K₃PO₄ (297 mg, 1.4 mmol).[15]

• Reagent Addition: Add anhydrous t-BuOH (5 mL) followed by n-butylamine (0.12 mL, 1.2 mmol).

• Inert Atmosphere: Seal the vial with a PTFE-lined cap, remove it from the glovebox.

• Reaction: Place the vial in a preheated heating block at 100 °C and stir. Monitor the reaction by TLC or LC-MS. Reactions are often complete in 12-24 hours.

• Work-up: Cool the mixture to room temperature. Partition between DCM (20 mL) and water (10 mL). Separate the layers and extract the aqueous phase with DCM (2 x 10 mL).

• Purification: Combine the organic layers, wash with brine, dry over Na₂SO₄, filter, and concentrate. Purify the crude product by flash column chromatography.

Data & Rationale

Parameter	Selection	Rationale
Catalyst	BrettPhos Pd G4	A fourth-generation precatalyst that is air-stable and highly active, ensuring efficient conversion to the active Pd(0) species.
Ligand	BrettPhos	A bulky, electron-rich biarylphosphine ligand. This steric hindrance promotes the final reductive elimination step, which is often rate-limiting in C-N coupling, while its electron-donating nature facilitates the initial oxidative addition.[16]
Base	K₃PO₄	A strong base is required to deprotonate the amine, forming the amide which then coordinates to the palladium center.[14][15] It is generally well-tolerated by many functional groups.
Solvent	t-BuOH	A polar, non-coordinating solvent that effectively solubilizes the reagents and base.
Temperature	100 °C	Higher temperatures are often necessary to overcome the activation barrier for C-N bond formation.[14]

Other Key Transformations

The versatility of 2-Bromo-1-butoxy-4-nitrobenzene extends to other important palladium-catalyzed reactions.

A. Heck Reaction (with Styrene)

The Heck reaction forms a C-C bond by coupling the aryl halide with an alkene, typically yielding a substituted alkene.[17][18]

• Principle: Reaction of 2-Bromo-1-butoxy-4-nitrobenzene with styrene.

• Typical Conditions:

  • Catalyst: Pd(OAc)₂ (2-5 mol%)

  • Ligand: P(o-tolyl)₃ or phosphine-free under certain conditions.

  • Base: Triethylamine (Et₃N) or K₂CO₃ (1.5-2.0 equiv)

  • Solvent: DMF or Acetonitrile

  • Temperature: 80-120 °C[19]

B. Sonogashira Coupling (with Phenylacetylene)

The Sonogashira coupling is a highly reliable method for forming C(sp²)-C(sp) bonds, creating arylalkynes.[20][21]

• Principle: Reaction of 2-Bromo-1-butoxy-4-nitrobenzene with a terminal alkyne.

• Typical Conditions:

  • Catalyst: Pd(PPh₃)₂Cl₂ (2 mol%)

  • Co-catalyst: Copper(I) Iodide (CuI) (1-5 mol%)

  • Base: Triethylamine (Et₃N) or Diisopropylamine (DIPA) (acts as base and solvent)

  • Solvent: THF or DMF

  • Temperature: Room Temperature to 60 °C[22]

Experimental Workflow & Synthesis of Starting Material

A successful cross-coupling experiment follows a logical progression from preparation to analysis.

Standard experimental workflow for cross-coupling.

The starting material, 2-Bromo-1-butoxy-4-nitrobenzene, can be synthesized via a Williamson ether synthesis from the corresponding bromonitrophenol precursor, which itself can be prepared from p-nitrophenol.[23]

• Bromination: p-Nitrophenol is brominated to yield 2-bromo-4-nitrophenol.

• Williamson Ether Synthesis: The resulting 2-bromo-4-nitrophenol is deprotonated with a base (e.g., K₂CO₃) and reacted with 1-bromobutane to form the target ether.

Conclusion

2-Bromo-1-butoxy-4-nitrobenzene is a powerful substrate for palladium-catalyzed cross-coupling, offering access to a diverse array of complex molecules. By carefully selecting the appropriate catalyst system—including the palladium source, ligand, base, and solvent—researchers can effectively forge new carbon-carbon and carbon-nitrogen bonds. The protocols and rationales provided in this guide serve as a robust starting point for developing novel compounds for applications ranging from medicinal chemistry to materials science.

References

• Corbet, J. & Mignani, G. (2006). Selected Patented Cross-Coupling Reaction Technologies. Chemical Reviews, 106(7), 2651-2710. [Link]

• Nobel Prize Outreach. (2010). The Nobel Prize in Chemistry 2010: Press Release. NobelPrize.org. [Link]

• Fiveable. (n.d.). Palladium-catalyzed cross-coupling reactions. Fiveable. [Link]

• Hartwig, J. F. (2011). Developing Ligands for Palladium(II)-Catalyzed C–H Functionalization: Intimate Dialogue between Ligand and Substrate. Accounts of Chemical Research, 44(8), 584-594. [Link]

• LibreTexts Chemistry. (2020). 17.2: Palladium catalyzed couplings. [Link]

• Venezia, V., et al. (2022). Ligand-Induced Activation of Single-Atom Palladium Heterogeneous Catalysts for Cross-Coupling Reactions. ACS Nano, 16(3), 4799-4809. [Link]

• Wikipedia. (n.d.). Cross-coupling reaction. [Link]

• Scite.ai. (n.d.). Ligand effects in palladium‐catalyzed Suzuki and Heck coupling reactions. [Link]

• Brainly. (2023). Design a synthesis of 2-bromo-1-butyl-4-nitrobenzene from benzene. [Link]

• D'Accolti, L., et al. (2013). Ligand electronic influence in Pd-catalyzed C-C coupling processes. HAL Open Science. [Link]

• Wikipedia. (n.d.). Buchwald–Hartwig amination. [Link]

• LibreTexts Chemistry. (2023). Buchwald-Hartwig Amination. [Link]

• Sahu, M. & Sapkale, P. (2013). A Review on Palladium Catalyzed Coupling Reactions. International Journal of Pharmaceutical and Chemical Sciences, 2(3), 1159-1171. [Link]

• NROChemistry. (2023). Buchwald-Hartwig Coupling: Mechanism & Examples. [Link]

• Chaumontel, E., et al. (2016). Design and Synthesis of a 4-Nitrobromobenzene Derivative Bearing an Ethylene Glycol Tetraacetic Acid Unit for a New Generation of Caged Calcium Compounds with Two-Photon Absorption Properties in the Near-IR Region and Their Application in Vivo. Journal of Medicinal Chemistry, 59(17), 7847-7859. [Link]

• Chegg. (2018). Design a synthesis of 2-bromo-1-butyl-4-nitrobenzene from benzene. [Link]

• Organic Chemistry Portal. (n.d.). Heck Reaction. [Link]

• The Organic Chemist. (2025). The Ultimate Guide to Buchwald-Hartwig Amination: Synthesize C–N Bonds! [Video]. YouTube. [Link]

• NROChemistry. (2025). Suzuki Coupling. Suzuki-Miyaura Reaction: Mechanism, Experimental Procedure, and Set Up. [Video]. YouTube. [Link]

• Wikipedia. (n.d.). Sonogashira coupling. [Link]

• J&K Scientific LLC. (2021). Buchwald-Hartwig Cross-Coupling. [Link]

• Sharma, G., et al. (2020). Palladium-Catalyzed Cross-Coupling Reactions in the Synthesis of Pharmaceuticals. IntechOpen. [Link]

• LibreTexts Chemistry. (2024). Sonogashira coupling. [Link]

• Organic Chemistry Portal. (n.d.). Sonogashira Coupling. [Link]

• J&K Scientific LLC. (2021). Sonogashira Cross-Coupling. [Link]

• MDPI. (n.d.). Palladium-Catalyzed Reactions. [Link]

• Organ, M. G., et al. (2022). Pd-Catalyzed Cross-Couplings: On the Importance of the Catalyst Quantity Descriptors, mol % and ppm. Organic Process Research & Development, 26(7), 1894-1907. [Link]

• Organic Chemistry Portal. (n.d.). Suzuki Coupling. [Link]

• Chen, M., et al. (2018). Intermolecular Heck Coupling with Hindered Alkenes Driven by Carboxylate Directivity. ChemRxiv. [Link]

• Cetinkaya, B., et al. (2012). Palladium-Catalyzed Heck Coupling Reaction of Aryl Bromides in Aqueous Media Using Tetrahydropyrimidinium Salts as Carbene Ligands. Molecules, 17(5), 5628-5639. [Link]

• ResearchGate. (n.d.). Synthesis of Oligomers via Sonogashira cross coupling followed by [2+1+2]bi-directional method. [Link]

• Kumar, A., et al. (2023). The Mizoroki–Heck reaction between in situ generated alkenes and aryl halides: cross-coupling route to substituted olefins. RSC Advances, 13(32), 22353-22381. [Link]

Sources

• 1. fiveable.me [fiveable.me]
• 2. researchgate.net [researchgate.net]
• 3. Cross-Coupling and Related Reactions: Connecting Past Success to the Development of New Reactions for the Future - PMC [pmc.ncbi.nlm.nih.gov]
• 4. nobelprize.org [nobelprize.org]
• 5. Cross-coupling reaction - Wikipedia [en.wikipedia.org]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. nbinno.com [nbinno.com]
• 8. Developing Ligands for Palladium(II)-Catalyzed C–H Functionalization: Intimate Dialogue between Ligand and Substrate - PMC [pmc.ncbi.nlm.nih.gov]
• 9. theses.enscm.fr [theses.enscm.fr]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. Suzuki Coupling [organic-chemistry.org]
• 12. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 13. chem.libretexts.org [chem.libretexts.org]
• 14. jk-sci.com [jk-sci.com]
• 15. Buchwald-Hartwig Coupling: Mechanism & Examples | NROChemistry [nrochemistry.com]
• 16. m.youtube.com [m.youtube.com]
• 17. ijpcsonline.com [ijpcsonline.com]
• 18. Heck Reaction [organic-chemistry.org]
• 19. Palladium-Catalyzed Heck Coupling Reaction of Aryl Bromides in Aqueous Media Using Tetrahydropyrimidinium Salts as Carbene Ligands - PMC [pmc.ncbi.nlm.nih.gov]
• 20. Sonogashira coupling - Wikipedia [en.wikipedia.org]
• 21. jk-sci.com [jk-sci.com]
• 22. Sonogashira Coupling [organic-chemistry.org]
• 23. pdf.benchchem.com [pdf.benchchem.com]

Application Notes and Protocols: Sonogashira Coupling of 2-Bromo-1-butoxy-4-nitrobenzene

Introduction

The Sonogashira cross-coupling reaction stands as a premier method for the formation of carbon-carbon bonds, specifically between a terminal alkyne and an aryl or vinyl halide.[1][2][3] Since its development in 1975, this palladium and copper co-catalyzed reaction has become indispensable in a multitude of synthetic applications, ranging from the synthesis of natural products and pharmaceuticals to the creation of advanced organic materials and nanomaterials.[1][4][5] The reaction's value is underscored by its operational simplicity under generally mild conditions, including the possibility of using aqueous media and moderate temperatures, which allows for its use in the synthesis of complex molecules.[1][4]

This application note provides a comprehensive guide for performing the Sonogashira coupling with 2-Bromo-1-butoxy-4-nitrobenzene, a substrate featuring both a moderately electron-withdrawing nitro group and a sterically demanding butoxy group. The presence of these functionalities necessitates careful consideration of reaction parameters to achieve optimal yields and minimize side reactions. We will delve into the mechanistic underpinnings of the reaction, offer detailed experimental protocols, and provide guidance on optimization and troubleshooting.

Mechanistic Overview: The Dual Catalytic Cycle

The Sonogashira coupling mechanism, while not entirely elucidated due to the transient nature of its organometallic intermediates, is widely accepted to proceed through two interconnected catalytic cycles involving palladium and copper.[3][4]

The Palladium Cycle:

• Oxidative Addition: The active Pd(0) catalyst initiates the cycle by undergoing oxidative addition with the aryl bromide (2-Bromo-1-butoxy-4-nitrobenzene), forming a Pd(II) complex.[2][6] The electron-withdrawing nitro group on the aryl bromide substrate promotes this step.[7]

• Transmetalation: A copper(I) acetylide, formed in the concurrent copper cycle, transfers the alkyne group to the Pd(II) complex.[6]

• Reductive Elimination: The resulting diorganopalladium(II) species undergoes reductive elimination to yield the desired aryl-alkyne product and regenerate the catalytically active Pd(0) species, thus completing the cycle.[6]

The Copper Cycle:

• Acetylide Formation: In the presence of a base, the copper(I) salt reacts with the terminal alkyne to form a copper(I) acetylide intermediate.[8] The base is crucial for deprotonating the terminal alkyne, increasing its nucleophilicity.[9]

• Transmetalation: This copper acetylide then participates in the transmetalation step with the palladium complex.[9]

While the copper co-catalyst significantly enhances the reaction rate, it can also promote the undesirable homocoupling of the alkyne (Glaser coupling).[1][3] Therefore, copper-free protocols have been developed and may be advantageous in certain contexts to simplify purification.[1][3]

Visualizing the Catalytic Pathway

The following diagram illustrates the generally accepted dual catalytic cycle for the Sonogashira coupling reaction.

Caption: The dual catalytic cycles of the Sonogashira coupling.

Experimental Protocols

This section outlines recommended starting protocols for the Sonogashira coupling of 2-Bromo-1-butoxy-4-nitrobenzene with a generic terminal alkyne, (trimethylsilyl)acetylene, which can be deprotected in situ or post-reaction.[10] Modifications may be necessary based on the specific alkyne used.

Materials and Reagents

Reagent/Material	Grade	Supplier Example	Notes
2-Bromo-1-butoxy-4-nitrobenzene	>98%	Sigma-Aldrich
Terminal Alkyne (e.g., Phenylacetylene)	>98%	Sigma-Aldrich	Ensure purity; distill if necessary.
Tetrakis(triphenylphosphine)palladium(0) (Pd(PPh₃)₄)	>98%	Strem Chemicals	Air-sensitive; handle under inert atmosphere.[2][11]
Copper(I) Iodide (CuI)	>99%	Acros Organics	Protect from light.
Triethylamine (Et₃N)	Anhydrous, >99.5%	Sigma-Aldrich	Use freshly distilled or from a sure-seal bottle.[9]
Tetrahydrofuran (THF)	Anhydrous, >99.9%	Sigma-Aldrich	Solvent should be thoroughly degassed before use.

Protocol 1: Standard Copper-Cocatalyzed Sonogashira Coupling

This protocol is a robust starting point for many aryl bromides and is performed under an inert atmosphere to prevent catalyst oxidation and alkyne homocoupling.[9][12]

Reaction Setup:

• To a dry Schlenk flask equipped with a magnetic stir bar, add 2-Bromo-1-butoxy-4-nitrobenzene (1.0 mmol, 1.0 equiv).

• Add Pd(PPh₃)₄ (0.03 mmol, 3 mol%) and CuI (0.05 mmol, 5 mol%).

• Evacuate and backfill the flask with an inert gas (Argon or Nitrogen) three times.

• Under a positive pressure of inert gas, add anhydrous, degassed THF (5 mL) and anhydrous triethylamine (2.0 mmol, 2.0 equiv).

• Add the terminal alkyne (1.2 mmol, 1.2 equiv) dropwise via syringe.

• Stir the reaction mixture at room temperature. The reaction progress can be monitored by Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS). Aryl bromides may require gentle heating (e.g., 50-65 °C) to achieve a reasonable reaction rate.[1]

Work-up and Purification:

• Once the reaction is complete, cool the mixture to room temperature.

• Dilute the reaction mixture with diethyl ether or ethyl acetate (20 mL).

• Filter the mixture through a pad of Celite to remove the catalyst residues.[13] Wash the pad with additional solvent.

• Wash the filtrate with a saturated aqueous solution of ammonium chloride (2 x 15 mL) to remove the copper salts, followed by brine (15 mL).

• Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure.

• The crude product can be purified by flash column chromatography on silica gel using an appropriate eluent system (e.g., hexane/ethyl acetate gradients).[13]

Protocol 2: Copper-Free Sonogashira Coupling

This protocol is advantageous for substrates prone to alkyne homocoupling or when copper contamination of the final product is a concern.[1][14]

Reaction Setup:

• To a dry Schlenk flask with a magnetic stir bar, add 2-Bromo-1-butoxy-4-nitrobenzene (1.0 mmol, 1.0 equiv).

• Add Pd(OAc)₂ (0.02 mmol, 2 mol%) and a suitable phosphine ligand (e.g., PPh₃, 0.04 mmol, 4 mol% or a more specialized ligand like cataCXium A).[15]

• Evacuate and backfill the flask with an inert gas (Argon or Nitrogen) three times.

• Under positive inert gas pressure, add an anhydrous, degassed solvent such as N-methylpyrrolidinone (NMP) or an amine solvent like diisopropylamine which can also act as the base.[10][15]

• If a non-amine solvent is used, add a base such as cesium carbonate (Cs₂CO₃, 2.0 mmol, 2.0 equiv) or tetra-n-butylammonium acetate (TBAA).[1][15]

• Add the terminal alkyne (1.5 mmol, 1.5 equiv).

• Stir the reaction at an elevated temperature (e.g., 60-110 °C), monitoring by TLC or GC-MS.

Work-up and Purification:

• After completion, cool the reaction to room temperature.

• Dilute with a suitable organic solvent (e.g., ethyl acetate).

• Wash the organic layer with water and brine.

• Dry the organic phase over anhydrous sodium sulfate, filter, and concentrate.

• Purify the crude product via flash column chromatography.

Optimization Workflow

Achieving high yields for the Sonogashira coupling of 2-Bromo-1-butoxy-4-nitrobenzene may require systematic optimization. The following workflow provides a logical approach to refining the reaction conditions.

Caption: A logical workflow for optimizing the Sonogashira coupling.

Key Considerations and Field-Proven Insights

• Substrate Reactivity: Aryl bromides are generally less reactive than aryl iodides but more reactive than aryl chlorides.[1] The presence of the electron-withdrawing nitro group in 2-Bromo-1-butoxy-4-nitrobenzene should facilitate the initial oxidative addition step. However, the bulky butoxy group ortho to the bromine may introduce steric hindrance, potentially slowing the reaction and requiring more forcing conditions or specialized, bulky ligands to promote catalyst activity.[2][7]

• Catalyst and Ligand Selection: While Pd(PPh₃)₄ is a workhorse catalyst for Sonogashira reactions, other palladium sources like PdCl₂(PPh₃)₂ or Pd(OAc)₂ combined with phosphine ligands can be more effective.[2][16] For sterically hindered substrates, bulky, electron-rich phosphine ligands (e.g., Buchwald-type ligands) or N-heterocyclic carbene (NHC) ligands can significantly improve catalytic efficiency.[2][11]

• The Role of the Base: The base is critical for neutralizing the hydrogen halide byproduct and for deprotonating the alkyne.[1][9] Amine bases like triethylamine or diisopropylamine are common and can often serve as the solvent.[1] Inorganic bases such as K₂CO₃ or Cs₂CO₃ are frequently used in copper-free protocols.[1][15] The choice and amount of base can significantly impact the reaction outcome.[5][17]

• Solvent Effects: Solvents like THF, DMF, and amines are commonly employed.[1][18] The solvent's polarity and coordinating ability can influence catalyst stability and reaction kinetics.[18] For instance, DMF's high electron-donating capacity is thought to aid in alkyne deprotonation and product dissociation from the catalyst.[18] Recent developments have also demonstrated successful couplings in "green" solvents like water, often requiring surfactants to create nanomicelles that act as the reaction medium.[19]

• Inert Atmosphere: While some modern protocols can be run in air, particularly in aqueous media, it is generally advisable to perform Sonogashira couplings under an inert atmosphere (N₂ or Ar).[9][10] This is especially critical when using a copper co-catalyst to prevent oxidative homocoupling of the alkyne (Glaser coupling).[1]

Troubleshooting

Issue	Potential Cause	Suggested Solution
No or low conversion	Inactive catalyst, insufficient temperature, poor reagent quality.	Use fresh catalyst and anhydrous, degassed solvents. Increase reaction temperature incrementally. Verify the purity of starting materials.[6]
Significant homocoupling	Oxygen contamination in a copper-catalyzed reaction.	Ensure the reaction is run under a strictly inert atmosphere. Consider switching to a copper-free protocol.[3]
Decomposition of starting material	Reaction temperature is too high; sensitive functional groups.	Lower the reaction temperature. Screen different catalyst/ligand systems that may operate under milder conditions.
Difficulty in purification	Catalyst residues, homocoupled byproducts.	Filter through Celite post-reaction to remove palladium.[13] For copper removal, wash with aqueous ammonium chloride. Optimize chromatography conditions.

References

• Wikipedia. Sonogashira coupling. [Link]

• Chemistry LibreTexts. (2024, August 5). Sonogashira Coupling. [Link]

• Chinchilla, R., & Nájera, C. (2007). The Sonogashira Reaction: A Booming Methodology in Synthetic Organic Chemistry. Chemical Reviews, 107(3), 874–922. [Link]

• BYJU'S. Sonogashira Coupling. [Link]

• Vedantu. Sonogashira Coupling: Mechanism, Steps & Applications Explained. [Link]

• Fiveable. Sonogashira Coupling Definition. [Link]

• Al-valid, A. (2015). Optimization of an Efficient and Sustainable Sonogashira Cross-Coupling Protocol. KAUST Research Repository. [Link]

• Organic Chemistry Portal. Sonogashira Coupling. [Link]

• Al-valid, A. (2015). Optimization of an Efficient and Sustainable Sonogashira Cross-Coupling Protocol. KAUST Research Repository. [Link]

• Doucet, H., & Hierso, J.-C. (2007). Palladium-Based Catalytic Systems for the Synthesis of Conjugated Enynes by Sonogashira Reactions and Related Alkynylations. Angewandte Chemie International Edition, 46(6), 834–871. [Link]

• ResearchGate. (2018). Optimization of the reaction conditions of the Sonogashira-type coupling reaction. [Link]

• ResearchGate. (2020). Optimization of Sonogashira coupling conditions catalyzed by aromatic tri‐palladium complexes [Pd3]⁺. [Link]

• ResearchGate. (2019). Effects of solvent, base, and temperature on the Sonogashira coupling between 2 and 3a. [Link]

• ResearchGate. (2013). How can I easily remove a Pd-catalyst from my Sonogashira or Suzuki couplings?. [Link]

• Sussex Drug Discovery Centre. (2013). Guidelines for Sonogashira cross-coupling reactions. [Link]

• ResearchGate. (2019). Influence of base on the Sonogashira coupling reaction. [Link]

• Iqbal, N., et al. (2020). Palladium and Copper Catalyzed Sonogashira cross Coupling an Excellent Methodology for C-C Bond Formation over 17 Years: A Review. Catalysts, 10(4), 443. [Link]

• Panda, S. (2023). Effects of Solvent Polarity in the Sonogashira Coupling: A Brief Overview. Sustainable Chemical Insight in Biological Exploration. [Link]

• Jana, A., et al. (2019). Room-Temperature, Copper-Free, and Amine-Free Sonogashira Reaction in a Green Solvent: Synthesis of Tetraalkynylated Anthracenes and In Vitro Assessment of Their Cytotoxic Potentials. ACS Omega, 4(1), 2235–2244. [Link]

• Lipshutz, B. H., & Ghorai, S. (2008). Sonogashira Couplings of Aryl Bromides: Room Temperature, Water Only, No Copper. Organic Letters, 10(17), 3793–3795. [Link]

• NROChemistry. Sonogashira Coupling. [Link]

• Glesner, M. R., et al. (2023). Reaction Environment Design for Multigram Synthesis via Sonogashira Coupling over Heterogeneous Palladium Single-Atom Catalysts. ACS Catalysis, 13(23), 15309–15320. [Link]

• ResearchGate. (2018). The Pd(PPh3)4/CuI catalyzed Sonogashira coupling aryl bromides containing trifluoromethyl substituent with arylalkynes. [Link]

• Bálint, E., et al. (2019). Palladium-catalyzed Sonogashira coupling reactions in γ-valerolactone-based ionic liquids. Beilstein Journal of Organic Chemistry, 15, 2879–2886. [Link]

Sources

• 1. Sonogashira coupling - Wikipedia [en.wikipedia.org]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. Sonogashira Coupling: Mechanism, Steps & Applications Explained [vedantu.com]
• 4. byjus.com [byjus.com]
• 5. DSpace [repository.kaust.edu.sa]
• 6. Sonogashira Coupling | NROChemistry [nrochemistry.com]
• 7. sussexdrugdiscovery.wordpress.com [sussexdrugdiscovery.wordpress.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. fiveable.me [fiveable.me]
• 10. pubs.acs.org [pubs.acs.org]
• 11. mdpi.com [mdpi.com]
• 12. Sonogashira Coupling [organic-chemistry.org]
• 13. researchgate.net [researchgate.net]
• 14. DSpace [repository.kaust.edu.sa]
• 15. Room-Temperature, Copper-Free, and Amine-Free Sonogashira Reaction in a Green Solvent: Synthesis of Tetraalkynylated Anthracenes and In Vitro Assessment of Their Cytotoxic Potentials - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Palladium-catalyzed Sonogashira coupling reactions in γ-valerolactone-based ionic liquids - PMC [pmc.ncbi.nlm.nih.gov]
• 17. researchgate.net [researchgate.net]
• 18. books.lucp.net [books.lucp.net]
• 19. people.chem.ucsb.edu [people.chem.ucsb.edu]

Application Notes and Protocols: 2-Bromo-1-butoxy-4-nitrobenzene as a Versatile Precursor in Materials Science

Introduction: Unlocking Advanced Materials with a Key Building Block

In the dynamic field of materials science, the strategic design and synthesis of novel organic molecules are paramount to technological advancement. 2-Bromo-1-butoxy-4-nitrobenzene emerges as a highly valuable and versatile building block, particularly in the synthesis of functional materials for organic electronics and optoelectronics. Its unique trifunctionalized aromatic core, featuring a bromo group, a nitro moiety, and a butoxy chain, offers a powerful platform for molecular engineering.

The presence of a bromine atom provides a reactive handle for palladium-catalyzed cross-coupling reactions, such as the Suzuki-Miyaura and Buchwald-Hartwig aminations, enabling the construction of complex molecular architectures.[1] The nitro group can be chemoselectively reduced to an amine, opening avenues for further functionalization or for tuning the electronic properties of the final material.[2][3] Furthermore, the butoxy group imparts enhanced solubility in organic solvents, a critical attribute for the processability of materials destined for applications like organic light-emitting diodes (OLEDs) and organic photovoltaics (OPVs).[4]

This guide provides an in-depth exploration of the applications of 2-Bromo-1-butoxy-4-nitrobenzene in materials synthesis. It offers detailed, field-proven protocols for its utilization in key synthetic transformations, empowering researchers to leverage its full potential in the development of next-generation materials.

Physicochemical Properties

A comprehensive understanding of the physicochemical properties of 2-Bromo-1-butoxy-4-nitrobenzene is essential for its effective use in synthesis. The following table summarizes key properties, compiled from data on structurally analogous compounds.[5][6][7][8][9]

Property	Value (Estimated)	Source
Molecular Formula	C₁₀H₁₂BrNO₃	-
Molecular Weight	274.11 g/mol	-
Appearance	Pale yellow crystalline solid or oil	[7][9]
Melting Point	~40-50 °C	[7]
Boiling Point	> 300 °C	[7]
Solubility	Soluble in common organic solvents (THF, Dioxane, Toluene, DMF)	[1][10]
logP	~3.5-4.0	[5]

Core Synthetic Transformations and Protocols

The true potential of 2-Bromo-1-butoxy-4-nitrobenzene is realized through its participation in a variety of powerful synthetic transformations. Below are detailed protocols for three key reactions that utilize this building block for the synthesis of advanced material precursors.

Synthesis of Biaryl Scaffolds via Suzuki-Miyaura Cross-Coupling

The Suzuki-Miyaura coupling is a robust method for the formation of C-C bonds, widely employed in the synthesis of conjugated polymers and small molecules for organic electronics.[10][11] By coupling 2-Bromo-1-butoxy-4-nitrobenzene with various arylboronic acids, a diverse library of biaryl compounds can be accessed. These biaryls can serve as monomers for polymerization or as core structures for functional dyes and emitters.[12][13]

Caption: Suzuki-Miyaura coupling workflow.

Objective: To synthesize a 2-butoxy-4-nitro-1,1'-biphenyl derivative.

Materials:

• 2-Bromo-1-butoxy-4-nitrobenzene (1.0 equiv)

• Phenylboronic acid (1.2 equiv)

• Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄] (0.03 equiv)

• Potassium carbonate (K₂CO₃) (2.0 equiv)

• Toluene (5 mL per mmol of aryl bromide)

• Ethanol (2 mL per mmol of aryl bromide)

• Deionized water (2 mL per mmol of aryl bromide)

Procedure:

• To a flame-dried round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add 2-Bromo-1-butoxy-4-nitrobenzene, phenylboronic acid, and potassium carbonate.

• Evacuate and backfill the flask with an inert atmosphere (e.g., argon or nitrogen) three times.

• Add the solvent mixture (toluene, ethanol, and water) via syringe.

• Add the Pd(PPh₃)₄ catalyst to the reaction mixture.

• Heat the reaction mixture to 90 °C and stir vigorously for 12-24 hours. Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature.

• Dilute the mixture with ethyl acetate and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to afford the desired biaryl compound.

Synthesis of Arylamines via Buchwald-Hartwig Amination

The Buchwald-Hartwig amination is a powerful method for the formation of C-N bonds, enabling the synthesis of arylamines from aryl halides.[1][14] Applying this reaction to 2-Bromo-1-butoxy-4-nitrobenzene allows for the introduction of various amine functionalities. The resulting products are key intermediates for hole-transporting materials used in OLEDs and for the synthesis of carbazole derivatives.[15][16][17]

Caption: Buchwald-Hartwig amination workflow.

Objective: To synthesize an N-aryl-2-butoxy-4-nitroaniline derivative.

Materials:

• 2-Bromo-1-butoxy-4-nitrobenzene (1.0 equiv)

• Aniline (1.2 equiv)

• Tris(dibenzylideneacetone)dipalladium(0) [Pd₂(dba)₃] (0.02 equiv)

• XPhos (0.08 equiv)

• Sodium tert-butoxide (NaOtBu) (1.4 equiv)

• Anhydrous toluene (5 mL per mmol of aryl bromide)

Procedure:

• In a glovebox, add Pd₂(dba)₃, XPhos, and NaOtBu to a flame-dried Schlenk tube.

• Add 2-Bromo-1-butoxy-4-nitrobenzene and a magnetic stir bar.

• Seal the tube, remove it from the glovebox, and add anhydrous toluene and aniline via syringe under an inert atmosphere.

• Heat the reaction mixture to 110 °C in an oil bath and stir for 12-24 hours. Monitor the reaction by TLC.

• After completion, cool the reaction to room temperature and quench with a saturated aqueous solution of ammonium chloride (NH₄Cl).

• Extract the aqueous layer with ethyl acetate.

• Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate in vacuo.

• Purify the residue by column chromatography on silica gel to yield the desired arylamine.

Chemoselective Reduction of the Nitro Group

The selective reduction of the nitro group to an amine in the presence of an aryl bromide is a crucial transformation that unlocks further synthetic possibilities.[3] This allows for subsequent reactions at the newly formed amino group while retaining the bromo functionality for later cross-coupling reactions. Reagents such as iron powder in acidic media or stannous chloride are effective for this selective reduction.[3][18]

Caption: Chemoselective nitro reduction workflow.

Objective: To synthesize 3-Bromo-4-butoxyaniline.

Materials:

• 2-Bromo-1-butoxy-4-nitrobenzene (1.0 equiv)

• Iron powder (Fe) (5.0 equiv)

• Ammonium chloride (NH₄Cl) (5.0 equiv)

• Ethanol (10 mL per mmol of nitroarene)

• Water (2.5 mL per mmol of nitroarene)

Procedure:

• To a round-bottom flask, add 2-Bromo-1-butoxy-4-nitrobenzene, iron powder, and ammonium chloride.

• Add the ethanol-water solvent mixture and equip the flask with a reflux condenser.

• Heat the mixture to reflux and stir vigorously. The reaction is typically complete within 2-4 hours, as monitored by TLC.

• After completion, cool the reaction mixture to room temperature and filter through a pad of celite to remove the iron salts.

• Wash the celite pad with ethanol.

• Concentrate the filtrate under reduced pressure to remove the ethanol.

• Add water to the residue and extract with ethyl acetate.

• Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, filter, and evaporate the solvent to yield the desired aniline derivative.

Application in the Synthesis of Carbazole-Based Materials

Carbazole derivatives are a cornerstone of materials for organic electronics due to their excellent hole-transporting properties, high thermal stability, and high photoluminescence quantum yields.[15][19][20] 2-Bromo-1-butoxy-4-nitrobenzene serves as an excellent starting material for the synthesis of functionalized carbazoles through a multi-step synthetic sequence involving the reactions detailed above.

A plausible synthetic route involves an initial Suzuki coupling to form a biaryl intermediate, followed by the reduction of the nitro group to an amine. The final step is an intramolecular cyclization, often palladium-catalyzed, to form the carbazole core. The butoxy group remains to ensure solubility and processability of the final carbazole-based material.

Conclusion and Future Outlook

2-Bromo-1-butoxy-4-nitrobenzene stands out as a strategically designed building block with immense potential in materials science. Its trifunctional nature allows for a modular and versatile approach to the synthesis of a wide array of functional organic materials. The protocols detailed herein for Suzuki-Miyaura coupling, Buchwald-Hartwig amination, and chemoselective nitro reduction provide a solid foundation for researchers to explore the synthesis of novel conjugated polymers, hole-transporting materials for OLEDs, and functional carbazole derivatives. As the demand for high-performance organic electronic devices continues to grow, the importance of versatile and strategically functionalized building blocks like 2-Bromo-1-butoxy-4-nitrobenzene will undoubtedly increase, paving the way for future innovations in the field.

References

Sources

• 1. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. tandfonline.com [tandfonline.com]
• 4. mdpi.com [mdpi.com]
• 5. 1-Butoxy-4-nitrobenzene | C10H13NO3 | CID 81658 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. 1-(tert-Butoxy)-4-nitrobenzene | C10H13NO3 | CID 10943395 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. Table 4-2, Physical and Chemical Properties of Nitrobenzene - Toxicological Profile for Nitrobenzene - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 8. CHEMICAL AND PHYSICAL INFORMATION - Toxicological Profile for Nitrobenzene - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Suzuki Coupling [organic-chemistry.org]
• 11. researchgate.net [researchgate.net]
• 12. Process for preparing conjugated polymers | Semantic Scholar [semanticscholar.org]
• 13. knowledge.uchicago.edu [knowledge.uchicago.edu]
• 14. chem.libretexts.org [chem.libretexts.org]
• 15. researchgate.net [researchgate.net]
• 16. researchgate.net [researchgate.net]
• 17. Organometallic complexes as hole-transporting materials in organic light-emitting diodes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. researchgate.net [researchgate.net]
• 19. BJOC - Synthesis of novel multifunctional carbazole-based molecules and their thermal, electrochemical and optical properties [beilstein-journals.org]
• 20. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Center: Synthesis of 2-Bromo-1-butoxy-4-nitrobenzene

Answering for a Senior Application Scientist.

Guide Objective: This technical guide provides in-depth troubleshooting, frequently asked questions (FAQs), and an optimized experimental protocol for the synthesis of 2-Bromo-1-butoxy-4-nitrobenzene. The primary focus is on diagnosing and resolving common issues to improve reaction yield and product purity. The content is structured to provide not just procedural steps, but the underlying chemical principles that govern the success of this synthesis.

The synthesis of 2-Bromo-1-butoxy-4-nitrobenzene is most efficiently achieved via the Williamson ether synthesis, a robust SN2 reaction between the phenoxide of 2-Bromo-4-nitrophenol and an appropriate butyl halide.[1][2] While fundamentally straightforward, this reaction is subject to competing pathways and sensitivities to reaction conditions that can significantly impact the yield. This guide will address these challenges directly.

Troubleshooting Guide: Diagnosing and Resolving Synthesis Issues

This section addresses specific problems encountered during the synthesis in a question-and-answer format.

Q1: My overall yield is consistently low (<60%). What are the primary factors I should investigate?

A1: A low yield is a systemic issue that can originate from several stages of the process. The most common culprits are incomplete reaction, formation of side products, or loss of product during workup and purification. A logical diagnostic workflow is essential.

First, analyze your crude reaction mixture by Thin Layer Chromatography (TLC) or GC-MS. This will reveal if the primary issue is an incomplete reaction (significant starting material remaining) or the formation of major byproducts. Based on this analysis, you can pinpoint the root cause using the more specific troubleshooting points below.

Q2: The reaction appears incomplete, with a large amount of unreacted 2-Bromo-4-nitrophenol recovered. How can I drive the reaction to completion?

A2: Recovering the starting phenol is a clear indication that the nucleophilic phenoxide was either not generated efficiently or did not react completely with the alkyl halide.

• Causality (Inadequate Deprotonation): The Williamson ether synthesis requires the quantitative conversion of the phenol (a weak nucleophile) into its conjugate base, the phenoxide (a strong nucleophile).[2] If the base is too weak, used in insufficient stoichiometric amounts, or deactivated by moisture, the concentration of the active nucleophile will be too low to drive the reaction forward.[3]

• Solutions:

  • Choice and Stoichiometry of Base: Use at least 1.5 equivalents of a suitable base. Anhydrous potassium carbonate (K₂CO₃) is a reliable and cost-effective choice for this substrate. For particularly stubborn reactions, a stronger base like sodium hydride (NaH) in an anhydrous solvent like THF or DMF can be used, which deprotonates the phenol irreversibly.[4][5]

  • Anhydrous Conditions: Water will react with strong bases and reduce the concentration of the phenoxide. Ensure all glassware is oven-dried, and use anhydrous solvents. The presence of water can be a significant inhibitor of the reaction.[3]

  • Reaction Time and Temperature: Some reactions may require longer heating periods to reach completion. Monitor the reaction progress by TLC every 2-4 hours. If the reaction stalls, a modest increase in temperature (e.g., from 70°C to 85°C) can increase the rate, but be mindful of promoting side reactions (see Q3).

Q3: My TLC and NMR analyses show significant byproducts. One is a non-polar spot, and another is an unexpected ether. What are they and how can I prevent them?

A3: This is a classic case of competing reaction pathways. The primary side reaction in a Williamson ether synthesis is the E2 elimination of the alkyl halide.[6][7]

• Causality (Elimination vs. Substitution): The phenoxide is not only a good nucleophile but also a reasonably strong base. It can attack the electrophilic carbon of 1-bromobutane (SN2 pathway) or abstract a beta-proton, leading to the formation of 1-butene gas (E2 pathway).[2] Higher temperatures strongly favor the elimination pathway.[3] The formation of dibutyl ether is also possible if the generated butoxide attacks another molecule of 1-bromobutane.[3]

• Solutions:

  • Control Reaction Temperature: Avoid excessive heat. A temperature range of 60-80°C is generally optimal for balancing the reaction rate while minimizing elimination.[3]

  • Use a Primary Alkyl Halide: The SN2 reaction is highly sensitive to steric hindrance. 1-Bromobutane is a primary halide and is ideal. Never use a secondary (e.g., 2-bromobutane) or tertiary alkyl halide, as these will almost exclusively yield the elimination product.[6] Using 1-iodobutane can sometimes accelerate the SN2 reaction due to iodide being a better leaving group, but it is also more expensive.

  • Slow Addition of Alkyl Halide: Adding the 1-bromobutane dropwise over 15-20 minutes can help maintain a low instantaneous concentration, which can sometimes favor the bimolecular substitution reaction.

Q4: I'm observing isomeric impurities that are difficult to separate from my final product. What is the likely cause?

A4: The presence of hard-to-separate isomers often points to C-alkylation in addition to the desired O-alkylation.

• Causality (Ambident Nucleophile): The phenoxide ion is an ambident nucleophile, meaning it has two nucleophilic sites: the oxygen anion and the electron-rich aromatic ring (specifically the carbons ortho and para to the oxygen). While O-alkylation is generally favored, some degree of C-alkylation can occur, leading to isomeric byproducts where the butyl group is attached directly to the benzene ring.[3][6]

• Solutions:

  • Solvent Choice: Polar aprotic solvents like DMF and acetonitrile are known to favor O-alkylation.[7] They effectively solvate the cation (e.g., K⁺) without strongly hydrogen-bonding to the oxygen of the phenoxide, leaving it more available for nucleophilic attack.

  • Phase Transfer Catalysis (PTC): Using a phase transfer catalyst can enhance O-alkylation selectivity. The catalyst forms a lipophilic ion pair with the phenoxide, which is more soluble in the organic phase and sterically favors attack by the oxygen atom.[1][8]

Frequently Asked Questions (FAQs)

What is the optimal base and solvent combination for this synthesis?

The combination of anhydrous potassium carbonate (K₂CO₃) in N,N-Dimethylformamide (DMF) is highly effective and widely used.[9] K₂CO₃ is strong enough to deprotonate the acidic 2-bromo-4-nitrophenol, while DMF is a polar aprotic solvent that promotes the SN2 mechanism.[7] For higher reactivity, cesium carbonate (Cs₂CO₃) in acetonitrile can be used; the larger cesium ion leads to a "freer," more reactive phenoxide.[10]

Can Phase Transfer Catalysis (PTC) improve the yield?

Yes, PTC is an excellent strategy for improving yield, especially in large-scale reactions or when using a biphasic solvent system (e.g., toluene/aqueous NaOH). A catalyst like tetrabutylammonium bromide (TBAB) transports the phenoxide anion from the solid or aqueous phase into the organic phase where the alkyl halide resides, dramatically accelerating the reaction rate and often leading to cleaner products and higher yields.[1][11]

How critical is the choice of the butyl halide's leaving group (Cl vs. Br vs. I)?

The leaving group ability follows the trend I > Br > Cl. 1-Iodobutane will react the fastest, but it is more expensive and can be light-sensitive. 1-Chlorobutane is the least reactive and may require more forcing conditions (higher temperatures), which increases the risk of elimination. 1-Bromobutane offers the best balance of reactivity and cost for most laboratory and industrial applications.

Visualizing the Synthesis and Troubleshooting

Reaction Mechanism and Competing Pathways

The core of this synthesis is the competition between the desired SN2 pathway and the undesirable E2 pathway.

Caption: SN2 (Substitution) vs. E2 (Elimination) pathways.

Troubleshooting Workflow for Low Yield

This workflow provides a logical sequence for diagnosing the cause of a low-yielding reaction.

Caption: A systematic workflow for troubleshooting low yields.

Optimized Experimental Protocol

This protocol is a robust starting point and may be optimized based on laboratory conditions.

Materials:

• 2-Bromo-4-nitrophenol (1.0 eq)

• Anhydrous Potassium Carbonate (K₂CO₃), finely powdered (1.5 eq)

• 1-Bromobutane (1.2 eq)

• Anhydrous N,N-Dimethylformamide (DMF)

• Tetrabutylammonium bromide (TBAB) (0.05 eq, optional)

• Ethyl acetate, Hexane, Brine

Procedure:

• Reaction Setup: To a flame-dried round-bottom flask under an inert atmosphere (Nitrogen or Argon), add 2-Bromo-4-nitrophenol (1.0 eq) and anhydrous K₂CO₃ (1.5 eq). If using, add the PTC catalyst (TBAB, 0.05 eq).

• Solvent Addition: Add anhydrous DMF via syringe (approx. 5-10 mL per gram of phenol).

• Alkylation: Stir the suspension vigorously. Add 1-bromobutane (1.2 eq) dropwise over 10-15 minutes at room temperature.

• Heating and Monitoring: Heat the reaction mixture to 70°C using an oil bath. Monitor the reaction's progress using TLC (e.g., with a 4:1 Hexane:Ethyl Acetate eluent) until the starting phenol spot has been completely consumed (typically 6-12 hours).

• Workup: Cool the mixture to room temperature. Pour the reaction mixture into a separatory funnel containing water (3x the volume of DMF used). Extract the aqueous phase three times with ethyl acetate.

• Washing: Combine the organic extracts and wash twice with water and once with brine to remove residual DMF and salts.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate the solvent under reduced pressure using a rotary evaporator to yield the crude product.

• Purification: Purify the crude oil or solid by flash column chromatography on silica gel using a gradient of hexane and ethyl acetate (e.g., starting with 100% hexane and gradually increasing to 95:5 hexane:ethyl acetate).[12] Alternatively, if the crude product is a solid and relatively clean, it can be purified by recrystallization from a solvent like ethanol or methanol.[13]

Data Summary: Influence of Conditions on Yield

The following table summarizes expected outcomes based on different reaction parameters. Yields are representative and can vary.

Base (eq)	Solvent	Temperature	Typical Yield Range	Key Considerations
K₂CO₃ (1.5)	DMF	70°C	80-95%	Standard, reliable conditions.[9]
NaH (1.2)	THF	65°C	85-98%	Requires strictly anhydrous conditions; H₂ gas evolved.[4][5]
K₂CO₃ (1.5)	Acetonitrile	80°C	75-90%	Refluxing temperature; good alternative to DMF.
K₂CO₃ (1.5) + TBAB	Toluene	80°C	85-95%	PTC conditions can accelerate the reaction.[11]
K₂CO₃ (1.5)	DMF	110°C	<50%	Excessive temperature favors E2 elimination, drastically reducing yield.[3]

References

• BenchChem. (2025). A Comparative Guide to the Synthesis Efficiency of Bromo-Butoxy-Nitrobenzene Isomers.
• brainly.com. (2023).
• University Experiment Guide. (n.d.). The Williamson Ether Synthesis.
• Wikipedia. (n.d.). Williamson ether synthesis.
• BenchChem. (2025). Improving reaction conditions for Williamson ether synthesis.
• Master Organic Chemistry. (2014). The Williamson Ether Synthesis.
• BenchChem. (2025). Technical Support Center: Purification of Crude 2-Bromo-4-ethoxy-1-nitrobenzene.
• ACS Publications. (2016).
• Semantic Scholar. (1975).
• chemeurope.com. (n.d.). Williamson ether synthesis.
• CRDEEP Journals. (n.d.).
• Professor Dave Explains. (2018). Williamson Ether Synthesis. YouTube.
• Chem-Station Int. Ed. (2014). Williamson Ether Synthesis.
• BenchChem. (2025). Common side products in the synthesis of 1-Bromo-3-butoxy-5-nitrobenzene.
• BenchChem. (2025). Technical Support Center: Purification of Crude 1-Bromo-3-butoxy-5-nitrobenzene.

Sources

• 1. Williamson ether synthesis - Wikipedia [en.wikipedia.org]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. youtube.com [youtube.com]
• 6. Williamson_ether_synthesis [chemeurope.com]
• 7. Williamson Ether Synthesis | Chem-Station Int. Ed. [en.chem-station.com]
• 8. crdeepjournal.org [crdeepjournal.org]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. pubs.acs.org [pubs.acs.org]
• 11. An improved Williamson ether synthesis using phase transfer catalysis | Semantic Scholar [semanticscholar.org]
• 12. pdf.benchchem.com [pdf.benchchem.com]
• 13. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Troubleshooting Side Reactions in the Synthesis of 2-Bromo-1-butoxy-4-nitrobenzene

Welcome to the technical support center for the synthesis of 2-Bromo-1-butoxy-4-nitrobenzene. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges and side reactions encountered during this specific Williamson ether synthesis. Our goal is to provide not just solutions, but a deeper understanding of the reaction mechanisms to empower you to optimize your experimental outcomes.

The synthesis of 2-Bromo-1-butoxy-4-nitrobenzene is most commonly achieved via the Williamson ether synthesis. This SN2 reaction involves the O-alkylation of 2-bromo-4-nitrophenol with a suitable butyl halide, such as 1-bromobutane, in the presence of a base. While this method is generally robust, the specific electronic and steric nature of the substrates can lead to several competing side reactions that may diminish yield and complicate purification. This guide provides a question-and-answer-based troubleshooting framework to address these specific issues.

Troubleshooting Guide & FAQs

Q1: My reaction yield is low, and TLC/NMR analysis shows a significant amount of unreacted 2-bromo-4-nitrophenol. What are the likely causes?

A1: This is a common issue that typically points to incomplete deprotonation of the starting phenol or instability of the resulting phenoxide. The nucleophilicity of the 2-bromo-4-nitrophenoxide is reduced by the electron-withdrawing effects of the nitro and bromo substituents.

Causality & Troubleshooting Steps:

• Insufficient Base: The pKa of 2-bromo-4-nitrophenol is lower than phenol, but a sufficiently strong base is still required for complete conversion to the phenoxide.

  • Troubleshooting: Ensure you are using at least 1.1 to 1.5 equivalents of a suitable base. While potassium carbonate (K₂CO₃) is common, stronger bases like sodium hydride (NaH) can be more effective as they irreversibly deprotonate the phenol. The byproduct of NaH is H₂ gas, which simply bubbles out of the reaction and does not interfere with the subsequent SN2 reaction.

• Presence of Moisture: Water in the reaction vessel or solvents will consume the base and protonate the phenoxide, quenching its nucleophilicity.

  • Troubleshooting: Use freshly dried solvents and glassware. Polar aprotic solvents like DMF or acetonitrile are preferred and should be anhydrous.[1] Ensure the starting phenol is thoroughly dried before use. Williamson synthesis requires dry conditions to prevent hydrolysis.[2]

• Reaction Temperature and Time: The reduced nucleophilicity of the phenoxide may require more forcing conditions.

  • Troubleshooting: The reaction is often conducted at elevated temperatures (e.g., 50-100 °C) to increase the reaction rate.[3] Monitor the reaction by TLC until the starting phenol spot is consumed. If the reaction stalls, a modest increase in temperature or extended reaction time may be necessary.

Q2: I've isolated a significant byproduct that I believe is an alkene. How can I confirm this and prevent its formation?

A2: The formation of an alkene, in this case, 1-butene, is a classic side reaction in Williamson ether synthesis. It occurs via an E2 elimination pathway, which competes directly with the desired SN2 substitution.[1] The phenoxide, being a strong base, can abstract a proton from the carbon adjacent to the bromine on the 1-bromobutane.

Causality & Minimization Strategies:

• Mechanism: The phenoxide acts as a base rather than a nucleophile, attacking a beta-hydrogen on the 1-bromobutane. This is particularly favored at higher temperatures.[3]

• Substrate Choice: While 1-bromobutane is a primary alkyl halide and less prone to elimination than secondary or tertiary halides, the reaction is not immune.[4][5] Using a more reactive primary alkylating agent with a better leaving group (e.g., butyl tosylate or butyl iodide) can sometimes favor the SN2 pathway at lower temperatures.

• Temperature Control: This is the most critical factor. High temperatures significantly favor the E2 pathway.

  • Troubleshooting: Run the reaction at the lowest temperature that allows for a reasonable reaction rate. If elimination is a major issue, consider starting at a lower temperature (e.g., 40-50 °C) and allowing the reaction to proceed for a longer duration.[3]

• Base Selection: While a strong base is needed, a very hindered base could potentially favor elimination, although this is less of a concern with the phenoxide itself. The key is the interplay between the base (phenoxide), the alkyl halide, and temperature.

Q3: My mass spectrum indicates a byproduct with the same mass as my desired product, but the NMR is inconsistent. Could this be an isomer?

A3: Yes, this is likely a C-alkylated byproduct. The 2-bromo-4-nitrophenoxide is an ambident nucleophile, meaning it has two nucleophilic sites: the oxygen atom and the carbon atoms of the aromatic ring (specifically the carbon ortho to the oxygen). While O-alkylation is electronically favored, C-alkylation can occur, leading to the formation of 2-bromo-6-butyl-4-nitrophenol.

Causality & Prevention:

• Ambident Nucleophile: The negative charge of the phenoxide is delocalized onto the aromatic ring, creating nucleophilic character at the ortho and para positions. Since the para position is blocked by the nitro group and one ortho position is blocked by the bromine, the only site for C-alkylation is C6.

• Solvent Effects: The choice of solvent can influence the site of alkylation.

  • Troubleshooting: To strongly favor O-alkylation, use polar aprotic solvents like DMF, DMSO, or acetonitrile.[3][1] These solvents effectively solvate the cation (e.g., K⁺ or Na⁺), leaving a "naked" and highly reactive oxygen anion, which promotes the desired SN2 reaction on the oxygen.[3] Protic solvents can solvate the oxygen anion, reducing its nucleophilicity and potentially increasing the relative rate of C-alkylation.

Q4: My product appears discolored, and purification is difficult. What impurities should I look for?

A4: Discoloration often points to impurities from the synthesis of the 2-bromo-4-nitrophenol starting material or degradation products.

Potential Impurities & Solutions:

• Isomeric Precursors: The synthesis of 2-bromo-4-nitrophenol can produce other isomers, such as 4-bromo-2-nitrophenol.[6][7] These isomers will undergo the Williamson ether synthesis as well, leading to isomeric products that can be very difficult to separate.

  • Solution: Always verify the purity of your 2-bromo-4-nitrophenol starting material by melting point[8][9] and NMR before beginning the synthesis. If it is impure, purify it first by recrystallization or column chromatography.

• Unreacted Brominating/Nitrating Agents: Trace amounts of reagents from the precursor synthesis can lead to colored impurities.

  • Solution: Ensure the starting phenol is properly purified and washed. A thorough aqueous workup of the final reaction mixture is crucial to remove any residual salts or polar impurities. For final purification, column chromatography followed by recrystallization is recommended.[10][11]

Experimental Protocols & Data

Protocol 1: General Williamson Ether Synthesis

• To a flame-dried round-bottom flask under an inert atmosphere (e.g., Argon or Nitrogen), add 2-bromo-4-nitrophenol (1.0 eq).

• Add anhydrous DMF (or acetonitrile) to dissolve the phenol.

• Add powdered potassium carbonate (K₂CO₃, 1.5 eq) or sodium hydride (NaH, 1.2 eq, 60% dispersion in oil, added portion-wise at 0 °C).

• Stir the mixture at room temperature for 30 minutes (or until effervescence ceases if using NaH).

• Add 1-bromobutane (1.2 eq) dropwise to the mixture.

• Heat the reaction to 60-80 °C and monitor its progress using TLC (See Protocol 2).

• Upon completion, cool the mixture to room temperature and carefully quench with water.

• Extract the aqueous layer with an organic solvent (e.g., ethyl acetate).

• Wash the combined organic layers with water and brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude product.

• Purify the crude solid by column chromatography or recrystallization.[11]

Protocol 2: TLC Analysis for Reaction Monitoring

• Stationary Phase: Silica gel 60 F₂₅₄

• Mobile Phase: A mixture of a non-polar and a polar solvent. Start with a ratio of 9:1 Hexane:Ethyl Acetate. Adjust the polarity to achieve good separation.

• Visualization: UV light (254 nm). The product, starting material, and many aromatic byproducts are UV active.

• Expected Results: The product, 2-Bromo-1-butoxy-4-nitrobenzene, will be less polar than the starting phenol. Therefore, it will have a higher Rf value. The reaction is complete when the spot corresponding to 2-bromo-4-nitrophenol is no longer visible.

Data Summary: Product and Potential Side Products

Compound	Molecular Weight ( g/mol )	Expected Rf (Approx.)	Key Distinguishing Features
2-Bromo-1-butoxy-4-nitrobenzene (Product)	274.11	Higher (e.g., 0.6-0.7)	Presence of butyl chain signals in ¹H NMR (~0.9, 1.4-1.8, 4.1 ppm). Absence of phenolic -OH peak.
2-Bromo-4-nitrophenol (Starting Material)	218.01[12]	Lower (e.g., 0.2-0.3)	Broad phenolic -OH peak in ¹H NMR. Absence of butyl chain signals.
1-Butene (Elimination Product)	56.11	Volatile Gas	Not typically isolated. Its formation consumes 1-bromobutane, stalling the reaction.
2-Bromo-6-butyl-4-nitrophenol (C-Alkylation)	274.11	Lower (similar to phenol)	Presence of both a phenolic -OH peak and butyl chain signals in ¹H NMR.

Visualizing Reaction Pathways

To better understand the choices and potential pitfalls in your synthesis, the following diagrams illustrate the key reaction pathways and the overall experimental workflow.

Caption: High-level workflow for the synthesis of 2-Bromo-1-butoxy-4-nitrobenzene.

Caption: Competition between the desired SN2 and the E2 elimination side reaction.

Sources

• 1. Williamson Ether Synthesis | Chem-Station Int. Ed. [en.chem-station.com]
• 2. Illustrate with examples the limitations of Williamson’s synthesis fo - askIITians [askiitians.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. Williamson_ether_synthesis [chemeurope.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. 4-Bromo-2-nitrophenol synthesis - chemicalbook [chemicalbook.com]
• 8. biosynth.com [biosynth.com]
• 9. 2-溴-4-硝基酚 ≥98.0% | Sigma-Aldrich [sigmaaldrich.com]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. pdf.benchchem.com [pdf.benchchem.com]
• 12. Phenol, 2-bromo-4-nitro- [webbook.nist.gov]

Technical Support Center: Purification of Crude 2-Bromo-1-butoxy-4-nitrobenzene

Welcome to the technical support center for the purification of crude 2-Bromo-1-butoxy-4-nitrobenzene. This guide is designed for researchers, scientists, and professionals in drug development and chemical synthesis. Here, you will find in-depth troubleshooting guides and frequently asked questions (FAQs) to address specific challenges you may encounter during the purification of this compound. Our focus is on providing practical, experience-driven advice to enhance the purity, yield, and efficiency of your work.

Understanding the Compound and Potential Impurities

2-Bromo-1-butoxy-4-nitrobenzene is synthesized via a Williamson ether synthesis, reacting 2-bromo-4-nitrophenol with an appropriate butyl halide (e.g., 1-bromobutane).[1] The crude product from this synthesis is seldom pure and often contains a variety of impurities that must be removed to meet the stringent requirements of subsequent applications.

Common Impurities Include:

• Unreacted Starting Materials: 2-bromo-4-nitrophenol and 1-bromobutane.

• Side-Reaction Products: Isomeric byproducts from C-alkylation, and dibutyl ether.[1]

• Solvent and Reagent Residues: Residual solvents and inorganic salts from the workup.

The presence of the nitro group makes these types of aromatic compounds generally polar.[2] This polarity, along with the other functional groups, influences the solubility and chromatographic behavior, which are key considerations in purification.

Purification Strategy Workflow

The general workflow for purifying crude 2-Bromo-1-butoxy-4-nitrobenzene involves a primary purification step, typically recrystallization or column chromatography, followed by rigorous drying. The choice between these methods depends on the impurity profile and the desired final purity.

Caption: General purification workflow for 2-Bromo-1-butoxy-4-nitrobenzene.

Frequently Asked Questions (FAQs) & Troubleshooting

This section addresses common issues encountered during the purification process in a question-and-answer format.

Recrystallization Issues

Q1: My compound will not crystallize from solution, even after cooling in an ice bath. What is happening?

A1: This is a very common issue and can be attributed to several factors:

• Excess Solvent: This is the most frequent cause.[3] If too much solvent is used, the solution may not become supersaturated upon cooling, thus preventing crystallization.

  • Solution: Gently heat the solution to evaporate some of the solvent, thereby increasing the concentration of your compound.[4] Once you observe slight turbidity or the formation of seed crystals, allow it to cool slowly again.

• Supersaturation: The solution may be supersaturated, a state where crystals need a nucleation site to begin forming.

  • Solution: Try to induce crystallization by scratching the inside of the flask with a glass rod just below the surface of the liquid.[5] The microscopic scratches on the glass can provide a surface for crystal growth. Alternatively, adding a "seed crystal" of the pure compound can initiate crystallization.[6]

• High Impurity Level: If the crude product is very impure, the impurities can inhibit crystal lattice formation. In such cases, recrystallization may not be the most suitable initial purification method.

  • Solution: Consider purifying the material first by column chromatography to remove the bulk of the impurities and then recrystallize the resulting partially purified product.

Q2: An oil has formed instead of crystals. How do I resolve this?

A2: "Oiling out" occurs when the solute comes out of solution at a temperature above its melting point, often because the boiling point of the solvent is too high.[4] It can also happen with highly impure samples.

• Solution 1 (Re-dissolve and Slow Cool): Heat the solution to re-dissolve the oil. You may need to add a small amount of additional solvent. Then, allow the solution to cool much more slowly.[3] Insulating the flask can promote the gradual temperature decrease needed for proper crystal formation.[6]

• Solution 2 (Solvent System Modification): If slow cooling doesn't work, the solvent system may be inappropriate. If you are using a single solvent, try a mixed solvent system. Dissolve the compound in a minimum amount of a "good" solvent (in which it is highly soluble), and then slowly add a "poor" solvent (in which it is sparingly soluble) until the solution becomes cloudy.[2] Then, add a few drops of the good solvent to clarify the solution and allow it to cool slowly.

Q3: My yield after recrystallization is very low. How can I improve it?

A3: A low yield suggests that a significant amount of your product remains dissolved in the mother liquor.

• Troubleshooting Steps:

  • Check Solvent Choice: The ideal solvent should have a steep solubility curve, meaning the compound is highly soluble when hot and poorly soluble when cold.[2] If the compound is still quite soluble at low temperatures, you will lose a significant amount. You may need to test other solvents. For nitroaromatic compounds, alcoholic solvents like ethanol or methanol are often a good starting point.[2]

  • Minimize Solvent Volume: Always use the minimum amount of hot solvent necessary to fully dissolve the crude product.[7]

  • Cooling Process: Ensure you are allowing sufficient time for crystallization and that you are cooling the flask in an ice bath to maximize precipitation.[7]

  • Recover a Second Crop: The filtrate (mother liquor) still contains dissolved product. You can often recover more material by concentrating the filtrate and cooling it again to obtain a second crop of crystals.[8] Be aware that this second crop may be less pure than the first.

Solvent System	Suitability for Nitroaromatic Compounds	Key Considerations
Ethanol/Water	Often a good choice due to the polarity of the nitro group.[2]	The compound should be soluble in hot ethanol and less soluble in water.
Hexane/Ethyl Acetate	A versatile system for tuning polarity.	Good for compounds that are too soluble in pure ethyl acetate.
Methanol	Can be effective, similar to ethanol.[2]	Ensure the compound is not too soluble in cold methanol.
Toluene	Can be used for less polar compounds or when "oiling out" is an issue with lower boiling solvents.	Higher boiling point requires careful handling.

This table provides general guidance; optimal solvent selection requires experimental testing.

Column Chromatography Issues

Q4: I am getting poor separation of my product from an impurity during column chromatography. What can I do?

A4: Poor separation is typically due to an incorrect choice of mobile phase, improper column packing, or overloading the column.

• Troubleshooting Steps:

  • Optimize the Mobile Phase with TLC: Before running a column, always find the best solvent system using Thin Layer Chromatography (TLC). The ideal eluent should give your product an Rf value of approximately 0.2-0.4 and show good separation from impurities.[8] For similar compounds, a mixture of hexane and ethyl acetate is often a good starting point.[9]

  • Use a Gradient Elution: Instead of using a single solvent mixture (isocratic elution), a gradient elution, where you gradually increase the polarity of the mobile phase, can significantly improve separation.[9] For example, you could start with 5% ethyl acetate in hexane and slowly increase the concentration of ethyl acetate.

  • Check Column Packing: Ensure your column is packed uniformly without any air bubbles or cracks, as these can lead to "channeling" and poor separation.[10]

  • Sample Loading: Do not overload the column. The amount of crude material should typically be no more than 5-10% of the weight of the silica gel. Load the sample in a minimal amount of solvent to ensure it starts as a narrow band.[10]

Q5: My compound is not coming off the column.

A5: This indicates that the mobile phase is not polar enough to elute your compound.

• Solution: Gradually increase the polarity of your eluent. If you are using a hexane/ethyl acetate system, increase the percentage of ethyl acetate. If the compound still doesn't move, you may need to switch to a more polar solvent system, such as dichloromethane/methanol. However, be cautious as a sudden large increase in polarity can wash everything off the column at once.

Q6: My product is coming off the column with the solvent front.

A6: This means the mobile phase is too polar, and your compound is not interacting sufficiently with the silica gel.

• Solution: Decrease the polarity of the eluent. If you are using a hexane/ethyl acetate mixture, increase the proportion of hexane.[11]

Caption: Troubleshooting decision tree for poor column chromatography separation.

Safety Precautions

2-Bromo-1-butoxy-4-nitrobenzene and related nitroaromatic compounds should be handled with care.

• General Hazards: These compounds can be harmful if swallowed, and may cause skin and serious eye irritation.[12][13][14]

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety goggles, gloves, and a lab coat.[12]

• Handling: Avoid creating dust and work in a well-ventilated area or a fume hood.[12]

• Disposal: Dispose of chemical waste according to your institution's guidelines.[14]

Always consult the Safety Data Sheet (SDS) for 2-Bromo-1-butoxy-4-nitrobenzene and all solvents and reagents used before beginning any experimental work.[12][13][14][15]

References

• BenchChem. (n.d.). Solvent selection for effective recrystallization of nitroaromatic compounds.
• Phenomenex. (2025). GC Column Troubleshooting Guide.
• ChemistryViews. (2012, August 7).
• Biovanix Chromatography. (n.d.). Quick Troubleshooting Guide For HPLC Column Usage.
• Thermo Fisher Scientific. (n.d.). Column troubleshooting guide - Reversed phase.
• University of Rochester, Department of Chemistry. (n.d.).
• Chemistry LibreTexts. (2021, March 5). 2.
• University of York, Chemistry Teaching Labs. (n.d.).
• Chemistry LibreTexts. (2022, April 7). 3.6F: Troubleshooting.
• Wired Chemist. (n.d.).
• Recrystalliz
• C/D/N Isotopes. (n.d.).
• Thermo Fisher Scientific. (2025, September 15). Safety Data Sheet - 1-(2-Bromoethyl)-4-nitrobenzene.
• Sigma-Aldrich. (2025, June 2).
• Fisher Scientific. (2025, December 19). Safety Data Sheet - 1-(2-Bromoethoxy)-4-nitrobenzene.
• University of Rochester, Department of Chemistry. (n.d.).
• BenchChem. (n.d.). A Comparative Guide to the Synthesis Efficiency of Bromo-Butoxy-Nitrobenzene Isomers.
• BenchChem. (n.d.). Technical Support Center: Purification of Crude 2-Bromo-4-ethoxy-1-nitrobenzene.
• BenchChem. (n.d.). Common side products in the synthesis of 1-Bromo-3-butoxy-5-nitrobenzene.
• BenchChem. (n.d.). Technical Support Center: Purification of Crude 1-Bromo-3-butoxy-5-nitrobenzene.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Chemistry Teaching Labs - Problems with Recrystallisations [chemtl.york.ac.uk]
• 4. Recrystallization [wiredchemist.com]
• 5. people.chem.umass.edu [people.chem.umass.edu]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. Tips and Tricks for the Lab: Column Troubleshooting and Alternatives - ChemistryViews [chemistryviews.org]
• 11. Chromatography [chem.rochester.edu]
• 12. cdnisotopes.com [cdnisotopes.com]
• 13. assets.thermofisher.cn [assets.thermofisher.cn]
• 14. fishersci.com [fishersci.com]
• 15. sigmaaldrich.com [sigmaaldrich.com]

"troubleshooting low conversion in Suzuki coupling with 2-Bromo-1-butoxy-4-nitrobenzene"

Introduction: Navigating the Challenges of a Sterically Hindered and Electronically Activated Substrate

The Suzuki-Miyaura cross-coupling is a cornerstone of modern synthetic chemistry, prized for its versatility in forming C-C bonds.[1] However, its success is highly dependent on the electronic and steric properties of the substrates. The molecule 2-Bromo-1-butoxy-4-nitrobenzene presents a classic optimization challenge that requires a nuanced understanding of the catalytic cycle.

This substrate is characterized by two opposing features:

• Electronic Activation: A strong electron-withdrawing nitro group in the para position accelerates the rate-limiting oxidative addition step by making the ipso-carbon more electrophilic.[2][3]

• Steric Hindrance: A bulky butoxy group in the ortho position physically obstructs the palladium catalyst's approach to the C-Br bond, slowing oxidative addition.[4]

Low conversion in this specific reaction is almost always a result of the steric hindrance overpowering the electronic activation. This guide provides a structured approach to systematically diagnose and overcome this challenge, transforming low-yielding attempts into successful, high-conversion couplings.

Logical Troubleshooting Workflow

Before diving into specific experimental parameters, it's crucial to follow a logical diagnostic sequence. This workflow ensures that fundamental errors are ruled out before spending resources on complex optimization.

Caption: A logical workflow for troubleshooting low conversion.

Frequently Asked Questions & Troubleshooting Guide

Q1: I'm seeing little to no consumption of my 2-Bromo-1-butoxy-4-nitrobenzene. What are the most common culprits?

A1: Before suspecting complex substrate-specific issues, always verify the fundamentals. Low conversion is often traced back to one of these three areas:

• Inactive Catalyst: The active Pd(0) species is highly sensitive to oxygen. Inadequate degassing of solvents and failure to maintain a robust inert atmosphere (argon or nitrogen) will kill the catalyst before the reaction begins. If you are using a Pd(II) precatalyst (e.g., Pd(OAc)₂), ensure your conditions promote its reduction to Pd(0).

• Boronic Acid Degradation: Boronic acids, especially electron-deficient or heteroaromatic ones, are susceptible to protodeboronation, where the C-B bond is cleaved by water or other protic sources, rendering the reagent inert.[5] Use high-purity boronic acid, consider using its more stable pinacol ester (Bpin) or trifluoroborate salt derivative, and minimize reaction time at high temperatures.

• Poor Reagent Quality: Ensure your base is not old or excessively hydrated (unless using specific aqueous conditions) and that your solvents are anhydrous and of high purity.

Q2: My fundamentals are solid, but the reaction is stalled. How do I choose a catalyst system to overcome the ortho-butoxy steric hindrance?

A2: This is the central issue. Standard ligands like PPh₃ are often too small and not electron-rich enough to facilitate the difficult oxidative addition step with your sterically congested substrate. The key is to use bulky, electron-rich dialkylbiaryl phosphine ligands .[6] These ligands promote the formation of a monoligated, highly reactive 14-electron Pd(0) species, which is more capable of accessing the hindered C-Br bond.

Table 1: Ligand Selection Guide for Sterically Hindered Substrates

Ligand Class	Example(s)	Key Advantage(s)	Recommended Use
Buchwald Ligands	SPhos, XPhos, RuPhos	State-of-the-art for challenging couplings. Excellent at promoting oxidative addition in hindered systems.[6]	Primary recommendation. Start with SPhos or XPhos.
Dialkylphosphines	P(t-Bu)₃, PCy₃	Very electron-rich, good for electron-rich and hindered aryl chlorides, but can be sensitive.	Good for screening, but biarylphosphines are often more robust.
Specialized Ligands	AntPhos	Specifically designed for extremely demanding couplings with di-ortho-substituted halides.	Consider if Buchwald ligands fail with particularly bulky partners.

| Standard Ligands | PPh₃, dppf | Generally ineffective for this type of sterically demanding substrate. | Not recommended. |

Actionable Step: Perform a small-scale screen using Pd(OAc)₂ or Pd₂(dba)₃ with SPhos, XPhos, and RuPhos to identify the optimal ligand. (See Protocol 2 below).

Q3: Which base and solvent combination is the best starting point for this system?

A3: The base and solvent work in concert to facilitate the transmetalation step. For challenging couplings, a strong, non-nucleophilic base is often required to form the active boronate species.[1][7]

• Base Selection:

  • K₃PO₄ (Potassium Phosphate): An excellent and robust all-around choice for difficult Suzuki couplings. Its moderate solubility in organic solvents is often beneficial.

  • Cs₂CO₃ (Cesium Carbonate): A stronger and more soluble base that can significantly accelerate slow reactions.[8] It is a prime candidate for this system.

  • K₂CO₃ (Potassium Carbonate): A weaker base, less likely to be effective here unless reaction kinetics are otherwise highly favorable.

• Solvent System:

  • Aprotic Ethers (Dioxane, 2-MeTHF, THF): These are the most common and reliable solvents. A mixture with a small amount of water (e.g., 10:1) is often used to help solubilize the base and facilitate transmetalation.[9][10]

  • Aromatic Hydrocarbons (Toluene): Also a very common and effective choice, often used with water.

  • Anhydrous Conditions: If protodeborylation of the boronic acid is a major side reaction, switching to strictly anhydrous conditions with a base like potassium trimethylsilanolate (TMSOK) can be a solution.[5]

Initial Recommendation: Start with K₃PO₄ or Cs₂CO₃ in Dioxane/H₂O (10:1) or Toluene/H₂O (10:1) at 90-100 °C.

Q4: I'm getting some product, but also significant side products. How can I improve selectivity?

A4: The formation of side products points to specific mechanistic pathways that are competing with your desired coupling.

• Homocoupling of Boronic Acid: If you observe significant amounts of the boronic acid dimer, it is a strong indicator of oxygen in your reaction vessel. This side reaction is often catalyzed by Pd(II) species formed from the oxidation of your active Pd(0) catalyst.[3]

  • Solution: Improve your degassing procedure. A freeze-pump-thaw cycle is more effective than simple bubbling. Ensure a positive pressure of inert gas is maintained throughout the reaction.

• Dehalogenation: If you isolate 1-butoxy-4-nitrobenzene (without the bromine), a dehalogenation side reaction has occurred. This can happen if a hydride source is present in the reaction, which can be transferred to the palladium complex, followed by reductive elimination.[3]

  • Solution: Ensure your base is not a source of hydrides (e.g., some grades of NaH). Check solvents for peroxide impurities.

• Protodeborylation: As mentioned in Q1, this is the loss of the boronic acid functional group.

  • Solution: Use the boronic acid as its more stable Bpin ester, lower the reaction temperature, or use milder bases like KF under anhydrous conditions.[5]

The Suzuki-Miyaura Catalytic Cycle

Understanding the mechanism is key to rational troubleshooting. The steric hindrance of the ortho-butoxy group primarily inhibits the first step, Oxidative Addition. The choice of a bulky, electron-rich ligand is designed to accelerate this specific step.

Caption: The Suzuki-Miyaura catalytic cycle, highlighting the sterically hindered step.

Experimental Protocols

Protocol 1: General Procedure for Suzuki Coupling of 2-Bromo-1-butoxy-4-nitrobenzene

This protocol provides a robust starting point for optimization.

• Reagent Preparation: To a flame-dried Schlenk flask equipped with a magnetic stir bar, add 2-Bromo-1-butoxy-4-nitrobenzene (1.0 equiv), the arylboronic acid (1.2-1.5 equiv), and the base (e.g., K₃PO₄, 2.0-3.0 equiv).

• Catalyst Addition: In a glovebox or under a positive flow of inert gas, add the palladium precursor (e.g., Pd(OAc)₂, 1-2 mol%) and the phosphine ligand (e.g., SPhos, 1.1-1.2 equiv relative to Pd).

• Inert Atmosphere: Seal the flask with a septum, then evacuate and backfill with argon or nitrogen. Repeat this cycle three times.

• Solvent Addition: Add the degassed solvent (e.g., Toluene/H₂O 10:1, to achieve a 0.1 M concentration of the aryl bromide) via syringe.

• Reaction: Place the flask in a preheated oil bath at 100 °C and stir vigorously for 12-24 hours.

• Monitoring: Monitor the reaction progress by TLC or LC-MS by taking small aliquots under a positive pressure of inert gas.

• Workup: After completion, cool the reaction to room temperature. Dilute with ethyl acetate and wash with water and brine. Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography.[11]

Protocol 2: Parallel Ligand Screening

This method allows for efficient identification of the optimal ligand for your specific coupling partner.

• Setup: Arrange an array of reaction vials (e.g., in a heating block). To each vial, add the aryl bromide (1.0 equiv, e.g., 0.1 mmol), the boronic acid (1.2 equiv), and the base (e.g., Cs₂CO₃, 2.0 equiv).

• Catalyst Stock Solution: Prepare a stock solution of the palladium precursor (e.g., Pd₂(dba)₃, 1 mol% per reaction) in degassed solvent.

• Ligand Addition: To each respective vial, add a different ligand (e.g., SPhos, XPhos, RuPhos, AntPhos, 2.2 mol% per reaction).

• Reaction Initiation: Add the palladium stock solution and additional degassed solvent to each vial to reach the desired concentration.

• Execution: Seal the vials, place them in the preheated block (e.g., 100 °C), and stir for a set time (e.g., 18 hours).

• Analysis: After cooling, take an aliquot from each vial, dilute, and analyze by LC-MS or GC-MS to determine the relative conversion to product. This will clearly indicate the most effective ligand.

References

Sources

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. scholarworks.utrgv.edu [scholarworks.utrgv.edu]
• 3. Yoneda Labs [yonedalabs.com]
• 4. researchgate.net [researchgate.net]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. Palladium-Catalyzed Suzuki-Miyaura Cross-coupling Reactions Employing Dialkylbiaryl Phosphine Ligands - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Suzuki Coupling [organic-chemistry.org]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. Suzuki–Miyaura cross-coupling of unprotected ortho-bromoanilines with benzyl, alkyl, aryl, alkenyl and heteroaromatic boronic esters - PMC [pmc.ncbi.nlm.nih.gov]
• 11. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Optimizing Williamson Ether Synthesis of 2-Bromo-1-butoxy-4-nitrobenzene

Welcome to the technical support center for the Williamson ether synthesis, with a specific focus on the preparation of 2-Bromo-1-butoxy-4-nitrobenzene. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, field-proven insights into optimizing this crucial reaction. Here, we address common challenges and provide troubleshooting strategies in a direct question-and-answer format to ensure the success of your experiments.

Troubleshooting Guide & FAQs

Core Reaction & Optimization

Question 1: I am experiencing low yields in the synthesis of 2-Bromo-1-butoxy-4-nitrobenzene. What are the most probable causes and how can I improve the reaction efficiency?

Low yields in this specific Williamson ether synthesis can often be traced back to several key factors related to the choice of base and solvent, as well as the inherent reactivity of the substrates.[1] Here’s a systematic approach to troubleshooting:

• Incomplete Deprotonation: The first step of the Williamson synthesis is the deprotonation of the alcohol (1-butanol in this case) to form the alkoxide nucleophile.[2] If the base is not strong enough to deprotonate the alcohol completely, the concentration of the nucleophile will be low, leading to a sluggish and incomplete reaction.[3]

• Competing Elimination (E2) Reaction: The alkoxide is not only a nucleophile but also a strong base.[4] This can lead to a competing E2 elimination reaction with the alkylating agent (1-bromobutane, if that were the synthetic route). However, in the synthesis of 2-Bromo-1-butoxy-4-nitrobenzene, the electrophile is an activated aryl halide.

• Sub-optimal Solvent Choice: The solvent plays a critical role in solvating the ions and influencing the nucleophilicity of the alkoxide.[1] An inappropriate solvent can significantly hinder the reaction rate.[5]

• Moisture Contamination: Alkoxides are highly sensitive to moisture.[6] Any water present in the reaction will consume the base and protonate the alkoxide, reducing the concentration of the active nucleophile.[6]

To enhance your yield, a careful evaluation and optimization of the base and solvent system are paramount.

Question 2: What is the optimal choice of base for deprotonating 1-butanol in this synthesis, and why?

The selection of an appropriate base is critical for the quantitative formation of the butoxide nucleophile. The pKa of the conjugate acid of the base should be significantly higher than the pKa of 1-butanol (which is around 16-18) to ensure the equilibrium lies far to the side of the alkoxide.[3]

Base	Conjugate Acid	pKa of Conjugate Acid	Suitability & Rationale
Sodium Hydride (NaH)	H₂	~36	Highly Recommended. NaH is a very strong, non-nucleophilic base that irreversibly deprotonates the alcohol, driving the reaction to completion.[7][8] The byproduct, hydrogen gas, simply bubbles out of the reaction mixture.[7]
Potassium Hydride (KH)	H₂	~36	Highly Recommended. Similar to NaH, KH is an excellent choice for irreversible deprotonation.[7]
Sodium Hydroxide (NaOH) / Potassium Hydroxide (KOH)	H₂O	15.7	Conditionally Suitable. While strong bases, their conjugate acid (water) has a pKa close to that of butanol. This means the deprotonation will be an equilibrium, and may not be complete.[8] They are more effective for more acidic phenols.[9] However, they can be used effectively under phase-transfer catalysis conditions.[10]
Potassium Carbonate (K₂CO₃)	HCO₃⁻	10.33	Not Recommended for 1-butanol. K₂CO₃ is a relatively weak base and is not strong enough to significantly deprotonate an aliphatic alcohol like 1-butanol. It is, however, a suitable base for deprotonating more acidic phenols.[11]

Expert Insight: For the synthesis of 2-Bromo-1-butoxy-4-nitrobenzene, starting from 2-bromo-4-nitrophenol and 1-bromobutane is the more conventional Williamson approach. In this scenario, the starting material is a phenol. The nitro group's electron-withdrawing nature increases the acidity of the phenolic proton, making weaker bases like potassium carbonate (K₂CO₃) or even sodium hydroxide (NaOH) effective for deprotonation.[12][13]

Question 3: Which solvent system is ideal for this Williamson ether synthesis, and what is the scientific reasoning behind this choice?

The solvent significantly impacts the rate of SN2 reactions.[14] For the Williamson ether synthesis, polar aprotic solvents are generally the best choice.[1][5]

Solvent	Type	Boiling Point (°C)	Dielectric Constant (ε)	Rationale
N,N-Dimethylformamide (DMF)	Polar Aprotic	153	37	Highly Recommended. DMF effectively solvates the cation (e.g., Na⁺) of the alkoxide, leaving the alkoxide anion "naked" and highly nucleophilic.[5][12] Its high boiling point allows for a wide range of reaction temperatures.
Dimethyl Sulfoxide (DMSO)	Polar Aprotic	189	47	Highly Recommended. Similar to DMF, DMSO is excellent at solvating cations and enhancing nucleophilicity.[12] Its even higher boiling point can be advantageous for less reactive substrates.
Acetonitrile (CH₃CN)	Polar Aprotic	82	38	Recommended. Acetonitrile is another effective polar aprotic solvent that promotes SN2 reactions.[5] Its lower boiling point might be preferable for reactions that are sensitive to higher temperatures.
Tetrahydrofuran (THF)	Polar Aprotic	66	7.6	Suitable. THF is a common solvent for reactions involving NaH.[7] While less polar than DMF or DMSO, it is generally effective.
Ethanol (EtOH) / Water (H₂O)	Protic	78 / 100	24 / 80	Not Recommended. Protic solvents can solvate the alkoxide anion through hydrogen bonding, which stabilizes the nucleophile and reduces its reactivity, thereby slowing down the SN2 reaction.[1][5]

Causality Chain: The choice of a polar aprotic solvent directly leads to an increase in the effective nucleophilicity of the butoxide, which in turn accelerates the rate of the desired SN2 reaction, leading to higher yields in shorter reaction times.

Side Reactions & Troubleshooting

Question 4: I am observing byproducts in my reaction mixture. What are the likely side reactions and how can I minimize them?

The primary competing side reaction in a Williamson ether synthesis is E2 elimination.[5] However, when using an aryl halide as the electrophile, traditional SN2 and E2 reactions do not occur. Instead, the reaction proceeds via a Nucleophilic Aromatic Substitution (SNAr) mechanism. The presence of the electron-withdrawing nitro group is crucial for activating the aromatic ring to this type of attack.[13]

Potential side reactions in the synthesis of 2-Bromo-1-butoxy-4-nitrobenzene include:

• C-Alkylation: The phenoxide intermediate is an ambident nucleophile, meaning it can react at either the oxygen or the carbon atoms of the aromatic ring.[9] While O-alkylation is generally favored, some C-alkylation can occur, leading to byproducts.

• Hydrolysis of the Aryl Halide: If there is any water present in the reaction, the butoxide can act as a base to generate hydroxide ions, which can then attack the aryl halide to form 2-bromo-4-nitrophenol.

Strategies to Minimize Side Reactions:

• Ensure Anhydrous Conditions: Thoroughly dry all glassware and use anhydrous solvents to prevent hydrolysis.[6]

• Control Temperature: While higher temperatures can increase the reaction rate, they can also promote side reactions. A typical temperature range for this type of reaction is 50-100 °C.[5] It is advisable to start at a lower temperature and monitor the reaction's progress.

• Choice of Counter-ion: The choice of the cation (from the base) can influence the O- vs. C-alkylation ratio.

Question 5: My reaction is not going to completion, even after an extended period. What steps should I take?

If the reaction is stalling, consider the following:

• Re-evaluate Your Base: Ensure the base you are using is fresh and has not been deactivated by improper storage. For instance, sodium hydride should be a fine, gray powder; clumps may indicate deactivation.[6]

• Increase Temperature: If you are running the reaction at a lower temperature, a modest increase (e.g., from 50 °C to 80 °C) may be sufficient to drive it to completion.[5] Monitor for the appearance of byproducts by TLC.

• Consider a Phase-Transfer Catalyst: If using a base like solid KOH or NaOH, the addition of a phase-transfer catalyst (e.g., tetrabutylammonium bromide) can significantly improve the reaction rate by facilitating the transfer of the alkoxide into the organic phase.[10]

Experimental Protocols

Optimized Protocol for the Synthesis of 2-Bromo-1-butoxy-4-nitrobenzene

This protocol assumes the synthesis starts from 2-bromo-4-nitrophenol and 1-bromobutane, which is a common approach for this target molecule.

Materials:

• 2-bromo-4-nitrophenol

• 1-bromobutane

• Potassium Carbonate (K₂CO₃), anhydrous

• N,N-Dimethylformamide (DMF), anhydrous

• Ethyl acetate

• Hexane

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• Reaction Setup: To a flame-dried round-bottom flask equipped with a magnetic stir bar and a reflux condenser under a nitrogen atmosphere, add 2-bromo-4-nitrophenol (1.0 eq) and anhydrous potassium carbonate (1.5 eq).

• Solvent Addition: Add anhydrous DMF to the flask to achieve a concentration of approximately 0.5 M with respect to the 2-bromo-4-nitrophenol.

• Addition of Alkylating Agent: Slowly add 1-bromobutane (1.1 eq) to the stirring suspension at room temperature.

• Reaction: Heat the reaction mixture to 80 °C and maintain for 4-6 hours. Monitor the progress of the reaction by Thin Layer Chromatography (TLC).

• Work-up:

  • Allow the reaction mixture to cool to room temperature.

  • Pour the mixture into a separatory funnel containing water and extract with ethyl acetate (3 x volume of DMF).

  • Wash the combined organic layers with water and then with brine.

  • Dry the organic layer over anhydrous magnesium sulfate.

• Purification:

  • Filter off the drying agent and concentrate the filtrate under reduced pressure using a rotary evaporator.

  • Purify the crude product by flash column chromatography on silica gel using a hexane/ethyl acetate gradient to yield the pure 2-Bromo-1-butoxy-4-nitrobenzene.

Visualizations

Reaction Mechanism

Caption: General mechanism for the synthesis.

Troubleshooting Workflow

Caption: A logical guide to troubleshooting low yields.

References

• BenchChem Technical Support Team. (2025, December). troubleshooting low yield in Williamson ether synthesis of crown ethers. Benchchem.
• BenchChem Technical Support Team. (2025, November). Identifying and minimizing side reactions in Williamson ether synthesis. Benchchem.
• BenchChem Technical Support Team. (n.d.). Troubleshooting low yields in the Williamson ether synthesis of 3-(2-Chloroethoxy)prop-1-ene. Benchchem.
• Jakubke, H.-D. (2014, October 24). The Williamson Ether Synthesis. Master Organic Chemistry.
• The Organic Chemistry Tutor. (2018, May 2). Williamson Ether Synthesis Reaction Mechanism. YouTube.
• Organic Chemistry Tutor. (n.d.). Williamson Ether Synthesis.
• Wikipedia contributors. (n.d.). Williamson ether synthesis. Wikipedia.
• University of Colorado Boulder. (n.d.). 12. The Williamson Ether Synthesis.
• ChemTalk. (n.d.). Williamson Ether Synthesis.
• BenchChem Technical Support Team. (n.d.). Technical Support Center: Williamson Ether Synthesis for Aryl Ethers. Benchchem.
• Various Authors. (n.d.). Williamson Ether Synthesis. In Name Reactions in Organic Synthesis.
• J&K Scientific LLC. (2025, March 22). Williamson Ether Synthesis.
• Chem Help ASAP. (2019, October 25). in the chemical literature: Williamson ether synthesis. YouTube.
• LibreTexts. (2020, May 30). 15.3: The Williamson Ether Synthesis. Chemistry LibreTexts.
• Professor Dave Explains. (2018, August 29). Williamson Ether Synthesis. YouTube.
• Francis Academic Press. (n.d.).
• BenchChem. (n.d.).
• Khan Academy. (n.d.). Williamson ether synthesis.
• Reddit. (2025, February 27). Williamson Ether synthesis. r/OrganicChemistry.
• Reddit. (2025, July 11). William Ether Synthesis Question. r/chemhelp.
• ResearchGate. (2022, April 13). Help me, how increase yield in williamson ether reaction?.
• Chegg. (2020, June 25). Solved Answer: Given Reaction is williamson ether Synthesis.
• BenchChem. (n.d.). Application Notes and Protocols: Williamson Ether Synthesis with "2-(Bromomethyl)-4-chloro-1-nitrobenzene" and Phenols.
• SK. (2014, April 13). Williamson Ether Synthesis.
• University of Richmond. (n.d.). Organic Chemistry Williamson Ether Synthesis.
• Chemistry Steps. (n.d.). Williamson Ether Synthesis.
• Unknown. (n.d.). Williamson Ether Synthesis.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. youtube.com [youtube.com]
• 3. organicchemistrytutor.com [organicchemistrytutor.com]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. Williamson ether synthesis - Wikipedia [en.wikipedia.org]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. masterorganicchemistry.com [masterorganicchemistry.com]
• 8. youtube.com [youtube.com]
• 9. jk-sci.com [jk-sci.com]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. m.youtube.com [m.youtube.com]
• 12. pdf.benchchem.com [pdf.benchchem.com]
• 13. pdf.benchchem.com [pdf.benchchem.com]
• 14. Williamson Ether Synthesis | Chem-Station Int. Ed. [en.chem-station.com]

"common impurities in 2-Bromo-1-butoxy-4-nitrobenzene and their removal"

Technical Support Center: 2-Bromo-1-butoxy-4-nitrobenzene

Welcome to the technical support center for 2-Bromo-1-butoxy-4-nitrobenzene. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges associated with the synthesis and purification of this compound. Here, we provide in-depth troubleshooting guides and frequently asked questions (FAQs) to address specific issues you may encounter during your experiments, ensuring the integrity and purity of your final product.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities in a synthesis of 2-Bromo-1-butoxy-4-nitrobenzene?

The impurities present in your crude product are highly dependent on the synthetic route employed. The most common method is the Williamson ether synthesis, which involves the O-alkylation of 2-bromo-4-nitrophenol with a butyl halide (e.g., 1-bromobutane).

Common Impurities and Their Origins:

Impurity	Origin	Reason for Formation
2-Bromo-4-nitrophenol	Unreacted Starting Material	Incomplete etherification reaction.[1]
1-Bromobutane	Unreacted Starting Material	Excess reagent used to drive the reaction to completion.[1]
Isomeric Byproducts	Side Reaction (C-alkylation)	While O-alkylation is favored, attachment of the butyl group to the aromatic ring can occur.[1]
Butene	Side Reaction (Elimination)	The base used (e.g., potassium carbonate) can induce an E2 elimination reaction with 1-bromobutane, especially at higher temperatures.[1]
Dibutyl ether	Side Reaction	The butoxide ion (formed from the base and any residual butanol) can react with another molecule of 1-bromobutane.[1]
1,2-Dibromo-4-nitrobenzene	Impurity in Starting Material	If the starting 2-bromo-4-nitrophenol was prepared by bromination of 4-nitrophenol, dibrominated species can be carried over.[2]

Q2: How can I effectively identify the impurities in my sample?

A multi-technique analytical approach is the most reliable way to identify and quantify impurities.

• Thin-Layer Chromatography (TLC): This is the first and most crucial step for a quick assessment.[3] A non-polar/polar solvent mixture like hexane/ethyl acetate is typically used.[3]

  • Unreacted 2-bromo-4-nitrophenol: Will appear as a more polar spot (lower Rf value) due to the hydroxyl group.

  • Product: Moderately polar spot. An ideal Rf value for column chromatography is between 0.2-0.4.[3]

  • Less Polar Impurities (e.g., 1-bromobutane, dibutyl ether): Will have higher Rf values, closer to the solvent front.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: Provides structural information to confirm the identity of the product and impurities.

  • Look for the characteristic aromatic proton signals and the triplet/quartet patterns of the butoxy chain.

  • The phenolic proton of unreacted 2-bromo-4-nitrophenol will be a broad singlet, which will disappear upon a D2O shake.

• Gas Chromatography-Mass Spectrometry (GC-MS): Excellent for detecting volatile impurities like 1-bromobutane, butene, and dibutyl ether. The mass spectrometer provides the molecular weight of the components, aiding in their identification.

Q3: My NMR analysis shows isomeric impurities. Which purification technique is most effective for their removal?

Isomeric impurities often have very similar physical properties to the desired product, making separation by recrystallization challenging.

Recommended Technique: Flash Column Chromatography. [3] This technique separates compounds based on their differential adsorption to a stationary phase.[4]

• Stationary Phase: Silica gel is the standard choice for moderately polar compounds like 2-Bromo-1-butoxy-4-nitrobenzene.[3][4]

• Mobile Phase (Eluent): The key to separating isomers is a carefully optimized eluent system. A mixture of a non-polar solvent (hexane or petroleum ether) and a slightly more polar solvent (ethyl acetate or dichloromethane) is recommended.[4][5] The optimal ratio must be determined by TLC to achieve the best possible separation between the spots.[3]

Q4: After purification by recrystallization, my yield is very low. How can I improve it?

Low recovery from recrystallization is a frequent issue. Here are several factors to consider for optimization:

• Solvent Choice: The ideal solvent should dissolve your compound well at high temperatures but poorly at low temperatures.[3] For compounds similar to 2-Bromo-1-butoxy-4-nitrobenzene, solvents like ethanol, methanol, or a hexane/ethyl acetate mixture can be effective.[3] Test several solvents on a small scale first.

• Cooling Process: Avoid crash cooling. Allow the solution to cool slowly to room temperature first, then place it in an ice bath. Slow cooling promotes the formation of larger, purer crystals.[3]

• Solvent Volume: Use the minimum amount of hot solvent required to fully dissolve the crude product. Using too much solvent will keep a significant portion of your product dissolved even at low temperatures.[3]

• Recovery from Filtrate: The mother liquor (filtrate) will contain dissolved product. You can often obtain a "second crop" of crystals by concentrating the filtrate (e.g., using a rotary evaporator) and cooling it again.[3]

Troubleshooting Guides

Guide 1: Poor Separation in Column Chromatography

Issue	Possible Cause(s)	Recommended Solution(s)
Broad or Tailing Bands	Inappropriate Eluent: The eluent may be too polar, causing the compound to move too quickly, or not polar enough, causing it to stick to the silica.	Optimize Eluent: Use TLC to find a solvent system that gives your product an Rf of 0.2-0.4.[3][4]
Column Overload: Too much crude material was loaded onto the column.	Reduce Sample Load: Load the sample as a concentrated, narrow band.[3] A general rule is 1g of crude material per 20-100g of silica gel.
Co-elution of Impurities	Poorly Packed Column: Channels or cracks in the silica gel bed lead to an uneven solvent front.	Repack the Column: Prepare a uniform slurry of silica gel in the eluent and pack it carefully to avoid air bubbles and cracks.[4]
Insufficient Resolution: The chosen eluent system does not adequately separate the components.	Use a Gradient Elution: Start with a less polar solvent system and gradually increase the polarity (e.g., increase the percentage of ethyl acetate in hexane).[5] This can help resolve closely related impurities.

Guide 2: Product Fails to Crystallize During Recrystallization

Issue	Possible Cause(s)	Recommended Solution(s)
Solution remains clear upon cooling	Supersaturation: The solution is supersaturated, but crystal nucleation has not occurred.	Induce Crystallization: Try scratching the inside of the flask with a glass rod at the solvent-air interface. Alternatively, add a "seed crystal" of the pure product if available.[3]
Excess Solvent: Too much solvent was used, and the solution is not saturated at the lower temperature.	Concentrate the Solution: Gently heat the solution and evaporate some of the solvent with a stream of nitrogen or air, then attempt to cool and crystallize again.[3]
An oil forms instead of crystals ("oiling out")	Impurity Presence: High levels of impurities can depress the melting point and inhibit crystal lattice formation.	Re-purify: Clean the crude material further, perhaps with a preliminary column chromatography step, before attempting recrystallization.[3]
Solution Cooled Too Quickly: Rapid cooling can cause the product to separate as a liquid phase.	Slow Cooling: Re-heat the solution to re-dissolve the oil, and ensure it cools very slowly. You may need to insulate the flask.

Experimental Protocols & Workflows

Impurity Identification and Purification Workflow

The following diagram outlines a systematic approach to identifying and removing impurities from your crude 2-Bromo-1-butoxy-4-nitrobenzene.

Caption: General workflow for purification of 2-Bromo-1-butoxy-4-nitrobenzene.

Protocol 1: Purification by Flash Column Chromatography

This protocol is a standard method for purifying moderately polar organic compounds and is particularly effective for separating isomers.[3][4]

• Eluent Selection: Using TLC, determine an appropriate eluent system (e.g., hexane:ethyl acetate). The ideal system gives the product an Rf value of approximately 0.2-0.4.[3]

• Column Packing: a. Prepare a slurry of silica gel in the chosen eluent. b. Pour the slurry into the chromatography column and allow it to pack under gravity or with gentle pressure, ensuring a uniform bed.[3]

• Sample Loading: a. Dissolve the crude product in a minimal amount of the eluent or a more volatile solvent like dichloromethane. b. Carefully load the solution onto the top of the silica gel bed as a narrow band.[3]

• Elution: Add the eluent to the top of the column and begin collecting fractions. Maintain a constant flow rate.

• Fraction Analysis: Monitor the composition of the collected fractions by TLC.

• Product Isolation: Combine the pure fractions containing the desired product and remove the solvent using a rotary evaporator to yield the purified 2-Bromo-1-butoxy-4-nitrobenzene.[3]

Protocol 2: Purification by Recrystallization

This protocol is best suited for crude products that are already relatively pure.

• Solvent Selection: In a small test tube, test potential solvents (e.g., ethanol, methanol). Add a small amount of crude product and a few drops of solvent. Heat to boiling. If it dissolves, allow it to cool. If pure crystals form, it is a suitable solvent.[3]

• Dissolution: Place the crude material in an Erlenmeyer flask. Add the minimum amount of the chosen hot solvent to dissolve the solid completely.[3]

• Crystallization: Cover the flask and allow the solution to cool slowly to room temperature. Then, place the flask in an ice bath to maximize crystal formation.[3]

• Isolation and Drying: Collect the crystals by vacuum filtration using a Büchner funnel. Wash the crystals with a small amount of ice-cold solvent to remove residual impurities. Dry the purified crystals in a vacuum oven or desiccator.[3]

References

• Technical Support Center: Purification of Crude 1-Bromo-3-butoxy-5-nitrobenzene. Benchchem.
• A Comparative Guide to Alternative Brominating Agents for the Synthesis of 1-Bromo-3-butoxy-5-nitrobenzene. Benchchem.
• A Comparative Guide to the Synthesis Efficiency of Bromo-Butoxy-Nitrobenzene Isomers. Benchchem.
• Design a synthesis of 2-bromo-1-butyl-4-nitrobenzene from benzene. Brainly.com.
• A Comparative Guide to the Purification of 1-Bromo-3-Nitrobenzene. Benchchem.
• Identifying and removing impurities from 2-Bromo-4-ethoxy-1-nitrobenzene. Benchchem.
• Technical Support Center: Purification of Crude 2-Bromo-4-ethoxy-1-nitrobenzene. Benchchem.
• common side products in the synthesis of 1-Bromo-3-butoxy-5-nitrobenzene. Benchchem.
• An In-depth Technical Guide to the IUPAC Nomenclature and Properties of 1-Bromo-3-butoxy-5-nitrobenzene and Its Isomers. Benchchem.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Troubleshooting Catalyst Deactivation in the Cross-Coupling of 2-Bromo-1-butoxy-4-nitrobenzene

Welcome to the technical support center for palladium-catalyzed cross-coupling reactions involving 2-Bromo-1-butoxy-4-nitrobenzene. This guide is designed for researchers, scientists, and drug development professionals to navigate the unique challenges presented by this substrate. Here, we provide in-depth troubleshooting advice and frequently asked questions (FAQs) to help you overcome catalyst deactivation and achieve successful reaction outcomes.

I. Frequently Asked Questions (FAQs)

Q1: Why is 2-Bromo-1-butoxy-4-nitrobenzene a challenging substrate for cross-coupling reactions?

A1: The difficulty with this substrate arises from a combination of electronic and steric factors. The nitro group (-NO₂) is a strong electron-withdrawing group, which can deactivate the aromatic ring towards oxidative addition, a crucial step in the catalytic cycle.[1][2][3] Furthermore, the nitro group can potentially coordinate to the palladium center, leading to catalyst inhibition or deactivation.[4][5] The butoxy group (-OBu), while electron-donating, can exert steric hindrance, potentially slowing down the approach of the catalyst and the coupling partner.

Q2: My reaction mixture is turning black, and the reaction has stalled. What's happening?

A2: The formation of a black precipitate is a common sign of catalyst deactivation, specifically the formation of palladium black.[6][7] This consists of agglomerated, inactive palladium metal particles. This can be caused by several factors, including high reaction temperatures, the presence of oxygen, or the degradation of the supporting phosphine ligands.[6][7]

Q3: I am observing low to no product yield, even with a well-established catalyst system. What are the likely culprits?

A3: Low or no yield with 2-Bromo-1-butoxy-4-nitrobenzene can be due to several factors beyond simple catalyst deactivation. These include:

• Inefficient Oxidative Addition: The electron-withdrawing nature of the nitro group can make the C-Br bond less reactive towards the Pd(0) catalyst.[1][2][3]

• Catalyst Poisoning: The nitro group or impurities in your starting materials can act as catalyst poisons.[4][8][9]

• Side Reactions: The nitro group can be susceptible to reduction under certain cross-coupling conditions, leading to undesired byproducts.

• Incorrect Reaction Conditions: The choice of ligand, base, solvent, and temperature are all critical and may need to be specifically optimized for this substrate.

II. Troubleshooting Guide: A Deeper Dive

This section provides a more detailed, problem-oriented approach to troubleshooting common issues encountered during the cross-coupling of 2-Bromo-1-butoxy-4-nitrobenzene.

Problem 1: Reaction Stalls Prematurely or Shows Low Conversion

Potential Cause A: Inefficient Oxidative Addition

• Explanation: The oxidative addition of the aryl halide to the Pd(0) center is the first and often rate-limiting step in the catalytic cycle.[1][2][10][11] The strong electron-withdrawing nitro group on the aromatic ring of 2-Bromo-1-butoxy-4-nitrobenzene can decrease the electron density of the C-Br bond, making it less susceptible to cleavage by the electron-rich Pd(0) catalyst.

• Troubleshooting Steps:

  • Ligand Selection: Employ bulky, electron-rich phosphine ligands (e.g., Buchwald-type ligands like XPhos, SPhos, or RuPhos) or N-heterocyclic carbenes (NHCs).[6][7][12] These ligands increase the electron density on the palladium center, enhancing its ability to undergo oxidative addition.[13][14]

  • Increase Catalyst Loading: A modest increase in the catalyst loading (e.g., from 1 mol% to 2-3 mol%) can sometimes overcome a sluggish oxidative addition step.[15]

  • Elevate Reaction Temperature: Carefully increasing the reaction temperature can provide the necessary activation energy for the oxidative addition to occur. However, be mindful of potential catalyst decomposition at higher temperatures.[6][7]

Potential Cause B: Catalyst Inhibition by the Nitro Group

• Explanation: The oxygen atoms of the nitro group possess lone pairs of electrons that can coordinate to the palladium center. This coordination can lead to the formation of a stable, off-cycle palladium complex, effectively sequestering the active catalyst and halting the reaction.[4][5]

• Troubleshooting Steps:

  • Use of Specialized Ligands: Certain ligands are specifically designed to be less susceptible to inhibition. Recent studies have shown that specific N-heterocyclic carbene (NHC) ligands can be more effective than phosphine ligands for the cross-coupling of nitroarenes.[4]

  • Additive Screening: The addition of certain salts, like LiBr in Negishi couplings, can sometimes disrupt the formation of inhibitory complexes and restore catalytic activity.[16][17]

Problem 2: Formation of Black Precipitate (Palladium Black)

• Explanation: The formation of palladium black is a visual indicator of catalyst decomposition, where the active, soluble Pd(0) species agglomerates into inactive, heterogeneous palladium metal.[6][7] This is often triggered by high temperatures, exposure to oxygen, or the dissociation of protective ligands.

• Troubleshooting Steps:

  • Rigorous Degassing: Ensure all solvents and reagents are thoroughly degassed to remove dissolved oxygen. This can be achieved by sparging with an inert gas (argon or nitrogen) or by using freeze-pump-thaw cycles.[6][18]

  • Maintain an Inert Atmosphere: Conduct the reaction under a positive pressure of an inert gas throughout the entire process.

  • Optimize Ligand-to-Metal Ratio: An insufficient amount of phosphine ligand can leave the palladium center coordinatively unsaturated and prone to aggregation. A slight excess of the ligand (e.g., 1.1-1.5 equivalents relative to palladium) can often stabilize the catalyst. However, a large excess can sometimes be detrimental.[7]

  • Lower Reaction Temperature: If possible, run the reaction at the lowest temperature that still affords a reasonable reaction rate.[6][7]

  • Use of Precatalysts: Employing well-defined palladium precatalysts can sometimes lead to a more controlled generation of the active Pd(0) species and reduce the likelihood of palladium black formation.

Problem 3: Formation of Undesired Byproducts

Potential Cause: Reduction of the Nitro Group

• Explanation: The nitro group can be susceptible to reduction to an amino group or other reduced nitrogen species under certain cross-coupling conditions, especially if a protic solvent or a reducing agent is present.

• Troubleshooting Steps:

  • Choice of Base and Solvent: Use an aprotic solvent and a non-nucleophilic base. Carefully consider the compatibility of your chosen base with the nitro group.

  • Avoid Protic Solvents: Protic solvents like alcohols or water can act as proton sources and facilitate the reduction of the nitro group. If a co-solvent is necessary, ensure it is anhydrous.

  • Screen Reaction Conditions: A systematic screening of different bases, solvents, and temperatures can help identify conditions that favor the desired cross-coupling reaction over the reduction of the nitro group.

III. Experimental Protocols & Data

Table 1: Recommended Starting Conditions for Suzuki-Miyaura Coupling of 2-Bromo-1-butoxy-4-nitrobenzene

Parameter	Recommended Condition	Rationale
Palladium Source	Pd₂(dba)₃ or a suitable Pd(II) precatalyst	dba is a weakly coordinating ligand, facilitating the formation of the active Pd(0) species.
Ligand	XPhos, SPhos, or RuPhos	Bulky, electron-rich ligands that promote oxidative addition and stabilize the catalyst.[6][7][12]
Pd:Ligand Ratio	1:2.2	A slight excess of ligand helps to prevent catalyst decomposition.[7]
Base	K₃PO₄ or Cs₂CO₃	Strong, non-nucleophilic bases that are generally compatible with nitroarenes.
Solvent	Anhydrous, degassed Toluene or Dioxane	Aprotic solvents that minimize the risk of nitro group reduction.
Temperature	80-110 °C	A starting point; may require optimization.

Protocol: General Procedure for a Small-Scale Test Reaction

• Reaction Setup: To a dry Schlenk flask under an inert atmosphere, add 2-Bromo-1-butoxy-4-nitrobenzene (1.0 equiv.), the boronic acid or ester coupling partner (1.2-1.5 equiv.), and the base (2.0-3.0 equiv.).

• Catalyst Preparation: In a separate dry vial under an inert atmosphere, add the palladium source (e.g., Pd₂(dba)₃, 1-2 mol% Pd) and the phosphine ligand (2.2-4.4 mol%). Add a small amount of the reaction solvent to form a slurry.

• Reaction Initiation: Add the catalyst slurry to the Schlenk flask containing the reactants. Add the remaining anhydrous, degassed solvent to achieve the desired concentration.

• Heating and Monitoring: Heat the reaction mixture to the desired temperature with vigorous stirring. Monitor the reaction progress by TLC, GC-MS, or LC-MS.

IV. Visualizing the Process

Diagram 1: The Palladium-Catalyzed Cross-Coupling Cycle

Caption: Common deactivation pathways that can divert the catalyst from the active cycle.

V. References

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. web.uvic.ca [web.uvic.ca]
• 3. chemrxiv.org [chemrxiv.org]
• 4. Cross-Coupling Reactions of Nitroarenes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. researchgate.net [researchgate.net]
• 9. chemrxiv.org [chemrxiv.org]
• 10. pubs.acs.org [pubs.acs.org]
• 11. oxidative addition and palladium coupling [employees.csbsju.edu]
• 12. pdf.benchchem.com [pdf.benchchem.com]
• 13. researchgate.net [researchgate.net]
• 14. pubs.acs.org [pubs.acs.org]
• 15. pubs.acs.org [pubs.acs.org]
• 16. Catalyst activation, deactivation, and degradation in palladium-mediated Negishi cross-coupling reactions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. researchgate.net [researchgate.net]
• 18. pubs.acs.org [pubs.acs.org]

Technical Support Center: Scale-Up Challenges for the Synthesis of 2-Bromo-1-butoxy-4-nitrobenzene

Prepared by: Senior Application Scientist, Chemical Process Development

This guide is designed for researchers, chemists, and process development professionals who are transitioning the synthesis of 2-Bromo-1-butoxy-4-nitrobenzene from laboratory scale to pilot or manufacturing scale. We will address common challenges, provide in-depth troubleshooting advice, and offer validated protocols to ensure a safe, efficient, and scalable process.

Overview of the Primary Synthetic Route

The most robust and widely adopted method for synthesizing 2-Bromo-1-butoxy-4-nitrobenzene at scale is the Williamson ether synthesis. This process involves the O-alkylation of 2-bromo-4-nitrophenol with a butyl halide (typically 1-bromobutane) in the presence of a base. This route is generally preferred due to the commercial availability of the starting materials and the well-understood reaction mechanism.

Technical Support Center: Managing Exothermic Reactions in the Nitration Step for Precursors

Welcome to the Technical Support Center. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, actionable advice for managing the significant exothermic hazards associated with nitration reactions. The following content is structured in a question-and-answer format to directly address common and critical issues encountered in the laboratory and during scale-up. Our focus is on not just what to do, but why it's the scientifically sound and safe course of action.

Section 1: Troubleshooting Guide for Critical Exothermic Events

This section addresses specific, acute issues that may arise during nitration experiments, demanding immediate and informed action.

Issue 1: Rapid, Uncontrolled Temperature Increase (Thermal Runaway)

Question: My reaction temperature is rising unexpectedly fast and is not responding to standard cooling adjustments. What are the immediate actions I must take, and what are the underlying causes?

Answer:

A thermal runaway is a critical situation where an exothermic reaction becomes uncontrollable. The reaction rate's dependence on temperature creates a dangerous positive feedback loop: as the temperature rises, the reaction accelerates, releasing heat even more rapidly than the system can dissipate it. This can lead to a violent increase in temperature and pressure, potentially causing equipment failure, fire, or an explosion.[1]

Immediate Actions:

• Stop Reagent Addition: Immediately cease the addition of the nitrating agent (e.g., mixed acid) or any other reactant.[1][2]

• Maximize Cooling: Enhance the flow of coolant to the reactor jacket. If an emergency cooling system is available, activate it.[1]

• Ensure Vigorous Agitation: Check that the stirrer is functioning correctly. Poor agitation can lead to localized "hot spots" where reactant concentrations are high, initiating a runaway.[2][3]

• Prepare for Emergency Quench: Have a pre-determined quenching agent ready for immediate use.[1] For many nitration reactions, this involves pouring the reaction mixture onto a large volume of crushed ice or ice-water with vigorous stirring.[3]

  • Critical Safety Note: Quenching with water can be hazardous itself, as the dilution of concentrated sulfuric acid is also highly exothermic. This action should be a last resort, performed with extreme caution and in accordance with established laboratory safety protocols.[3]

• Alert Personnel and Evacuate if Necessary: Inform your supervisor and colleagues immediately. Follow all established laboratory emergency procedures, which may include evacuating the immediate area.

Potential Causes and Preventative Measures:

• Inadequate Cooling: The cooling system may lack the capacity to handle the heat generated.

  • Causality: The rate of heat generation from the reaction surpasses the rate of heat removal by the cooling system.

  • Prevention: Before starting, ensure your cooling bath is at the appropriate temperature and has sufficient volume and thermal mass. For temperatures below 0°C, an ice-salt or dry ice/acetone bath is often necessary.[2][3]

• Rapid Addition of Nitrating Agent: Adding the nitrating agent too quickly is a primary cause of thermal runaway.[2][3]

  • Causality: This introduces reactants at a rate that generates heat faster than it can be dissipated, leading to a rapid temperature spike.

  • Prevention: Employ a slow, controlled, dropwise addition of the nitrating agent using a dropping funnel or syringe pump. Continuous monitoring of the internal reaction temperature is mandatory.[3]

• Accumulation of Unreacted Reagents: If the initial reaction temperature is too low, the nitration rate can be deceptively slow.

  • Causality: The nitrating agent can accumulate in the reactor without reacting. A subsequent, small, and often unintentional temperature increase can then trigger a sudden and violent reaction of all the accumulated reagent.[1]

  • Prevention: Use reaction calorimetry (RC) to understand the reaction kinetics and ensure the addition rate is matched to the reaction consumption rate. Maintain the temperature in the optimal range where the reaction proceeds steadily.

Issue 2: Localized Hot Spots and Inconsistent Reaction

Question: I observe discoloration or fume evolution (brown-yellow gas) from a specific point in my reactor, even though the overhead thermometer shows the temperature is within the set limits. What is happening?

Answer:

This indicates the formation of localized "hot spots" due to poor agitation.[1][2][3] The brown-yellow fumes are likely nitrogen dioxide (NO₂), a sign of decomposition or side reactions occurring at elevated temperatures.[1]

Causality and Resolution:

• Inefficient Mixing: Inadequate stirring fails to disperse the added nitrating agent and the generated heat uniformly throughout the reaction mass. This creates small, localized regions with high reactant concentrations and temperatures, effectively mini-runaway reactions.[1][3]

• Immediate Action: Increase the stirring rate to create a vortex that ensures vigorous and homogeneous mixing. If using a magnetic stirrer, ensure the stir bar is adequately sized for the vessel and viscosity of the mixture. For larger volumes or viscous media, an overhead mechanical stirrer is essential.

• Prevention: Select the appropriate agitation method and speed during the experimental design phase. For scaled-up reactions, computational fluid dynamics (CFD) modeling can help optimize mixer design and placement.

Section 2: Frequently Asked Questions (FAQs)

Q1: What is the fundamental reason nitration reactions are so exothermic? A1: The formation of the C-NO₂ or O-NO₂ bond is a thermodynamically very favorable process, releasing a significant amount of energy (heat of reaction). Typical heats of reaction for nitration are highly exothermic.[4] This energy release, if not controlled, is what drives the potential for thermal runaway.[1][4][5]

Q2: How do I choose between a batch and a continuous flow reactor for my nitration? A2:

• Batch Reactors: Commonly used in laboratory settings for their versatility. However, managing heat transfer becomes progressively more difficult and dangerous as the scale increases because the volume increases by a cube while the surface area for cooling only increases by a square.

• Continuous Flow Reactors (Microreactors): Offer significant safety advantages due to their high surface-area-to-volume ratio, which allows for extremely efficient heat transfer.[6] This precise temperature control minimizes the risk of runaway reactions and can lead to higher yields and selectivity.[6][7] For high-hazard nitrations, continuous flow is the preferred modern approach.[8]

Q3: What analytical techniques are essential for assessing the thermal hazards of a new nitration process? A3: A thorough hazard assessment is critical.[4] Techniques like Differential Scanning Calorimetry (DSC) and Reaction Calorimetry (RC1 or Adiabatic Accelerating Rate Calorimetry - ARC) are indispensable.[9][10][11]

• DSC: Helps determine the onset temperature of decomposition for reactants, products, and reaction mixtures.[10]

• RC/ARC: Measures the heat evolved in real-time during the reaction, allowing for the calculation of critical safety parameters like the Adiabatic Temperature Rise (ΔTad) and the Maximum Temperature of the Synthesis Reaction (MTSR).[1][10] These parameters are vital for assessing thermal risk and designing safe processes.[1]

Q4: What is the correct procedure for preparing and handling mixed acid (HNO₃/H₂SO₄)? A4: Mixed acid is extremely corrosive and a powerful oxidizing agent.[3]

• Preparation: Always add the concentrated nitric acid slowly to the concentrated sulfuric acid , never the other way around. The dilution process is highly exothermic.

• Cooling: This mixing must be done in a flask submerged in an ice bath to dissipate the heat generated.[2][3]

• PPE: Always wear appropriate Personal Protective Equipment (PPE), including chemical-resistant gloves (e.g., butyl rubber), safety goggles, a face shield, and a chemical-resistant lab coat.[12]

• Ventilation: Work in a well-ventilated fume hood to avoid inhaling toxic fumes.[12]

Section 3: Protocols and Data

Protocol 1: General Laboratory-Scale Batch Nitration

This protocol is a template and must be adapted based on the specific substrate and thermal hazard analysis.

• Reactor Setup: Assemble a three-necked round-bottom flask equipped with an overhead mechanical stirrer, a thermometer or thermocouple probing the reaction liquid, and a pressure-equalizing dropping funnel. Place the flask in an appropriate cooling bath (e.g., ice-water or dry ice/acetone).[2]

• Charge Substrate: Charge the substrate and solvent (e.g., sulfuric acid) to the reactor.

• Cooling: Begin stirring and cool the reactor contents to the target starting temperature (e.g., 0 to -5 °C). Allow the system to stabilize.

• Prepare Nitrating Agent: In a separate flask, slowly add concentrated nitric acid to concentrated sulfuric acid while cooling in an ice bath.[2][3]

• Controlled Addition: Transfer the cold mixed acid to the dropping funnel. Add the nitrating agent dropwise to the vigorously stirred substrate solution.[3]

• Temperature Monitoring: Crucially, monitor the internal temperature continuously. The rate of addition must be controlled to ensure the temperature does not exceed the pre-determined safe upper limit.[3]

• Digestion: After the addition is complete, allow the mixture to stir at the reaction temperature for the required time to ensure complete conversion.

• Quenching: Slowly and carefully pour the reaction mixture onto a large volume of crushed ice with vigorous stirring to quench the reaction and dilute the acids.[3]

Data Table: Key Thermal Safety Parameters

The following table summarizes critical parameters that should be determined through calorimetric analysis before attempting a nitration reaction on a preparatory scale.

Parameter	Symbol	Description	Significance for Nitration Safety
Adiabatic Temperature Rise	ΔTad	The theoretical temperature increase of the reaction mass if no heat is lost to the surroundings.[1]	A high ΔTad indicates a high potential for thermal runaway. A small cooling failure could be catastrophic.[1][10]
Maximum Temperature of the Synthesis Reaction	MTSR	The maximum temperature the reaction could reach in the event of a total cooling failure, accounting for unreacted reagent accumulation.[1][10]	This is a key risk assessment parameter.[1] If the MTSR exceeds the decomposition temperature of the mixture, a secondary, often more violent, decomposition reaction can be triggered.[1]
Decomposition Onset Temperature	Td	The temperature at which the reaction mixture begins to self-heat and decompose.	The MTSR must be significantly lower than the Td to ensure a safe process. Contamination with sulfuric acid can significantly lower the decomposition onset temperature of nitro compounds.[13][14]

Section 4: Visualization of Safety Workflows

Diagram 1: Decision-Making Workflow for a Temperature Excursion

This diagram outlines the logical steps to follow when an unexpected temperature increase is observed during a nitration reaction.

Caption: Workflow for responding to a temperature excursion.

Diagram 2: Heat Flow in a Jacketed Batch Reactor

This diagram illustrates the balance of heat generation and removal that is critical for thermal control.

Caption: Balancing heat generation and removal in a reactor.

References

• Technical Support Center: Managing Exothermic Reactions During Nitr
• Safety Analysis of a Nitration Reaction by DSC and Reaction Calorimetry - Mettler Toledo. (URL: )
• Runaway reaction hazards in processing organic nitrocompounds - IChemE. (URL: )
• Technical Support Center: Managing Thermal Runaway in Nitr
• Assessment of Chemical Reactivity Hazards for Nitration Reactions and Decomposition of Nitro-Compounds - ACS Public
• Technical Support Center: Managing Exothermic Reactions in the Nitration of Butoxybenzene Deriv
• Process Safety Assessment of the Entire Nitration Process of Benzotriazole Ketone - MDPI. (URL: )
• Experiment and Simulations for the Thermal Safety of the Nitration Reaction Liquid of the Final State in the Synthesis Process of N-Nitrodihydroxyethyl Dinitrate (DINA)

• Nitration reaction safety - YouTube. (URL: [Link])

• Intrinsic hazards assessment: Chemical reactivity hazards assessment for nitration processes and nitrochemicals handling | Request PDF - ResearchGate. (URL: [Link])

• Mitigating hazards during the nitration of fluorin

• Nitration Reactions | Continuous Flow Processing - Vapourtec. (URL: [Link])

• Nitration Reactions in Pharma Intermediates | PDF | Ester | Chemical Reactions - Scribd. (URL: [Link])

• Runaway Reaction Hazards in Processing Organic Nitro Compounds - PDF Free Download. (URL: [Link])

• managing exothermic reactions during the nitration of trifluoromethoxybenzene - Benchchem. (URL: )

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. researchgate.net [researchgate.net]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. vapourtec.com [vapourtec.com]
• 8. scribd.com [scribd.com]
• 9. mt.com [mt.com]
• 10. mdpi.com [mdpi.com]
• 11. pdf.benchchem.com [pdf.benchchem.com]
• 12. m.youtube.com [m.youtube.com]
• 13. icheme.org [icheme.org]
• 14. datapdf.com [datapdf.com]

Reference Data & Comparative Studies

A Comparative Guide to the Reactivity of 2-Bromo- vs. 2-Chloro-1-butoxy-4-nitrobenzene in Nucleophilic Aromatic Substitution

For researchers and professionals in drug development and synthetic chemistry, the selection of starting materials is a critical decision that dictates reaction efficiency, yield, and overall cost. Substituted halonitrobenzenes are cornerstone intermediates, prized for their versatility in forming new carbon-heteroatom and carbon-carbon bonds. This guide provides an in-depth comparative analysis of the reactivity of two closely related substrates: 2-bromo-1-butoxy-4-nitrobenzene and 2-chloro-1-butoxy-4-nitrobenzene. We will dissect the mechanistic principles governing their reactivity, provide supporting data from analogous systems, and offer a robust experimental protocol for their direct comparison.

The Underpinning Mechanism: Nucleophilic Aromatic Substitution (SNAr)

The reactivity of both 2-bromo- and 2-chloro-1-butoxy-4-nitrobenzene is governed by the Nucleophilic Aromatic Substitution (SNAr) mechanism. Unlike the familiar SN1 and SN2 reactions of aliphatic systems, the SNAr pathway does not involve a backside attack or the formation of an unstable aryl cation.[1][2] Instead, it proceeds via a two-step addition-elimination process.

• Step 1 (Rate-Determining): Nucleophilic Addition. A nucleophile attacks the carbon atom bearing the halogen, forming a resonance-stabilized carbanion known as a Meisenheimer complex.[3][4] This step is the slowest and therefore the rate-determining step of the reaction. The presence of a strong electron-withdrawing group, such as the nitro group (-NO₂) at the para position, is crucial. It delocalizes the negative charge of the intermediate, stabilizing it and lowering the activation energy for its formation.[2][4]

• Step 2 (Fast): Elimination. The aromaticity of the ring is restored by the expulsion of the halide leaving group.[1]

Caption: The two-step Addition-Elimination SNAr mechanism.

The Decisive Factor: The Halogen "Element Effect"

In SN2 reactions, the leaving group ability of halogens follows the order I > Br > Cl > F, which is inversely proportional to the carbon-halogen (C-X) bond strength. However, in SNAr reactions, this trend is inverted: F > Cl ≈ Br > I .[1][5] This phenomenon, often termed the "element effect," is a direct consequence of the rate-determining step.

The key is not the ease of C-X bond cleavage, but the rate of formation of the Meisenheimer complex. The halogen's primary role in the first step is to make the carbon atom it is attached to more electrophilic via the inductive effect.

• Electronegativity: Chlorine is more electronegative than bromine. It therefore exerts a stronger electron-withdrawing inductive effect, increasing the partial positive charge on the ipso-carbon. This enhanced electrophilicity attracts the incoming nucleophile more strongly, accelerating the rate of the initial attack.[2][6]

• Polarizability: While less significant than electronegativity in this context, the greater polarizability of bromine is a factor that can sometimes counterbalance the electronegativity difference, leading to very similar reaction rates for chloro and bromo derivatives.[5]

Consequently, 2-chloro-1-butoxy-4-nitrobenzene is predicted to be slightly more reactive than its 2-bromo counterpart. The difference in reactivity is generally small, and for many practical purposes, they are often considered comparable (Cl ≈ Br).[1][5]

Role of the Other Substituents

• p-Nitro Group: As discussed, this group is essential for the reaction to proceed at a reasonable rate. Its powerful electron-withdrawing nature stabilizes the anionic Meisenheimer intermediate through resonance, a requirement for SNAr reactions.[7][8]

• o-Butoxy Group: The 1-butoxy group is an electron-donating group. Electronically, it slightly deactivates the ring towards nucleophilic attack. However, its effect is largely overshadowed by the potent activating influence of the para-nitro group. Sterically, the butoxy group may hinder the approach of a bulky nucleophile to the C-1 position, but for the substitution at C-2, its steric impact is minimal.

Comparative Reactivity: A Predictive Data Analysis

Substrate	Nucleophile	Solvent	Relative Rate Constant	Reference
1-Fluoro-2,4-dinitrobenzene	Piperidine	Ethanol	~300	[3]
1-Chloro-2,4-dinitrobenzene	Piperidine	Ethanol	1	[9]
1-Bromo-2,4-dinitrobenzene	Piperidine	Ethanol	~0.8	[5]
2-Chloro-1-butoxy-4-nitrobenzene	Piperidine	Ethanol	Predicted: Slightly Faster	N/A
2-Bromo-1-butoxy-4-nitrobenzene	Piperidine	Ethanol	Predicted: Baseline	N/A

This table includes data from analogous systems to predict the relative reactivity of the title compounds. The F > Cl > Br trend is clearly demonstrated.

Experimental Protocol: A Head-to-Head Kinetic Analysis via HPLC

To empirically determine the relative reactivity, a competitive or parallel kinetic experiment is the most reliable method. This protocol outlines a procedure using High-Performance Liquid Chromatography (HPLC) to monitor the reaction progress.

Objective: To compare the rate of reaction of 2-bromo-1-butoxy-4-nitrobenzene and 2-chloro-1-butoxy-4-nitrobenzene with piperidine.

Materials:

• 2-bromo-1-butoxy-4-nitrobenzene (Substrate B)

• 2-chloro-1-butoxy-4-nitrobenzene (Substrate C)

• Piperidine (Nucleophile)

• Dodecane (Internal Standard)

• Anhydrous Ethanol (Solvent)

• Volumetric flasks, pipettes, and syringes

• Thermostatted reaction vessel (e.g., jacketed reactor or water bath)

• HPLC system with a UV detector and a C18 column

Procedure:

• Stock Solution Preparation:

  • Prepare a 0.1 M stock solution of Substrate B in ethanol.

  • Prepare a 0.1 M stock solution of Substrate C in ethanol.

  • Prepare a 1.0 M stock solution of piperidine in ethanol.

  • Prepare a 0.05 M stock solution of dodecane (internal standard) in ethanol.

• Reaction Setup (Performed in parallel for each substrate):

  • In a 50 mL volumetric flask, add 25 mL of the respective substrate stock solution (Substrate B or C) and 5 mL of the internal standard stock solution. Dilute to the mark with ethanol. This is the "Substrate Solution."

  • In a separate flask, place 25 mL of the piperidine stock solution. This is the "Nucleophile Solution."

  • Equilibrate both flasks in a thermostatted water bath at a constant temperature (e.g., 50 °C) for at least 20 minutes.

• Reaction Initiation and Sampling:

  • To initiate the reaction, rapidly add the 25 mL of pre-heated Nucleophile Solution to the 50 mL of pre-heated Substrate Solution. Start a stopwatch immediately (t=0).

  • Immediately withdraw a ~0.5 mL aliquot of the reaction mixture and quench it in a vial containing 1.5 mL of a dilute acid solution (e.g., 0.1 M HCl in water/acetonitrile) to neutralize the piperidine and stop the reaction.

  • Continue to withdraw and quench aliquots at regular intervals (e.g., 5, 10, 20, 30, 45, 60 minutes).

• HPLC Analysis:

  • Analyze each quenched sample by HPLC. The method should be able to resolve the starting material, the product, and the internal standard.

  • Create a calibration curve to determine the concentration of the starting material relative to the constant concentration of the internal standard.

  • Plot the concentration of the starting material (Substrate B or C) versus time.

• Data Analysis:

  • From the concentration vs. time plot, determine the initial reaction rate for both substrates. The reaction with the steeper initial slope is faster.

  • For a more rigorous comparison, calculate the pseudo-first-order rate constant (k') for each reaction by plotting ln([Substrate]) vs. time, assuming the nucleophile is in large excess.

Caption: Experimental workflow for kinetic analysis.

Conclusion and Recommendation

Based on fundamental principles of the SNAr mechanism, 2-chloro-1-butoxy-4-nitrobenzene is expected to exhibit slightly higher reactivity than 2-bromo-1-butoxy-4-nitrobenzene. This is attributed to the greater electronegativity of chlorine, which enhances the electrophilicity of the reaction center and accelerates the rate-determining nucleophilic attack.

For drug development professionals and scientists:

• When rapid reaction kinetics are desired, the 2-chloro derivative may offer a marginal advantage.

• In situations where cost is a primary driver, the 2-bromo derivative may be a more economical choice, depending on supplier pricing, with only a minor penalty in reaction time.

• For most synthetic applications, the reactivity of the two compounds can be considered functionally equivalent, and the choice may depend on availability and cost rather than a significant difference in chemical performance.

It is strongly recommended that researchers perform a preliminary small-scale kinetic study, as outlined in this guide, to validate these principles within the specific context of their desired transformation and nucleophile.

References

• Wikipedia. "Nucleophilic aromatic substitution." Accessed January 15, 2026. [Link]

• Chemistry Stack Exchange. "Favourability of leaving groups in nucleophilic aromatic substitution." August 21, 2019. [Link]

• Chemistry Steps. "Nucleophilic Aromatic Substitution." Accessed January 15, 2026. [Link]

• BYJU'S. "Nucleophilic aromatic substitution." Accessed January 15, 2026. [Link]

• Gronert, S., et al. "The Element Effect Revisited: Factors Determining Leaving Group Ability in Activated Nucleophilic Aromatic Substitution Reactions." PMC - NIH, 2014. [Link]

• KPU Pressbooks. "5.6 Nucleophilic Aromatic Substitution: SNAr – Organic Chemistry II." Accessed January 15, 2026. [Link]

• CHEM 123 ChIRP. "SN2: Electrophile, Leaving Group, and Nucleophile." November 1, 2016. [Link]

• College of St. Benedict & St. John's University. "Addition-Elimination at Aromatics (SNAR)." Accessed January 15, 2026. [Link]

• Science.gov. "aromatic nucleophilic substitution: Topics by Science.gov." Accessed January 15, 2026. [Link]

• Journal of the Chemical Society, Perkin Transactions 2. "Nucleophilic aromatic substitution of the nitro-group." Accessed January 15, 2026. [Link]

• Master Organic Chemistry. "Nucleophilic Aromatic Substitution: Introduction and Mechanism." August 20, 2018. [Link]

• OpenStax. "16.6 Nucleophilic Aromatic Substitution - Organic Chemistry." September 20, 2023. [Link]

• PMC - NIH. "Kinetics and Reaction Mechanism of Biothiols Involved in SNAr Reactions: An Experimental Study." June 8, 2022. [Link]

Sources

• 1. Nucleophilic aromatic substitution - Wikipedia [en.wikipedia.org]
• 2. Nucleophilic Aromatic Substitution - Chemistry Steps [chemistrysteps.com]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. 16.6 Nucleophilic Aromatic Substitution - Organic Chemistry | OpenStax [openstax.org]
• 5. The Element Effect Revisited: Factors Determining Leaving Group Ability in Activated Nucleophilic Aromatic Substitution Reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Addition-Elimination at Aromatics (SNAR) [employees.csbsju.edu]
• 7. byjus.com [byjus.com]
• 8. 5.6 Nucleophilic Aromatic Substitution: SNAr – Organic Chemistry II [kpu.pressbooks.pub]
• 9. pdf.benchchem.com [pdf.benchchem.com]

A Senior Application Scientist's Guide to Palladium Catalyst Performance in the Cross-Coupling of 2-Bromo-1-butoxy-4-nitrobenzene

Introduction: The Critical Role of C-C and C-N Bond Formation

In the landscape of modern drug discovery and development, the efficient construction of carbon-carbon (C-C) and carbon-nitrogen (C-N) bonds is paramount. Palladium-catalyzed cross-coupling reactions, such as the Suzuki-Miyaura, Buchwald-Hartwig, and Heck reactions, represent some of the most powerful and versatile tools in the synthetic chemist's arsenal.[1] These transformations allow for the modular assembly of complex molecular architectures from readily available building blocks, a necessity for creating libraries of potential therapeutic agents.

This guide provides an in-depth comparison of various palladium catalyst systems for the functionalization of a challenging, yet pharmaceutically relevant substrate: 2-Bromo-1-butoxy-4-nitrobenzene . This substrate presents a unique combination of electronic deactivation from the nitro group and steric hindrance from the ortho-butoxy group, making the choice of catalyst critical for achieving high efficiency and yield. We will explore the performance of traditional catalysts, modern Buchwald precatalysts, and heterogeneous systems, providing supporting data and explaining the causality behind their varied performance.

The Substrate: Understanding 2-Bromo-1-butoxy-4-nitrobenzene

The reactivity of an aryl halide in cross-coupling is governed by its electronic and steric profile.

• Electronic Effects: The potent electron-withdrawing nitro group at the para-position makes the ipso-carbon more electrophilic, which generally facilitates the initial oxidative addition step of the catalytic cycle—often the rate-determining step for aryl bromides.[2]

• Steric Effects: The butoxy group at the ortho-position presents a significant steric impediment around the reaction center. This bulkiness can hinder the approach of the palladium catalyst and the coupling partner, often requiring specialized ligands to overcome this challenge.[3][4]

The interplay of these factors makes this substrate an excellent model for evaluating the robustness and scope of different palladium catalyst systems.

Performance Comparison in Suzuki-Miyaura Coupling

The Suzuki-Miyaura reaction is a cornerstone of C-C bond formation, coupling an organoboron species with an organohalide. The choice of catalyst is crucial, especially when dealing with sterically hindered substrates.[5]

Mechanistic Overview: The Suzuki-Miyaura Catalytic Cycle

The generally accepted mechanism involves the oxidative addition of the aryl bromide to a Pd(0) species, followed by transmetalation with the boronic acid (activated by a base) and subsequent reductive elimination to yield the biaryl product and regenerate the Pd(0) catalyst.[6]

Caption: The catalytic cycle for the Buchwald-Hartwig amination reaction.

Comparative Experimental Data

The following table summarizes the expected performance for the Buchwald-Hartwig amination of 2-Bromo-1-butoxy-4-nitrobenzene with morpholine.

Catalyst System (mol%)	Base	Solvent	Temp (°C)	Time (h)	Approx. Yield (%)	Rationale & Citation
Pd(OAc)₂ / PPh₃ (2% / 4%)	NaOt-Bu	Toluene	110	24	< 5	Standard phosphine ligands are generally ineffective for C-N reductive elimination. [7]
Pd₂(dba)₃ / BINAP (1% / 2%)	NaOt-Bu	Toluene	100	12	30-50	An early generation bidentate ligand system; has some activity but is superseded by modern ligands. [8]
RuPhos Pd G4 (1-2%)	LHMDS	Dioxane	80-100	1-3	> 95	State-of-the-art precatalyst for C-N coupling; bulky RuPhos ligand accelerates reductive elimination. [9][10]
Pd(OAc)₂ / XPhos (2% / 4%)	K₂CO₃	t-BuOH	100	2-6	> 90	In-situ generation with a modern Buchwald ligand provides excellent activity and is often more cost-effective than a precatalyst. [8][11]

Performance Comparison in Heck Coupling

The Heck reaction forms a C-C bond by coupling the aryl halide with an alkene, typically under basic conditions. [12]The regioselectivity and efficiency can be highly dependent on the catalyst system and reaction conditions.

Mechanistic Overview: The Heck Catalytic Cycle

The cycle proceeds via oxidative addition, followed by migratory insertion of the alkene into the Aryl-Pd bond. The final product is typically formed after a β-hydride elimination step, which regenerates the Pd(0) catalyst in the presence of a base. [13]

Sources

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. pubs.acs.org [pubs.acs.org]
• 4. researchgate.net [researchgate.net]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. youtube.com [youtube.com]
• 7. Cross-Coupling and Related Reactions: Connecting Past Success to the Development of New Reactions for the Future - PMC [pmc.ncbi.nlm.nih.gov]
• 8. The first Pd-catalyzed Buchwald–Hartwig aminations at C-2 or C-4 in the estrone series - PMC [pmc.ncbi.nlm.nih.gov]
• 9. media.abcr.com [media.abcr.com]
• 10. sigmaaldrich-jp.com [sigmaaldrich-jp.com]
• 11. orgsyn.org [orgsyn.org]
• 12. Palladium-Catalyzed Heck Coupling Reaction of Aryl Bromides in Aqueous Media Using Tetrahydropyrimidinium Salts as Carbene Ligands - PMC [pmc.ncbi.nlm.nih.gov]
• 13. chem.libretexts.org [chem.libretexts.org]

A Comparative Guide to the Synthesis of 2-Bromo-1-butoxy-4-nitrobenzene for Research and Development

For researchers and professionals in drug development and chemical synthesis, the efficient preparation of substituted aromatic compounds is a critical endeavor. 2-Bromo-1-butoxy-4-nitrobenzene is a valuable intermediate, featuring a versatile combination of functional groups that allow for a range of subsequent chemical transformations. This guide provides an in-depth comparative analysis of the primary synthetic routes to this target molecule, with a focus on reaction yield, mechanistic rationale, and practical laboratory considerations.

Introduction

2-Bromo-1-butoxy-4-nitrobenzene possesses a unique substitution pattern on the benzene ring: a bromo group, a butoxy ether linkage, and a nitro group. The electron-withdrawing nitro group activates the ring for nucleophilic aromatic substitution, while the bromo- and butoxy- groups offer sites for cross-coupling reactions and further functionalization. This trifunctional scaffold is of significant interest in the synthesis of novel pharmaceutical agents and functional materials. The choice of synthetic route can have a profound impact on the overall efficiency, cost, and environmental footprint of the research and development process. This guide will compare the two most logical synthetic strategies for the preparation of 2-Bromo-1-butoxy-4-nitrobenzene: the Williamson ether synthesis and nucleophilic aromatic substitution (SNAr).

Synthetic Route Comparison

Two principal synthetic pathways are considered for the synthesis of 2-Bromo-1-butoxy-4-nitrobenzene:

• Route 1: Williamson Ether Synthesis of 2-Bromo-4-nitrophenol with a butyl halide.

• Route 2: Nucleophilic Aromatic Substitution (SNAr) on 1,2-dibromo-4-nitrobenzene with sodium butoxide.

The following table provides a high-level comparison of these two routes based on key synthetic metrics.

Metric	Route 1: Williamson Ether Synthesis	Route 2: Nucleophilic Aromatic Substitution (SNAr)
Starting Materials	2-Bromo-4-nitrophenol, Butyl halide (e.g., 1-bromobutane)	1,2-Dibromo-4-nitrobenzene, Sodium butoxide
Key Transformation	O-alkylation of a phenoxide	Substitution of an aryl halide by an alkoxide
Regioselectivity	Unambiguous	Potentially yields isomeric byproducts
Estimated Yield	High (>90%)	Moderate to High (estimated)
Precursor Availability	2-Bromo-4-nitrophenol is readily synthesized in high yield.	1,2-Dibromo-4-nitrobenzene synthesis can be lower yielding.

Route 1: Williamson Ether Synthesis

The Williamson ether synthesis is a classic and highly reliable method for the formation of ethers.[1] This route involves two main stages: the synthesis of the precursor 2-Bromo-4-nitrophenol, followed by its O-alkylation with a suitable butyl halide.

Diagram of the Williamson Ether Synthesis Workflow

Sources

• 1. connectsci.au [connectsci.au]

A Head-to-Head Comparison of 2-Bromo-1-butoxy-4-nitrobenzene and 2-iodo-1-butoxy-4-nitrobenzene in Suzuki Reactions: A Guide for Researchers

In the realm of palladium-catalyzed cross-coupling reactions, the Suzuki-Miyaura coupling stands as a cornerstone for the formation of carbon-carbon bonds, pivotal in the synthesis of pharmaceuticals, agrochemicals, and advanced materials.[1][2] The choice of substrates, particularly the aryl halide, is a critical parameter that dictates reaction efficiency, catalyst selection, and overall yield. This guide provides an in-depth comparison of two closely related aryl halides, 2-bromo-1-butoxy-4-nitrobenzene and 2-iodo-1-butoxy-4-nitrobenzene, in the context of Suzuki reactions. By examining the underlying mechanistic principles and presenting supporting experimental data, we aim to equip researchers with the insights needed to make informed decisions in their synthetic strategies.

The Decisive Role of the Halogen: A Mechanistic Perspective

The efficacy of an aryl halide in a Suzuki reaction is fundamentally linked to the rate of the oxidative addition step, which is often the rate-determining step of the catalytic cycle.[1] This step involves the insertion of the palladium(0) catalyst into the carbon-halogen (C-X) bond of the aryl halide, forming a Pd(II) species. The general reactivity trend for aryl halides in this crucial step is I > Br > Cl > F, which is inversely correlated with the C-X bond dissociation energy.

The carbon-iodine (C-I) bond is significantly weaker than the carbon-bromine (C-Br) bond. This lower bond strength means that 2-iodo-1-butoxy-4-nitrobenzene will undergo oxidative addition with the palladium catalyst more readily and at a faster rate than its bromo-analogue. Consequently, reactions with the iodo-compound can often be performed under milder conditions, with lower catalyst loadings, and may result in higher yields in shorter reaction times.

Both 2-bromo-1-butoxy-4-nitrobenzene and 2-iodo-1-butoxy-4-nitrobenzene feature a strong electron-withdrawing nitro group (-NO2) para to the halogen. This electronic feature enhances the electrophilicity of the carbon atom attached to the halogen, making it more susceptible to oxidative addition.[3] Therefore, both substrates are considered activated and are generally good candidates for Suzuki coupling. However, the intrinsic difference in the C-X bond energy remains the dominant factor in their relative reactivity.

The Suzuki Catalytic Cycle

The Suzuki-Miyaura coupling reaction proceeds through a well-established catalytic cycle involving three key steps: oxidative addition, transmetalation, and reductive elimination.

Figure 1: A simplified diagram of the Suzuki-Miyaura catalytic cycle.

Performance Comparison: Experimental Data Insights

Below is a summary of representative experimental data for the Suzuki coupling of 4-halonitrobenzenes with phenylboronic acid.

Aryl Halide	Catalyst (mol%)	Base	Solvent	Temp. (°C)	Time (h)	Yield (%)	Reference
4-Bromonitrobenzene	Pd(PPh3)4 (3)	Na2CO3	Toluene/EtOH/H2O	80	12	95	[Journal of the American Chemical Society, 1992, 114 (14), pp 5878–5880]
4-Iodonitrobenzene	Pd(OAc)2 (2)	K2CO3	DMF	100	0.5	98	[Organic Letters, 2001, 3 (20), pp 3087–3090]
4-Bromonitrobenzene	Pd/C (1.4)	K2CO3	DMF	Microwave	1.5	92	[Eclética Química Journal, 2015, 40 (1), pp 34-40]
4-Iodonitrobenzene	Pd(PPh3)4 (1)	K2CO3	Toluene/H2O	80	2	97	[Tetrahedron Letters, 1997, 38 (21), pp 3679-3682]

The data consistently demonstrates that the iodo-substituted nitrobenzene provides excellent yields in significantly shorter reaction times, often with lower catalyst loadings, when compared to the bromo-analogue. This supports the mechanistic principle that the weaker C-I bond facilitates a more rapid oxidative addition.

Field-Proven Insights and Experimental Considerations

For researchers and drug development professionals, the choice between the bromo and iodo derivative has practical implications beyond reaction kinetics:

• Cost and Availability: Aryl bromides are generally more cost-effective and have a wider commercial availability than their corresponding iodides. For large-scale synthesis, this can be a significant factor.

• Reaction Conditions: The higher reactivity of aryl iodides allows for the use of milder reaction conditions. This can be advantageous when working with sensitive functional groups that might not tolerate the higher temperatures often required for aryl bromides.

• Catalyst Selection: While standard palladium catalysts like Pd(PPh3)4 are effective for both, the less reactive nature of aryl bromides may necessitate the use of more sophisticated and often more expensive catalyst systems, such as those employing bulky, electron-rich phosphine ligands, to achieve comparable efficiency.

• Downstream Processing: Iodide-containing byproducts can sometimes be more challenging to remove during purification compared to their bromide counterparts.

Representative Experimental Protocol: Suzuki Coupling of an Aryl Bromide

This protocol is a representative procedure for the Suzuki-Miyaura coupling of an aryl bromide and can be adapted for 2-bromo-1-butoxy-4-nitrobenzene.

Materials:

• Aryl bromide (e.g., 2-bromo-1-butoxy-4-nitrobenzene) (1.0 mmol)

• Arylboronic acid (1.2 mmol)

• Palladium(II) acetate (Pd(OAc)2) (0.02 mmol, 2 mol%)

• Triphenylphosphine (PPh3) (0.08 mmol, 8 mol%)

• Potassium carbonate (K2CO3) (2.0 mmol)

• 1,4-Dioxane (5 mL)

• Water (1 mL)

Procedure:

• To an oven-dried Schlenk flask containing a magnetic stir bar, add the aryl bromide (1.0 mmol), arylboronic acid (1.2 mmol), Pd(OAc)2 (0.02 mmol), PPh3 (0.08 mmol), and K2CO3 (2.0 mmol).

• Evacuate and backfill the flask with an inert gas (e.g., argon or nitrogen) three times.

• Add 1,4-dioxane (5 mL) and water (1 mL) via syringe.

• Heat the reaction mixture to 80-100 °C with vigorous stirring.

• Monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).

• Upon completion, cool the reaction mixture to room temperature.

• Dilute the mixture with ethyl acetate (20 mL) and water (20 mL).

• Separate the organic layer, and extract the aqueous layer with ethyl acetate (2 x 10 mL).

• Combine the organic layers, wash with brine (20 mL), dry over anhydrous sodium sulfate, and filter.

• Concentrate the filtrate under reduced pressure to obtain the crude product.

• Purify the crude product by column chromatography on silica gel.

Conclusion

In the Suzuki coupling reaction, 2-iodo-1-butoxy-4-nitrobenzene is the more reactive substrate compared to 2-bromo-1-butoxy-4-nitrobenzene. This is a direct consequence of the lower carbon-iodine bond dissociation energy, which facilitates the rate-determining oxidative addition step. The higher reactivity of the iodo compound often translates to milder reaction conditions, shorter reaction times, and potentially higher yields.

However, the choice of aryl halide is not solely based on reactivity. Practical considerations such as cost, availability, and the functional group tolerance of the overall synthetic route must be taken into account. For initial small-scale explorations and syntheses requiring mild conditions, the iodo-derivative is often preferred. For large-scale, cost-sensitive applications where reaction conditions can be optimized, the bromo-derivative may be the more pragmatic choice. This guide provides the foundational knowledge for researchers to strategically select the optimal aryl halide for their specific Suzuki coupling needs.

References

• Yoneda Labs. Suzuki-Miyaura cross-coupling: Practical Guide. Available at: [Link]

• Wikipedia. Suzuki reaction. Available at: [Link]

• Chemistry LibreTexts. Suzuki-Miyaura Coupling. Available at: [Link]

• Favalli, N., et al. (2022). DNA-Compatible Suzuki-Miyaura Cross-Coupling Reaction of Aryl Iodides With (Hetero)Aryl Boronic Acids for DNA-Encoded Libraries. Frontiers in Chemistry, 10. Available at: [Link]

• Myers, A. G. The Suzuki Reaction. Andrew G. Myers Research Group, Harvard University. Available at: [Link]

• ResearchGate. Suzuki coupling of 4-nitrobromobenzene with phenyl boronic acid catalayzed by Fe3O4@chitosan-bound 2-hydroxynaphthaldehyde Pd complex. Available at: [Link]

• MDPI. Recent Developments in the Suzuki–Miyaura Reaction Using Nitroarenes as Electrophilic Coupling Reagents. Available at: [Link]

• Boruah, P. R., et al. A Protocol for Ligand Free Suzuki-Miyaura Cross-Coupling Reactions in WEB at Room Temperature. The Royal Society of Chemistry. Available at: [Link]

• San Diego Mesa College. Suzuki Cross Coupling Reactions: Synthesis of Unsymmetrical Biaryls. Available at: [Link]

• ResearchGate. Comparative kinetic study of the Suzuki reaction involving 4-bromo.... Available at: [Link]

Sources

• 1. Suzuki reaction - Wikipedia [en.wikipedia.org]
• 2. researchgate.net [researchgate.net]
• 3. Yoneda Labs [yonedalabs.com]

A Comparative Guide to Byproduct Identification in 2-Bromo-1-butoxy-4-nitrobenzene Synthesis

For researchers and professionals in drug development and chemical synthesis, the purity of a synthesized compound is paramount. Even minor byproducts can have significant impacts on biological activity, toxicity, and overall product viability. This guide provides an in-depth, objective comparison of methods for the spectroscopic identification of byproducts generated during the synthesis of 2-Bromo-1-butoxy-4-nitrobenzene, a key intermediate in various synthetic pathways. We will explore the common Williamson ether synthesis, compare it with an alternative route, and detail the spectroscopic techniques essential for ensuring the final product's integrity.

Part 1: The Primary Synthetic Route: Williamson Ether Synthesis

The most common and straightforward method for preparing 2-Bromo-1-butoxy-4-nitrobenzene is the Williamson ether synthesis.[1][2] This SN2 reaction involves the deprotonation of a phenol, in this case, 2-bromo-4-nitrophenol, to form a nucleophilic phenoxide ion, which then attacks an alkyl halide, 1-bromobutane.[1][3][4]

The choice of a strong base, such as sodium hydride (NaH) or potassium carbonate (K₂CO₃), and a polar aprotic solvent like DMF or DMSO, is critical for maximizing the yield of the desired O-alkylation product.[3][5][6]

Potential Byproducts: Beyond the Target Molecule

Despite its utility, the Williamson synthesis is not without its challenges. Several potential byproducts can arise, complicating purification and analysis:

• Unreacted Starting Materials: Incomplete reactions can leave residual 2-bromo-4-nitrophenol and 1-bromobutane.

• C-Alkylation Products: The phenoxide ion is an ambident nucleophile, meaning it has two reactive sites (the oxygen and the carbon atoms of the aromatic ring). Under certain conditions, the butyl group can attach to the aromatic ring instead of the oxygen atom, leading to the formation of 2-bromo-6-butyl-4-nitrophenol.[6] Protic solvents, in particular, can favor C-alkylation by solvating the phenoxide oxygen.[6]

• Elimination Product: If the reaction temperature is too high or a sterically hindered base is used, 1-bromobutane can undergo an E2 elimination reaction to form but-1-ene.[7][8]

• Products of Over-alkylation or Side Reactions with the Solvent: Although less common, side reactions can occur, especially under harsh conditions.

Part 2: The Spectroscopic Toolkit for Identification

A multi-technique spectroscopic approach is essential for the unambiguous identification of the desired product and its potential byproducts.

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H and ¹³C NMR are the most powerful tools for elucidating the precise structure of the main product and differentiating it from its isomers.

• ¹H NMR: Provides information on the number of different types of protons, their chemical environment, and their proximity to one another. Key diagnostic signals include the aromatic protons and the aliphatic protons of the butoxy chain.

• ¹³C NMR: Reveals the number of unique carbon atoms in the molecule. The chemical shifts of the aromatic carbons are particularly sensitive to the substitution pattern.

• 2D NMR (COSY, HSQC): These experiments are invaluable for definitively assigning proton and carbon signals and confirming the connectivity of atoms within the molecule.

Infrared (IR) Spectroscopy

IR spectroscopy is excellent for identifying the presence or absence of key functional groups.[9]

• Key Absorptions: The presence of a strong C-O-C ether stretch (around 1250-1000 cm⁻¹) and the characteristic nitro group absorptions (around 1530-1500 cm⁻¹ and 1350-1300 cm⁻¹) confirm the formation of the desired product. The absence of a broad O-H stretch (around 3500-3200 cm⁻¹) from the starting phenol is a key indicator of reaction completion.

Mass Spectrometry (MS)

MS provides the molecular weight of the compound and information about its fragmentation pattern, which can be used to confirm the structure.

• Molecular Ion Peak (M+): The presence of a molecular ion peak corresponding to the mass of 2-Bromo-1-butoxy-4-nitrobenzene is a primary confirmation. The characteristic isotopic pattern of bromine (two peaks of nearly equal intensity, two mass units apart) is a definitive feature to look for in the molecular ion and any bromine-containing fragments.[10]

Part 3: Comparative Spectroscopic Analysis

The key to identifying byproducts is to understand how their spectra will differ from that of the desired product, 2-Bromo-1-butoxy-4-nitrobenzene.

Compound	Key ¹H NMR Features	Key ¹³C NMR Features	Key IR Features (cm⁻¹)	Key MS (m/z) Features
2-Bromo-1-butoxy-4-nitrobenzene (Product)	Aromatic signals (~7.5-8.5 ppm), -OCH₂- triplet (~4.1 ppm), aliphatic signals (~0.9-1.8 ppm)	Aromatic carbons (~110-160 ppm), -OCH₂- carbon (~70 ppm)	C-O-C stretch (~1250), NO₂ stretches (~1520, ~1340), Absence of O-H	M+ peaks for C₁₀H₁₂BrNO₃ (e.g., 273/275), fragments showing loss of butoxy or nitro groups.
2-Bromo-4-nitrophenol (Starting Material)	Aromatic signals (~7.0-8.2 ppm), broad O-H signal	Aromatic carbons (~115-155 ppm), C-OH carbon	Broad O-H stretch (~3400), NO₂ stretches (~1530, ~1340)	M+ peaks for C₆H₄BrNO₃ (e.g., 217/219).[11]
1-Bromobutane (Starting Material)	-CH₂Br triplet (~3.4 ppm), other aliphatic signals (~0.9-1.9 ppm)	-CH₂Br carbon (~33 ppm)	C-Br stretch (~650-550)	M+ peaks for C₄H₉Br (e.g., 136/138), prominent C₄H₉+ fragment (m/z 57).[10]
2-Bromo-6-butyl-4-nitrophenol (C-Alkylation Byproduct)	Fewer aromatic signals due to increased substitution, broad O-H signal, aliphatic signals for butyl chain	More complex aromatic region, aliphatic carbons	Broad O-H stretch (~3400), NO₂ stretches (~1520, ~1340)	M+ peaks for C₁₀H₁₂BrNO₃ (e.g., 273/275), different fragmentation from O-alkylated isomer.

Part 4: Alternative Synthetic Route & Byproduct Comparison

An alternative approach to synthesizing the target molecule involves changing the order of the reactions: starting with benzene, performing Friedel-Crafts alkylation to introduce the butyl group, followed by nitration and then bromination.[12][13]

Byproduct Profile of the Alternative Route

This multi-step electrophilic aromatic substitution route presents a different set of challenges and byproducts:

• Isomeric Products: A major challenge is controlling the regioselectivity of the nitration and bromination steps. The butyl group is an ortho-, para-director, while the nitro group is a meta-director. This can lead to a complex mixture of isomers that are difficult to separate.

• Poly-substituted Products: Over-alkylation, nitration, or bromination can lead to the formation of di- and tri-substituted byproducts.

Comparison: While the Williamson ether synthesis primarily risks C-alkylation and incomplete reaction, the electrophilic substitution route risks the formation of multiple, often hard-to-separate, constitutional isomers. From a purification and identification standpoint, the byproduct profile of the Williamson synthesis is often simpler to manage.

Part 5: Experimental Protocols

Protocol: Williamson Ether Synthesis

• In a round-bottom flask, dissolve 2-bromo-4-nitrophenol (1.0 eq) in DMF.

• Add finely ground anhydrous potassium carbonate (1.5 eq).

• Add 1-bromobutane (1.2 eq) to the mixture.

• Heat the reaction mixture to 70-80°C and stir for 4-6 hours, monitoring by TLC.

• After cooling to room temperature, pour the reaction mixture into cold water.

• Extract the product with ethyl acetate (3x).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography (silica gel, hexane/ethyl acetate gradient).

Protocol: Spectroscopic Analysis

• NMR: Dissolve ~10-20 mg of the purified product and suspected byproduct fractions in 0.5 mL of CDCl₃. Acquire ¹H, ¹³C, and, if necessary, COSY and HSQC spectra.

• IR: Obtain the IR spectrum of a thin film of the sample on a salt plate or as a KBr pellet.

• MS: Analyze the sample using an appropriate mass spectrometry technique (e.g., GC-MS or ESI-MS) to determine the molecular weight and fragmentation pattern.

Part 6: Visualization of Workflows

Caption: Reaction scheme for the Williamson ether synthesis, showing the desired product and key byproducts.

Caption: Workflow for the purification and spectroscopic identification of synthesis products.

Conclusion

The successful synthesis of 2-Bromo-1-butoxy-4-nitrobenzene hinges not only on the chosen synthetic route but also on a robust analytical strategy to identify and eliminate unwanted byproducts. While the Williamson ether synthesis offers a direct route, a thorough understanding of potential side reactions, such as C-alkylation, is crucial. A combined approach utilizing NMR, IR, and Mass Spectrometry provides the necessary data to comprehensively characterize all components in the reaction mixture. This guide equips researchers with the foundational knowledge to compare synthetic strategies and implement a rigorous spectroscopic workflow, ultimately ensuring the production of high-purity compounds for their research and development endeavors.

References

• University of Wisconsin-Madison. (n.d.). Experiment 12: The Williamson Ether Synthesis. Retrieved from [Link]

• Jacksonville State University. (n.d.). Experiment 06: Williamson Ether Synthesis. Retrieved from [Link]

• University of Richmond. (n.d.). Organic Chemistry: Williamson Ether Synthesis. Retrieved from [Link]

• Doc Brown's Chemistry. (n.d.). Infrared spectrum of 1-bromobutane. Retrieved from [Link]

• California State University, Long Beach. (n.d.). Williamson Ether Synthesis. Retrieved from [Link]

• SpectraBase. (n.d.). 2-Bromo-4-nitrophenol. Retrieved from [Link]

• SpectraBase. (n.d.). 1-Bromobutane. Retrieved from [Link]

• Master Organic Chemistry. (2014). The Williamson Ether Synthesis. Retrieved from [Link]

• Brainly. (2024). Design a synthesis of 2-bromo-1-butyl-4-nitrobenzene from benzene. Retrieved from [Link]

• Doc Brown's Chemistry. (n.d.). Mass spectrum of 1-bromobutane. Retrieved from [Link]

• Wiley-VCH. (2007). Supporting Information. Retrieved from [Link]

• SpectraBase. (n.d.). 1-Bromobutane - Optional[1H NMR] - Spectrum. Retrieved from [Link]

• Brainly. (2023). Design a synthesis of 2-bromo-1-butyl-4-nitrobenzene from benzene. Retrieved from [Link]

• ACS Publications. (n.d.). Supporting Information. Retrieved from [Link]

• Wikipedia. (n.d.). Williamson ether synthesis. Retrieved from [Link]

• ResearchGate. (n.d.). Differential reaction energy profiles for O versus C alkylation of enolates. Retrieved from [Link]

• PharmaXChange.info. (2011). Phenolates- O-alkylation and C-alkylation. Retrieved from [Link]

• precisionFDA. (n.d.). 2-BROMO-4-NITROPHENOL POTASSIUM. Retrieved from [Link]

• YouTube. (2018). Williamson Ether Synthesis Reaction Mechanism. Retrieved from [Link]

• Organic Chemistry Tutor. (n.d.). Williamson Ether Synthesis. Retrieved from [Link]

• PubChem. (n.d.). 2-Bromo-4-nitrophenol. Retrieved from [Link]

• Metin, Balci. (2005). Basic 1H- and 13C-NMR Spectroscopy. Elsevier.

• Khan Academy. (n.d.). Williamson ether synthesis. Retrieved from [Link]

• NIST. (n.d.). Phenol, 2-bromo-4-nitro-. Retrieved from [Link]

• chemeurope.com. (n.d.). Williamson ether synthesis. Retrieved from [Link]

• ChemistryViews. (2012). C- or O-Alkylation?. Retrieved from [Link]

• Quora. (2021). What is the synthesis of 2-Bromo-4-nitrophenol from benzene?. Retrieved from [Link]

• Chemistry Steps. (n.d.). Williamson Ether Synthesis. Retrieved from [Link]

• Journal of the American Chemical Society. (n.d.). Asymmetric O- and C-Alkylation of Phenols. Retrieved from [Link]

• ScienceDirect. (2006). Liquid phase alkylation of phenol with 1-octene over large pore zeolites. Retrieved from [Link]

• Taylor & Francis Online. (n.d.). A comprehensive review on catalytic O-alkylation of phenol and hydroquinone. Retrieved from [Link]

• Brainly. (2018). Design a synthesis of 2-bromo-1-chloro-4-nitrobenzene from benzene or any mono-substituted benzene. Retrieved from [Link]

• PubChem. (2017). Spectral Information in PubChem. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Dehydrative C-H Alkylation and Alkenylation of Phenols with Alcohols. Retrieved from [Link]

Sources

• 1. Williamson ether synthesis - Wikipedia [en.wikipedia.org]
• 2. Williamson_ether_synthesis [chemeurope.com]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. organicchemistrytutor.com [organicchemistrytutor.com]
• 5. gold-chemistry.org [gold-chemistry.org]
• 6. pharmaxchange.info [pharmaxchange.info]
• 7. m.youtube.com [m.youtube.com]
• 8. One moment, please... [chemistrysteps.com]
• 9. faculty.uobasrah.edu.iq [faculty.uobasrah.edu.iq]
• 10. mass spectrum of 1-bromobutane C4H9Br CH3CH2CH2CH2Br fragmentation pattern of m/z m/e ions for analysis and identification of n-butyl iodide image diagram doc brown's advanced organic chemistry revision notes [docbrown.info]
• 11. GSRS [precision.fda.gov]
• 12. brainly.com [brainly.com]
• 13. brainly.com [brainly.com]

A Senior Application Scientist's Guide to the Kinetic Landscapes of 2-Bromo-1-butoxy-4-nitrobenzene in Cross-Coupling Reactions

For Researchers, Scientists, and Drug Development Professionals

In the intricate world of pharmaceutical synthesis and materials science, the precise and efficient construction of molecular frameworks is paramount. Aryl halides bearing electron-withdrawing groups, such as 2-Bromo-1-butoxy-4-nitrobenzene, are pivotal building blocks. However, their reactivity in cross-coupling reactions can be nuanced, necessitating a deep understanding of the underlying reaction kinetics to achieve optimal outcomes. This guide provides a comparative analysis of the kinetic profiles of 2-Bromo-1-butoxy-4-nitrobenzene in three of the most powerful cross-coupling methodologies: the Suzuki-Miyaura, Heck, and Buchwald-Hartwig reactions.

While specific kinetic data for 2-Bromo-1-butoxy-4-nitrobenzene is not extensively published, this guide leverages the wealth of information available for structurally analogous systems to provide a robust comparative framework. The principles and methodologies detailed herein are directly applicable to the optimization and mechanistic elucidation of cross-coupling reactions involving this and similar electron-deficient substrates.

The Significance of Kinetic Studies

Understanding the kinetics of a reaction—how its rate is affected by the concentration of reactants, catalysts, and other species—is not merely an academic exercise. For the synthetic chemist, it is a practical tool for:

• Mechanism Elucidation: Kinetic data can help to identify the rate-determining step of a catalytic cycle, providing insights into the roles of oxidative addition, transmetalation (in Suzuki and Buchwald-Hartwig), migratory insertion (in Heck), and reductive elimination.

• Optimization of Reaction Conditions: By understanding which components influence the reaction rate, one can rationally adjust concentrations, temperature, and catalyst systems to maximize yield and minimize reaction times.

• Catalyst and Ligand Selection: Kinetic comparisons of different catalytic systems can guide the choice of the most active and stable catalyst for a specific transformation.

The presence of the strongly electron-withdrawing nitro group in 2-Bromo-1-butoxy-4-nitrobenzene is expected to significantly influence the kinetics of cross-coupling reactions, primarily by accelerating the oxidative addition step, which is often rate-determining.[1]

Comparative Kinetic Analysis of Cross-Coupling Reactions

This section compares the expected kinetic behavior of 2-Bromo-1-butoxy-4-nitrobenzene in Suzuki-Miyaura, Heck, and Buchwald-Hartwig reactions, drawing on data from analogous systems.

Suzuki-Miyaura Coupling: Forging C-C Bonds with Organoborons

The Suzuki-Miyaura reaction is a versatile method for forming carbon-carbon bonds.[2] The catalytic cycle generally involves oxidative addition of the aryl halide to a Pd(0) species, transmetalation with a boronic acid or ester, and reductive elimination to yield the biaryl product.[3]

Expected Kinetics for 2-Bromo-1-butoxy-4-nitrobenzene:

The electron-withdrawing nitro group is anticipated to facilitate the oxidative addition step. A comparative kinetic study of the Suzuki reaction with 4-bromoaniline (electron-donating group) and 4-bromonitrobenzene (electron-withdrawing group) demonstrated that the reaction with 4-bromonitrobenzene was significantly faster, with over 80% conversion achieved within 6 hours, while 4-bromoaniline showed much slower initial rates.[1] This suggests that the Suzuki coupling of 2-Bromo-1-butoxy-4-nitrobenzene will likely exhibit favorable kinetics.

Catalytic Cycle for Suzuki-Miyaura Coupling:

Caption: Catalytic cycle of the Suzuki-Miyaura reaction.

Heck Reaction: Vinylation of Aryl Halides

The Heck reaction couples an aryl halide with an alkene to form a substituted alkene.[4] The mechanism involves oxidative addition, migratory insertion of the alkene into the Pd-C bond, and subsequent β-hydride elimination.[5]

Expected Kinetics for 2-Bromo-1-butoxy-4-nitrobenzene:

Similar to the Suzuki reaction, the oxidative addition step in the Heck reaction is accelerated by electron-withdrawing groups on the aryl halide.[6] Therefore, 2-Bromo-1-butoxy-4-nitrobenzene is expected to be a highly reactive substrate in Heck couplings. Kinetic studies on the Heck reaction of various aryl bromides have shown that electron-deficient substrates generally lead to higher reaction rates.[6]

Catalytic Cycle for Heck Reaction:

Caption: Catalytic cycle of the Heck reaction.

Buchwald-Hartwig Amination: Constructing C-N Bonds

The Buchwald-Hartwig amination is a powerful tool for the synthesis of aryl amines from aryl halides and amines.[7] The catalytic cycle shares similarities with the Suzuki reaction, involving oxidative addition, amine coordination and deprotonation to form a palladium-amido complex, and reductive elimination.[8]

Expected Kinetics for 2-Bromo-1-butoxy-4-nitrobenzene:

The electron-deficient nature of 2-Bromo-1-butoxy-4-nitrobenzene should again favor the initial oxidative addition step. Studies on the Buchwald-Hartwig amination of nitroarenes have demonstrated the viability of these substrates in C-N bond formation, suggesting a productive catalytic cycle.[9][10]

Catalytic Cycle for Buchwald-Hartwig Amination:

Caption: Catalytic cycle of the Buchwald-Hartwig amination.

Comparative Kinetic Data for Analogous Aryl Bromides

The following table summarizes representative kinetic data for the Suzuki-Miyaura coupling of various para-substituted bromobenzenes. This data highlights the significant influence of electronic effects on the reaction rate, providing a predictive framework for the reactivity of 2-Bromo-1-butoxy-4-nitrobenzene.

Aryl Bromide	Substituent	Electronic Effect	Catalyst System	Temperature (°C)	Turnover Frequency (TOF) (h⁻¹)	Reference
4-Bromonitrobenzene	-NO₂	Electron-withdrawing	Pd-poly(AA) hybrid	70	3343	[1]
4-Bromoaniline	-NH₂	Electron-donating	Pd-poly(AA) hybrid	70	Slower initial rate	[1]
4-Bromoanisole	-OCH₃	Electron-donating	Pd/HPS	Not specified	Not specified	[11]

Data for 4-bromoanisole is included to represent an aryl bromide with an alkoxy group, though direct TOF comparison is not available in the cited source.

Experimental Protocols for Kinetic Studies

The following protocols provide a general framework for conducting kinetic studies of cross-coupling reactions. These should be adapted based on the specific reaction and analytical capabilities.

General Experimental Workflow

Caption: General workflow for a kinetic study of a cross-coupling reaction.

Detailed Protocol for Kinetic Monitoring by GC

This protocol is designed for monitoring the progress of a Suzuki-Miyaura coupling reaction.

• Reagent Preparation:

  • Prepare stock solutions of 2-Bromo-1-butoxy-4-nitrobenzene, the boronic acid, the palladium catalyst, the ligand, and the base in the chosen anhydrous and degassed solvent.

  • Prepare a stock solution of an internal standard (e.g., biphenyl) in the same solvent.[12]

• Reaction Setup:

  • In a glovebox or using a Schlenk line, add the palladium catalyst and ligand to a flame-dried reaction vessel equipped with a stir bar.

  • Add the appropriate volumes of the stock solutions of 2-Bromo-1-butoxy-4-nitrobenzene, the boronic acid, the base, and the internal standard.

  • Seal the vessel and bring it to the desired reaction temperature.

• Reaction Initiation and Monitoring:

  • Initiate the reaction by adding the limiting reagent (often the aryl halide or boronic acid).

  • At predetermined time intervals, withdraw a small aliquot (e.g., 0.1 mL) from the reaction mixture using a syringe.

  • Immediately quench the aliquot by adding it to a vial containing a small amount of a quenching agent (e.g., a dilute acid solution) and a suitable solvent for GC analysis (e.g., ethyl acetate).

• GC Analysis:

  • Analyze the quenched samples using a gas chromatograph equipped with a suitable column and detector (e.g., FID).

  • Quantify the concentrations of the starting material and product by comparing their peak areas to that of the internal standard.

• Data Analysis:

  • Plot the concentration of the starting material and/or product as a function of time.

  • Use the initial rates method or integrated rate laws to determine the reaction order with respect to each reactant and the overall rate constant.[13]

Conclusion

This guide provides a framework for understanding and investigating the kinetics of cross-coupling reactions involving 2-Bromo-1-butoxy-4-nitrobenzene. By leveraging kinetic data from analogous systems and employing rigorous experimental methodologies, researchers can gain valuable insights into the reaction mechanisms and develop optimized synthetic protocols. The electron-deficient nature of this substrate makes it a prime candidate for efficient cross-coupling, and a thorough kinetic analysis is the key to unlocking its full synthetic potential.

References

• Heck, R. F. The Heck Reaction. Chemistry LibreTexts. [Link]

• Wikipedia. Heck reaction. [Link]

• Recent advances in transition metal-catalysed cross-coupling of (hetero)aryl halides and analogues under ligand-free conditions. Catalysis Science & Technology. [Link]

• SUZUKI REACTION MONITORING. Advion. [Link]

• Highly Efficient Method for Suzuki Reactions in Aqueous Media. PMC. [Link]

• Schulz, L., Sawall, M., Kockmann, N., & Röder, T. (2023). Chemometric tools for kinetic investigations of a homogeneously catalysed Sonogashira cross-coupling reaction in flow. Reaction Chemistry & Engineering. [Link]

• Heck Reaction. Organic Chemistry Portal. [Link]

• Rapid Evaluation of the Mechanism of Buchwald–Hartwig Amination and Aldol Reactions Using Intramolecular 13C Kinetic Isotope Effects. PMC. [Link]

• The Heck reaction: Mechanistic insights and novel ligands. ResearchGate. [Link]

• Kinetic Aspects of Suzuki Cross-Coupling Using Ligandless Pd Nanoparticles Embedded in Aromatic Polymeric Matrix. MDPI. [Link]

• Mechanisms of the Mizoroki–Heck Reaction. SciSpace. [Link]

• Suzuki Coupling. Organic Chemistry Portal. [Link]

• Suzuki-Miyaura Coupling. Chemistry LibreTexts. [Link]

• How i can determine the kinetics of my suzuki coupling reaction with analysis my sample with GC?. ResearchGate. [Link]

• Application of statistical design of experiment to identify key factors in cross coupling reactions. PubMed Central. [Link]

• Ni–Pd catalyzed Mizoroki-Heck reaction of 4-bromoanisole with ethyl acrylate. ResearchGate. [Link]

• Suzuki Coupling. Suzuki-Miyaura Reaction: Mechanism, Experimental Procedure, and Set Up. YouTube. [Link]

• Comparative kinetic study of the Suzuki reaction involving 4-bromo... ResearchGate. [Link]

• Recent Advances in the development of Suzuki Miyaura Coupling Reactions. wwjmrd. [Link]

• Suzuki-Miyaura Coupling |Basics|Mechanism|Examples| ChemOrgChem. YouTube. [Link]

• Recent Developments in the Suzuki–Miyaura Reaction Using Nitroarenes as Electrophilic Coupling Reagents. MDPI. [Link]

• Buchwald-Hartwig Cross Coupling Reaction. Organic Chemistry Portal. [Link]

• Kinetic Studies of Heck Coupling Reactions Using Palladacycle Catalysts: Experimental and Kinetic Modeling of the Role of Dimer Species. ResearchGate. [Link]

• Evidence for "cocktail"-type catalysis in Buchwald-Hartwig reaction. A mechanistic study. RSC Publishing. [Link]

• Wikipedia. Buchwald–Hartwig amination. [Link]

• Online HPLC Analysis of Buchwald-Hartwig Aminations from Within an Inert Environment. ChemRxiv. [Link]

• Buchwald-Hartwig Amination Using Pd(I) Dimer Precatalysts Supported by Biaryl Phosphine Ligands. ACS Publications. [Link]

• The catalytic mechanism of the Suzuki-Miyaura reaction. ChemRxiv. [Link]

• The Buchwald‐Hartwig Amination of Nitroarenes. ResearchGate. [Link]

• The Buchwald‐Hartwig Amination of Nitroarenes. ResearchGate. [Link]

• The Intramolecular Heck Reaction. Macmillan Group. [Link]

• Suzuki-Miyaura. ACS GCI Pharmaceutical Roundtable Reagent Guides. [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. wwjmrd.com [wwjmrd.com]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. Heck reaction - Wikipedia [en.wikipedia.org]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. researchgate.net [researchgate.net]
• 7. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 8. Rapid Evaluation of the Mechanism of Buchwald–Hartwig Amination and Aldol Reactions Using Intramolecular 13C Kinetic Isotope Effects - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. psecommunity.org [psecommunity.org]
• 12. Highly Efficient Method for Suzuki Reactions in Aqueous Media - PMC [pmc.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]

A Senior Application Scientist's Guide to Alternative Reagents for 2-Bromo-1-butoxy-4-nitrobenzene

For the discerning researcher in medicinal chemistry and materials science, the selection of building blocks is a critical decision that dictates the efficiency, cost, and ultimate success of a synthetic campaign. 2-Bromo-1-butoxy-4-nitrobenzene is a versatile, yet sometimes challenging, substituted aromatic intermediate. Its utility is primarily defined by the three functional handles: the bromo-substituent, poised for cross-coupling reactions; the nitro group, a powerful electron-withdrawing group and a precursor to an amine; and the butoxy ether, which modulates solubility and steric properties.

This guide provides an in-depth comparison of 2-Bromo-1-butoxy-4-nitrobenzene with viable alternative reagents for key applications. We will delve into the causality behind experimental choices, present comparative data from analogous systems, and provide detailed, field-proven protocols to empower you to make the most informed decisions for your specific synthetic needs.

Understanding the Reactivity Profile of 2-Bromo-1-butoxy-4-nitrobenzene

The reactivity of 2-Bromo-1-butoxy-4-nitrobenzene is a tale of competing electronic and steric effects. The butoxy group is an ortho-para directing, electron-donating group (EDG) via resonance, while the nitro group is a meta-directing, strong electron-withdrawing group (EWG). The bromine atom's reactivity is modulated by these competing influences.

• Cross-Coupling Reactions (e.g., Suzuki, Sonogashira, Buchwald-Hartwig): The C-Br bond is the primary reactive site. The electron-donating butoxy group can slightly increase the electron density of the aromatic ring, which may marginally slow the initial oxidative addition of a palladium(0) catalyst. However, the overall electronic landscape makes it a suitable substrate for these transformations.

• Nucleophilic Aromatic Substitution (SNAr): The substitution of the bromine atom via SNAr is significantly disfavored. For efficient SNAr, a strong EWG must be positioned ortho or para to the leaving group to stabilize the negatively charged Meisenheimer intermediate through resonance. In this molecule, the nitro group is meta to the bromine, offering only weak inductive stabilization.[1][2] The electron-donating butoxy group further deactivates the ring toward nucleophilic attack.

• Reduction of the Nitro Group: The nitro group can be reduced to an aniline, a crucial transformation in the synthesis of many pharmaceuticals. The challenge lies in achieving chemoselectivity, as many reducing agents can also lead to hydrodebromination (loss of the bromine atom).

Comparative Analysis of Alternatives in Key Applications

The choice of an alternative reagent is dictated by the desired transformation. We will consider three primary applications: Palladium-Catalyzed Cross-Coupling, Nucleophilic Aromatic Substitution, and Nitro Group Reduction.

Palladium-Catalyzed Cross-Coupling Reactions

For the formation of new carbon-carbon and carbon-nitrogen bonds, the reactivity of the halide is paramount. The generally accepted order of reactivity for halogens in palladium-catalyzed cross-coupling is I > Br > Cl .[3]

Alternative Reagents:

• 2-Iodo-1-butoxy-4-nitrobenzene: The most reactive alternative, allowing for milder reaction conditions, lower catalyst loadings, and shorter reaction times. Ideal for challenging couplings or sensitive substrates.

• 2-Chloro-1-butoxy-4-nitrobenzene: A more cost-effective but less reactive alternative. Often requires more forcing conditions, specialized ligands (e.g., bulky, electron-rich phosphines), and potentially higher catalyst loadings.[4]

• 4-Butoxy-3-bromo-phenyl trifluoromethanesulfonate: Triflates are excellent leaving groups, often exhibiting reactivity comparable to or greater than bromides.[5] They can be prepared from the corresponding phenol.

Comparative Performance Data (Suzuki-Miyaura Coupling)

The following table summarizes typical performance data for the Suzuki-Miyaura coupling of various halo-nitroaromatics with phenylboronic acid, providing a predictive comparison.

Electrophile	Catalyst System	Base	Solvent	Temp (°C)	Time (h)	Typical Yield (%)	Reference
1-Iodo-4-nitrobenzene	Pd(PPh₃)₄ (2 mol%)	K₂CO₃	Toluene/H₂O	80	2-4	>95	[6]
1-Bromo-4-nitrobenzene	Pd(PPh₃)₄ (3 mol%)	K₂CO₃	Toluene/H₂O	100	12	85-95	[7]
1-Chloro-4-nitrobenzene	Pd(OAc)₂/SPhos (2/4 mol%)	K₃PO₄	1,4-Dioxane	110	18	~90	[5]

Experimental Protocol: General Procedure for Suzuki-Miyaura Cross-Coupling

This protocol provides a robust starting point for the coupling of 2-halo-1-butoxy-4-nitrobenzene derivatives with an arylboronic acid.

• Reaction Setup: In a flame-dried Schlenk flask under an inert atmosphere (Argon or Nitrogen), combine the aryl halide (1.0 mmol, 1.0 eq.), the arylboronic acid (1.2 mmol, 1.2 eq.), palladium catalyst (e.g., Pd(PPh₃)₄, 3 mol%), and a base (e.g., K₂CO₃, 2.0 mmol).

• Solvent Addition: Add a degassed solvent system, such as a 4:1 mixture of toluene and water (10 mL).

• Reaction Execution: Heat the mixture to 80-110 °C (lower for iodo, higher for chloro derivatives) and stir vigorously until the starting material is consumed, as monitored by TLC or LC-MS.

• Work-up: Cool the reaction to room temperature. Dilute with ethyl acetate (20 mL) and wash with water (2 x 15 mL) and brine (15 mL).

• Purification: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography on silica gel.

Nucleophilic Aromatic Substitution (SNAr)

As previously discussed, SNAr at the bromine position of 2-Bromo-1-butoxy-4-nitrobenzene is challenging. For applications requiring the introduction of a nucleophile at this position, a different isomer is a more suitable choice.

Alternative Reagents:

• 4-Bromo-3-butoxy-1-nitrobenzene: In this isomer, the nitro group is para to the bromine, providing strong resonance stabilization to the Meisenheimer intermediate, thus greatly accelerating the reaction.

• 2-Fluoro-1-butoxy-4-nitrobenzene: While the nitro group is still meta to the leaving group, fluorine is a much better leaving group than bromine in SNAr reactions. This is because the rate-determining step is the initial nucleophilic attack, which is facilitated by the high electronegativity of fluorine, making the attached carbon more electrophilic.[8][9]

Comparative Performance Data (SNAr with Piperidine)

The following table presents kinetic data for related compounds, illustrating the profound impact of substituent positioning and the nature of the leaving group.

Substrate	Relative Rate	Rationale	Reference
1-Bromo-3-nitrobenzene	1	meta-nitro (inductive stabilization only)	[1]
1-Bromo-4-nitrobenzene	~10⁷	para-nitro (resonance stabilization)	[1]
1-Fluoro-2,4-dinitrobenzene	Very High	Excellent leaving group, two activating nitro groups	[2]
1-Bromo-2,4-dinitrobenzene	High	Good leaving group, two activating nitro groups	[2]

Experimental Protocol: General Procedure for SNAr

This protocol is for a highly activated substrate like 4-Bromo-3-butoxy-1-nitrobenzene.

• Reaction Setup: In a round-bottom flask, dissolve the aryl halide (1.0 mmol, 1.0 eq.) in a polar aprotic solvent like DMF or DMSO (5 mL).

• Nucleophile Addition: Add the amine or alkoxide nucleophile (1.5 - 2.0 eq.). If using an alcohol, pre-treat with a strong base like NaH to form the more nucleophilic alkoxide.

• Reaction Execution: Heat the mixture to 80-120 °C and monitor the reaction by TLC or LC-MS.

• Work-up: Cool the reaction to room temperature and pour it into ice-water (50 mL).

• Purification: Collect the precipitate by filtration or extract the product with an organic solvent. Wash the organic layer, dry, and concentrate. Purify the crude product by column chromatography or recrystallization.

Chemoselective Reduction of the Nitro Group

The synthesis of 4-butoxy-3-bromoaniline is a valuable transformation. The primary challenge is to avoid the reductive cleavage of the C-Br bond. While catalytic hydrogenation with Pd/C is a common method for nitro reduction, it is notorious for causing dehalogenation, especially with bromides and iodides.

Alternative Reagents & Methods:

• Tin(II) Chloride (SnCl₂): A classic and reliable method for the chemoselective reduction of nitroarenes in the presence of halogens.

• Iron (Fe) or Zinc (Zn) in Acetic Acid: These methods provide a mild and effective way to reduce nitro groups while preserving the C-Br bond.

• Sodium Borohydride (NaBH₄) with a Catalyst: NaBH₄ alone is generally not effective for nitro group reduction, but its reactivity can be enhanced with catalysts like NiCl₂ or CoCl₂.[10][11]

• Borane-THF Complex (BH₃-THF): Can be effective, particularly for ortho-nitrophenols, suggesting that the butoxy group's oxygen may play a directing role.[12]

Comparative Performance of Reducing Agents

Reducing System	Solvent	Key Advantages	Potential Drawbacks
H₂ / Raney Nickel	Ethanol/Methanol	Effective, avoids dehalogenation of bromides and chlorides	Flammable gas, requires specialized equipment
SnCl₂·2H₂O	Ethanol	High chemoselectivity, mild conditions	Stoichiometric tin waste
Fe / NH₄Cl or AcOH	Ethanol/Water	Inexpensive, environmentally benign	Requires acidic conditions, sometimes heterogeneous
NaBH₄ / NiCl₂	Methanol	Mild, high yields	Requires stoichiometric metal salt

Experimental Protocol: Chemoselective Nitro Reduction with SnCl₂

• Reaction Setup: In a round-bottom flask, dissolve 2-Bromo-1-butoxy-4-nitrobenzene (1.0 mmol, 1.0 eq.) in ethanol (10 mL).

• Reagent Addition: Add SnCl₂·2H₂O (4-5 mmol, 4-5 eq.) to the solution.

• Reaction Execution: Heat the mixture to reflux (approx. 78 °C) and stir for 1-3 hours, monitoring by TLC.

• Work-up: Cool the reaction to room temperature and carefully pour it into a beaker of ice. Basify the mixture to pH ~8 with a saturated NaHCO₃ solution.

• Purification: Extract the product with ethyl acetate (3 x 20 mL). Wash the combined organic layers with brine, dry over Na₂SO₄, and concentrate under reduced pressure to yield 4-butoxy-3-bromoaniline. Further purification can be achieved by column chromatography if necessary.

Conclusion and Recommendations

2-Bromo-1-butoxy-4-nitrobenzene is a valuable synthetic intermediate, particularly for applications involving palladium-catalyzed cross-coupling at the C-Br bond followed by or preceded by manipulation of the nitro group. However, its utility is limited in nucleophilic aromatic substitution reactions due to unfavorable substituent positioning.

Recommendations for Reagent Selection:

• For rapid and efficient cross-coupling: 2-Iodo-1-butoxy-4-nitrobenzene is the superior choice, albeit at a higher cost.

• For cost-effective, large-scale cross-coupling: 2-Chloro-1-butoxy-4-nitrobenzene may be considered, but requires more rigorous optimization of reaction conditions.

• For nucleophilic aromatic substitution at the halide position: A constitutional isomer such as 4-Bromo-3-butoxy-1-nitrobenzene is strongly recommended to leverage the powerful para-activating effect of the nitro group.

• For chemoselective reduction to the aniline: SnCl₂ or Fe/acid offer reliable, high-yielding, and cost-effective methods that preserve the C-Br bond.

By understanding the underlying chemical principles and considering the comparative data, researchers can strategically select the optimal reagent, saving valuable time and resources in their synthetic endeavors.

References

• BenchChem. (2025). A Comparative Guide to the Synthesis Efficiency of Bromo-Butoxy-Nitrobenzene Isomers.
• Beilstein Journal of Organic Chemistry. (n.d.).

• Wikipedia. (n.d.). Sonogashira coupling. [Link]

• Chemistry LibreTexts. (2024). Sonogashira Coupling. [Link]

• Brainly. (2024). Design a synthesis of 2-bromo-1-butyl-4-nitrobenzene from benzene. [Link]

• ACS Publications. (2020). Transition-Metal-Catalyzed Denitrative Coupling of Nitroarenes. [Link]

• BenchChem. (2025). A Comparative Guide to Alternative Brominating Agents for the Synthesis of 1-Bromo-3-butoxy-5-nitrobenzene.

• Chemistry LibreTexts. (2023). Buchwald-Hartwig Amination. [Link]

• MDPI. (n.d.). Synergy in Sonogashira Cross-Coupling Reactions with a Magnetic Janus-Type Catalyst. [Link]

• Wikipedia. (n.d.). Buchwald–Hartwig amination. [Link]

• BenchChem. (2025). Application Notes and Protocols: Buchwald-Hartwig Amination of 4-(Benzyloxy)-2-bromo-1-fluorobenzene.

• Wikipedia. (n.d.). Suzuki reaction. [Link]

• Preprints.org. (2024). Selective Reduction of Nitroaromatic Compounds to Their Corresponding Amine Compounds Using NaBH4 / Ni(PPh3)4. [Link]

• BenchChem. (2025). Reactivity Face-Off: 1-Bromo-3-butoxy-5- nitrobenzene vs. 1-Bromo-3-methoxy-5.

• NROChemistry. (n.d.). Sonogashira Coupling. [Link]

• BenchChem. (2025). A Comparative Guide to the Reactivity of 2- Bromo-4-ethoxy-1-nitrobenzene and 2-Bromo-4.

• ACS Publications. (2007). The Sonogashira Reaction: A Booming Methodology in Synthetic Organic Chemistry. [Link]

• Organic Chemistry Portal. (n.d.). Sonogashira Coupling. [Link]

• Organic Chemistry Portal. (n.d.). Suzuki Coupling. [Link]

• Chemistry LibreTexts. (2023). Suzuki cross-coupling. [Link]

• YouTube. (2019). Nucleophilic Aromatic Substitution. [Link]

• OpenStax. (2023). 16.6 Nucleophilic Aromatic Substitution - Organic Chemistry. [Link]

• JRF Global. (2023). Chemoselective reduction of aromatic nitro compounds (o-nitrophenol derivatives) using simple borane-THF. [Link]

• Fisher Scientific. (n.d.). Suzuki-Miyaura Cross-Coupling Reaction. [Link]

• J&K Scientific LLC. (n.d.). Sonogashira Cross-Coupling. [Link]

• YouTube. (2023). Nucleophilic Aromatic Substitution EXPLAINED!. [Link]

• ResearchGate. (2010). A Practical Buchwald—Hartwig Amination of 2-Bromopyridines with Volatile Amines. [Link]

• Andrew G. Myers Research Group, Harvard University. (n.d.). The Suzuki Reaction. [Link]

• Brainly. (2023). Design a synthesis of 2-bromo-1-butyl-4-nitrobenzene from benzene. [Link]

• ACS Publications. (2016). Design and Synthesis of a 4-Nitrobromobenzene Derivative.... [Link]

• ChemAnalyst. (n.d.). Discover the Powerful 3-Bromoaniline: Key Properties, Synthesis, and Applications. [Link]

• Morressier. (2014). Reduction of nitrobenzene derivatives using sodium borohydride and transition metal sulfides. [Link]

• PubChem. (n.d.). 2-Bromo-4-methoxy-1-nitrobenzene. [Link]

• BenchChem. (2025). A Comparative Guide to the Reactivity of Halopyrimidines in Cross-Coupling Reactions.

• ResearchGate. (n.d.). Suzuki–Miyaura cross‐coupling reaction of 1‐bromo‐4‐nitrobenzene with.... [Link]

• PubMed. (2021). Cross-Coupling Reactions of Nitroarenes. [Link]

• Wikipedia. (n.d.). 4-Bromoaniline. [Link]

• ScienceDirect. (n.d.). Recent progress in transition metal catalyzed cross coupling of nitroarenes. [Link]

• National Institutes of Health. (2024). Suzuki–Miyaura cross-coupling of unprotected ortho-bromoanilines with benzyl, alkyl, aryl, alkenyl and heteroaromatic boronic esters. [Link]

Sources

• 1. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 2. 16.6 Nucleophilic Aromatic Substitution - Organic Chemistry | OpenStax [openstax.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. Suzuki Coupling [organic-chemistry.org]
• 6. researchgate.net [researchgate.net]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. youtube.com [youtube.com]
• 9. youtube.com [youtube.com]
• 10. jsynthchem.com [jsynthchem.com]
• 11. Reduction of nitrobenzene derivatives using sodium borohydride and transition metal sulfides [morressier.com]
• 12. jrfglobal.com [jrfglobal.com]

A Comparative Cost-Benefit Analysis of Synthetic Pathways to 2-Bromo-1-butoxy-4-nitrobenzene

Introduction

2-Bromo-1-butoxy-4-nitrobenzene is a key intermediate in the synthesis of various organic molecules of interest in the pharmaceutical and materials science sectors. Its substituted nitroaromatic structure makes it a versatile building block for the introduction of amine functionalities and further molecular elaborations. The efficient and cost-effective synthesis of this compound is therefore of significant interest to researchers and chemical production professionals. This guide provides an in-depth comparative analysis of the primary synthetic pathways to 2-Bromo-1-butoxy-4-nitrobenzene, with a focus on providing actionable data for laboratory and process chemistry applications. We will delve into the well-established Williamson ether synthesis and a multi-step approach originating from benzene, evaluating each based on chemical cost, reaction efficiency, safety, and environmental impact.

Pathway 1: The Williamson Ether Synthesis - A Direct and Efficient Approach

The most common and direct route to 2-Bromo-1-butoxy-4-nitrobenzene is the Williamson ether synthesis. This venerable yet highly effective reaction involves the O-alkylation of a phenol with an alkyl halide in the presence of a base. In this specific case, 2-bromo-4-nitrophenol is reacted with a suitable butyl halide, such as 1-bromobutane.

The reaction proceeds via an SN2 mechanism, where the phenoxide ion, generated in situ by the deprotonation of the phenol by a base, acts as a nucleophile and attacks the electrophilic carbon of the alkyl halide, displacing the halide and forming the ether linkage. The choice of base is critical; stronger bases like sodium hydride (NaH) ensure complete deprotonation of the phenol, driving the reaction to completion, while weaker bases like potassium carbonate (K₂CO₃) can also be effective, often requiring slightly more forcing conditions but offering handling advantages.

Caption: Workflow for the Williamson ether synthesis of 2-Bromo-1-butoxy-4-nitrobenzene.

Cost-Benefit Analysis of the Williamson Ether Synthesis

Factor	Analysis
Cost of Starting Materials	Moderate. The primary cost driver is 2-bromo-4-nitrophenol. 1-bromobutane and the bases (sodium hydride or potassium carbonate) are relatively inexpensive, especially when purchased in bulk.
Reaction Yield	High. This pathway is known for its high efficiency, with yields often exceeding 90% under optimized conditions.[1] This high conversion rate significantly impacts the overall cost-effectiveness.
Scalability	Excellent. The Williamson ether synthesis is a robust and well-understood reaction that is readily scalable from laboratory to industrial production with predictable outcomes.
Safety Considerations	Moderate Hazard. Sodium hydride is a flammable solid and reacts violently with water, requiring careful handling under an inert atmosphere.[1][2] 1-bromobutane is a flammable liquid and an irritant.[3] 2-bromo-4-nitrophenol is harmful if swallowed and an irritant.[4] Potassium carbonate is a less hazardous base option.
Environmental Impact	Relatively Green. The reaction has good atom economy, with the primary byproduct being a simple salt (NaBr or KBr). The use of solvents like DMF or acetone requires proper waste management. However, recent advancements have explored greener alternatives, such as conducting the synthesis in aqueous micellar media.[5]
Simplicity & Time	High. This is a one-step synthesis from readily available precursors, making it a time-efficient and straightforward procedure.

Detailed Experimental Protocol for Williamson Ether Synthesis

Materials:

• 2-bromo-4-nitrophenol

• 1-bromobutane

• Sodium hydride (60% dispersion in mineral oil) or anhydrous potassium carbonate

• Anhydrous N,N-dimethylformamide (DMF) or acetone

• Diethyl ether or ethyl acetate

• Saturated aqueous ammonium chloride solution

• Brine (saturated aqueous sodium chloride solution)

• Anhydrous magnesium sulfate or sodium sulfate

Procedure using Sodium Hydride:

• To a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a nitrogen inlet, add 2-bromo-4-nitrophenol (1.0 eq).

• Add anhydrous DMF via syringe to dissolve the phenol.

• Cool the solution to 0 °C in an ice bath.

• Carefully add sodium hydride (1.2 eq) portion-wise to the stirred solution under a nitrogen atmosphere.

• Allow the mixture to stir at 0 °C for 30 minutes, then warm to room temperature and stir for an additional 30 minutes to ensure complete formation of the phenoxide.

• Cool the reaction mixture back to 0 °C and add 1-bromobutane (1.1 eq) dropwise via the dropping funnel.

• Allow the reaction to warm to room temperature and stir for 12-24 hours. Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, cautiously quench the reaction by the slow addition of saturated aqueous ammonium chloride solution.

• Extract the aqueous layer with diethyl ether or ethyl acetate (3 x).

• Combine the organic layers, wash with water and then brine, dry over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• The crude product can be purified by column chromatography on silica gel or by recrystallization to yield pure 2-Bromo-1-butoxy-4-nitrobenzene.

Procedure using Potassium Carbonate:

• To a round-bottom flask, add 2-bromo-4-nitrophenol (1.0 eq), anhydrous potassium carbonate (2.0-3.0 eq), and acetone or DMF.

• Add 1-bromobutane (1.2 eq) to the mixture.

• Heat the reaction mixture to reflux and stir for 6-12 hours, monitoring the progress by TLC.

• After completion, cool the mixture to room temperature and filter to remove the potassium salts.

• Concentrate the filtrate under reduced pressure.

• Dissolve the residue in diethyl ether or ethyl acetate and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate to give the crude product.

• Purify by column chromatography or recrystallization as described above.

Pathway 2: Multi-Step Synthesis from Benzene - A More Circuitous Route

An alternative, though significantly more complex, synthetic strategy begins with the fundamental aromatic hydrocarbon, benzene. This multi-step approach involves a series of electrophilic aromatic substitution reactions to introduce the required functional groups onto the benzene ring. A plausible sequence would be:

• Nitration of Benzene: Benzene is first nitrated using a mixture of concentrated nitric and sulfuric acids to produce nitrobenzene.[6]

• Bromination of Nitrobenzene: The nitro group is a meta-director and a strong deactivator. Therefore, the subsequent bromination of nitrobenzene with bromine and a Lewis acid catalyst (e.g., FeBr₃) will yield primarily 1-bromo-3-nitrobenzene.[7] To obtain the desired 2-bromo isomer, one would need to start with bromobenzene and then perform the nitration. Nitration of bromobenzene yields a mixture of ortho and para isomers, with the para isomer being the major product.[8]

• Introduction of the Butoxy Group: Introducing the butoxy group onto the bromonitrobenzene ring is the most challenging step.

  • Direct Friedel-Crafts Alkylation: A direct Friedel-Crafts alkylation with a butyl halide and a Lewis acid catalyst is unlikely to be successful. The presence of the strongly deactivating nitro group on the aromatic ring makes it highly resistant to this type of electrophilic substitution.

  • Friedel-Crafts Acylation followed by Reduction: A more viable, but longer, alternative is a Friedel-Crafts acylation with butyryl chloride and a Lewis acid catalyst, followed by a Clemmensen or Wolff-Kishner reduction of the resulting ketone to the butyl group. However, this adds two additional steps to the synthesis, significantly impacting the overall yield and cost.

Caption: Plausible multi-step synthetic routes from benzene, highlighting the challenges.

Cost-Benefit Analysis of the Multi-Step Synthesis from Benzene

Factor	Analysis
Cost of Starting Materials	Low. Benzene and the reagents for nitration and bromination (nitric acid, sulfuric acid, bromine) are commodity chemicals and are very inexpensive in bulk.[5][9]
Reaction Yield	Low (Overall). While individual steps like the nitration of benzene can have high yields (often over 95%), the overall yield of a multi-step synthesis is the product of the yields of each step.[6][10] The challenging butylation step and potential for side reactions and isomer formation significantly lower the overall efficiency.
Scalability	Moderate to Poor. While individual electrophilic aromatic substitution reactions are scalable, the overall process is more complex and less efficient, making it less attractive for large-scale production compared to the Williamson ether synthesis.
Safety Considerations	High Hazard. This pathway involves the use of highly corrosive concentrated acids (nitric and sulfuric), toxic and corrosive bromine, and potentially pyrophoric reagents for the butylation step. Benzene itself is a known carcinogen.
Environmental Impact	Significant. The nitration of benzene can produce acidic waste streams and volatile organic compounds (VOCs).[11][12] The use of Lewis acids in bromination and Friedel-Crafts reactions generates significant amounts of acidic and metallic waste that require careful treatment. The overall atom economy is poor due to the multiple steps and byproducts.
Simplicity & Time	Low. This is a multi-step, time-consuming process that requires multiple reactions, workups, and purifications, increasing labor costs and the potential for material loss.

Comparative Summary and Recommendations

Feature	Williamson Ether Synthesis	Multi-Step Synthesis from Benzene
Starting Materials Cost	Moderate	Low
Overall Yield	High	Low
Number of Steps	1	3-5
Scalability	Excellent	Moderate to Poor
Safety Hazards	Moderate	High
Environmental Impact	Relatively Low	High
Time & Labor Efficiency	High	Low

Recommendation:

For the synthesis of 2-Bromo-1-butoxy-4-nitrobenzene, the Williamson ether synthesis is the overwhelmingly superior pathway for both laboratory-scale and industrial production. Its high yield, operational simplicity, and scalability far outweigh the moderate cost of the starting material, 2-bromo-4-nitrophenol. The directness of this one-step conversion leads to a significantly lower cost per gram of the final product when considering material, labor, and waste disposal costs.

The multi-step synthesis from benzene, while appearing economical from the perspective of raw material costs, is a classic example of a "false economy." The low overall yield, coupled with the significant safety and environmental concerns, and the complexity of the process, make it an impractical and inefficient choice for the synthesis of this target molecule.

Researchers and drug development professionals are advised to utilize the Williamson ether synthesis for a reliable, efficient, and cost-effective supply of 2-Bromo-1-butoxy-4-nitrobenzene.

References

• Is amide synthesis or Williamson ether synthesis more environmentally friendly? Brainly. [Link]

• 1-Bromobutane - SAFETY DATA SHEET. Breckland Scientific. [Link]

• MSDS for SODIUM HYDRIDE. Alkali Metals Limited. [Link]

• Notes on Environmental Concerns of Nitration. Unacademy. [Link]

• How Much Does Bromine Cost? Chemistry For Everyone. [Link]

• Application, toxicology and environmental effects of nitrobenzne. ResearchGate. [Link]

• Benzene - Wikipedia. [Link]

• bromination of nitrobenzene. Sciencemadness Discussion Board. [Link]

• Mononitration of Benzene. Industrial & Engineering Chemistry. [Link]

• Anhydrous Aluminium Chloride AlCl3 For Organic Synthesis >99% - 1000g. SYNTHETIKA. [Link]

• Anhydrous Aluminum Chloride - Anhydrous Aluminium Chloride Latest Price, Manufacturers & Suppliers. IndiaMART. [Link]

• Substitution Reactions of Benzene and Other Aromatic Compounds. MSU chemistry. [Link]

• Comparison of methods for the bromination of nitrobenzene. ResearchGate. [Link]

• Sulfuric Acid NSF approved - 3500 Pound Tote. ChemWorld. [Link]

• Experiment : Synthesis of 1-Bromo-4-nitrobenzen ee. Science Learning Center. [Link]

• 2-Bromo-4-nitrophenol | C6H4BrNO3 | CID 22109. PubChem. [Link]

• Buy Concentrated Sulfuric Acid. Lab Alley. [Link]

• Sulfuric Acid, 37% v/v, 15 gallon. CP Lab Safety. [Link]

• Nitration of Bromobenzene by Electrophilic Aromatic Substitution. JulietHahn.com. [Link]

• Sulfuric Acid Price. Intratec. [Link]

• Buy Bulk Nitric Acid 67% Solution : Drum, Tote, Tanker. CORECHEM Inc. [Link]

• Nitric Acid – Full Strength 70%. Renaissance Graphic Arts, Inc. [Link]

• Design a synthesis of 2-bromo-1-butyl-4-nitrobenzene from benzene. Choose the best option for the immediate. Brainly. [Link]

• Nitric Acid Prices 2025. IMARC Group. [Link]

• Nitric Acid, 10 Normal, 1 Liter. CP Lab Safety. [Link]

• Nitrobenzene. EPA. [Link]

• Nitrophenols Reduction in the Benzene Adiabatic Nitration Process. ResearchGate. [Link]

• In the above reaction, 3.9 g of benzene on nitration gives 4.92 g of nitrobenzene. The percenta.... YouTube. [Link]

• Nitration (video) | Aromatic compounds. Khan Academy. [Link]

• Nitration and Sulfonation Reactions In Electrophilic Aromatic Substitution. Master Organic Chemistry. [Link]

• m-BROMONITROBENZENE. Organic Syntheses Procedure. [Link]

• What is the synthesis of 2-Bromo-4-nitrophenol from benzene? Quora. [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. laballey.com [laballey.com]
• 3. store.p212121.com [store.p212121.com]
• 4. atsdr.cdc.gov [atsdr.cdc.gov]
• 5. chemworld.com [chemworld.com]
• 6. Benzene - Wikipedia [en.wikipedia.org]
• 7. Sciencemadness Discussion Board - bromination of nitrobenzene - Powered by XMB 1.9.11 [sciencemadness.org]
• 8. sciencelearningcenter.pbworks.com [sciencelearningcenter.pbworks.com]
• 9. Buy Bulk Nitric Acid 67% Solution : Drum, Tote, Tanker - CORECHEM Inc. [corecheminc.com]
• 10. pubs.acs.org [pubs.acs.org]
• 11. Notes on Environmental Concerns of Nitration [unacademy.com]
• 12. researchgate.net [researchgate.net]

A Comparative Guide to the Reactivity of 2-Bromo-1-butoxy-4-nitrobenzene: An In-Depth Analysis of Computational and Experimental Data

For Researchers, Scientists, and Drug Development Professionals

In the realm of medicinal chemistry and materials science, the predictable and controlled functionalization of aromatic scaffolds is paramount. 2-Bromo-1-butoxy-4-nitrobenzene stands as a key intermediate, offering a versatile platform for derivatization through nucleophilic aromatic substitution (SNAr). The strategic placement of the bromo, butoxy, and nitro substituents dictates its reactivity, a facet that can be interrogated through both experimental and computational lenses. This guide provides a comprehensive comparison of these two approaches, offering insights into the causality behind experimental choices and the predictive power of computational chemistry.

The Underlying Chemistry: Activating the Aromatic Ring

The reactivity of 2-Bromo-1-butoxy-4-nitrobenzene in SNAr reactions is fundamentally governed by the strong electron-withdrawing nature of the nitro group (-NO₂) positioned para to the butoxy group and ortho to the bromine atom. This electronic influence is crucial for stabilizing the negatively charged intermediate, known as a Meisenheimer complex, which is formed during the reaction. The reaction proceeds via a two-step addition-elimination mechanism.[1][2][3] The initial attack of a nucleophile on the carbon atom bearing the bromine is typically the rate-determining step.[4][5] The presence of the nitro group delocalizes the negative charge of the Meisenheimer complex through resonance, thereby lowering the activation energy of this step and accelerating the reaction.[4][5]

Computational Predictions: A Window into Reactivity

Computational chemistry provides a powerful toolkit for predicting and understanding the reactivity of molecules like 2-Bromo-1-butoxy-4-nitrobenzene before a single experiment is conducted. Density Functional Theory (DFT) is a commonly employed method for these in silico studies.[6][7][8]

Key Computational Parameters:

• Molecular Electrostatic Potential (MEP): An MEP map visually represents the regions of electron excess and deficiency within a molecule. For 2-Bromo-1-butoxy-4-nitrobenzene, the MEP would be expected to show a significant region of positive potential (electron deficiency) on the carbon atom attached to the bromine, making it the primary target for nucleophilic attack.

• Frontier Molecular Orbitals (HOMO-LUMO): The energy gap between the Highest Occupied Molecular Orbital (HOMO) and the Lowest Unoccupied Molecular Orbital (LUMO) is an indicator of a molecule's reactivity. A smaller HOMO-LUMO gap generally suggests higher reactivity. In the context of SNAr, the LUMO is of particular interest as it is the orbital that will accept electrons from the incoming nucleophile. The LUMO of 2-Bromo-1-butoxy-4-nitrobenzene is expected to be localized on the aromatic ring, with significant contributions from the carbon atoms ortho and para to the nitro group.

• Activation Energy Barriers: By modeling the reaction pathway of a nucleophile with 2-Bromo-1-butoxy-4-nitrobenzene, the transition state and the activation energy (ΔG‡) for the rate-determining step can be calculated. This provides a quantitative prediction of the reaction rate.

Hypothetical Computational Data Summary:

Computational Parameter	Predicted Value/Observation	Significance
HOMO-LUMO Gap	~4-5 eV	Indicates moderate reactivity, typical for activated aryl halides.
MEP Minimum (on C-Br)	Positive Potential	Confirms the electrophilic nature of the carbon atom, susceptible to nucleophilic attack.
Calculated Activation Energy (ΔG‡) with Piperidine	~15-20 kcal/mol	Suggests the reaction should proceed at a moderate rate at elevated temperatures.

Note: The values presented in this table are illustrative and based on data for analogous compounds. Specific values would require dedicated DFT calculations for 2-Bromo-1-butoxy-4-nitrobenzene.

Experimental Validation: From Theory to Practice

Experimental studies are essential to validate computational predictions and to determine the real-world reactivity and optimal reaction conditions. Kinetic studies and product analysis are the cornerstones of experimental investigations into the reactivity of 2-Bromo-1-butoxy-4-nitrobenzene.

Experimental Determination of Reactivity:

A common method to probe the reactivity of 2-Bromo-1-butoxy-4-nitrobenzene is to react it with a nucleophile, such as piperidine, and monitor the reaction progress over time.[9] This allows for the determination of the reaction rate constant, providing a quantitative measure of reactivity.

Representative Experimental Protocol: Kinetic Analysis of the SNAr Reaction with Piperidine

Objective: To determine the second-order rate constant for the reaction of 2-Bromo-1-butoxy-4-nitrobenzene with piperidine.

Materials:

• 2-Bromo-1-butoxy-4-nitrobenzene

• Piperidine

• Toluene (or other suitable aprotic solvent)

• Internal standard (e.g., decane)

• Gas chromatograph-mass spectrometer (GC-MS) or High-performance liquid chromatograph (HPLC)

Procedure:

• Solution Preparation: Prepare a stock solution of 2-Bromo-1-butoxy-4-nitrobenzene and an internal standard in toluene of known concentrations. Prepare a separate stock solution of piperidine in toluene.

• Reaction Setup: In a thermostated reaction vessel equipped with a magnetic stirrer, add a known volume of the 2-Bromo-1-butoxy-4-nitrobenzene/internal standard solution. Allow the solution to reach the desired reaction temperature (e.g., 80 °C).

• Reaction Initiation: Initiate the reaction by adding a known volume of the piperidine solution to the reaction vessel and start a timer.

• Sampling: At regular time intervals, withdraw aliquots from the reaction mixture and quench the reaction by diluting with a suitable solvent.

• Analysis: Analyze the quenched aliquots by GC-MS or HPLC to determine the concentration of the remaining 2-Bromo-1-butoxy-4-nitrobenzene relative to the internal standard.

• Data Analysis: Plot the natural logarithm of the concentration of 2-Bromo-1-butoxy-4-nitrobenzene versus time. For a pseudo-first-order reaction (using a large excess of piperidine), the plot should be linear, and the pseudo-first-order rate constant can be determined from the slope. The second-order rate constant is then calculated by dividing the pseudo-first-order rate constant by the concentration of piperidine.

Bridging the Gap: A Comparative Analysis

Aspect	Computational Approach	Experimental Approach	Synergy
Goal	Predict reactivity and mechanism.	Measure reactivity and determine optimal conditions.	Computational predictions guide experimental design, and experimental results validate and refine computational models.
Output	Energy profiles, electronic properties, molecular visualizations.	Rate constants, reaction yields, product identification.	A combined approach provides a more complete understanding of the reaction.
Strengths	Cost-effective, provides insights into transition states, safe.	Provides real-world data, accounts for solvent and other environmental effects.	The synergy between both approaches accelerates research and development.
Limitations	Approximations in calculations, may not fully account for complex solvent effects.	Can be time-consuming and resource-intensive, some intermediates may be too transient to detect.	The limitations of one approach are often the strengths of the other.

Visualizing the Process

Reaction Mechanism

Caption: The two-step addition-elimination mechanism of Nucleophilic Aromatic Substitution (SNAr).

Experimental Workflow

Caption: A generalized workflow for the kinetic analysis of an SNAr reaction.

Conclusion

Both computational and experimental approaches offer invaluable and complementary insights into the reactivity of 2-Bromo-1-butoxy-4-nitrobenzene. While computational studies provide a predictive framework based on fundamental electronic properties, experimental investigations deliver the tangible data necessary for reaction optimization and practical application. For researchers, scientists, and drug development professionals, a synergistic approach that leverages the strengths of both methodologies will undoubtedly pave the way for the efficient and innovative utilization of this versatile chemical intermediate.

References

• BenchChem. (2025). A Comparative Guide to the Synthesis Efficiency of Bromo-Butoxy-Nitrobenzene Isomers.
• Brainly. (2023).
• Chegg. (2018).
• ACS Publications. (2016).
• BenchChem. (2025). A Comparative Guide to the Reactivity of 2-Bromo-4-ethoxy-1-nitrobenzene and 2-Bromo-4-methoxy-1-nitrobenzene.
• PubChem. (n.d.). 2-Bromo-1-tert-butyl-4-nitrobenzene.
• Chemistry LibreTexts. (2019). 19.
• Echemi. (2018). Reactivity of meta- and para-bromo-nitrobenzene towards nucleophilic substitution.
• OpenStax. (2023). 16.
• ChemicalBook. (n.d.). 2-broMo-1-ethyl-4-nitrobenzene synthesis.
• Longdom Publishing. (n.d.).
• PubChem. (n.d.). 2,4-Bis(4-bromobutoxy)-1-nitrobenzene.
• Chemistry Stack Exchange. (2018). Reactivity of meta- and para-bromo-nitrobenzene towards nucleophilic substitution.
• PubChem. (n.d.). 2-Bromo-4-methoxy-1-nitrobenzene.
• PubChemLite. (n.d.). 2-bromo-1-butoxy-4-methylbenzene (C11H15BrO).
• ResearchGate. (2025).
• PubChem. (n.d.). 1-(2-Bromoethoxy)-4-nitrobenzene.
• National Institutes of Health. (2021). Experimental and theoretical spectroscopic (FT-IR, FT-Raman, UV-VIS) analysis, natural bonding orbitals and molecular docking studies on 2-bromo-6-methoxynaphthalene: A potential anti-cancer drug.
• ResearchGate. (2017). Molecular Structure, Spectroscopic(FT-IR,FT-Raman, NMR,UV)
• CBSE Academic. (2023). SAMPLE PAPER (2023 -24).
• National Institutes of Health. (n.d.). 1-Butoxy-4-nitrobenzene.
• BenchChem. (2025). A Comparative Guide to the Kinetic Studies of Substitution Reactions on 1-Bromo-3-butoxy-5-nitrobenzene.
• PubChem. (n.d.). 2-Bromo-4-ethoxy-1-nitrobenzene.
• SID. (n.d.). Experimental and Theoretical Approaches for Characterizing Halogen Bonding.
• ResearchGate. (2025). Electronic Structure of Methoxy-, Bromo-, and Nitrobenzene Grafted onto Si(111).
• Chemistry Stack Exchange. (2017). 2-Bromo-1-chloro-4-nitrobenzene reacts with sodium ethoxide.
• ResearchGate. (2025). Experimental and theoretical spectroscopic (FT-IR, FT-Raman, UV-VIS) analysis, natural bonding orbitals and molecular docking studies on 2-bromo-6-methoxynaphthalene: A potential anti-cancer drug.
• Sigma-Aldrich. (n.d.). 2-Bromo-1-fluoro-4-nitrobenzene 95%.
• ResearchGate. (2025).
• NIST. (n.d.). Benzene, 2-bromo-1-methyl-4-nitro-.

Sources

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. 16.6 Nucleophilic Aromatic Substitution - Organic Chemistry | OpenStax [openstax.org]
• 3. longdom.org [longdom.org]
• 4. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 5. echemi.com [echemi.com]
• 6. Experimental and theoretical spectroscopic (FT-IR, FT-Raman, UV-VIS) analysis, natural bonding orbitals and molecular docking studies on 2-bromo-6-methoxynaphthalene: A potential anti-cancer drug - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. pdf.benchchem.com [pdf.benchchem.com]

A Comparative Guide to Cross-Validation of Analytical Methods for 2-Bromo-1-butoxy-4-nitrobenzene Purity

For researchers, scientists, and professionals in drug development, the rigorous determination of purity for chemical intermediates like 2-Bromo-1-butoxy-4-nitrobenzene is a cornerstone of quality control and regulatory compliance. The integrity of a final active pharmaceutical ingredient (API) is intrinsically linked to the quality of its precursors. This guide provides an in-depth comparison of two primary analytical techniques—High-Performance Liquid Chromatography (HPLC) and Gas Chromatography (GC)—for the purity assessment of 2-Bromo-1-butoxy-4-nitrobenzene. It further outlines a cross-validation protocol to ensure the robustness and reliability of the chosen analytical method, adhering to the principles outlined in the International Council for Harmonisation (ICH) guidelines.[1][2][3]

The objective of validating an analytical procedure is to demonstrate its fitness for the intended purpose.[4] This guide will not only detail the "how" but also the "why" behind the experimental choices, providing a framework for developing and validating analytical methods that are both scientifically sound and regulatorily compliant.

The Critical Role of Purity in Drug Synthesis

2-Bromo-1-butoxy-4-nitrobenzene serves as a key building block in the synthesis of various pharmaceutical compounds. The presence of impurities, even in trace amounts, can have significant consequences, including:

• Altering the pharmacological or toxicological profile of the final drug product.

• Reducing the yield and efficiency of subsequent synthetic steps.

• Introducing unforeseen challenges during formulation and stability studies.

Therefore, employing validated, high-confidence analytical methods for purity determination is not merely a procedural step but a critical component of risk mitigation in drug development.[5]

Method Selection: HPLC vs. GC for Aromatic Nitro-Compounds

The choice between HPLC and GC for purity analysis is dictated by the physicochemical properties of the analyte. Aromatic hydrocarbons and their derivatives are amenable to both techniques.[6][7]

• High-Performance Liquid Chromatography (HPLC) is a versatile technique suitable for a wide range of compounds, including those that are non-volatile or thermally labile.[7] For a substituted nitrobenzene like our compound of interest, Reversed-Phase HPLC (RP-HPLC) is the most common approach.

• Gas Chromatography (GC) is ideal for volatile and thermally stable compounds.[7] Given the aromatic nature of 2-Bromo-1-butoxy-4-nitrobenzene, GC can provide high-resolution separation of closely related impurities.

This guide will detail the development and validation of both an RP-HPLC and a GC method for the purity assessment of 2-Bromo-1-butoxy-4-nitrobenzene.

Method 1: Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC)

RP-HPLC is a powerful tool for the separation and quantification of components in a mixture based on their polarity.[8] A non-polar stationary phase (like C18) is used with a polar mobile phase.

Experimental Protocol: RP-HPLC

Objective: To develop and validate a precise and accurate RP-HPLC method for the quantification of 2-Bromo-1-butoxy-4-nitrobenzene and its impurities.

Instrumentation:

• HPLC system with a quaternary pump, autosampler, column oven, and a Diode Array Detector (DAD) or UV-Vis detector.

Materials:

• 2-Bromo-1-butoxy-4-nitrobenzene reference standard (known purity)

• Acetonitrile (HPLC grade)

• Water (HPLC grade)

• Formic acid (optional, for mobile phase modification)

Chromatographic Conditions:

Parameter	Condition	Rationale
Column	C18 Reversed-Phase (e.g., 250 mm x 4.6 mm, 5 µm)	The C18 stationary phase provides excellent retention and separation for moderately non-polar aromatic compounds.
Mobile Phase	Acetonitrile:Water (70:30, v/v)	This ratio provides a good balance of elution strength to achieve a reasonable retention time and resolution from potential impurities.
Flow Rate	1.0 mL/min	A standard flow rate for a 4.6 mm ID column, ensuring good efficiency and peak shape.
Column Temperature	30°C	Maintaining a constant temperature ensures reproducible retention times.[9]
Detection Wavelength	254 nm	Aromatic nitro-compounds typically exhibit strong absorbance at this wavelength.[9][10]
Injection Volume	10 µL	A small injection volume minimizes band broadening.

| Run Time | 15 minutes | Sufficient time to elute the main peak and any potential late-eluting impurities. |

Sample Preparation:

• Standard Stock Solution (1 mg/mL): Accurately weigh 10 mg of the 2-Bromo-1-butoxy-4-nitrobenzene reference standard and dissolve it in 10 mL of acetonitrile.[11]

• Working Standard Solutions: Prepare a series of dilutions from the stock solution using the mobile phase to create concentrations ranging from 1 µg/mL to 100 µg/mL for linearity assessment.[11]

• Sample Solution: Accurately weigh approximately 10 mg of the test sample and dissolve it in 10 mL of acetonitrile.

Validation Parameters and Acceptance Criteria (Based on ICH Q2(R1))[12][13][14]

Parameter	Procedure	Acceptance Criteria
Specificity	Analyze a blank (mobile phase), the reference standard, and the sample. Spike the sample with known related substances if available.	The peak for 2-Bromo-1-butoxy-4-nitrobenzene should be well-resolved from any other peaks.
Linearity	Inject the working standard solutions in triplicate and construct a calibration curve by plotting peak area against concentration.[11]	Correlation coefficient (r²) ≥ 0.999
Accuracy	Perform a recovery study by spiking a placebo with the analyte at 80%, 100%, and 120% of the target concentration.[11]	Mean recovery between 98.0% and 102.0%
Precision	- Repeatability: Analyze six replicate injections of the sample solution. - Intermediate Precision: Repeat the analysis on a different day with a different analyst.	Relative Standard Deviation (RSD) ≤ 2.0%
Limit of Quantitation (LOQ)	Determine the lowest concentration that can be quantified with acceptable precision and accuracy.	RSD ≤ 10%
Robustness	Intentionally vary chromatographic parameters (e.g., flow rate ±10%, mobile phase composition ±2%, column temperature ±5°C) and assess the impact on the results.	RSD of results should remain within acceptable limits (e.g., ≤ 2.0%).

Method 2: Gas Chromatography (GC)

GC is a powerful technique for separating and analyzing compounds that can be vaporized without decomposition.[12] It is particularly well-suited for the analysis of volatile and semi-volatile aromatic compounds.[6][13]

Experimental Protocol: GC

Objective: To develop and validate a precise and accurate GC method for the quantification of 2-Bromo-1-butoxy-4-nitrobenzene and its volatile impurities.

Instrumentation:

• Gas chromatograph equipped with a Flame Ionization Detector (FID) and an autosampler.

Materials:

• 2-Bromo-1-butoxy-4-nitrobenzene reference standard

• Dichloromethane (GC grade) or other suitable solvent

Chromatographic Conditions:

Parameter	Condition	Rationale
Column	DB-5ms (30 m x 0.25 mm, 0.25 µm) or similar non-polar column	A workhorse column for general-purpose analysis of a wide range of compounds, including aromatic hydrocarbons.[8]
Carrier Gas	Helium or Hydrogen	Inert carrier gases to transport the sample through the column.
Inlet Temperature	280°C	Ensures rapid and complete vaporization of the sample.
Oven Temperature Program	Start at 150°C, hold for 2 min, ramp to 280°C at 10°C/min, hold for 5 min	A temperature ramp allows for the separation of compounds with different boiling points.
Detector Temperature	300°C (FID)	Prevents condensation of the eluted compounds in the detector.

| Injection Volume | 1 µL (with split) | A split injection prevents column overloading with a concentrated sample. |

Sample Preparation:

• Standard Stock Solution (1 mg/mL): Accurately weigh 10 mg of the 2-Bromo-1-butoxy-4-nitrobenzene reference standard and dissolve it in 10 mL of dichloromethane.

• Working Standard Solutions: Prepare a series of dilutions from the stock solution using dichloromethane to create concentrations for linearity assessment.

• Sample Solution: Accurately weigh approximately 10 mg of the test sample and dissolve it in 10 mL of dichloromethane.

Validation Parameters and Acceptance Criteria

The validation parameters and acceptance criteria for the GC method are the same as those outlined for the HPLC method (Specificity, Linearity, Accuracy, Precision, LOQ, and Robustness).

Comparative Data Summary

The following table presents hypothetical but realistic validation data for the two methods, illustrating their comparative performance.

Validation Parameter	HPLC-DAD	GC-FID
Linearity (r²)	0.9995	0.9992
Accuracy (% Recovery)	99.5% - 101.2%	98.9% - 100.8%
Precision (RSD)
- Repeatability	0.5%	0.8%
- Intermediate Precision	0.9%	1.2%
LOQ (µg/mL)	0.5	1.0
Purity Assay (% w/w)	99.8%	99.7%

Cross-Validation of Analytical Methods

Once both the HPLC and GC methods have been individually validated, a cross-validation study is performed to demonstrate that they provide equivalent results. This is a critical step to ensure that either method can be used interchangeably or to confirm the results of the primary method.

Cross-Validation Workflow

Sources

• 1. Validating Analytical Methods in Pharmaceuticals [pharmuni.com]
• 2. ICH Guidelines for Analytical Method Validation Explained | AMSbiopharma [amsbiopharma.com]
• 3. ICH Q2(R2) Validation of analytical procedures - Scientific guideline | European Medicines Agency (EMA) [ema.europa.eu]
• 4. fda.gov [fda.gov]
• 5. Analytical Method Validation in Pharmaceuticals | Step-by-Step Guide to AMV | Pharmaguideline [pharmaguideline.com]
• 6. agilent.com [agilent.com]
• 7. GC-MS vs. HPLC for Aromatics Content Analysis: Which is Better? [eureka.patsnap.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. Determination of Nitrobenzene Compounds in Surface Water by High Performance Liquid Chromatography [hjjkyyj.com]
• 11. pdf.benchchem.com [pdf.benchchem.com]
• 12. The Influence of the Aromatic Character in the Gas Chromatography Elution Order: The Case of Polycyclic Aromatic Hydrocarbons - PMC [pmc.ncbi.nlm.nih.gov]
• 13. agilent.com [agilent.com]

Safety & Regulatory Compliance

A Procedural Guide for the Proper Disposal of 2-Bromo-1-butoxy-4-nitrobenzene

The user wants a comprehensive guide on the disposal of 2-Bromo-1-butoxy-4-nitrobenzene. I have performed the initial search and have gathered a lot of information from various sources including safety data sheets (although not for the exact chemical, I found ones for similar structures like 1-Bromo-4-nitrobenzene which is very helpful), EPA guidelines, and general laboratory waste management procedures.

Here's a plan to synthesize this information into the required format:

• Hazard Identification: I will use the information from the SDS of similar compounds (1-Bromo-4-nitrobenzene) to infer the hazards of 2-Bromo-1-butoxy-4-nitrobenzene. The key hazards are likely to be:

  • Acute toxicity (oral, dermal, inhalation).[1][2][3]

  • Skin and eye irritation.[1][2][3]

  • Potential for organ damage through prolonged exposure.[1][2]

  • Harmful to aquatic life with long-lasting effects.[1]

  • It's a halogenated (bromo) and nitroaromatic compound, which are classes of chemicals that require careful handling and disposal.[4][5][6]

• Structuring the Guide: I will follow the autonomous structure I planned earlier.

  • Section 1: Hazard Assessment & Immediate Safety Precautions. This will cover the "why" and the immediate "what to do" (PPE). I will create a table for Hazard Identification and another for required PPE.

  • Section 2: Waste Segregation & Containment. This is a critical step. I'll emphasize the need to keep halogenated waste separate from non-halogenated waste, and incompatibles (like strong oxidizers) separate.[4][5][6][7] I'll detail container selection (compatible materials, good condition, screw caps) and proper labeling.[7][8][9][10]

  • Section 3: On-Site Accumulation and Storage. I'll explain the concept of a Satellite Accumulation Area (SAA), storage limits (e.g., 55 gallons), and time limits based on the lab's generator status (VSQG, SQG, LQG).[10][11][12] I will stress the importance of secondary containment.[7][9][13]

  • Section 4: Disposal Workflow. This is where I will create the Graphviz diagram. It will be a decision tree guiding the user from waste generation to the final disposal container.

  • Section 5: Final Disposal Methods. I will explain that the final step is collection by a licensed hazardous waste contractor.[11][13][14] The likely disposal method for this type of waste is incineration.[11][15] I will also mention that drain disposal is strictly prohibited.[10]

  • Section 6: Emergency Procedures (Spill Management). I will provide a step-by-step guide for cleaning up a spill, including evacuation, PPE, containment with inert absorbent material (like vermiculite or sand), collection, and decontamination.[4][9]

  • Section 7: References. I will compile a numbered list of all the sources I've cited.

• Content Generation & Citation: As I write each section, I will carefully integrate the information from the search results and add the [cite:INDEX] markers at the end of each relevant sentence.

• Visualization:

  • Tables: I will create markdown tables for:

    • Hazard Profile of 2-Bromo-1-butoxy-4-nitrobenzene (inferred from analogs).

    • Required Personal Protective Equipment (PPE).

    • Waste Container Compatibility.

  • Graphviz Diagram: I will write the DOT script for the disposal workflow. It will start with "Waste Generated" and branch based on questions like "Contaminated Sharps?", "Liquid or Solid?", "Acute Spill?", leading to the correct, labeled waste container. I will ensure the colors and fonts meet the specified requirements.

• Review and Refine: I will read through the entire guide to ensure it is logical, scientifically sound, and meets all the user's core requirements. I will check for consistency, clarity, and the correct implementation of formatting (citations, DOT block, tables, reference list). The tone will be authoritative and helpful, as expected from a Senior Application Scientist.

This detailed plan will allow me to construct a high-quality, comprehensive, and well-supported guide that directly answers the user's request. I have sufficient information to proceed without further searches.

As a Senior Application Scientist, it is my responsibility to ensure that our partners in research and development handle chemical reagents with the utmost care, from initial use to final disposal. This guide provides a comprehensive, step-by-step protocol for the safe disposal of 2-Bromo-1-butoxy-4-nitrobenzene. The procedures outlined herein are designed to protect laboratory personnel, ensure regulatory compliance, and minimize environmental impact. The foundation of this process is a deep understanding of the chemical's properties and the causality behind each procedural step.

Hazard Assessment and Immediate Safety Precautions

Table 1: Inferred Hazard Profile

Hazard Class	Category	Precautionary Statement
Acute Toxicity, Oral	Category 4	Harmful if swallowed.[1][2][3]
Acute Toxicity, Dermal	Category 4	Harmful in contact with skin.[1][2]
Acute Toxicity, Inhalation	Category 4	Harmful if inhaled.[1][2]
Skin Corrosion/Irritation	Category 2	Causes skin irritation.[1][2][3]
Serious Eye Damage/Irritation	Category 2	Causes serious eye irritation.[1][2][3]

| Chronic Aquatic Toxicity | Category 3 | Harmful to aquatic life with long lasting effects.[1] |

Given these hazards, rigorous adherence to safety protocols is non-negotiable.

Personal Protective Equipment (PPE): Before handling the chemical or its waste, all personnel must be equipped with the appropriate PPE. The goal is to create a complete barrier to prevent any route of exposure.

Table 2: Required Personal Protective Equipment (PPE)

Protection Type	Specification	Rationale
Hand Protection	Chemical-resistant gloves (Nitrile or Neoprene recommended).	Prevents dermal absorption and skin irritation.[4] Always inspect gloves before use.[1]
Eye Protection	Safety goggles or a face shield.	Protects against splashes and eye irritation.[4]
Body Protection	A lab coat, worn fully buttoned.	Protects skin and personal clothing from contamination.[4]

| Respiratory | Use only in a certified chemical fume hood. | Prevents inhalation of vapors or aerosols. For larger spills, additional respiratory protection may be required.[1][4] |

Waste Segregation and Containment: The First Step of Disposal

The principle of "cradle-to-grave" waste management begins at the point of generation.[16] Proper segregation is crucial for safety, compliance, and cost-effective disposal. Mixing incompatible waste streams can lead to dangerous chemical reactions, while mixing halogenated and non-halogenated waste significantly increases disposal costs.[6][13]

Step-by-Step Segregation and Containment Protocol:

• Identify the Waste Stream: All waste containing 2-Bromo-1-butoxy-4-nitrobenzene, including residual amounts in empty containers, contaminated PPE, and spill cleanup materials, must be classified as Hazardous Halogenated Organic Waste .[4]

• Separate from Other Streams:

  • DO NOT mix with non-halogenated solvent waste.[5][6]

  • DO NOT mix with aqueous waste, acids, bases, or oxidizers.[4][17] Keep incompatible wastes physically segregated.[5][7]

  • DO NOT dispose of this chemical down the drain under any circumstances.[6][10]

• Select a Compatible Container:

  • Use only containers designated for hazardous chemical waste.[8][9][10] Do not use food-grade containers.[10]

  • The container must be made of a material compatible with the chemical. High-density polyethylene (HDPE) or glass containers are typically appropriate.[14][18]

  • Ensure the container is in good condition, free of leaks, and has a secure, tight-fitting screw cap.[8][10]

• Label the Container Correctly:

  • As soon as the first drop of waste is added, affix a hazardous waste label provided by your institution's Environmental Health and Safety (EHS) department.[8][9]

  • The label must clearly state the words "Hazardous Waste" .[11]

  • List all chemical constituents by their full name, including "2-Bromo-1-butoxy-4-nitrobenzene".[4]

  • Indicate the approximate percentages of each component.

  • Mark the appropriate hazard characteristics (e.g., Toxic, Irritant).

On-Site Accumulation and Storage

Generated waste must be stored safely in a designated Satellite Accumulation Area (SAA) before being collected by EHS for final disposal.[10][11] The SAA must be at or near the point of generation and under the control of laboratory personnel.[12]

• Containment: The waste container must be kept within secondary containment (such as a spill tray) to prevent leaks or spills from spreading.[5][7][9]

• Closure: Keep the waste container closed at all times except when adding waste.[8][9][16] This minimizes the release of vapors and prevents spills.

• Volume Limits: An SAA can accumulate up to 55 gallons of hazardous waste or one quart of acutely hazardous waste.[8][12] Once this limit is reached, the container is considered "full" and must be moved from the SAA within three days.[10]

Disposal Workflow and Decision Process

The following workflow provides a logical path from the point of waste generation to its proper containerization. This process ensures that all forms of waste contaminated with 2-Bromo-1-butoxy-4-nitrobenzene are handled correctly.

Caption: Disposal Workflow for 2-Bromo-1-butoxy-4-nitrobenzene Waste Streams.

Final Disposal Methods

The ultimate disposal of 2-Bromo-1-butoxy-4-nitrobenzene is a regulated process that must not be undertaken by laboratory personnel.

• Collection: Once a waste container is full, arrange for a pickup by your institution's EHS department or a contracted licensed hazardous waste hauler.[11][14]

• Transportation and Disposal: The waste will be transported to a licensed Treatment, Storage, and Disposal Facility (TSDF).

• Incineration: The most common and effective disposal method for halogenated organic compounds is high-temperature incineration.[11][15] This process destroys the hazardous organic molecules, converting them into less harmful substances like carbon dioxide, water, and inorganic acids, which are then scrubbed from the exhaust stream.

Emergency Procedures: Spill Management

In the event of a spill, immediate and correct action is critical to prevent exposure and environmental contamination.[4]

Spill Cleanup Protocol:

• Evacuate and Alert: Immediately alert others in the area and evacuate non-essential personnel.

• Ventilate: Ensure the area is well-ventilated, typically by working within a chemical fume hood.[4]

• Don PPE: Wear the appropriate PPE as detailed in Table 2, including respiratory protection if the spill is large or outside a fume hood.[4]

• Contain: Cover the spill with a non-combustible, inert absorbent material such as sand, vermiculite, or silica gel.[4] Do not use paper towels.

• Collect: Carefully scoop the absorbed material and any contaminated debris into a designated, sealable hazardous waste container.[4] Avoid creating dust.

• Decontaminate: Clean the spill area with a suitable solvent (like acetone or ethanol), followed by a thorough wash with soap and water.[4] All cleaning materials must also be disposed of as hazardous waste.[4][9]

• Report: Report the incident to your laboratory supervisor and EHS department, according to institutional policy.

By adhering to this comprehensive disposal guide, you contribute to a culture of safety, ensure regulatory compliance, and uphold your professional responsibility to protect our environment.

References

• Ace Waste. (n.d.). Properly Managing Chemical Waste in Laboratories.
• Lab Manager. (n.d.). Managing Hazardous Chemical Waste in the Lab.
• Vanderbilt University Medical Center. (n.d.). Laboratory Guide for Managing Chemical Waste. Retrieved from Vanderbilt University Medical Center website.
• BenchChem. (n.d.). Navigating the Safe Disposal of 1,3-Dibromo-5-nitrobenzene: A Procedural Guide.
• Vanderbilt University. (n.d.). Guide to Managing Laboratory Chemical Waste.
• National Center for Biotechnology Information. (n.d.). Management of Waste - Prudent Practices in the Laboratory.
• BenchChem. (n.d.). Guidance on Proper Disposal Procedures for Hazardous Laboratory Chemicals.
• Central Washington University. (n.d.). Laboratory Hazardous Waste Disposal Guidelines. Retrieved from Central Washington University website.
• GAIACA. (2022, April 11). How to Dispose of Chemical Waste in a Lab Correctly.
• U.S. Environmental Protection Agency. (2025, November 25). Regulations for Hazardous Waste Generated at Academic Laboratories.
• Fisher Scientific. (2025, December 19). Safety Data Sheet for 1-(2-Bromoethoxy)-4-nitrobenzene.
• U.S. Environmental Protection Agency. (n.d.). Environmental Fact Sheet, Organobromine.
• Alfa Aesar. (2026, January 2).
• Sigma-Aldrich. (2025, June 2). Safety Data Sheet for 1-Bromo-3-nitrobenzene.
• Fisher Scientific. (2025, December 19). Safety Data Sheet for 1-Bromo-4-nitrobenzene.
• C/D/N Isotopes. (2015). Safety Data Sheet for 4-Bromonitrobenzene-d4.
• Northwestern University. (2023, February 27). Hazardous Waste Disposal Guide. Retrieved from Northwestern University Research Safety website.
• Michigan Technological University. (n.d.). Hazardous Waste Disposal Procedures.
• ACTenviro. (2025, March 20). EPA Waste Codes List: A Comprehensive Guide to Hazardous Waste Classification.
• ETH Zürich. (n.d.). Factsheet: Disposal of Hazardous Waste - Basic Principles.
• Cornell University Environmental Health and Safety. (n.d.). Chapter 7 - Management Procedures For Specific Waste Types.

Sources

• 1. assets.thermofisher.com [assets.thermofisher.com]
• 2. fishersci.com [fishersci.com]
• 3. cdnisotopes.com [cdnisotopes.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Hazardous Waste Disposal Guide: Research Safety - Northwestern University [researchsafety.northwestern.edu]
• 6. Chapter 7 - Management Procedures For Specific Waste Types [ehs.cornell.edu]
• 7. acewaste.com.au [acewaste.com.au]
• 8. vumc.org [vumc.org]
• 9. cdn.vanderbilt.edu [cdn.vanderbilt.edu]
• 10. Central Washington University | Laboratory Hazardous Waste Disposal Guidelines [cwu.edu]
• 11. Managing Hazardous Chemical Waste in the Lab | Lab Manager [labmanager.com]
• 12. epa.gov [epa.gov]
• 13. pdf.benchchem.com [pdf.benchchem.com]
• 14. How to Dispose of Chemical Waste in a Lab Correctly [gaiaca.com]
• 15. Management of Waste - Prudent Practices in the Laboratory - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 16. mtu.edu [mtu.edu]
• 17. fishersci.com [fishersci.com]
• 18. ethz.ch [ethz.ch]

A Senior Application Scientist's Guide to Handling 2-Bromo-1-butoxy-4-nitrobenzene

This guide provides a comprehensive operational plan for the safe handling and disposal of 2-Bromo-1-butoxy-4-nitrobenzene. As a Senior Application Scientist, my objective is to move beyond a simple checklist and instill a deep understanding of why these procedures are critical. The protocols outlined below are designed to create a self-validating system of safety, ensuring that every step, from preparation to disposal, is grounded in established scientific principles and best practices.

Hazard Assessment: A Proactive Stance on an Uncharacterized Compound

Based on this analogue analysis, we must assume 2-Bromo-1-butoxy-4-nitrobenzene presents the following hazards:

• Acute Toxicity : Harmful if swallowed, inhaled, or absorbed through the skin.[1][2][4]

• Irritation : Causes serious eye and skin irritation.[4][5][6]

• Organ-Specific Toxicity : May cause respiratory irritation.[2][4][6] Furthermore, nitroaromatic compounds as a class are known to cause methemoglobinemia, a condition where the blood's ability to carry oxygen is reduced.[5][7]

This assessment mandates the use of stringent engineering controls and a multi-layered Personal Protective Equipment (PPE) strategy as the default operational standard.

Core Principle: Engineering Controls as the Primary Barrier

Before any discussion of PPE, it is critical to establish that personal equipment is the last line of defense. The primary method for exposure control is the use of certified engineering controls.

All handling of 2-Bromo-1-butoxy-4-nitrobenzene in its solid (powder) form or in volatile solutions must be conducted within a properly functioning chemical fume hood. [8][9] This is non-negotiable. A fume hood contains and exhausts hazardous dust and vapors, protecting the user and the general laboratory environment.[9]

Best Practices for Fume Hood Use:

• Verify Operation : Before starting, confirm the fume hood has been certified within the last year and that the airflow monitor indicates normal operation.[10]

• Work Deep : Conduct all manipulations at least 6 inches (15 cm) inside the sash.[11][12]

• Minimize Clutter : Do not use the hood for storage. Excessive equipment can disrupt airflow and compromise containment.[9][11]

• Sash Position : Keep the sash as low as possible while working to maximize protection and airflow efficiency.[11]

Personal Protective Equipment (PPE): Your Essential Secondary Barrier

The following PPE is mandatory for all procedures involving 2-Bromo-1-butoxy-4-nitrobenzene. The selection is based on a risk assessment that assumes the hazards of potent nitroaromatic compounds.[13]

Protection Type	Specific Equipment	Standard/Specification	Rationale & Causality
Eye and Face	Tightly-sealed chemical splash goggles AND a full-face shield.	ANSI Z87.1 (US) or EN 166 (EU)	Protects against splashes of solvents and fine dust particles from reaching the eyes.[5][14] A face shield provides an additional barrier for the entire face, which is crucial during weighing or transfer operations where spills or "puffs" of powder can occur.
Hand Protection	Nitrile or Neoprene Gloves (Double-gloving recommended)	EN 374	Provides a chemical barrier against skin contact.[5] Since specific breakthrough data for this compound is unavailable, double-gloving provides an extra layer of protection. Nitrile is a good general-purpose choice, while neoprene offers robust protection against many aromatic compounds. Always inspect gloves for tears or holes before use.[15]
Body Protection	Flame-resistant laboratory coat (fully fastened)	N/A	Protects skin and personal clothing from contamination.[5] A fully fastened coat ensures maximum coverage. For larger scale operations (>5g), a chemical-resistant apron should be worn over the lab coat.
Respiratory	NIOSH-approved respirator with N95 (or better) particulate filters and organic vapor cartridges.	NIOSH (US) or EN 143/149 (EU)	Required if there is any risk of aerosol generation outside of a fume hood (e.g., during a large spill). The N95 filter protects against inhaling fine powders, while organic vapor cartridges protect against solvent vapors.[5][7] Inside a fume hood, this is typically not required but should be available.
Foot Protection	Closed-toe, chemical-resistant shoes	N/A	Protects feet from spills. Standard laboratory practice.[15]

Operational Plan: Weighing and Dissolving the Solid Compound

This step-by-step protocol integrates the PPE and engineering controls for a common laboratory task.

Preparation (Inside the Chemical Fume Hood):

• Verify fume hood is operational.[10]

• Don all required PPE as specified in the table above (goggles, face shield, lab coat, double gloves).

• Place a plastic-backed absorbent liner on the fume hood work surface to contain any minor spills.

• Designate a specific area within the hood for waste: a container for contaminated solids (e.g., weighing paper, pipette tips) and a separate, sealed container for liquid waste.

Execution:

• Carefully open the container of 2-Bromo-1-butoxy-4-nitrobenzene, pointing the opening away from your breathing zone.

• Using a spatula, carefully transfer the desired amount of powder onto a tared weigh paper or into a vessel on a balance located inside the hood.

• Avoid creating dust. If the powder is very fine, consider alternative methods like purchasing pre-weighed amounts if possible.[8]

• Once weighed, gently add the solid to your reaction flask or beaker containing the solvent.

• Tightly cap the source container immediately after use.

• Use a small amount of the chosen solvent to rinse the weighing vessel and spatula, transferring the rinse into the main solution to ensure a complete transfer.

Post-Handling & Decontamination:

• Carefully fold any contaminated weighing paper and dispose of it in the designated solid waste container inside the hood.

• Wipe down the spatula and any affected surfaces within the fume hood with a solvent-soaked cloth, disposing of the cloth in the solid waste container.

• To doff PPE, first remove the outer pair of gloves and dispose of them.

• Remove the face shield and goggles.

• Remove the lab coat.

• Finally, remove the inner pair of gloves and dispose of them.

• Wash hands thoroughly with soap and water.

Logical Workflow for PPE Selection

The level of PPE and controls can be adapted based on the specific task. The following diagram illustrates this decision-making process.

Sources

• 1. fishersci.com [fishersci.com]
• 2. assets.thermofisher.com [assets.thermofisher.com]
• 3. assets.thermofisher.cn [assets.thermofisher.cn]
• 4. aaronchem.com [aaronchem.com]
• 5. cdnisotopes.com [cdnisotopes.com]
• 6. assets.thermofisher.com [assets.thermofisher.com]
• 7. CDC - NIOSH Pocket Guide to Chemical Hazards - Nitrobenzene [cdc.gov]
• 8. safety.duke.edu [safety.duke.edu]
• 9. hvcc.edu [hvcc.edu]
• 10. Chemical Fume Hood Use Guidelines [blink.ucsd.edu]
• 11. Best Practices for Operating & Maintaining Your Chemical Fume Hood - RDM Industrial Products [rdm-ind.com]
• 12. ehs.fiu.edu [ehs.fiu.edu]
• 13. cdc.gov [cdc.gov]
• 14. fishersci.com [fishersci.com]
• 15. pdf.benchchem.com [pdf.benchchem.com]